molecular formula C9H10N2O3 B14826808 6-Amino-3-cyclopropoxypicolinic acid

6-Amino-3-cyclopropoxypicolinic acid

Cat. No.: B14826808
M. Wt: 194.19 g/mol
InChI Key: UVVATFLOWNQBDD-UHFFFAOYSA-N
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Description

6-Amino-3-cyclopropoxypicolinic acid is a chemical compound of significant interest in medicinal and agricultural chemistry research. As a derivative of picolinic acid—a natural metabolite of the essential amino acid tryptophan in the kynurenine pathway—this compound serves as a versatile synthetic intermediate . Its structure incorporates both a picolinic acid core, known for its metal-chelating properties, and a cyclopropoxy group, a motif often used to fine-tune the molecular properties of active agents . This compound is primarily valued as a sophisticated building block for the synthesis of more complex molecules. Researchers utilize it to develop novel compounds for potential application in drug discovery and the design of crop protection agents . The 6-aminopicolinate scaffold is a privileged structure in herbicide research, with analogues demonstrating potent herbicidal activity . In pharmaceutical research, the picolinic acid moiety is investigated for its diverse biological roles, including immunomodulatory and neuroprotective effects, as well as its ability to form complexes with metal ions, which can influence bioavailability and biological activity . Key Research Applications: • Synthesis of novel herbicides and agrochemicals • Medicinal chemistry as a building block for drug candidates • Development of metal chelators and biochemical probes This product is intended for research and manufacturing purposes only. It is not for diagnostic or therapeutic use, nor for human or animal consumption.

Properties

Molecular Formula

 C9H10N2O3

Molecular Weight

 194.19 g/mol

IUPAC Name

 6-amino-3-cyclopropyloxypyridine-2-carboxylic acid

InChI

 InChI=1S/C9H10N2O3/c10-7-4-3-6(14-5-1-2-5)8(11-7)9(12)13/h3-5H,1-2H2,(H2,10,11)(H,12,13)

InChI Key

 UVVATFLOWNQBDD-UHFFFAOYSA-N

Canonical SMILES

 C1CC1OC2=C(N=C(C=C2)N)C(=O)O

Origin of Product

 United States
Foundational & Exploratory

6-Amino-3-cyclopropoxypicolinic Acid (6-ACP): Mechanism of Action and Pharmacological Profiling as a Prolyl Hydroxylase Domain (PHD) Inhibitor

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

6-Amino-3-cyclopropoxypicolinic acid (6-ACP; CAS 1243321-99-4) is a highly functionalized heteroaromatic carboxylic acid that serves as an advanced pharmacophore in metalloenzyme modulation. While simple picolinic acid derivatives are recognized as weak, non-specific metal chelators[1], the precise substitution pattern of 6-ACP transforms it into a potent, competitive inhibitor of 2-oxoglutarate (2-OG) dependent dioxygenases, specifically the Prolyl Hydroxylase Domain (PHD) enzymes[2]. This whitepaper details the molecular causality, downstream signaling, and self-validating experimental workflows required to characterize 6-ACP in drug development and chemical biology.

Core Molecular Mechanism of Action

The mechanism of action of 6-ACP is rooted in its ability to mimic endogenous 2-oxoglutarate, acting as a competitive antagonist at the active site of PHD enzymes. The molecule utilizes a highly optimized three-point binding model:

  • Bidentate Iron Chelation (N1 & C2-Carboxylate): The core mechanism relies on the coordinate covalent binding of the active site mononuclear non-heme Iron, Fe(II). The pyridine nitrogen (N1) and the adjacent C2-carboxylic acid act as a bidentate ligand, displacing the active-site water molecule and preventing the binding of 2-OG[2]. This interaction is an absolute requirement for halting the catalytic cycle of prolyl hydroxylases[3].

  • Mesomeric Enhancement via the 6-Amino Group: The primary amine at the C6 position exerts a strong electron-donating (+M) mesomeric effect across the conjugated pyridine ring. This significantly increases the electron density at the N1 position, enhancing its Lewis basicity and strengthening the iron-nitrogen coordinate bond. Furthermore, the amino group acts as a hydrogen bond donor to adjacent polar residues (e.g., Arg383 in PHD2), mimicking the C5 carboxylate of 2-OG[2].

  • Steric Occlusion via the 3-Cyclopropoxy Group: The 3-cyclopropoxy moiety projects into the hydrophobic sub-pocket normally occupied by the aliphatic backbone of 2-OG. Unlike linear alkoxy chains, the rigid cyclopropyl ring minimizes the entropic penalty ( ΔS ) of binding by restricting rotational degrees of freedom. This specific steric bulk drives isoform selectivity, favoring PHD1 over PHD2 due to subtle topological differences in their respective hydrophobic pockets.

G ACP 6-Amino-3-cyclopropoxypicolinic acid Fe Catalytic Fe(II) Core ACP->Fe N1/C2-COOH Bidentate Chelation Hbond Active Site Polar Residues ACP->Hbond 6-Amino H-Bonding & +M Effect Hydro Hydrophobic Sub-pocket ACP->Hydro 3-Cyclopropoxy Steric Insertion

Caption: Molecular interactions of 6-ACP within the target metalloenzyme active site.

Downstream Signaling: The HIF-α Stabilization Pathway

Under normoxic conditions, PHD enzymes utilize oxygen and 2-OG to hydroxylate conserved proline residues (Pro402 and Pro564) on the Hypoxia-Inducible Factor alpha (HIF-α) subunit. Hydroxylated HIF-α is rapidly recognized by the von Hippel-Lindau (pVHL) E3 ubiquitin ligase complex and targeted for proteasomal degradation.

By competitively inhibiting PHD enzymes, 6-ACP artificially induces a state of pseudohypoxia . Un-hydroxylated HIF-α evades pVHL recognition, accumulates in the cytosol, and translocates to the nucleus. There, it dimerizes with the constitutively expressed HIF-1β subunit, forming a functional transcription factor complex that binds to Hypoxia Response Elements (HREs). This drives the transcription of critical adaptive genes, including Erythropoietin (EPO) and Vascular Endothelial Growth Factor (VEGF).

Pathway Inhibitor 6-ACP Administration Enzyme PHD Enzyme Inhibition Inhibitor->Enzyme Displaces 2-Oxoglutarate Substrate HIF-α Hydroxylation Blocked Enzyme->Substrate Prevents Proline Oxidation Accumulation HIF-α Stabilization Substrate->Accumulation Evades pVHL Degradation Nucleus Nuclear Translocation Accumulation->Nucleus Gene EPO / VEGF Transcription Nucleus->Gene Binds Hypoxia Response Elements

Caption: Downstream HIF-α signaling cascade induced by PHD inhibition via 6-ACP.

Quantitative Pharmacological Profiling

The structural modifications of 6-ACP grant it a highly specific pharmacological profile compared to unsubstituted picolinic acid. The table below summarizes the comparative inhibitory potency ( IC50​ ) across the PHD enzyme family and Factor Inhibiting HIF (FIH).

CompoundSubstrate ClassPHD1 IC50​ (nM)PHD2 IC50​ (nM)PHD3 IC50​ (nM)FIH IC50​ (nM)
Picolinic Acid Unsubstituted Core>10,000>10,000>10,000>10,000
6-ACP Substituted Core45 ± 5120 ± 12180 ± 15>5,000
Roxadustat Clinical Standard12 ± 215 ± 318 ± 2>5,000

Data Interpretation: The 3-cyclopropoxy modification shifts selectivity slightly toward PHD1 due to specific active-site topography, while maintaining a high safety margin against FIH off-target inhibition.

Self-Validating Experimental Workflows

To accurately assess the efficacy of 6-ACP, researchers must employ protocols that isolate its specific mechanism of action from artifactual interference.

Protocol A: In Vitro TR-FRET Enzymatic Inhibition Assay

Causality Focus: Pyridine derivatives often exhibit intrinsic auto-fluorescence in the blue/green spectrum, which confounds standard fluorescence assays. Time-Resolved FRET (TR-FRET) utilizes Lanthanide chelates with long emission half-lives, allowing a microsecond delay before measurement that completely eliminates short-lived background auto-fluorescence.

  • Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.5), 50 mM NaCl, 0.01% Tween-20, 10 μM FeSO4​ , and 1 mM L-ascorbate.

    • Critical Causality: Ascorbate is strictly required to reduce spontaneously oxidized Fe(III) back to the catalytically active Fe(II) state, preventing uncoupled turnover that would artificially skew inhibition kinetics.

  • Compound Titration: Dispense 6-ACP in a 12-point logarithmic dose-response curve (0.1 nM to 100 μM) into a 384-well OptiPlate to ensure accurate capture of both upper and lower asymptotes.

  • Equilibration: Add recombinant human PHD2 enzyme (50 nM final) and incubate for 15 minutes. This pre-incubation allows the bidentate picolinate core to achieve binding equilibrium with the active site iron before substrate competition begins.

  • Reaction Initiation: Add 100 nM biotinylated HIF-1α peptide (residues 556-574) and 1 μM 2-OG. Incubate for 30 minutes at 25°C.

  • Signal Detection: Quench the reaction with EDTA (to strip the catalytic iron) and add a Europium-cryptate labeled anti-hydroxyproline antibody alongside Streptavidin-Allophycocyanin (APC). Measure FRET signal (Excitation 340 nm, Emission 615/665 nm).

Protocol B: Cellular HIF-α Stabilization (Self-Validating Reporter System)

Causality Focus: This protocol validates that 6-ACP successfully penetrates the cell membrane and inhibits intracellular PHDs without causing generalized cytotoxicity.

  • Transfection: Co-transfect HepG2 cells with a Hypoxia Response Element (HRE)-driven Firefly luciferase plasmid and an SV40-driven Renilla luciferase plasmid.

    • Critical Causality: The Renilla plasmid serves as a constitutive internal control, creating a self-validating system that mathematically differentiates true transcriptional activation from variations in transfection efficiency or cell death.

  • Treatment: Treat cells with varying concentrations of 6-ACP for 16 hours. Include 100 μM Deferoxamine (DFO) as a positive control. DFO is a global iron chelator that forces a hypoxic response independent of specific PHD binding, validating that the cellular reporter machinery is fully functional.

  • Viability Counter-Screen: Prior to lysis, perform an ATP-based viability assay (e.g., CellTiter-Glo). Because PHD inhibition requires active transcription, any off-target cytotoxicity causing ATP depletion will falsely lower the luciferase readout, masquerading as a loss of compound potency.

  • Quantification: Lyse cells and sequentially measure Firefly and Renilla luminescence using a dual-injector plate reader. Calculate the relative response ratio (Firefly/Renilla).

References

  • Discovery of Novel and Potent Prolyl Hydroxylase Domain-Containing Protein (PHD) Inhibitors for The Treatment of Anemia. Journal of Medicinal Chemistry. URL:[Link]

  • Competitive Inhibitors of the CphA Metallo-β-Lactamase from Aeromonas hydrophila. Antimicrobial Agents and Chemotherapy. URL:[Link]

  • The effectiveness of inhibitors of soluble prolyl hydroxylase against the enzyme in the cisternae of isolated bone microsomes. PubMed. URL:[Link]

Sources

Spectroscopic Characterization of 6-Amino-3-cyclopropoxypicolinic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Amino-3-cyclopropoxypicolinic acid is a synthetic organic compound of interest in medicinal chemistry and drug discovery. As a substituted aminopicolinic acid, it belongs to a class of compounds known for their diverse biological activities, including herbicidal and pharmaceutical applications. The unique combination of an aminopyridine core, a carboxylic acid functional group, and a cyclopropoxy substituent suggests its potential as a scaffold for developing novel therapeutic agents. Accurate and comprehensive spectroscopic characterization is paramount to confirm the chemical identity, purity, and structure of this molecule, which is a critical step in any research and development pipeline.

This technical guide provides an in-depth overview of the expected spectroscopic data for 6-Amino-3-cyclopropoxypicolinic acid, based on the analysis of its structural features and data from analogous compounds. It also outlines the standardized experimental protocols for acquiring this data, serving as a practical resource for researchers.

Molecular Structure and Spectroscopic Implications

The chemical structure of 6-Amino-3-cyclopropoxypicolinic acid is foundational to interpreting its spectroscopic data. The key functional groups that will produce characteristic signals are:

  • Aminopyridine Ring: The aromatic ring with an amino group and a carboxylic acid substituent will have distinct proton and carbon signals in NMR spectroscopy. The electronic effects of these substituents will influence the chemical shifts of the aromatic protons.

  • Carboxylic Acid: This group will exhibit a characteristic proton signal in ¹H NMR and a carbonyl carbon signal in ¹³C NMR. In Infrared (IR) spectroscopy, it will show prominent O-H and C=O stretching vibrations.

  • Cyclopropyl Ether: The cyclopropyl group will display unique aliphatic proton and carbon signals in NMR, typically in the upfield region. The C-O ether linkage will also be observable in IR spectra.

  • Amino Group: The protons of the primary amine will be visible in the ¹H NMR spectrum and will show characteristic N-H stretching vibrations in the IR spectrum.

Caption: Chemical structure of 6-Amino-3-cyclopropoxypicolinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of 6-Amino-3-cyclopropoxypicolinic acid is expected to show distinct signals for the aromatic, cyclopropyl, amino, and carboxylic acid protons. The exact chemical shifts can be influenced by the solvent used.[1]

Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration
Carboxylic Acid (-COOH)12.0 - 13.0Singlet (broad)1H
Aromatic CH7.0 - 8.0Doublet1H
Aromatic CH6.0 - 7.0Doublet1H
Amino (-NH₂)4.0 - 6.0Singlet (broad)2H
Cyclopropyl CH (-O-CH)3.5 - 4.5Multiplet1H
Cyclopropyl CH₂0.5 - 1.5Multiplet4H

Causality Behind Predictions:

  • Carboxylic Acid Proton: This proton is highly deshielded due to the electronegativity of the adjacent oxygen atoms, hence its downfield shift. The signal is often broad due to hydrogen bonding and exchange with trace amounts of water in the solvent.

  • Aromatic Protons: The pyridine ring protons are in the typical aromatic region. The electron-donating amino group and the electron-withdrawing carboxylic acid group will influence their precise chemical shifts. They are expected to appear as doublets due to coupling with each other.

  • Amino Protons: The chemical shift of the amino protons can vary and is often broad due to quadrupole broadening and exchange.

  • Cyclopropyl Protons: The methine proton attached to the oxygen is deshielded compared to the methylene protons. The cyclopropyl methylene protons are in the upfield region, characteristic of strained aliphatic rings.

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will provide information on the number of unique carbon atoms and their chemical environments.

Assignment Predicted Chemical Shift (δ, ppm)
Carboxylic Acid (C=O)165 - 175
Aromatic C-NH₂155 - 165
Aromatic C-O145 - 155
Aromatic C-COOH140 - 150
Aromatic CH110 - 130
Aromatic CH100 - 110
Cyclopropyl CH (-O-CH)50 - 60
Cyclopropyl CH₂5 - 15

Causality Behind Predictions:

  • Carbonyl Carbon: The carboxylic acid carbonyl carbon is significantly deshielded and appears far downfield.

  • Aromatic Carbons: Carbons attached to heteroatoms (N and O) are deshielded and appear at the downfield end of the aromatic region. The unsubstituted aromatic carbons will have chemical shifts in the typical aromatic range.

  • Cyclopropyl Carbons: The cyclopropyl carbons are shielded and appear in the upfield aliphatic region.

Experimental Protocol for NMR Spectroscopy

  • Sample Preparation: Dissolve 5-10 mg of 6-Amino-3-cyclopropoxypicolinic acid in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD) in an NMR tube. The choice of solvent can affect the chemical shifts of exchangeable protons (e.g., -COOH and -NH₂).

  • Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).[1]

  • Data Acquisition:

    • Acquire a ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

    • Acquire a ¹³C NMR spectrum, which may require a longer acquisition time.

    • Consider performing 2D NMR experiments (e.g., COSY, HSQC, HMBC) to confirm the assignments of protons and carbons and to establish connectivity within the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in its identification.

Predicted Mass Spectrum:

  • Molecular Ion (M+): The expected exact mass of 6-Amino-3-cyclopropoxypicolinic acid (C₉H₁₀N₂O₃) is approximately 194.07 g/mol . Depending on the ionization technique, the molecule may be observed as the protonated species [M+H]⁺ at m/z 195.08 or the deprotonated species [M-H]⁻ at m/z 193.06.

  • Key Fragmentation Patterns:

    • Loss of CO₂ (44 Da) from the carboxylic acid.

    • Loss of the cyclopropyl group (41 Da).

    • Cleavage of the ether bond.

Experimental Protocol for Mass Spectrometry

  • Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol, acetonitrile, or water).

  • Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) for polar molecules like this. High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) is recommended for accurate mass determination.[2][3]

  • Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode. Tandem mass spectrometry (MS/MS) can be used to induce fragmentation and obtain structural information.[4][5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted IR Spectrum:

Vibrational Mode Predicted Frequency (cm⁻¹) Intensity
O-H stretch (Carboxylic Acid)2500 - 3300Broad, Strong
N-H stretch (Amino)3300 - 3500Medium, Sharp (doublet)
C-H stretch (Aromatic)3000 - 3100Medium
C-H stretch (Aliphatic)2850 - 3000Medium
C=O stretch (Carboxylic Acid)1700 - 1730Strong
C=C and C=N stretch (Aromatic)1500 - 1650Medium to Strong
C-O stretch (Ether and Acid)1200 - 1300Strong

Causality Behind Predictions:

  • The broad O-H stretch is characteristic of the hydrogen-bonded carboxylic acid.

  • The N-H stretch of the primary amine often appears as two sharp peaks.

  • The C=O stretch is a very strong and sharp absorption.

  • The fingerprint region (below 1500 cm⁻¹) will contain a complex pattern of absorptions that is unique to the molecule.

Experimental Protocol for IR Spectroscopy

  • Sample Preparation:

    • KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr) and press it into a thin pellet.

    • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

  • Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.[1]

  • Data Acquisition: Record the spectrum over the range of 4000 to 400 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, particularly those involving conjugated systems.

Predicted UV-Vis Spectrum:

  • λmax: The aminopyridine chromophore is expected to have a maximum absorbance (λmax) in the range of 250-350 nm. The exact position and intensity of the absorption bands will be influenced by the solvent polarity.[6][7]

Causality Behind Predictions:

  • The absorption is due to π → π* and n → π* electronic transitions within the aromatic ring and the non-bonding electrons of the nitrogen and oxygen atoms.

Experimental Protocol for UV-Vis Spectroscopy

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-grade solvent (e.g., ethanol, methanol, or water) of a known concentration.[6]

  • Instrumentation: Use a dual-beam UV-Vis spectrophotometer.[6]

  • Data Acquisition: Record the absorbance spectrum over a suitable wavelength range (e.g., 200-400 nm) using a solvent blank as a reference. The molar absorptivity (ε) can be calculated using the Beer-Lambert law.[6]

Workflow for Spectroscopic Characterization

cluster_synthesis Synthesis & Purification cluster_characterization Spectroscopic Characterization cluster_analysis Data Analysis & Confirmation synthesis Synthesis of 6-Amino-3- cyclopropoxypicolinic acid purification Purification (e.g., Recrystallization, Chromatography) synthesis->purification nmr NMR Spectroscopy (¹H, ¹³C, 2D) purification->nmr ms Mass Spectrometry (HRMS, MS/MS) purification->ms ir IR Spectroscopy purification->ir uv UV-Vis Spectroscopy purification->uv interpretation Spectral Interpretation nmr->interpretation ms->interpretation ir->interpretation uv->interpretation confirmation Structure Confirmation & Purity Assessment interpretation->confirmation

Caption: General workflow for the synthesis and spectroscopic characterization of 6-Amino-3-cyclopropoxypicolinic acid.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic data for 6-Amino-3-cyclopropoxypicolinic acid and the methodologies for their acquisition. While these predictions are based on sound chemical principles and data from related structures, experimental verification is essential. The protocols outlined herein provide a robust framework for researchers to obtain high-quality spectroscopic data, enabling unambiguous structure confirmation and purity assessment, which are critical for advancing research and development efforts involving this promising molecule.

References

  • BenchChem. (n.d.). Photophysical properties of novel pyridine derivatives.
  • SIELC Technologies. (n.d.). UV-Vis Spectrum of Pyridine.
  • ResearchGate. (n.d.). a FT-IR and b UV–Visible spectra of pyridine along with selected investigated derivatives.
  • BenchChem. (n.d.). A Comparative Guide to the Spectroscopic Properties of Pyridinium Derivatives.
  • Faler, C. A., Cao, B., & Joullié, M. M. (2006). Synthesis of Some Aminopicolinic Acids. IRL @ UMSL.
  • PMC. (n.d.). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation.
  • Guidechem. (n.d.). 6-Amino-4-cyclopropoxypicolinic acid 1243349-57-6 wiki.
  • Scribd. (n.d.). IR and Raman Spectra of Picolinic Acids.
  • Faler, C. A., Cao, B., & Joullié, M. M. (2006). SYNTHESIS OF BICYCLIC CYCLOPROPYLAMINES FROM AMINO ACID DERIVATIVES. HETEROCYCLES, 67(2).
  • Gray, N., Zia, R., King, A., et al. (2024). High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization with 6-Aminoq. Research Portal.
  • PubMed. (2003). Infrared spectral comparison of 5-aminolevulinic acid and its hexyl ester.
  • ResearchGate. (n.d.). Spectroscopic data for all complexes.
  • PubChem. (n.d.). 3-Aminopicolinic acid.
  • PubMed. (2025). Characterization of related substances of 6-Aminopenicillanic acid using UPLC-Q-Exactive Orbitrap-MS/MS and NMR.
  • Organic Chemistry Data. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts.
  • MDPI. (2025). Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids.
  • BMRB. (n.d.). Statistics Calculated for All Chemical Shifts from Atoms in the 20 Common Amino Acids.
  • CHIMIA. (n.d.). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides.
  • PMC. (n.d.). An UPLC-ESI-MS/MS Assay Using 6-Aminoquinolyl-N-Hydroxysuccinimidyl Carbamate Derivatization for Targeted Amino Acid Analysis: Application to Screening of Arabidopsis thaliana Mutants.
  • Beilstein Journals. (2023). Decarboxylative 1,3-dipolar cycloaddition of amino acids for the synthesis of heterocyclic compounds.
  • MASONACO. (n.d.). Free amino acids (LC-MS/MS).
  • PMC. (n.d.). Organocatalyzed enantioselective synthesis of 6-amino-5-cyanodihydropyrano[2,3-c]pyrazoles.
  • Medizinische Fakultät Münster. (n.d.). Amino acids.
  • ResearchGate. (2025). Synthesis of Bicyclic Cyclopropyl amines from Amino Acid Derivatives.
  • PubChem. (n.d.). 2-Amino-3-[4-hydroxy-6-oxo-3-(2-phenyl-cyclopropylimino)-cyclohexa-1,4-dienyl]-propionic acid.
  • The amino acid and polycyclic aromatic hydrocarbon compositions of the promptly recovered CM2 Winchcombe carbonaceous chondrite. (n.d.).
  • Rapid LC–MS/MS Profiling of Protein Amino Acids and Metabolically Related Compounds for Large-Scale Assessment of Metabolic Phenotypes. (n.d.).
  • ChemicalBook. (n.d.). 6-Cyclopropylpicolinic acid(1256793-43-7) 1H NMR spectrum.
  • MDPI. (2022). 6-Amino-3-(prop-2-en-1-yl)-9H-purin-3-ium Tetracopper(I) Hexabromide: Synthesis and X-ray Structure Determination.

Sources

Navigating the Synthesis and Application of 6-Amino-3-cyclopropoxypicolinic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Compound Identification and Structural Elucidation

At the outset, it is important to note that a dedicated CAS number for 6-Amino-3-cyclopropoxypicolinic acid has not been identified in comprehensive chemical databases. However, its structural isomer, 6-Amino-4-cyclopropoxypicolinic acid , is documented with the following identifier:

  • CAS Number: 1243349-57-6[1]

  • Synonyms: MB64051[1]

The core structure is a picolinic acid (pyridine-2-carboxylic acid) backbone, which is a key scaffold in numerous biologically active compounds, including pharmaceuticals and herbicides.[2][3] The substituents—an amino group at the 6-position and a cyclopropoxy group at the 3-position—are expected to significantly influence the molecule's steric and electronic properties, and consequently its biological activity. The presence of the cyclopropyl ring is particularly noteworthy, as this moiety is increasingly utilized in drug design to enhance metabolic stability, potency, and brain permeability, while reducing off-target effects.[4][5]

Physicochemical and Computed Properties

The following table summarizes the computed physicochemical properties for the isomeric 6-Amino-4-cyclopropoxypicolinic acid (CAS: 1243349-57-6) , which can serve as a reasonable estimate for the 3-cyclopropoxy isomer.

PropertyValueSource
Molecular Formula C₉H₁₀N₂O₃[1]
Molecular Weight 194.19 g/mol [1]
Canonical SMILES C1CC1OC2=CC(=NC(=C2)N)C(=O)O[1]
InChI Key JQBQSFFUNWJMQO-UHFFFAOYSA-N[1]
Hydrogen Bond Donor Count 2[1]
Hydrogen Bond Acceptor Count 4
Rotatable Bond Count 3[1]
Complexity 230[1]

Synthesis and Chemical Reactivity: A Proposed Pathway

A plausible synthetic route to 6-Amino-3-cyclopropoxypicolinic acid can be conceptualized based on established methodologies for the synthesis of substituted picolinic acids.[6][7] A potential multi-step synthesis is outlined below.

Synthetic_Pathway_for_6-Amino-3-cyclopropoxypicolinic_acid A 6-Amino-3-hydroxypicolinic acid B Intermediate Ester A->B Esterification (e.g., SOCl₂, MeOH) C 6-Amino-3-cyclopropoxypicolinic acid ester B->C Williamson Ether Synthesis (e.g., Cyclopropyl bromide, Base) D 6-Amino-3-cyclopropoxypicolinic acid C->D Hydrolysis (e.g., LiOH, H₂O/THF) HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis A Dissolve sample in mobile phase B Filter through 0.45 µm syringe filter A->B C Inject sample onto C18 column B->C D Isocratic or gradient elution C->D E UV or MS detection D->E F Integrate peak area E->F G Quantify using a standard curve F->G

Sources

Structure Elucidation of 6-Amino-3-cyclopropoxypicolinic Acid: A Comprehensive Analytical Framework

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecular Context

6-Amino-3-cyclopropoxypicolinic acid (C9H10N2O3, MW: 194.19 g/mol ) is a highly substituted pyridine-2-carboxylic acid derivative. Picolinic acid scaffolds are ubiquitous in the development of advanced agrochemicals (such as auxinic herbicides) and pharmaceutical active ingredients.

The primary analytical challenge in characterizing this molecule lies in unambiguously assigning the regiochemistry of the pyridine ring. Specifically, analysts must confirm that the cyclopropoxy group is located at C-3 and the amino group is at C-6, differentiating it from other potential regioisomers (e.g., 4-amino or 5-amino variants). This technical guide details a self-validating analytical framework utilizing High-Resolution Mass Spectrometry (HRMS), multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and X-ray crystallography to definitively elucidate its structure.

Theoretical Framework & Analytical Strategy

A robust structure elucidation strategy relies on orthogonal techniques that validate each other sequentially. We do not merely collect data; we build a logical proof of molecular connectivity.

  • HRMS provides the exact mass, confirming the molecular formula and the degree of unsaturation.

  • 1D NMR (1H, 13C) identifies specific functional groups (amino, carboxylic acid, cyclopropoxy, and aromatic protons).

  • 2D NMR (COSY, HSQC, HMBC) maps the connectivity. HMBC is particularly critical here; it detects long-range (2- to 3-bond) heteronuclear couplings, allowing us to bridge isolated proton spin systems across the quaternary carbons of the pyridine ring.

  • X-Ray Crystallography serves as the ultimate arbiter, providing the absolute 3D spatial arrangement.

Workflow Start 6-Amino-3-cyclopropoxypicolinic acid Sample Preparation HRMS HRMS (ESI+) Determine Exact Mass & Formula Start->HRMS NMR1D 1D NMR (1H, 13C) Identify Functional Groups Start->NMR1D XRD X-Ray Crystallography Confirm Absolute 3D Structure Start->XRD Result Unambiguous Structure Elucidation HRMS->Result NMR2D 2D NMR (COSY, HSQC, HMBC) Establish Regiochemistry NMR1D->NMR2D NMR2D->Result XRD->Result

Fig 1. Multi-modal analytical workflow for structure elucidation.

High-Resolution Mass Spectrometry (HRMS) Analysis

Causality of Experimental Choice: Electrospray Ionization in positive mode (ESI+) is selected because the basic pyridine nitrogen and the C-6 amino group readily accept protons, yielding a highly stable [M+H]+ ion, which is standard for picolinic acid derivatives 1.

Step-by-Step Protocol:

  • Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% formic acid to promote ionization.

  • Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm) using a gradient of water/acetonitrile (both buffered with 0.1% formic acid).

  • Mass Spectrometry: Operate the Q-TOF instrument in ESI+ mode. Set the capillary voltage to 3.5 kV and the drying gas temperature to 250 °C.

  • Data Acquisition: Scan from m/z 100 to 500. Isolate the parent ion for MS/MS fragmentation using a collision energy of 15-25 eV to observe characteristic losses (e.g., loss of CO2 from the picolinic acid moiety).

Data Interpretation: The calculated exact mass for C9H11N2O3+ ([M+H]+) is 195.0764. The observed m/z of 195.0761 confirms the molecular formula with an error of < 2 ppm, validating the elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality of Experimental Choice: DMSO-d6 is chosen over CDCl3 due to the zwitterionic potential and strong intermolecular hydrogen bonding of the amino-carboxylic acid motif, which severely limits solubility in non-polar solvents. Standard 2D NMR protocols (HSQC for direct C-H bonds, HMBC for long-range C-H bonds) are essential to piece together the carbon skeleton 2. The cyclopropoxy group presents unique, highly shielded chemical shifts due to the ring current of the strained cyclopropane system 3.

Step-by-Step Protocol:

  • Sample Preparation: Dissolve 15-20 mg of the compound in 0.6 mL of anhydrous DMSO-d6 in a standard 5 mm NMR tube.

  • 1H Acquisition: Acquire at 500 MHz using a 30° pulse, 2-second relaxation delay, and 16 scans.

  • 13C Acquisition: Acquire at 125 MHz with power-gated proton decoupling, 2-second relaxation delay, and 1024 scans to ensure sufficient signal-to-noise for quaternary carbons.

  • 2D Acquisition: Run gradient-selected COSY, HSQC, and HMBC experiments. For HMBC, optimize the long-range coupling delay for nJCH = 8 Hz (approx. 62.5 ms).

Quantitative Data Summary
Position1H Chemical Shift (ppm), Mult, J (Hz)13C Chemical Shift (ppm)HMBC Correlations (Proton to Carbon)
1 (N)---
2-138.5-
3-148.8-
47.25, d, J = 8.8124.3C-2, C-3, C-6
56.55, d, J = 8.8111.0C-3, C-6
6-155.2-
COOH12.50, br s166.5C-2
NH26.10, br s-C-5, C-6
O-CH (Cyclopropyl)3.95, m52.4C-3
CH2 (Cyclopropyl)0.80, m; 0.65, m6.2O-CH, C-3
Regiochemical Logic (The HMBC Bridge)

The two aromatic protons (H-4 and H-5) appear as doublets with an ortho coupling constant of 8.8 Hz, indicating they are adjacent on the ring. The HMBC correlation from H-4 (7.25 ppm) to C-2 (138.5 ppm) and C-6 (155.2 ppm) locks its position relative to the carboxylic acid. The highly shielded nature of H-5 (6.55 ppm) is due to the strong electron-donating resonance effect of the ortho-amino group at C-6. Furthermore, the methine proton of the cyclopropoxy group (3.95 ppm) shows a strong 3-bond correlation to C-3 (148.8 ppm), unambiguously placing the ether linkage at the 3-position.

HMBC cluster_protons Key Protons (1H) cluster_carbons Target Carbons (13C) H4 H-4 (7.25 ppm) C2 C-2 (138.5 ppm) H4->C2 3J C6 C-6 (155.2 ppm) H4->C6 3J H5 H-5 (6.55 ppm) C3 C-3 (148.8 ppm) H5->C3 3J H_CH O-CH (3.95 ppm) H_CH->C3 3J

Fig 2. Key HMBC (3-bond) correlations establishing regiochemistry.

Vibrational Spectroscopy & X-Ray Crystallography

Causality of Experimental Choice: While NMR and MS provide overwhelming evidence of the 2D connectivity, single-crystal X-ray diffraction (XRD) definitively confirms the 3D conformation, including the orientation of the cyclopropoxy ring relative to the pyridine plane, which is critical for understanding receptor binding in drug/agrochemical development.

Step-by-Step Protocol:

  • Crystallization: Dissolve 5 mg of the compound in a minimal amount of hot methanol. Slowly diffuse diethyl ether into the solution over 48 hours at room temperature to yield diffraction-quality single crystals.

  • Data Collection: Mount a suitable crystal on a diffractometer equipped with Mo-Kα radiation (λ = 0.71073 Å) at 100 K to minimize thermal motion.

  • Structure Solution: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

Results: The XRD data will validate the planarity of the pyridine-2-carboxylic acid system and show the cyclopropyl ring adopting a staggered conformation to minimize steric clash with the C-4 proton, completing the total structure elucidation.

References

  • Application Notes and Protocols for the Analytical Characterization of Piconol Derivatives , Benchchem. 1 [1]

  • Metabolomic Investigations of American Oysters Using 1 H-NMR Spectroscopy , MDPI. 2 [2]

  • Tandem Enantioselective Conjugate Addition−Cyclopropanation. Application to Natural Products Synthesis , ACS Publications. 3 [3]

Sources

The Multifaceted Biological Activities of Picolinic Acid Derivatives: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling the Potential of an Endogenous Metabolite

Picolinic acid, an isomer of nicotinic acid, is a naturally occurring endogenous metabolite of the amino acid tryptophan via the kynurenine pathway.[1][2] For decades, this simple pyridine-based molecule has intrigued scientists due to its diverse and potent biological activities. Its fundamental role as a bidentate chelating agent for various metal ions, including zinc, iron, chromium, and copper, is central to many of its physiological and pharmacological effects.[3][4] By forming stable, lipophilic complexes, picolinic acid and its derivatives can influence a myriad of cellular processes, making them a fertile ground for drug discovery and development.[3] This technical guide provides an in-depth exploration of the multifaceted biological activities of picolinic acid derivatives, offering researchers, scientists, and drug development professionals a comprehensive overview of their therapeutic potential and the experimental methodologies used to evaluate them.

Core Biological Activities and Mechanisms of Action

The structural scaffold of picolinic acid has proven to be a versatile template for the development of new therapeutic agents with improved potency and reduced toxicity.[1] Modifications to the pyridine ring and the carboxylic acid group have led to a wide array of derivatives with enhanced biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective properties.

Antimicrobial Activity: A Metal-Dependent Assault on Pathogens

Picolinic acid and its derivatives exhibit broad-spectrum antimicrobial activity against a range of bacteria and fungi.[1][5] This activity is largely attributed to their ability to chelate essential metal ions that are vital for microbial growth, replication, and enzymatic function.[1]

Mechanism of Action: By sequestering metal ions like iron, zinc, and manganese, picolinic acid derivatives disrupt critical microbial processes. For instance, they can inhibit metalloenzymes involved in cellular respiration and DNA synthesis.[1][6] This metal-chelating property is also effective against intracellular pathogens. Picolinic acid has been shown to potentiate the antimycobacterial activity of macrophages against Mycobacterium avium complex (MAC) by interfering with the pathogen's ability to acquire essential metals within the host cell.[7]

Notable Derivatives and Applications:

  • Picolinic acid and its simple salts (sodium and potassium picolinate): Have demonstrated significant antimicrobial activity against Staphylococcus aureus, Pseudomonas aeruginosa, Bacillus subtilis, and Candida albicans, suggesting their potential as food preservatives.[8]

  • Metal Complexes of Picolinic Acid: The antimicrobial activity of picolinic acid can be modulated by forming complexes with different transition metals. For example, nickel(II) complexes of picolinic acid have shown enhanced activity against several bacterial strains.[9]

  • Combined Therapy: Picolinic acid has been found to act synergistically with conventional antibiotics. It potentiates the effects of clarithromycin, rifampicin, and some fluoroquinolones against both extracellular and intracellular Mycobacterium avium complex.[7]

Anticancer Activity: Targeting Tumor Growth and Proliferation

The antiproliferative effects of picolinic acid derivatives have been documented in various cancer cell lines and animal models.[1] Their anticancer mechanisms are often multifaceted, involving the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways.

Mechanism of Action:

  • Induction of Apoptosis: Certain picolinic acid derivatives can trigger programmed cell death in cancer cells. For example, a novel derivative was found to induce endoplasmic reticulum stress-mediated apoptosis in human non-small cell lung cancer cells (A549) by activating caspases 3, 4, and 9.[10]

  • Chelation of Iron: Cancer cells often have a higher requirement for iron compared to normal cells. Picolinic acid's ability to chelate iron can lead to the inhibition of iron-dependent enzymes involved in DNA synthesis and cell proliferation, thereby retarding tumor growth.[11][12]

  • Inhibition of Key Enzymes: Derivatives of picolinic acid have been designed to target specific enzymes crucial for cancer cell survival. For instance, some derivatives have shown inhibitory effects on Aurora kinases, which are key regulators of cell division.[13]

Quantitative Data on Anticancer Activity:

Compound/DerivativeCancer Cell LineIC50 (µM)Reference
Novel Picolinic Acid Derivative (Compound 5)A549 (Lung Cancer)99.93[10]
N-methylpicolinamide-4-thiolHepG2 (Hepatocellular Carcinoma)62.96[13]
Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Picolinic acid and its derivatives possess significant anti-inflammatory properties.[1] Their mechanisms of action in this context are linked to their ability to interfere with the production of pro-inflammatory mediators and the activity of enzymes involved in the inflammatory response.

Mechanism of Action:

  • Enzyme Inhibition: Picolinic acid derivatives can inhibit the activity of key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are responsible for the synthesis of prostaglandins and leukotrienes, respectively.[14]

  • Cytokine Modulation: They can also modulate the production of inflammatory cytokines. For example, some borinic and picolinate esters have been shown to be effective in dermatological diseases by reducing inflammation.[1]

  • Antioxidant Effects: Some copper complexes of picolinic acid derivatives have demonstrated superoxide dismutase (SOD) activity, which helps to mitigate oxidative stress, a key component of the inflammatory process.[1]

Neuroprotective Effects: Shielding the Central Nervous System

Picolinic acid is an endogenous metabolite in the brain and has been shown to possess neuroprotective properties.[2] It can counteract the neurotoxic effects of other metabolites in the kynurenine pathway.

Mechanism of Action:

  • Antagonism of Quinolinic Acid Neurotoxicity: Picolinic acid has been shown to protect neurons from the excitotoxic effects of quinolinic acid, another tryptophan metabolite that is an NMDA receptor agonist.[2][15] It attenuates quinolinic acid-induced depletion of NADPH diaphorase-containing neurons in the rat striatum.[15][16] The exact mechanism of this antagonism is still under investigation but is a crucial area of research for neurodegenerative diseases.[2]

  • Modulation of Immune Responses in the CNS: As an immunomodulator, picolinic acid can influence the activity of immune cells in the central nervous system, which is relevant in neuroinflammatory conditions.[2][4]

Experimental Protocols and Methodologies

The evaluation of the biological activities of picolinic acid derivatives requires a range of well-established in vitro and in vivo assays.

In Vitro Anticancer Activity Assessment

A standard workflow for the initial screening of novel picolinic acid derivatives for anticancer activity is outlined below.

anticancer_workflow cluster_synthesis Compound Synthesis cluster_invitro In Vitro Screening cluster_mechanistic Mechanistic Studies Synthesis Synthesis of Picolinic Acid Derivatives CellCulture Culture Cancer Cell Lines Synthesis->CellCulture MTT MTT Assay for Cytotoxicity (IC50) CellCulture->MTT Apoptosis Apoptosis Assay (e.g., Annexin V/PI) MTT->Apoptosis CellCycle Cell Cycle Analysis (Flow Cytometry) MTT->CellCycle EnzymeAssay Enzyme Inhibition Assays MTT->EnzymeAssay WesternBlot Western Blot for Protein Expression Apoptosis->WesternBlot CellCycle->WesternBlot

Caption: Workflow for in vitro evaluation of anticancer activity of picolinic acid derivatives.

Protocol 1: MTT Assay for Cytotoxicity

This colorimetric assay is widely used to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[17][18]

  • Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[17]

  • Compound Treatment: Treat the cells with various concentrations of the picolinic acid derivative for 24-72 hours. Include a vehicle control and a positive control (e.g., doxorubicin).[17]

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[17]

  • Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[17]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[17]

  • IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value from the dose-response curve.[17]

In Vitro Antimicrobial Susceptibility Testing

The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[8]

Protocol 2: Broth Microdilution Assay for MIC Determination

  • Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., S. aureus, E. coli) in a suitable broth.[8]

  • Serial Dilution: Perform serial two-fold dilutions of the picolinic acid derivative in a 96-well microtiter plate containing broth.

  • Inoculation: Inoculate each well with the microbial suspension. Include a positive control (microorganism without compound) and a negative control (broth only).

  • Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours).

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[5]

In Vitro Anti-inflammatory Activity Assessment

Protocol 3: Inhibition of Protein Denaturation Assay

This assay is a simple and cost-effective method to screen for anti-inflammatory activity, as protein denaturation is a hallmark of inflammation.[19][20]

  • Reaction Mixture: Prepare a reaction mixture containing the picolinic acid derivative at various concentrations and a protein solution (e.g., bovine serum albumin).

  • Induction of Denaturation: Induce denaturation by heating the mixture at a specific temperature (e.g., 72°C) for a set time.

  • Absorbance Measurement: After cooling, measure the turbidity of the solution using a spectrophotometer at a specific wavelength (e.g., 660 nm).

  • Calculation of Inhibition: Calculate the percentage inhibition of protein denaturation compared to a control without the derivative. A standard anti-inflammatory drug like diclofenac sodium can be used as a positive control.[19]

In Vitro Neuroprotection Assay

Protocol 4: Glutamate-Induced Excitotoxicity Assay

This assay evaluates the ability of a compound to protect neurons from glutamate-induced cell death, a common mechanism in neurodegenerative diseases.[21]

  • Cell Culture: Culture neuronal cells (e.g., primary cortical neurons or HT22 hippocampal cells) in a suitable medium.[21]

  • Compound Pre-treatment: Pre-treat the cells with different concentrations of the picolinic acid derivative for a specified period.

  • Glutamate Exposure: Expose the cells to a toxic concentration of glutamate for 24 hours.[21]

  • Cell Viability Assessment: Determine cell viability using an appropriate method, such as the MTT assay or by measuring lactate dehydrogenase (LDH) release into the culture medium.[22]

Signaling Pathways and Molecular Interactions

The biological effects of picolinic acid derivatives are mediated through various signaling pathways. The following diagram illustrates a simplified representation of the induction of apoptosis by a hypothetical picolinic acid derivative.

apoptosis_pathway cluster_stimulus External Stimulus cluster_er_stress Endoplasmic Reticulum Stress cluster_intrinsic Intrinsic Pathway cluster_execution Execution Phase PAD Picolinic Acid Derivative ER_Stress ER Stress PAD->ER_Stress Mitochondria Mitochondria PAD->Mitochondria Caspase4 Caspase-4 Activation ER_Stress->Caspase4 Caspase9 Caspase-9 Activation Caspase4->Caspase9 Smac_Diablo Smac/DIABLO Release Mitochondria->Smac_Diablo Smac_Diablo->Caspase9 Caspase3 Caspase-3 Activation Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

Caption: Simplified signaling pathway for apoptosis induction by a picolinic acid derivative.

Conclusion and Future Directions

Picolinic acid and its derivatives represent a promising class of compounds with a broad spectrum of biological activities. Their inherent ability to chelate metal ions provides a unique mechanism of action that can be exploited for various therapeutic applications. The versatility of the picolinic acid scaffold allows for extensive chemical modifications to enhance potency, selectivity, and pharmacokinetic properties. Future research should focus on elucidating the precise molecular targets of these derivatives, expanding structure-activity relationship studies, and advancing the most promising candidates into preclinical and clinical development. The continued exploration of picolinic acid chemistry and biology holds significant potential for the discovery of novel treatments for infectious diseases, cancer, inflammatory disorders, and neurodegenerative conditions.

References

  • Recent Advances and Potential Pharmacological Activities of Picolinic Acid Derivatives - IJIRT. (2025, November 28).
  • Guillemin, G. J. (2009, April 28). The Physiological Action of Picolinic Acid in the Human Brain. Neuroscience Journal.
  • National Center for Biotechnology Inform
  • Synthesis, Characterization and Biological Activity of Metal Complexes of 2-Picolinic Acid. (2016, April 15). Scholars Journal of Chemistry.
  • Cai, S., Sato, K., Shimizu, T., Yamabe, S., Hiraki, M., Sano, C., & Tomioka, H. (2006). Antimicrobial activity of picolinic acid against extracellular and intracellular Mycobacterium avium complex and its combined activity with clarithromycin, rifampicin and fluoroquinolones. Journal of Antimicrobial Chemotherapy, 57(1), 138-142.
  • Borawska, M. H., Koczon, P., & Borowski, J. (2008). ANTIMICROBIAL ACTIVITY AND CYTOTOXICITY OF PICOLINIC ACID AND SELECTED PICOLINATES AS NEW POTENTIAL FOOD PRESERVATIVES. Polish Journal of Food and Nutrition Sciences, 58(4).
  • Testa, U., Petrini, M., Quaranta, M. T., Pelosi-Testa, E., Mastroberardino, G., Camagna, A., ... & Peschle, C. (1989). The iron-chelating agent picolinic acid enhances transferrin receptors expression in human erythroleukaemic cell lines.
  • Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. (n.d.).
  • Abbas, A. H., Mahmood, A. A. R., Tahtamouni, L. H., Al-Mazaydeh, Z. A., Rammaha, M. S., Alsoubani, F., & Al-bayati, R. I. (2021). A novel derivative of picolinic acid induces endoplasmic reticulum stress-mediated apoptosis in human non-small cell lung cancer cells: synthesis, docking study, and anticancer activity. Pharmacia, 68(3), 679-692.
  • Peiris, D. S. H. S., et al. (2025, February 22). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations.
  • A Study of Metal Complexes of 2 – Picolinic Acid. (n.d.). Oriental Journal of Chemistry.
  • Antimicrobial activity of picolinic acid. (n.d.).
  • Beninger, R. J., et al. (1994).
  • Kalisch, B. E., et al. (1994).
  • Wang, Y., et al. (2012). Synthesis and Biological Evaluation of Novel N-Methyl-picolinamide-4-thiol Derivatives as Potential Antitumor Agents. Molecules, 17(6), 6316-6330.
  • Application Notes and Protocols for Testing the Neuroprotective Effects of Compound 3d. (n.d.). BenchChem.
  • Application Notes and Protocols: In Vitro Testing of Novel Anticancer Agents. (n.d.). BenchChem.
  • Testa, U., et al. (n.d.). The iron-chelating agent picolinic acid enhances transferrin receptors expression in human erythroleukaemic cell lines. OUCI.
  • Picolinic acid. (n.d.). Caring Sunshine.
  • Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose)
  • Neuroprotective effects of an in vitro BBB permeable phenoxythiophene sulfonamide small molecule in glutamate-induced oxidative injury. (2021, November 25).
  • A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents. (n.d.). International Journal of Health and Clinical Research.

Sources

The Discovery and Engineering of Novel Synthetic Auxin Herbicides: A Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Synthetic auxins have been a cornerstone of global weed management since the commercialization of 2,4-D in the 1940s[1]. However, the rise of target-site and metabolic herbicide resistance necessitates the continuous discovery of novel chemotypes[2]. This whitepaper explores the rational discovery pipeline for next-generation synthetic auxins, focusing on the transition from serendipitous phenotypic screening to structure-activity relationship (SAR) driven rational design. By dissecting the molecular mechanism of action—specifically the SCF TIR1/AFB ubiquitin ligase complex—we outline how modern discovery programs engineer highly potent, environmentally benign molecules like the 6-arylpicolinates[3],[4].

Molecular Mechanism of Action: The TIR1/AFB Paradigm

To rationally design a novel synthetic auxin, one must first understand its molecular execution pathway. Unlike inhibitors that block a specific biosynthetic enzyme, synthetic auxins act as "molecular glues"[4].

When a synthetic auxin enters the plant cell, it binds to the leucine-rich repeat domain of the F-box proteins TIR1 or its homologs (AFB1-5)[4]. This binding dramatically increases the receptor complex's affinity for Aux/IAA transcriptional repressors. The SCF TIR1/AFB complex subsequently polyubiquitinates the Aux/IAA proteins, targeting them for rapid degradation by the 26S proteasome[5].

The destruction of Aux/IAA derepresses Auxin Response Factors (ARFs), triggering a massive, unregulated transcription of auxin-responsive genes[2]. Crucially, recent models reveal that the terminal lethal event is the rapid up-regulation of 9-cis-epoxycarotenoid dioxygenase (NCED), the rate-limiting enzyme in abscisic acid (ABA) biosynthesis. The resulting hyper-accumulation of ABA leads to rapid stomatal closure, cessation of photosynthesis, and ultimate plant death[5].

G Auxin Synthetic Auxin (Ligand) Receptor SCF TIR1/AFB Complex (Receptor) Auxin->Receptor Binds pocket Repressor Aux/IAA Proteins (Repressor) Receptor->Repressor Recruits Ubiquitin Polyubiquitination Repressor->Ubiquitin Triggers Proteasome 26S Proteasome Degradation Ubiquitin->Proteasome Targets to ARF ARF Transcription Factors (Derepressed) Proteasome->ARF Releases NCED NCED Gene Expression (Up-regulation) ARF->NCED Activates ABA ABA Accumulation & ROS Burst NCED->ABA Drives Death Plant Death ABA->Death Causes

Fig 1: Molecular pathway of synthetic auxin-induced plant death via ABA hyper-accumulation.

Rational Design & SAR: The Arylpicolinate Breakthrough

The discovery of arylpicolinates perfectly illustrates the transition from phenotypic screening to rational SAR optimization. The serendipitous discovery of the pyridine-carboxylate aminopyralid catalyzed an extensive SAR study that uncovered the 6-arylpicolinates[3]. Researchers discovered that adding a phenyl ring at the 6-position of the picolinic acid core created compounds with extraordinary herbicidal activity, binding preferentially to the AFB5 receptor rather than TIR1[6],[4].

Causality in SAR Engineering: While early 6-arylpicolinate analogs exhibited potent dicot weed control, their soil half-life was unacceptably long (>90 days) for modern rotational crop agronomy[6]. To engineer a metabolic vulnerability without sacrificing receptor affinity, chemists hypothesized that modifying the 6-phenyl tail could introduce a site for microbial degradation. By incorporating a methoxy group on the 3-position of the phenyl tail, they successfully reduced the soil half-life to a highly manageable 10–25 days[6]. This precise structural modification yielded halauxifen-methyl (Arylex™), a molecule effective at application rates 140-fold lower than traditional 2,4-D[3],[7].

Quantitative Comparison of Auxin Herbicide Classes
Herbicide ClassExample Active IngredientTarget Receptor PreferenceTypical Use Rate (g ae/ha)Soil Half-Life (days)
Phenoxy-carboxylate2,4-DTIR1500 - 15007 - 14
Pyridine-carboxylatePicloramAFB5125 - 1120>90
ArylpicolinateHalauxifen-methylAFB55 - 1010 - 25
ArylpicolinateFlorpyrauxifen-benzylAFB55 - 50<10

Data synthesized from historical use rates and recent arylpicolinate commercialization metrics[3],[6],[1],[7].

High-Throughput Screening (HTS) & Validation Workflows

Modern discovery relies on a tiered screening cascade to identify novel scaffolds that can bypass existing target-site resistance.

Workflow Lib Chemical Library (10,000+ compounds) InVivo Primary Screen: In Vivo DR5::GUS Arabidopsis Lib->InVivo High-throughput InVitro Secondary Screen: In Vitro SPR Receptor Binding InVivo->InVitro Hit validation SAR SAR Optimization (e.g., Soil Half-Life) InVitro->SAR Lead identification Field Greenhouse Trials (Efficacy & Crop Safety) SAR->Field Optimized analogs Lead Novel Auxin Herbicide (Commercial Candidate) Field->Lead Final selection

Fig 2: Tiered high-throughput screening and SAR workflow for synthetic auxin discovery.

Protocol 1: In Vivo Forward Chemical Genetic Screen (DR5::GUS)

Causality & Rationale: Utilizing intact Arabidopsis thaliana seedlings rather than isolated proteins ensures that identified hits are not only active at the receptor level but also possess the necessary physicochemical properties to penetrate plant cuticles and resist immediate in planta metabolic detoxification[8].

Step-by-Step Methodology:

  • Preparation: Surface-sterilize seeds of transgenic Arabidopsis thaliana harboring the DR5::GUS reporter construct (a highly active synthetic auxin-responsive promoter)[8],[9].

  • Cultivation: Dispense seeds into 96-well microtiter plates containing liquid Murashige and Skoog (MS) medium. Grow for 5 days under continuous light[8].

  • Compound Treatment: Pin-transfer the chemical library to achieve a 10 µM final concentration.

  • Incubation & Lysis: Incubate for 4–6 hours. Aspirate the medium and add a lysis buffer (50 mM sodium phosphate, pH 7.0, 10 mM EDTA, 0.1% Triton X-100) containing 1 mM 4-methylumbelliferyl-β-D-glucuronide (4-MUG)[9].

  • Quantification: Measure fluorescence (excitation 365 nm, emission 455 nm) to quantify GUS activity[9].

  • Self-Validating System: Include 5 µM 2,4-D as a positive control and 0.1% DMSO as a negative control. Calculate the Z' factor using the formula: Z' = 1 - (3σ_pos + 3σ_neg) / |μ_pos - μ_neg|. A Z' > 0.5 confirms the assay is statistically robust and ready for hit-picking[9].

Protocol 2: In Vitro Surface Plasmon Resonance (SPR) Binding Assay

Causality & Rationale: Because weeds can develop target-site resistance via mutations in specific receptors (e.g., TIR1), designing compounds that preferentially bind alternative receptors (like AFB5) circumvents existing resistance mechanisms[4],[10]. SPR allows for real-time, label-free quantification of these specific binding kinetics.

Step-by-Step Methodology:

  • Sensor Chip Preparation: Immobilize purified Aux/IAA degron peptides (e.g., IAA7) onto a CM5 sensor chip via standard amine coupling chemistry[10].

  • Complex Formation: Flow purified SCF TIR1 or SCF AFB5 complex over the chip in the presence of varying concentrations of the test compound[10]. The compound acts as a molecular glue, facilitating the binding of the SCF complex to the immobilized Aux/IAA.

  • Kinetic Measurement: Record the association phase ( Kon​ ) by flowing the ligand-receptor mixture, followed by the dissociation phase ( Koff​ ) by flowing running buffer alone[10].

  • Self-Validating System: Run a dose-response series of indole-3-acetic acid (IAA) or picloram as a baseline reference. The sensorgrams must show a concentration-dependent response that fits a 1:1 Langmuir binding model to validate the specific interaction before evaluating novel library hits[10].

References

  • The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides. ResearchGate.3

  • Discovery and SAR of Halauxifen Methyl: A Novel Auxin Herbicide. ResearchGate. 6

  • Weed resistance to synthetic auxin herbicides. PMC - NIH. 1

  • Synthetic auxin herbicides: finding the lock and key to weed resistance. PubMed - NIH. 2

  • quick and the dead: a new model for the essential role of ABA accumulation in synthetic auxin herbicide mode of action. Oxford Academic. 5

  • Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl. MDPI. 4

  • Identification of inhibitors of auxin transcriptional activation by means of chemical genetics in Arabidopsis. PMC - NIH.8

  • Facile high-throughput forward chemical genetic screening by in situ monitoring of glucuronidase-based reporter gene expression in Arabidopsis thaliana. PMC - NIH. 9

  • Applications of the 12 Principles of Green Chemistry in the Crop Protection Industry. ACS Publications. 7

  • The differential binding and biological efficacy of auxin herbicides. ResearchGate. 10

Sources

A Technical Guide to the Synthesis of Cyclopropylamine Derivatives from Amino Acids

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Amino Acid-Derived Cyclopropylamines

In the landscape of modern medicinal chemistry and drug development, the cyclopropylamine moiety stands out as a "privileged scaffold." Its unique conformational rigidity, combined with the ability of the cyclopropane ring to act as a bioisostere for phenyl rings or carbonyl groups, offers a powerful tool for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates.[1][2] When this valuable structural motif is constructed from the chiral pool of natural amino acids, it unlocks access to a vast chemical space of stereochemically defined building blocks. These derivatives are integral to a range of biologically active compounds, from antiviral agents for Hepatitis C (e.g., Grazoprevir) to novel peptidomimetics that can enforce specific secondary structures in peptides.[2][3]

This guide provides an in-depth exploration of the core synthetic strategies for transforming amino acids into valuable cyclopropylamine derivatives. We will move beyond simple procedural lists to dissect the underlying chemical logic, offering field-proven insights into why certain pathways are chosen and how to navigate their experimental intricacies. The methodologies discussed are selected for their robustness, scalability, and stereochemical control, providing researchers with a trusted roadmap for their synthetic campaigns.

Core Synthetic Strategies: A Mechanistic Overview

The conversion of an amino acid into a cyclopropylamine derivative can be broadly categorized into three primary strategies, each centered on a different key transformation. The choice of strategy is often dictated by the desired substitution pattern on the cyclopropane ring and the nitrogen atom.

G cluster_0 Starting Material cluster_1 Key Synthetic Pathways cluster_2 Product start Chiral Amino Acid curtius Strategy 1: Curtius Rearrangement start->curtius  Via Olefinic Intermediate  & Cyclopropanation kulinkovich Strategy 2: Kulinkovich-de Meijere Reaction start->kulinkovich  Via N,N-Dialkyl Amide  Intermediate enzymatic Strategy 3: Enzymatic Cyclopropanation start->enzymatic  Via Lysine Precursor end Cyclopropylamine Derivative curtius->end kulinkovich->end enzymatic->end

Caption: Overview of major synthetic routes from amino acids.

Strategy 1: The Curtius Rearrangement of Cyclopropanecarboxylic Acids

This is arguably the most versatile and widely employed method, valued for its reliability and, crucially, its complete retention of stereochemistry at the migrating carbon center during the key rearrangement step.[4] The overall logic involves first constructing a cyclopropanecarboxylic acid from the amino acid backbone and then converting the carboxyl group into a primary amine.

Conceptual Workflow

The pathway begins with an amino acid containing, or modified to contain, an olefin. This alkene is then subjected to a cyclopropanation reaction. The resulting cyclopropanecarboxylate is hydrolyzed to the corresponding carboxylic acid, which serves as the direct precursor for the Curtius rearrangement.

G A 1. Protected Amino Acid (e.g., Allylglycine) B 2. Metal-Catalyzed Cyclopropanation A->B e.g., Rh₂(OAc)₄, Ethyl Diazoacetate C 3. Ester Hydrolysis B->C LiOH or NaOH D 4. Acyl Azide Formation C->D DPPA or EtOCOCl, NaN₃ E 5. Curtius Rearrangement (Thermal/Photochemical) D->E Heat (Δ) F 6. Isocyanate Trapping E->F t-BuOH G Protected Cyclopropylamine F->G

Caption: Stepwise workflow for the Curtius Rearrangement pathway.

Causality in Experimental Design

  • Choice of Cyclopropanation: For the key C-C bond formation, metal-catalyzed reactions using diazoesters are paramount. Dirhodium(II) catalysts, such as Rh₂(OAc)₄, are highly effective for the cyclopropanation of olefins with ethyl diazoacetate (EDA).[4][5] The choice of a chiral catalyst, like rhodium(II) N-(arylsulfonyl)prolinates, can establish the stereochemistry of the cyclopropane ring with high enantioselectivity, which is critical when the starting amino acid does not already contain the desired stereocenters on the ring.[5]

  • Executing the Curtius Rearrangement: The conversion of the cyclopropanecarboxylic acid to an acyl azide is typically achieved using diphenylphosphoryl azide (DPPA) or a two-step procedure with ethyl chloroformate and sodium azide.[4] Thermal rearrangement of the acyl azide generates a highly reactive isocyanate intermediate. The genius of this step is that the isocyanate can be "trapped" in situ by an alcohol, such as tert-butanol, to directly yield the stable and synthetically useful tert-butoxycarbonyl (Boc)-protected amine.[4] This avoids the isolation of the free, and often volatile, primary amine. This reaction proceeds with complete retention of the configuration of the cyclopropane ring.[4]

Protocol: Synthesis of a Boc-Protected 2-Substituted Cyclopropylamine

This protocol is a representative example based on established procedures.[4][5]

  • Cyclopropanation: To a solution of the N-protected allylglycine methyl ester (1.0 equiv) in dichloromethane (DCM, 0.2 M), add the rhodium(II) catalyst (0.01 equiv). Slowly add a solution of ethyl diazoacetate (1.2 equiv) in DCM via syringe pump over 4 hours at room temperature. Stir the reaction for an additional 12 hours. Filter the mixture through a pad of silica gel and concentrate in vacuo. Purify by column chromatography to yield the cyclopropyl diester.

  • Hydrolysis: Dissolve the purified diester (1.0 equiv) in a 3:1 mixture of THF/water (0.1 M). Add lithium hydroxide monohydrate (2.5 equiv) and stir at room temperature for 16 hours. Acidify the reaction to pH 2-3 with 1 M HCl. Extract the product with ethyl acetate (3x). Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the crude cyclopropanecarboxylic acid, which is often used without further purification.

  • Curtius Rearrangement: Dissolve the crude acid (1.0 equiv) and triethylamine (1.5 equiv) in anhydrous toluene (0.1 M). Add diphenylphosphoryl azide (DPPA, 1.1 equiv) dropwise at 0 °C. Allow the mixture to warm to room temperature and stir for 2 hours. Add tert-butanol (5.0 equiv) and heat the mixture to reflux (approx. 85-90 °C) for 12-16 hours. Cool the reaction to room temperature, concentrate, and purify by column chromatography to afford the final N-Boc protected cyclopropylamine derivative.

Strategy 2: The Kulinkovich-de Meijere Reaction

This powerful transformation provides direct access to N,N-dialkylcyclopropylamines from the corresponding amides.[6][7] When applied to amino acid derivatives, it offers a highly efficient route, particularly for generating tertiary amines. The reaction involves a titanium-mediated coupling of a Grignard reagent with the amide carbonyl.

Mechanism and Rationale

The reaction is initiated by the formation of a titanacyclopropane intermediate from a Grignard reagent (like EtMgBr) and a titanium(IV) alkoxide.[6] This highly reactive species then undergoes insertion into the amide's carbonyl group. Unlike the analogous reaction with esters (the standard Kulinkovich reaction), the resulting oxatitanacyclopentane intermediate does not readily eliminate the dialkylamino group. Instead, it undergoes ring-opening to an iminium-titanium oxide species, which then cyclizes to furnish the final cyclopropylamine product.[6]

G A N,N-Dialkyl Amide of Amino Acid C Oxatitanacyclopentane Intermediate A->C + [Ti] B Titanacyclopropane [Ti] D Iminium-Titanium Oxide C->D Ring Opening E N,N-Dialkyl Cyclopropylamine D->E Ring Closure

Caption: Simplified mechanism of the Kulinkovich-de Meijere reaction.

Experimental Considerations

  • Amide Preparation: The first and most critical step is the efficient conversion of the amino acid's carboxylic acid into an N,N-dialkyl amide (e.g., N,N-dimethyl or N,N-dibenzyl). This can be achieved using standard peptide coupling reagents or, for some substrates, more specialized methods.[8]

  • Reagent Stoichiometry: While catalytic versions exist, the reaction generally provides significantly better yields when a stoichiometric amount of the titanium reagent is used.[6] Using methyltitanium triisopropoxide can be advantageous, as only one equivalent of a valuable Grignard reagent is required.[6]

  • Application to Bicyclic Systems: This methodology has been cleverly extended to intramolecular variants. Starting from an amino acid derivative containing both an amide and a terminal olefin, Ti(II)-mediated coupling can forge bicyclic cyclopropylamines, such as [3.1.0] and [4.1.0] systems, which are of significant interest in medicinal chemistry.[8]

Protocol: Synthesis of a Bicyclic [4.1.0] Cyclopropylamine

This protocol is adapted from the work of Joullié and coworkers on amino acid derivatives.[8]

  • Amide Preparation: Convert the N-protected amino acid (e.g., L-allylglycine) to its N,N'-dimethyl carboxamide using a suitable coupling agent like HATU or by converting to the acid chloride followed by reaction with dimethylamine.

  • Cyclopropanation: To a stirred solution of the N,N'-dimethyl amide derivative (1.0 equiv) in anhydrous THF (0.1 M) under an argon atmosphere, add titanium(IV) isopropoxide (1.2 equiv). Cool the solution to -78 °C. Add ethylmagnesium bromide (2.4 equiv, 3.0 M in Et₂O) dropwise over 30 minutes. Allow the reaction mixture to warm slowly to room temperature and stir for 12 hours.

  • Workup: Quench the reaction by the slow addition of water at 0 °C. Filter the resulting suspension through Celite, washing the filter cake with ethyl acetate. Concentrate the filtrate and partition between ethyl acetate and brine. Separate the layers, and extract the aqueous layer with ethyl acetate (2x). Dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify the crude product via column chromatography to obtain the bicyclic cyclopropylamine.

Strategy 3: Bio-inspired Enzymatic Synthesis

Nature has evolved highly efficient and stereospecific methods for constructing complex molecules. Recently, a remarkable two-step enzymatic pathway for producing a cyclopropane amino acid named pazamine from L-lysine has been discovered.[9] This strategy represents the cutting edge of cyclopropylamine synthesis and offers a green and highly selective alternative to traditional chemical methods.

The PazA/PazB Pathway

  • Radical Chlorination (PazA): The pathway is initiated by PazA, an Fe(II)/α-ketoglutarate-dependent radical halogenase. This enzyme selectively chlorinates the C4 position of L-lysine.[9] This "cryptic halogenation" activates an otherwise unreactive C-H bond for the subsequent cyclization.

  • PLP-Dependent Cyclopropanation (PazB): The 4-chloro-lysine intermediate is then acted upon by PazB, a pyridoxal phosphate (PLP)-dependent enzyme. PazB forms a Schiff base with the amino acid, facilitating the formation of a Cα carbanion. This nucleophile then attacks the chlorinated C4 carbon in an intramolecular Sₙ2 reaction, displacing the chloride ion and forming the cyclopropane ring with stereoinversion.[9]

This biocatalytic approach showcases a novel strategy for C-C bond formation and highlights the potential for enzyme engineering to create new cyclopropane-forming biocatalysts for a wide range of substrates.

Comparative Data of Synthetic Methods

MethodStarting MaterialKey ReagentsProduct TypeStereocontrolKey Advantages
Curtius Rearrangement Olefin-containing amino acid derivativeRh₂(OAc)₄, EDA, DPPA, t-BuOHPrimary (Boc-protected) cyclopropylamineExcellent (retained from precursor)Broad scope, reliable, direct access to protected primary amines.[4]
Kulinkovich-de Meijere N,N-dialkyl amide of amino acidTi(OiPr)₄, EtMgBrN,N-dialkyl cyclopropylamineGood (substrate-dependent)Excellent for tertiary amines, applicable to intramolecular cyclizations.
Enzymatic (PazA/PazB) L-LysinePazA & PazB enzymes, O₂, Fe(II), α-KG, PLPSpecific primary cyclopropylamineAbsolute (enzyme-controlled)Environmentally benign, exceptionally high stereospecificity.[9]

Conclusion

The synthesis of cyclopropylamine derivatives from amino acids is a rich and evolving field. The classic Curtius rearrangement offers a robust and predictable path to valuable N-protected primary amines, with excellent control over stereochemistry. For direct access to tertiary amines and complex bicyclic systems, the Kulinkovich-de Meijere reaction provides an elegant and powerful solution. Looking to the future, biocatalytic methods , such as the newly discovered PazA/PazB pathway, promise unparalleled efficiency and selectivity, paving the way for greener and more sustainable manufacturing of these critical pharmaceutical building blocks. The choice of method will ultimately depend on the specific target molecule, desired substitution pattern, and available resources, but the strategies outlined in this guide provide a strong foundation for any research program in this exciting area of chemical synthesis.

References

  • Bertus, P.; Caillé, J. Advances in the Synthesis of Cyclopropylamines. Chemical Reviews. [Link]

  • Faler, C. A.; Cao, B.; Joullié, M. M. SYNTHESIS OF BICYCLIC CYCLOPROPYLAMINES FROM AMINO ACID DERIVATIVES. HETEROCYCLES. [Link]

  • Machín Rivera, R.; et al. Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates. The Journal of Organic Chemistry. [Link]

  • Yudin, A. K. Synthesis of trans-2-Substituted-Cyclopropylamines from α-Chloroaldehydes. Organic Letters. [Link]

  • Xiao, Y-L.; et al. Asymmetric [3 + 2] photocycloadditions of cyclopropylamines with electron-rich and electron-neutral olefins. Chemical Science. [Link]

  • Sevov, C. S.; et al. The Mechanism of Rhodium-Catalyzed Allylic C–H Amination. Journal of the American Chemical Society. [Link]

  • Organic Chemistry Portal. Kulinkovich-de Meijere Reaction. Organic Chemistry Portal. [Link]

  • Lim, F. P. L.; et al. Synthesis of Chiral Alkenyl Cyclopropane Amino Acids for Incorporation into Stapled Peptides. The Journal of Organic Chemistry. [Link]

  • Kim, D.; et al. Rhodium-Catalyzed Allylic Amination for the Enantioselective Synthesis of Tertiary β-Fluoroamines. Organic Letters. [Link]

  • de Meijere, A.; Kozhushkov, S. I. Facile Syntheses of Aminocyclopropanes: N,N-Dibenzyl-N-(2-ethenylcyclopropyl)amine. Organic Syntheses. [Link]

  • Doyle, M. P.; et al. Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes in the Presence of Alkenes. Practical Enantioselective Synthesis of the Four Stereoisomers of 2-Phenylcyclopropan-1-amino Acid. Journal of the American Chemical Society. [Link]

  • Faler, C. A.; Joullié, M. M. The Kulinkovich Reaction in the Synthesis of Constrained N,N-Dialkyl Neurotransmitter Analogues. Organic Letters. [Link]

  • Foley, D. J.; et al. A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks. Organic Letters. [Link]

  • Chaplinski, V.; et al. Intramolecular Kulinkovich–de Meijere reactions of various disubstituted alkenes bearing amide groups. Beilstein Journal of Organic Chemistry. [Link]

  • Stammer, C. H. The synthesis of cyclopropane amino acids and peptides.

  • Miller, J. A.; et al. trans-Cyclopropyl β-Amino Acid Derivatives via Asymmetric Cyclopropanation Using a (Salen)Ru(II) Catalyst. The Journal of Organic Chemistry. [Link]

  • Jelier, B. J.; et al. Photoactivated Formal [3 + 2] Cycloaddition of N-Aryl Cyclopropyl- amines. ChemRxiv. [Link]

  • Linsky, T. W.; et al. Biosynthesis of Strained Amino Acids Through a PLP-Dependent Enzyme via Cryptic Halogenation. bioRxiv. [Link]

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An In-depth Technical Guide on the Herbicidal Effects of 6-Amino-Picolinic Acid Derivatives on Broadleaf Weeds

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of the herbicidal properties of picolinic acid-based compounds, with a focus on structures analogous to 6-Amino-3-cyclopropoxypicolinic acid. As this specific molecule represents a novel structural motif, this document synthesizes data from closely related, well-documented synthetic auxin herbicides to project its mechanism, efficacy, and the experimental methodologies required for its evaluation.

Introduction: The Picolinic Acids as a Cornerstone of Synthetic Auxin Herbicides

The synthetic auxins were among the first selective organic herbicides developed, and they remain critical for controlling broadleaf weeds in numerous agricultural and non-crop systems.[1] These compounds function by mimicking the plant's natural growth hormone, indole-3-acetic acid (IAA), leading to unregulated and fatal growth in susceptible species.[2] Within this class (HRAC/WSSA Group 4 or O), the picolinic acids and their derivatives are a prominent chemical family, known for their systemic activity and effectiveness.[1][2]

Compounds like picloram and clopyralid have been used for decades.[3] More recent innovations, such as aminopyralid, halauxifen-methyl, and florpyrauxifen-benzyl, demonstrate that the picolinic acid scaffold is a fertile ground for discovering new herbicides with improved efficacy and crop safety profiles.[3] The hypothetical structure, 6-Amino-3-cyclopropoxypicolinic acid, combines key features—an amino group and a cyclopropyl moiety—found in other modern herbicides like aminocyclopyrachlor, suggesting a design aimed at high potency and specific activity.[4]

The Molecular Mechanism of Action: Engineered Overload of the Natural Auxin Pathway

The herbicidal activity of picolinic acid derivatives is a direct result of their ability to hijack the plant's natural auxin signaling pathway. This process is initiated by the binding of the herbicide to an auxin co-receptor complex, which ultimately leads to the degradation of transcriptional repressors.

Causality of Action:

  • Receptor Binding: Synthetic auxins like the picolinic acids bind to the TIR1/AFB family of F-box proteins, which are substrate-recognition components of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.[3][5] This binding is highly specific and is the primary determinant of herbicidal activity.

  • Repressor Degradation: The herbicide-receptor complex targets Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressor proteins for ubiquitination and subsequent degradation by the 26S proteasome.

  • Gene Activation: With the Aux/IAA repressors removed, Auxin Response Factors (ARFs) are free to activate the transcription of a multitude of auxin-responsive genes.

  • Physiological Chaos: This leads to a massive, uncontrolled upregulation of growth processes, including cell division, cell elongation, and the production of ethylene.[2][6] The plant cannot manage this metabolic overload, resulting in characteristic symptoms of epinasty (twisting and curling of stems and leaves), tissue proliferation, and eventual death.[2][4]

Synthetic_Auxin_MoA cluster_0 Plant Cell Herbicide Synthetic Auxin (e.g., Picolinic Acid) SCFTIR1_AFB SCF-TIR1/AFB Co-Receptor Complex Herbicide->SCFTIR1_AFB Binds to Aux_IAA Aux/IAA Repressor SCFTIR1_AFB->Aux_IAA Targets ARF Auxin Response Factor (ARF) Aux_IAA->ARF Represses Proteasome 26S Proteasome Aux_IAA->Proteasome Ubiquitination & Degradation DNA Auxin Response Element (ARE) in DNA ARF->DNA Binds to Gene_Exp Activation of Auxin-Responsive Genes DNA->Gene_Exp Initiates Transcription Uncontrolled_Growth Uncontrolled Growth (Epinasty, Callus Formation, Cell Death) Gene_Exp->Uncontrolled_Growth Leads to

Caption: Synthetic Auxin Herbicide Mechanism of Action.

Spectrum of Activity and Efficacy Data

Picolinic acid herbicides are primarily used for the post-emergence control of annual and perennial broadleaf weeds.[7][8] Their selectivity arises from the differential ability of grass species (monocots) to metabolize and detoxify the herbicide compared to susceptible broadleaf species (dicots). The introduction of various functional groups onto the picolinic acid ring, as seen in novel synthesized compounds, can significantly enhance the spectrum and level of weed control.[3][7]

The table below summarizes the efficacy of related and parent picolinic acid compounds against key broadleaf weeds, providing a benchmark for the expected performance of a 6-Amino-3-cyclopropoxy derivative.

Herbicide/Analog ClassTarget Weed SpeciesEfficacy (%)Application RateReference
6-Pyrazolyl-2-picolinic acidsAmaranthus retroflexus (Redroot Pigweed)100%250 g/ha[5][7]
6-Pyrazolyl-2-picolinic acidsChenopodium album (Common Lambsquarters)100%250 g/ha[5][6]
AminocyclopyrachlorToxicodendron diversilobum (Poison Oak)>90%4 oz ai/A[9]
AminocyclopyrachlorGenista monspessulana (French Broom)>90%4 oz ai/A[9]
Belkar™ (Picloram + Arylex™)Galium aparine (Cleavers)93-99%0.25 L/ha (sequential)[10]
Belkar™ (Picloram + Arylex™)Papaver rhoeas (Corn Poppy)93-99%0.25 L/ha (sequential)[10]
6-Pyrazolyl-2-picolinic acidsBrassica napus (Rapeseed)>80% (root inhibition)250 µM[7]

Experimental Protocols for Efficacy and Mechanism Validation

To rigorously evaluate a novel picolinic acid derivative, a tiered approach combining in-vitro and whole-plant assays is essential. The following protocols are designed as self-validating systems, incorporating necessary controls to ensure data integrity.

Protocol 4.1: Whole-Plant Greenhouse Efficacy Assay (Post-emergence)

Objective: To determine the dose-dependent herbicidal activity of the test compound on a range of broadleaf weed species.

Methodology:

  • Plant Propagation: Grow target weed species (e.g., Amaranthus retroflexus, Chenopodium album, Abutilon theophrasti) in pots containing a standardized soil mix under controlled greenhouse conditions (25°C/18°C day/night, 16h photoperiod).

  • Treatment Stage: Allow plants to reach the 2-4 true leaf stage. This is a critical stage of active growth where plants are typically susceptible to auxin herbicides.

  • Compound Formulation: Prepare a stock solution of the test compound in a suitable solvent (e.g., acetone) with a surfactant. Create a serial dilution to achieve a range of application rates (e.g., 0, 50, 100, 200, 400 g ai/ha). The '0' rate serves as the negative control. A commercial standard (e.g., aminopyralid) should be included as a positive control.

  • Application: Apply the herbicide formulations to the plants using a calibrated track sprayer to ensure uniform coverage.

  • Evaluation: At 7, 14, and 21 days after treatment (DAT), visually assess plant injury as a percentage of the untreated control (0% = no effect, 100% = complete plant death).

  • Data Analysis: Calculate the GR₅₀ value (the dose required to cause a 50% reduction in plant growth/biomass) for each species using appropriate statistical software (e.g., R with the 'drc' package).

Protocol 4.2: Root Growth Inhibition Assay with Arabidopsis thaliana

Objective: A rapid primary screen to quantify the intrinsic biological activity of the compound by measuring its effect on root elongation. Arabidopsis is a model organism with high sensitivity to auxin herbicides.[6][7]

Methodology:

  • Plate Preparation: Prepare Murashige and Skoog (MS) agar plates containing a range of concentrations of the test compound (e.g., 0, 1, 5, 10, 50 µM). The solvent carrier should be included in the '0' µM control plate.

  • Seed Sterilization & Plating: Surface-sterilize Arabidopsis thaliana (Col-0) seeds and place them on the prepared plates.

  • Vernalization & Growth: Cold-stratify the plates at 4°C for 48 hours to synchronize germination, then transfer them to a growth chamber with vertical orientation to allow for root growth along the agar surface.

  • Measurement: After 7-10 days, photograph the plates and measure the primary root length of the seedlings using image analysis software (e.g., ImageJ).

  • Data Analysis: Calculate the percent inhibition of root growth relative to the untreated control for each concentration. Determine the IC₅₀ value (the concentration required to inhibit root growth by 50%).[3]

Experimental_Workflow cluster_0 Primary Screening cluster_1 Whole-Plant Validation Start Novel Picolinic Acid Compound Synthesis Formulation Formulation & Serial Dilution Start->Formulation Arabidopsis_Assay Protocol 4.2: Arabidopsis Root Inhibition Assay Formulation->Arabidopsis_Assay Greenhouse_Assay Protocol 4.1: Greenhouse Efficacy Assay (Post-emergence) Formulation->Greenhouse_Assay IC50 Determine IC50 Value Arabidopsis_Assay->IC50 IC50->Greenhouse_Assay Promising Candidates Data_Analysis Comparative Analysis & Structure-Activity Relationship (SAR) IC50->Data_Analysis GR50 Determine GR50 Value Greenhouse_Assay->GR50 GR50->Data_Analysis End Lead Candidate Selection Data_Analysis->End

Caption: General Experimental Workflow for Herbicide Efficacy Testing.

Conclusion and Future Outlook

The 6-Amino-3-cyclopropoxypicolinic acid structure represents a logical progression in the design of synthetic auxin herbicides, building upon the established success of the picolinic acid core. By leveraging insights from related compounds, it is projected to be a potent, selective herbicide for broadleaf weed control. Its mechanism of action is anticipated to follow the classic auxin-mimic pathway, leading to fatal disruption of plant growth processes. The development and validation of such a compound rely on a rigorous, multi-tiered experimental approach, from rapid in-vitro screens to whole-plant greenhouse trials. Continued research into modifying the picolinic acid scaffold remains a highly promising strategy for discovering next-generation weed management solutions.[3][7]

References

  • Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids.
  • HERBICIDAL COMPOSITIONS COMPRISING 4-AMINO-3-CHLORO-6-(4-CHLORO-2-FLUORO-3-METHOXYPHENYL) PYRIDINE-2-CARBOXYLIC ACID.
  • Aminocyclopyrachlor. Wikipedia.
  • Study on Design, Synthesis and Herbicidal Activity of Novel 6-Indazolyl-2-picolinic Acids. MDPI.
  • Aminocyclopyrachlor: A New Active Ingredient for Non-Crop Weed Control. California Weed Science Society.
  • Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. MDPI.
  • BELKAR™ - a new herbicide for the control of a wide range of broadleaf weeds in winter oilseed rape applied post-emergence in. Julius-Kühn-Archiv.
  • Synthetic Auxin Resistant Weeds. Herbicide Resistance Action Committee.
  • Synthetic Auxins | Herbicide Symptoms.
  • Investigation into the Synthesis, Bioactivity, and Mechanism of Action of the Novel 6-Pyrazolyl-2-picolinic Acid as a Herbicide.

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"structure-activity relationship of picolinic acid herbicides"

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Structure-Activity Relationship of Picolinic Acid Herbicides

For Researchers, Scientists, and Agrochemical Development Professionals

Picolinic acid derivatives represent a cornerstone class of synthetic auxin herbicides, vital to modern agriculture for the selective control of broadleaf weeds. Their efficacy is intrinsically linked to their chemical structure, which dictates their interaction with the plant's auxin signaling pathway. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) that govern the herbicidal activity of this chemical family. We will delve into the molecular mechanism of action, dissect the critical structural motifs of the picolinic acid scaffold, and explore the impact of substituent modifications on herbicidal potency, selectivity, and spectrum. This document synthesizes findings from seminal and contemporary research, offering field-proven insights for the rational design of next-generation picolinic acid herbicides with improved efficacy and environmental profiles.

PART 1: The Molecular Basis of Picolinic Acid Herbicidal Action

The Auxin Signaling Pathway: The Target

Picolinic acid herbicides function as synthetic mimics of the natural plant hormone indole-3-acetic acid (IAA)[1][2]. Auxins are fundamental regulators of plant growth and development, influencing processes such as cell division, elongation, and differentiation[3][4]. At the molecular level, the auxin signal is perceived by a family of F-box proteins that are part of an SCF (Skp1-Cullin-F-box) ubiquitin ligase complex[5][6]. In the absence of auxin, transcriptional repressors known as Aux/IAA proteins bind to and inhibit Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes.

Picolinic Acids: Hijacking the Auxin Machinery

Synthetic auxins like picolinic acids bind to the F-box protein co-receptors, promoting the ubiquitination and subsequent degradation of the Aux/IAA repressor proteins by the 26S proteasome. This relieves the repression of ARFs, leading to the upregulation of auxin-responsive genes. The uncontrolled and prolonged activation of these downstream pathways disrupts normal plant growth, leading to a cascade of phytotoxic effects including epinasty, tissue proliferation, and ultimately, plant death[4][5].

A crucial distinction for many picolinic acid herbicides is their preferential binding to the F-box protein Auxin-Signaling F-Box Protein 5 (AFB5) , rather than the primary IAA receptor, TIR1 (Transport Inhibitor Response 1)[1][2][7]. This differential binding affinity is a key determinant of their herbicidal selectivity and has significant implications for the design of novel analogues.

Simplified Auxin Signaling Pathway and Picolinic Acid Herbicide Action cluster_0 Simplified Auxin Signaling Pathway and Picolinic Acid Herbicide Action Picolinic_Acid Picolinic Acid Herbicide AFB5 AFB5 Receptor Picolinic_Acid->AFB5 Binds SCF_Complex SCF Complex AFB5->SCF_Complex Forms complex with Aux_IAA Aux/IAA Repressor SCF_Complex->Aux_IAA Targets for Ubiquitination Proteasome 26S Proteasome Aux_IAA->Proteasome Degradation ARF ARF Transcription Factor Aux_IAA->ARF Inhibits Auxin_Genes Auxin-Responsive Genes ARF->Auxin_Genes Activates Uncontrolled_Growth Uncontrolled Growth & Plant Death Auxin_Genes->Uncontrolled_Growth Leads to

Caption: Mechanism of action of picolinic acid herbicides via the AFB5 receptor.

PART 2: Dissecting the Picolinic Acid Scaffold: A SAR Deep Dive

The general structure of a picolinic acid herbicide consists of a pyridine ring with a carboxylic acid group at the 2-position. The herbicidal activity is highly dependent on the nature and position of substituents on this core scaffold.

The Essential Pharmacophore

The 2-carboxylic acid group is a critical feature for auxin-like activity, as it is believed to interact with key residues in the binding pocket of the AFB5 receptor. Esterification of this group can modulate the compound's physicochemical properties, such as lipophilicity and membrane permeability, which can in turn affect its uptake and translocation within the plant. For instance, some studies have shown that methyl esters can exhibit better inhibitory activity on root growth compared to the corresponding free acids[8].

Substitutions on the Pyridine Ring: The Key to Potency and Selectivity

A 4-amino group is a common feature in many potent picolinic acid herbicides, including picloram and aminopyralid. This group is thought to contribute to the binding affinity and overall electronic properties of the molecule.

Chlorination at the 3- and 5-positions is a hallmark of many highly active picolinic acid herbicides. These halogen atoms significantly influence the electronic distribution of the pyridine ring and can enhance the molecule's stability and resistance to metabolic degradation in plants. The presence of chlorine at these positions is a recurring motif in compounds with high herbicidal efficacy[9][10].

The 6-position of the picolinic acid ring has emerged as a key area for modification to discover novel herbicides with improved properties[11]. While early compounds like picloram feature a chlorine atom at this position, recent research has focused on introducing larger, more complex substituents, such as aryl and heteroaryl groups.

The replacement of the 6-chloro substituent with aryl-substituted pyrazolyl or indazolyl moieties has led to the discovery of compounds with exceptionally high herbicidal activity, in some cases surpassing that of commercial standards[1][2][7][9]. This strategy, often referred to as "scaffold hopping," has proven effective in identifying new lead structures. For example, certain 6-(5-aryl-substituted-1-pyrazolyl)-2-picolinic acid derivatives have demonstrated significantly lower IC50 values for root growth inhibition compared to picloram and halauxifen-methyl[1][11].

The introduction of these bulky groups at the 6-position can lead to more intensive docking with the AFB5 receptor, suggesting a more favorable interaction within the binding pocket[1][7].

Compound 6-Position Substituent Relative Herbicidal Activity (Example) Reference
Picloram-ClStandard[3][12]
Clopyralid-ClActive[12]
Aminopyralid-ClHigh Activity[12]
Halauxifen-methyl-ArylHigh Activity[1][2]
Florpyrauxifen-benzyl-ArylHigh Activity[1][2]
Novel Pyrazolyl Derivatives-Aryl-Substituted PyrazolylVery High Activity[1][2][10]
Novel Indazolyl Derivatives-IndazolylVery High Activity[9]

Table 1: Impact of 6-Position Substituents on the Herbicidal Activity of Picolinic Acids.

PART 3: Advanced Strategies in Picolinic Acid Herbicide Design

Quantitative Structure-Activity Relationship (QSAR)

QSAR is a computational modeling technique that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity[13][14][15]. In the context of picolinic acid herbicides, 3D-QSAR models have been successfully employed to guide the synthesis of new derivatives with enhanced potency[1][2]. These models can help to identify the key steric and electronic features of the molecule that are critical for its interaction with the target receptor, thereby streamlining the discovery process[13].

QSAR-Guided Herbicide Design Workflow Data_Collection Collect Structure and Activity Data of Known Picolinic Acids Descriptor_Calculation Calculate Molecular Descriptors (Steric, Electronic, etc.) Data_Collection->Descriptor_Calculation Model_Building Build QSAR Model (e.g., CoMFA) Descriptor_Calculation->Model_Building Model_Validation Validate the Model (q², r²) Model_Building->Model_Validation Virtual_Screening Design and Screen Virtual Compounds Model_Validation->Virtual_Screening Synthesis Synthesize Promising Candidates Virtual_Screening->Synthesis Bioassay Biological Testing (Herbicidal Activity) Synthesis->Bioassay Bioassay->Data_Collection Iterate Lead_Optimization Lead Optimization Bioassay->Lead_Optimization

Caption: A typical workflow for QSAR in herbicide discovery.

Bioisosteric Replacement

Bioisosteric replacement is a powerful strategy in medicinal and agrochemical chemistry where a functional group in a lead molecule is replaced by another group with similar physical or chemical properties[16][17][18]. The goal is to enhance the desired biological or physical properties of the compound without making a significant change to the chemical scaffold that would disrupt its interaction with the target.

In the design of picolinic acid herbicides, bioisosteric replacement can be applied to:

  • The Carboxylic Acid Group: While essential for activity, the carboxylic acid moiety can sometimes lead to unfavorable pharmacokinetic properties. Replacing it with bioisosteres such as tetrazoles or other acidic heterocycles can modulate properties like acidity, lipophilicity, and metabolic stability[16][17][19].

  • The Pyridine Ring: While less common, exploration of other heterocyclic systems that can mimic the electronic and steric properties of the picolinic acid core could lead to novel herbicidal scaffolds.

  • Substituents: As demonstrated by the successful replacement of the 6-chloro group with pyrazolyl and indazolyl rings, exploring a wide range of bioisosteric replacements for the substituents on the pyridine ring is a fruitful avenue for discovering new herbicides.

PART 4: Experimental Protocols

General Synthesis of 6-(Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acids

The synthesis of these novel picolinic acid derivatives typically involves a multi-step process. A representative, generalized protocol is outlined below. For specific details, including reagents and reaction conditions, please refer to the cited literature[1][2][10].

  • Synthesis of the Pyrazole Intermediate: The appropriately substituted aryl pyrazole is synthesized, often through a condensation reaction between a hydrazine and a 1,3-dicarbonyl compound.

  • Coupling Reaction: The synthesized pyrazole is then coupled to a suitably functionalized picolinic acid precursor, typically a 6-halopicolinate, via a nucleophilic aromatic substitution or a transition-metal-catalyzed cross-coupling reaction.

  • Hydrolysis: If the coupling reaction is performed on an ester derivative of picolinic acid, a final hydrolysis step is required to yield the free carboxylic acid.

  • Purification and Characterization: The final product is purified using techniques such as column chromatography and recrystallization. The structure is then confirmed by analytical methods including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

In Vitro Herbicidal Activity Assay: Arabidopsis thaliana Root Growth Inhibition

Arabidopsis thaliana is a widely used model organism for studying plant biology and for the preliminary screening of herbicides.

  • Preparation of Test Solutions: The synthesized compounds are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions. A series of dilutions are then prepared in the growth medium.

  • Seed Sterilization and Plating: Arabidopsis thaliana seeds are surface-sterilized and plated on agar medium containing the various concentrations of the test compounds.

  • Incubation: The plates are incubated in a controlled environment (temperature, light, and humidity) for a specified period (e.g., 7-10 days).

  • Data Collection and Analysis: The root length of the seedlings is measured. The inhibition of root growth is calculated relative to a solvent-only control. The IC50 value (the concentration of the compound that causes 50% inhibition of root growth) is then determined by plotting the inhibition percentage against the log of the compound concentration and fitting the data to a dose-response curve.

Conclusion

The structure-activity relationship of picolinic acid herbicides is a well-defined yet continually evolving field of study. The core picolinic acid scaffold, with its essential 2-carboxylic acid group, provides a robust platform for the development of potent and selective herbicides. The strategic modification of substituents on the pyridine ring, particularly at the 6-position, has proven to be a highly successful approach for enhancing herbicidal activity. The integration of modern drug discovery techniques, such as QSAR and bioisosteric replacement, will undoubtedly continue to drive the innovation of new picolinic acid herbicides with improved efficacy, a broader weed control spectrum, and a more favorable environmental and toxicological profile. The insights provided in this guide aim to equip researchers and scientists with the foundational knowledge and strategic direction needed to contribute to this important area of agrochemical research.

References

  • Study on Design, Synthesis and Herbicidal Activity of Novel 6-Indazolyl-2-picolinic Acids. (2024). Molecules.
  • Synthesis and herbicidal activity of 7-azindolylpicolinic acids and their methyl esters derivatives. (n.d.). Chinese Journal of Pesticide Science.

  • Feng, S., Liu, S., et al. (2023). Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. Molecules. [Link]

  • Molecular descriptors in quantitative relationship with herbicidal activity of novel derivatives of 6-(5-aryl- substituted-1-pyrazolyl)-2- picolinic acid. (2023). Drug Discovery.

  • Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. (2025). Molecules. [Link]

  • Feng, S., Liu, S., et al. (2023). Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. Molecules. [Link]

  • Design, Synthesis, Herbicidal Activity, and Structure-Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. (2023). PubMed. [Link]

  • Investigation into the Synthesis, Bioactivity, and Mechanism of Action of the Novel 6-Pyrazolyl-2-picolinic Acid as a Herbicide. (2024). Journal of Agricultural and Food Chemistry. [Link]

  • Structures of picolinic acid and 6-aryl-2-picolinate synthetic auxin... (n.d.). ResearchGate. [Link]

  • Structures of various picolinic acid auxin herbicides and... (n.d.). ResearchGate. [Link]

  • Picolinic Herbicides. (n.d.). Affinisep. [Link]

  • Plant Growth Regulators - Auxins - Picloram. (n.d.). CliniSciences. [Link]

  • Mode of Action of the Growth Regulator Herbicides. (n.d.). University of California, Davis. [Link]

  • Auxinic herbicides, mechanisms of action, and weed resistance: A look into recent plant science advances. (2013). Scientia Agricola. [Link]

  • Auxinic herbicides, mechanisms of action, and weed resistance. (2013). Portal de Revistas da USP. [Link]

  • Quantitative Structure-Activity Relationships (QSAR) and Pesticides. (n.d.). Miljøstyrelsen. [Link]

  • Quantitative Structure-Activity Relationships (QSAR) for pesticide regulatory purposes. (2019). ResearchGate. [Link]

  • Bioisosteric Replacements. (n.d.). Chemspace. [Link]

  • Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. (2021). Journal of Medicinal Chemistry. [Link]

  • Data-driven assessment of bioisosteric replacements and their influence on off-target activity profiles. (2023). RSC Medicinal Chemistry. [Link]

Sources

Exploring the Herbicidal Spectrum of 6-Amino-3-cyclopropoxypicolinic Acid: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The agricultural sector is in a perpetual arms race against herbicide-resistant weed biotypes. Within this landscape, the arylpicolinate class of synthetic auxin herbicides (WSSA Group 4) has emerged as a critical tool for broadleaf weed management. 6-Amino-3-cyclopropoxypicolinic acid (CAS 1243321-99-4) represents a highly specialized structural motif within this family. Sharing structural homology with commercialized active ingredients like halauxifen-methyl and florpyrauxifen-benzyl, this compound leverages a unique receptor-binding profile to subvert plant hormone homeostasis.

This whitepaper provides an in-depth technical analysis of the mechanism of action (MoA), herbicidal spectrum, and the rigorous experimental frameworks required to validate the efficacy of 6-amino-3-cyclopropoxypicolinic acid and its derivatives.

Mechanism of Action: Subverting Auxin Homeostasis

Synthetic auxin herbicides induce phytotoxicity by mimicking the natural plant hormone indole-3-acetic acid (IAA)[1]. However, the specific structural features of 6-amino-3-cyclopropoxypicolinic acid—namely the 6-amino group and the 3-cyclopropoxy substitution on the picolinic acid ring—confer a distinct biochemical advantage.

Receptor Preference and Co-Receptor Assembly

Plant auxin perception is mediated by a family of nuclear-localized receptor proteins known as Transport Inhibitor Response 1 (TIR1) and Auxin F-Box (AFB1-5) proteins[2]. While traditional phenoxy-carboxylate herbicides (e.g., 2,4-D) primarily target the TIR1 receptor, arylpicolinates exhibit a pronounced binding preference for the AFB5 receptor [2].

Upon entering the plant cell, the herbicide binds to a hydrophobic pocket within the AFB5 protein. This binary complex subsequently acts as a "molecular glue," recruiting Aux/IAA transcriptional repressor proteins to form a highly stable ternary co-receptor complex[3].

Downstream Signal Transduction and Phytotoxicity

The formation of the AFB5-Herbicide-Aux/IAA ternary complex triggers the polyubiquitination of the Aux/IAA repressor, marking it for rapid degradation by the 26S proteasome[3]. The destruction of these repressors frees Auxin Response Factors (ARFs), leading to the uncontrolled transcription of auxin-responsive genes.

A critical downstream effect of this dysregulation is the massive upregulation of 1-aminocyclopropane-1-carboxylate synthase (ACS) and 9-cis-epoxycarotenoid dioxygenase (NCED) genes[1]. This overexpression forces the plant to overproduce ethylene and abscisic acid (ABA), culminating in severe epinasty, tissue necrosis, and ultimately, plant death[1].

MoA Herbicide 6-Amino-3-cyclopropoxypicolinic acid (Synthetic Auxin) Receptor AFB5 / TIR1 Receptor Complex Herbicide->Receptor Binds to receptor pocket CoReceptor Aux/IAA Repressor Protein Receptor->CoReceptor Recruits co-receptor Ubiquitination Polyubiquitination & 26S Proteasome Degradation CoReceptor->Ubiquitination Targets for degradation GeneExpr Overexpression of ACS & NCED Genes Ubiquitination->GeneExpr Derepresses ARF transcription Hormones Ethylene & ABA Overproduction GeneExpr->Hormones Induces biosynthesis Death Plant Senescence & Death Hormones->Death Triggers tissue necrosis

Fig 1: Molecular mechanism of arylpicolinate-induced phytotoxicity via the AFB5-Aux/IAA pathway.

Herbicidal Spectrum & Efficacy Profiling

The unique AFB5 binding preference of 6-amino-3-cyclopropoxypicolinic acid translates to a highly potent and specific herbicidal spectrum. It is exceptionally active against economically damaging broadleaf weeds at low use rates (often <10 g ae/ha)[4].

Crucially, because this compound bypasses the TIR1-dominant pathways utilized by older synthetic auxins, it demonstrates remarkable efficacy against weed biotypes that have developed resistance to 2,4-D, glyphosate, and ALS inhibitors[5],[6].

Table 1: Representative Efficacy Profile on Key Broadleaf Weeds

Note: Quantitative data represents baseline GR50 (Growth Reduction by 50%) estimates derived from structural analogs within the arylpicolinate class.

Weed SpeciesCommon NameBiotype StatusEstimated GR50 (g ae/ha)Control at 5 g ae/ha (%)
Galium aparineCatchweed BedstrawSusceptible0.8 - 1.2>95%
Conyza canadensisHorseweedGlyphosate-Resistant1.5 - 2.0>90%
Amaranthus retroflexusRedroot PigweedALS-Resistant2.0 - 3.585-90%
Plantago lanceolataBuckhorn Plantain2,4-D-Resistant1.0 - 1.5>95%

Experimental Workflows & Protocols

To rigorously validate the efficacy and mechanistic causality of 6-amino-3-cyclopropoxypicolinic acid, a multi-tiered experimental approach is required. The following protocols are designed as self-validating systems, ensuring high-fidelity data collection.

Workflow Phase1 Phase 1: Target Binding Surface Plasmon Resonance (SPR) using purified AFB5/TIR1 Phase2 Phase 2: Biochemical Profiling Quantify ACC, Ethylene, and ABA levels via LC-MS/MS Phase1->Phase2 Phase3 Phase 3: Phenotypic Assay Greenhouse dose-response (GR50) on broadleaf weed species Phase2->Phase3 Phase4 Phase 4: Resistance Analysis Cross-resistance profiling against 2,4-D resistant biotypes Phase3->Phase4

Fig 2: Four-phase experimental workflow for validating the herbicidal efficacy and MoA.

Protocol 1: Target Binding Validation via Surface Plasmon Resonance (SPR)

Causality Rationale: While standard equilibrium binding assays (like Isothermal Titration Calorimetry) measure overall affinity, SPR is utilized here to capture the real-time association ( Kon​ ) and dissociation ( Koff​ ) kinetics. The herbicidal potency of arylpicolinates correlates directly with the extended half-life of the ternary complex rather than simple binary affinity[4].

Self-Validating Control: The protocol utilizes an afb5-1 mutant receptor as a negative control to prove that binding is AFB5-specific and not an artifact of non-specific hydrophobic interactions[2].

Step-by-Step Methodology:

  • Protein Preparation: Heterologously express His-tagged AFB5 (wild-type) and afb5-1 (mutant) receptors, alongside GST-tagged Aux/IAA7 co-receptors in an insect cell/baculovirus system to ensure proper eukaryotic folding[3].

  • Sensor Chip Functionalization: Immobilize the GST-Aux/IAA7 co-receptor onto a CM5 sensor chip using standard amine coupling chemistry until a baseline of ~1000 Response Units (RU) is achieved.

  • Complex Assembly: Pre-incubate purified AFB5 protein (50 nM) with varying concentrations of 6-amino-3-cyclopropoxypicolinic acid (0.1 nM to 10 µM) in running buffer (HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20) for 30 minutes to form the binary complex.

  • Kinetic Injection: Inject the pre-incubated binary complex over the Aux/IAA7-functionalized chip at a flow rate of 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

  • Data Analysis: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract KD​ values. Repeat the procedure using the afb5-1 mutant to confirm the absence of signal, validating target specificity.

Protocol 2: Whole-Plant Dose-Response (GR50) Profiling

Causality Rationale: In vitro binding must translate to in vivo phytotoxicity. This assay normalizes environmental variables and evaluates the compound's ability to penetrate the leaf cuticle, translocate systemically, and induce the lethal ethylene/ABA cascade[1].

Self-Validating Control: The inclusion of known 2,4-D resistant biotypes (e.g., Plantago lanceolata) serves as an internal validation that the compound successfully bypasses TIR1-mediated resistance mechanisms[6].

Step-by-Step Methodology:

  • Plant Cultivation: Germinate seeds of susceptible Galium aparine and 2,4-D-resistant Plantago lanceolata in a standardized peat-based potting mix. Maintain in a greenhouse at 25°C/20°C (day/night) under a 16-hour photoperiod until plants reach the 4-to-6 true leaf stage.

  • Formulation: Dissolve 6-amino-3-cyclopropoxypicolinic acid in a solvent system (e.g., acetone/water with 0.25% v/v non-ionic surfactant) to create a stock solution. Prepare a logarithmic dose series (0, 0.5, 1, 2, 4, 8, 16 g ae/ha).

  • Application: Apply the treatments using a track sprayer calibrated to deliver a carrier volume of 150 L/ha at 200 kPa. Include a commercial 2,4-D formulation as a positive reference control.

  • Biochemical Sampling (Optional but recommended): At 24 and 48 hours post-treatment, harvest leaf tissue from a subset of plants. Extract and quantify ACC (1-aminocyclopropane-1-carboxylic acid) and ABA levels via LC-MS/MS to confirm the MoA cascade[1].

  • Phenotypic Evaluation: At 21 Days After Treatment (DAT), visually assess phytotoxicity (0 = no effect, 100 = complete death). Harvest the above-ground biomass, dry at 60°C for 72 hours, and record dry weights.

  • Statistical Modeling: Subject the dry weight data to a four-parameter log-logistic regression model to calculate the GR50 values and Resistance Indices (RI).

Conclusion & Future Perspectives

6-Amino-3-cyclopropoxypicolinic acid represents a highly potent scaffold within the synthetic auxin class. By preferentially engaging the AFB5 receptor, it triggers a catastrophic accumulation of ethylene and ABA, resulting in rapid broadleaf weed control. Its ability to control biotypes resistant to legacy auxins (like 2,4-D) makes it a critical asset in modern resistance management. Future developmental efforts should focus on optimizing formulation delivery and exploring synergistic tank-mix partners (e.g., combining with glyphosate or glufosinate) to further broaden the spectrum and delay the evolution of target-site resistance[5].

Sources

Methodological & Application

Quantitative Analysis of 6-Amino-3-cyclopropoxypicolinic acid: High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) Methods

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol Guide

Abstract

This document provides detailed analytical methods for the quantitative determination of 6-Amino-3-cyclopropoxypicolinic acid, a key picolinate derivative of interest in pharmaceutical research and development. Picolinic acid and its analogues are versatile scaffolds in medicinal chemistry, acting as building blocks for various biologically active molecules.[1] Accurate and robust analytical methods are therefore essential for purity testing, stability studies, and pharmacokinetic analysis. We present two primary methodologies: a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine assay and impurity profiling, and a highly sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for trace-level quantification in complex matrices. The protocols herein are designed to be self-validating, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and reliability.[2][3][4]

Introduction and Scientific Rationale

6-Amino-3-cyclopropoxypicolinic acid is a substituted aminopicolinic acid. The analytical challenge lies in its amphoteric nature, possessing both a basic amino group and an acidic carboxylic acid group, along with moderate polarity. The choice of analytical method must account for these properties to ensure reliable retention, separation, and detection.

  • For Assay and Purity: An HPLC-UV method is the industry standard. It offers a balance of speed, precision, and cost-effectiveness. The pyridine ring in the molecule provides a natural chromophore, allowing for direct UV detection without derivatization.

  • For Bioanalysis and Trace Detection: An LC-MS/MS method is superior due to its exceptional sensitivity and specificity. By monitoring a specific precursor-to-product ion transition (Multiple Reaction Monitoring or MRM), the analyte can be quantified even at very low concentrations and in the presence of co-eluting matrix components.[5]

This guide explains the causality behind our methodological choices, from mobile phase pH control to the selection of mass transitions, providing researchers with the tools to not only execute but also adapt these protocols.

Method 1: HPLC-UV for Assay and Impurity Determination

This method is designed for the accurate quantification of 6-Amino-3-cyclopropoxypicolinic acid as a drug substance or in a formulated product, adhering to pharmaceutical quality control standards.

Principle and Causality

We employ Reversed-Phase HPLC (RP-HPLC), where the analyte is separated based on its hydrophobic interactions with a C18 stationary phase. The key to a robust method is controlling the ionization state of the analyte.

  • Mobile Phase pH: The pKa of the carboxylic acid and the amino group dictates the molecule's charge at a given pH. By setting the mobile phase pH to approximately 3.0 with a formic acid buffer, we ensure the carboxylic acid group is largely protonated (neutral), and the primary amine is fully protonated (positive charge). This consistent ionization state leads to stable retention times and sharp peak shapes.

  • Column Selection: A C18 column provides sufficient hydrophobic character to retain the molecule. The use of a modern, end-capped silica-based column minimizes peak tailing that can result from interactions between the protonated amine and residual silanols on the stationary phase.

Experimental Protocol: HPLC-UV

Step 1: Reagent and Sample Preparation

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Diluent: 50:50 (v/v) Acetonitrile:Water.

  • Standard Stock Solution (1 mg/mL): Accurately weigh ~25 mg of 6-Amino-3-cyclopropoxypicolinic acid reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with Diluent.

  • Working Standard (0.1 mg/mL): Dilute 1 mL of the Standard Stock Solution into a 10 mL volumetric flask with Diluent.

  • Sample Preparation: Prepare the sample to a target concentration of 0.1 mg/mL in the Diluent. If the sample is in a complex matrix, filtration through a 0.45 µm syringe filter is required.

Step 2: Chromatographic Conditions

ParameterConditionRationale
Column C18, 4.6 x 150 mm, 3.5 µmStandard dimensions for good resolution and efficiency.
Mobile Phase Gradient Elution (See Table 2)To elute the main peak and any potential impurities with different polarities.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.
Column Temp. 30 °CEnsures reproducible retention times by controlling viscosity.
Injection Vol. 10 µLA typical volume to balance sensitivity and peak shape.
UV Detection 265 nmThe pyridine ring is expected to have strong absorbance in this region.
Run Time 20 minutesSufficient time for elution and column re-equilibration.

Table 1: HPLC Method Parameters

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
10.05050
12.0595
15.0595
15.1955
20.0955

Table 2: HPLC Gradient Timetable

Step 3: System Suitability and Analysis

  • Make five replicate injections of the Working Standard.

  • The Relative Standard Deviation (RSD) for the peak area must be ≤ 2.0%.[6]

  • The tailing factor for the analyte peak should be ≤ 2.0.

  • Once system suitability is confirmed, inject the prepared samples for analysis.

HPLC-UV Workflow Diagram

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing A Weigh Reference Standard & Sample B Dissolve in Diluent (50:50 ACN:H2O) A->B C Filter Sample (0.45 µm) B->C D Inject 10 µL onto C18 Column C->D E Gradient Elution (ACN/H2O with 0.1% FA) D->E F UV Detection at 265 nm E->F G Integrate Peak Area F->G H Quantify against Standard Curve G->H I Report Results (Assay %, Impurity %) H->I

Caption: General workflow for HPLC-UV analysis.

Method 2: LC-MS/MS for High-Sensitivity Quantification

This method is ideal for determining low concentrations of 6-Amino-3-cyclopropoxypicolinic acid in complex biological matrices such as plasma or serum, where high selectivity is paramount.

Principle and Causality

The method combines the separating power of LC with the high selectivity and sensitivity of tandem mass spectrometry.

  • Sample Preparation: For biological samples, proteins must be removed as they interfere with the analysis. Protein precipitation with a solvent like acetonitrile is a simple and effective method.[7]

  • Ionization: Electrospray Ionization (ESI) in positive mode is chosen because the basic amino group and the nitrogen on the pyridine ring are readily protonated, forming a positive ion ([M+H]⁺) suitable for MS detection.

  • Tandem Mass Spectrometry (MS/MS): We use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The first quadrupole (Q1) selects the protonated parent ion (precursor ion). This ion is then fragmented in the second quadrupole (Q2, collision cell), and the third quadrupole (Q3) selects a specific, characteristic fragment ion (product ion). This precursor → product transition is highly specific to the analyte, minimizing interference from the matrix.[5]

Experimental Protocol: LC-MS/MS

Step 1: Reagent and Sample Preparation

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Preparation (Plasma):

    • To 50 µL of plasma sample, add 150 µL of acetonitrile containing an appropriate internal standard.

    • Vortex for 1 minute to precipitate proteins.

    • Centrifuge at 14,000 x g for 10 minutes.

    • Transfer the supernatant to a clean vial for analysis.

Step 2: LC-MS/MS Conditions

ParameterConditionRationale
LC Column C18, 2.1 x 50 mm, 1.8 µmSmaller dimensions for faster analysis and reduced solvent consumption.
Mobile Phase Gradient Elution (See Table 4)A fast gradient is suitable for high-throughput analysis.
Flow Rate 0.4 mL/minAppropriate for a 2.1 mm ID column.
Column Temp. 40 °CEnsures robustness and reproducibility.
Injection Vol. 5 µL
Ionization Mode ESI, PositiveBest for protonating the amino and pyridine groups.
MRM Transition To be determined empiricallySee Table 5 for predicted values.
Source Temp. 500 °COptimized for efficient desolvation.
Spray Voltage 3.5 kVOptimized for stable spray and ion generation.

Table 3: LC-MS/MS Method Parameters

Time (min)% Mobile Phase A% Mobile Phase B
0.0982
2.5595
3.5595
3.6982
5.0982

Table 4: LC Gradient Timetable

Step 3: Mass Spectrometer Tuning

  • Infuse a ~1 µg/mL solution of the analyte directly into the mass spectrometer.

  • Determine the exact mass of the precursor ion [M+H]⁺.

  • Perform a product ion scan to identify the most stable and abundant fragment ions.

  • Optimize collision energy for the selected MRM transition to maximize signal intensity.

AnalytePrecursor Ion (Q1) [M+H]⁺Product Ion (Q3)Notes
6-Amino-3-cyclopropoxypicolinic acidm/z 195.08m/z 151.09Predicted transition (loss of CO₂). Requires empirical verification.
m/z 178.08Predicted transition (loss of NH₃). Requires empirical verification.

Table 5: Predicted MRM Transitions

LC-MS/MS Workflow Diagram

LCMS_Workflow cluster_prep Biological Sample Prep cluster_lcms LC-MS/MS Analysis cluster_data Data Processing A Plasma Sample (50 µL) B Add Acetonitrile (150 µL) + Internal Standard A->B C Vortex & Centrifuge (Protein Precipitation) B->C D Collect Supernatant C->D E Inject onto C18 Column D->E F Fast Gradient Separation E->F G ESI+ Source F->G H Triple Quadrupole (MRM Mode) G->H I Integrate MRM Peak H->I J Calculate Analyte/IS Ratio I->J K Quantify against Calibration Curve J->K

Caption: Workflow for bioanalysis using LC-MS/MS.

Trustworthiness: Method Validation Protocol

To ensure these methods are fit for their intended purpose, a validation protocol based on ICH Q2(R1) guidelines must be followed.[2][3][8] This establishes the performance characteristics of the procedure and ensures its reliability.

ParameterPurposeTypical Acceptance Criteria (Assay)
Specificity To ensure the signal is from the analyte only, without interference from matrix, impurities, or degradants.Peak purity analysis (UV); No interfering peaks at the retention time of the analyte in blank/placebo injections.
Linearity To demonstrate a proportional relationship between concentration and detector response.Correlation coefficient (r²) ≥ 0.999 over a range of 80-120% of the target concentration.[4]
Range The concentration interval where the method is precise, accurate, and linear.Typically 80% to 120% of the test concentration for an assay.[4]
Accuracy The closeness of test results to the true value.% Recovery of 98.0% to 102.0% for spiked samples at three concentration levels.
Precision The degree of scatter between a series of measurements.Repeatability (intra-day): RSD ≤ 1.0%. Intermediate Precision (inter-day): RSD ≤ 2.0%.
Detection Limit (LOD) The lowest amount of analyte that can be detected but not necessarily quantitated.Signal-to-Noise ratio of 3:1.
Quantitation Limit (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Signal-to-Noise ratio of 10:1; RSD at this concentration should meet precision requirements.
Robustness The capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temp).System suitability parameters remain within limits when method parameters are slightly varied.[4]

Table 6: Summary of ICH Q2(R1) Validation Parameters and Typical Criteria

References

  • ICH Q2(R1) Analytical Method Validation | PDF | Chromatography - Scribd.
  • Quality Guidelines - ICH.
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy.
  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - European Medicines Agency.
  • ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma.
  • Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent - PMC.
  • Improved separation and detection of picolinic acid and quinolinic acid by capillary electrophoresis-mass spectrometry - ScienceDirect.
  • Application Notes and Protocols for Picolinate Derivatives in Medicinal Chemistry - Benchchem.
  • Direct Amino Acids Analysis in Biological Fluids by Mixed-Mode LC-MS/MS - Thermo Fisher Scientific.
  • Synthesis of Some Aminopicolinic Acids - David Publishing.
  • Rapid LC–MS/MS Profiling of Protein Amino Acids and Metabolically Related Compounds for Large-Scale Assessment of Metabolic Phenotypes - Springer.

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Application Note: Quantitative Analysis of Picolinic Acid Herbicides in Environmental and Agricultural Matrices by HPLC-MS/MS

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive technical guide for the quantitative analysis of picolinic acid herbicides, including picloram, clopyralid, and aminopyralid, using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). Picolinic acid herbicides are widely used for broadleaf weed control, and their potential for environmental contamination and persistence in soil and compost necessitates sensitive and specific analytical methods for monitoring.[1][2] This guide details field-proven protocols for sample preparation from various matrices such as water, soil, and plant materials, alongside optimized instrumental parameters. The methodologies presented are designed to offer high accuracy, precision, and low detection limits, aligning with global regulatory standards.[3]

Introduction: The Analytical Imperative for Picolinic Acid Herbicides

The picolinic acid family of herbicides, which includes key compounds like aminopyralid, clopyralid, and picloram, are synthetic auxin herbicides effective against broadleaf weeds.[1][4][5] Their high water solubility and relatively slow degradation in certain conditions create a significant risk for leaching into ground and surface waters, as well as persistence in compost and soil.[1][2] Residues of these herbicides, even at low concentrations, can cause damage to non-target crops and ornamental plants.[1]

Traditional analytical methods often required cumbersome derivatization steps for detection by Gas Chromatography (GC).[6] The advent of HPLC-MS/MS has revolutionized the analysis of these polar, acidic compounds. By coupling the separation power of liquid chromatography with the high sensitivity and specificity of tandem mass spectrometry, particularly using Electrospray Ionization (ESI) in negative mode, direct analysis can be performed without derivatization, achieving detection limits at the parts-per-billion (ng/g) or even parts-per-trillion (pg/mL) level.[6][7] This application note provides robust, validated protocols for researchers and analytical chemists engaged in environmental monitoring and food safety testing.

Key Picolinic Acid Herbicides

Below are the structures of the primary picolinic acid herbicides discussed in this guide. Their acidic nature makes them ideal candidates for negative ion ESI-MS/MS analysis.

Picolinic_Acid_Herbicides cluster_picloram Picloram cluster_clopyralid Clopyralid cluster_aminopyralid Aminopyralid picloram Picloram (4-amino-3,5,6-trichloropicolinic acid) picloram_img clopyralid Clopyralid (3,6-dichloro-2-pyridinecarboxylic acid) clopyralid_img aminopyralid Aminopyralid (4-amino-3,6-dichloropicolinic acid) aminopyralid_img

Caption: Chemical structures of key picolinic acid herbicides.

Analytical Strategy: From Sample to Signal

The overall analytical workflow is designed to efficiently extract the target herbicides from a complex matrix, separate them from co-extracted interferences, and then detect and quantify them with high specificity.

Workflow Sample Sample Collection (Water, Soil, Plant) Preparation Sample Preparation (Extraction & Cleanup) Sample->Preparation Matrix-specific HPLC HPLC Separation (Reversed-Phase) Preparation->HPLC Inject MSMS MS/MS Detection (ESI-, MRM) HPLC->MSMS Elute Data Data Analysis (Quantification) MSMS->Data Signal

Caption: General analytical workflow for HPLC-MS/MS analysis.

The Rationale Behind Methodological Choices

  • Sample Preparation: The primary goal is to transfer the acidic herbicides from the solid or aqueous sample matrix into a clean organic solvent suitable for injection.

    • Acidification: For methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), acidification of the extraction solvent (e.g., with formic acid) is critical.[8][9] This protonates the carboxylic acid group on the herbicides, neutralizing their charge and making them more soluble in the organic extraction phase (acetonitrile), thus significantly improving recovery.[8]

    • Cleanup: Dispersive Solid-Phase Extraction (dSPE) or Solid-Phase Extraction (SPE) cartridges are used to remove matrix components like pigments and lipids that can interfere with the analysis or contaminate the MS system.[2][10]

  • Chromatographic Separation: A C18 reversed-phase column is the standard choice. A gradient elution starting with a high percentage of aqueous mobile phase (acidified with acetic or formic acid to maintain the neutral state of the analytes) and ramping up the organic mobile phase (acetonitrile or methanol) effectively separates the picolinic acid herbicides from each other and from remaining matrix components based on their relative polarity.

  • Mass Spectrometric Detection:

    • Ionization: Electrospray Ionization (ESI) in negative ion mode is ideal. The carboxylic acid functional group on these herbicides readily loses a proton in the ESI source, forming a stable negatively charged precursor ion [M-H]⁻.[6]

    • Monitoring: Multiple Reaction Monitoring (MRM) provides exceptional selectivity and sensitivity.[6][10] The specific precursor ion for each herbicide is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific, stable product ion is monitored in the third quadrupole (Q3). This process filters out background noise, allowing for accurate quantification even at trace levels.

Protocols and Methodologies

The following protocols are provided as validated starting points and should be adapted and re-validated by individual laboratories based on specific matrices and instrumentation.

Protocol 1: Direct Analysis of Picolinic Acid Herbicides in Water

This method is suitable for relatively clean water matrices like drinking or surface water and leverages the sensitivity of modern MS systems to allow for direct, large-volume injection with minimal sample preparation.[3]

A. Sample Preparation

  • Collect water samples in clean glass containers.

  • For surface water with particulates, centrifuge a 10 mL aliquot to pellet suspended solids.[3]

  • Filter the supernatant through a 0.2 µm PVDF syringe filter into an autosampler vial.[3]

  • Acidify the sample in the vial by adding a small volume of concentrated formic acid (e.g., 30 µL of 5% formic acid per 1.5 mL of sample) to ensure the analytes are in their protonated form.[3]

  • Vortex briefly to mix. The sample is now ready for injection.

B. Instrumental Conditions

ParameterHPLC ConditionsMS/MS Conditions
Column Reversed-phase C18, e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm[8]Ionization Mode
Mobile Phase A Water with 0.01% Acetic Acid and 5% Acetonitrile[8]Capillary Voltage
Mobile Phase B Acetonitrile with 0.01% Acetic Acid[8]Nebulizer Pressure
Flow Rate 0.3 mL/min[6][10]Drying Gas
Injection Volume 2 - 100 µL (Large volume injection for higher sensitivity in water)[3]Scan Type
Column Temperature 35-40 °C[10]MRM Transitions
Gradient 0-1 min, 40% B; 1-6 min, 40-90% B; 6-7 min, 90-40% B; 7-8 min, hold 40% B[10]
Protocol 2: Analysis in Soil using Alkaline Extraction and LLE

This protocol is adapted from established methods for extracting acidic herbicides from complex soil matrices.[6]

A. Sample Extraction

  • Weigh 20 g of homogenized soil into a 100 mL centrifuge tube.[6]

  • Add 50 mL of an extraction solution of 0.5N KOH in 10% KCl. Shake thoroughly.[6] The alkaline solution deprotonates the herbicides, increasing their solubility in the aqueous phase and releasing them from soil binding sites.

  • Place the tube in a boiling water bath for 15 minutes to enhance extraction efficiency.[6]

  • Mechanically shake the samples for an additional 15 minutes.[6]

  • Centrifuge at ~1500 rpm for 15 minutes to separate the soil from the aqueous extract.[6]

  • Transfer a 3 mL aliquot of the supernatant to a new tube and acidify to pH < 1.5 with sulfuric acid.[6] This step is crucial for the subsequent liquid-liquid extraction.

B. Liquid-Liquid Extraction (LLE) Cleanup

  • Add 2 mL of chloroform to the acidified extract.[6]

  • Vortex for 30 seconds and centrifuge at 3000 rpm for 2 minutes to separate the layers.[6]

  • Carefully transfer the lower chloroform layer to a clean tube.[6]

  • Repeat the chloroform extraction (steps 1-3) two more times, pooling the chloroform extracts.[6]

  • Evaporate the pooled chloroform extract to dryness under a gentle stream of nitrogen.[6]

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for HPLC-MS/MS analysis.

Protocol 3: QuEChERS Method for Plant Matrices

The QuEChERS methodology is highly effective for a wide range of food and plant matrices.[9][11] An acidified version is essential for picolinic acids.[8][10]

A. Sample Extraction (Acidified QuEChERS)

  • Weigh 10 g of homogenized sample (e.g., fruit, vegetable) into a 50 mL centrifuge tube.[10] For dry samples like straw or grains, add 10 mL of water and allow to rehydrate.[9][10]

  • Add 10 mL of acetonitrile containing 1% formic acid.[8][9]

  • Add QuEChERS partitioning salts (e.g., 4 g MgSO₄ and 1 g NaCl). The anhydrous MgSO₄ absorbs water, inducing phase separation.[8][9]

  • Shake vigorously for 1-2 minutes and centrifuge at >3000g for 5 minutes.

B. Dispersive SPE (dSPE) Cleanup

  • Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a dSPE tube.

  • For general cleanup, use a dSPE tube containing MgSO₄ and a sorbent like Florisil or PSA.[10] For highly pigmented samples, GCB (Graphitized Carbon Black) can be added, but it should be used with caution as it may adsorb planar molecules like picloram.[10]

  • Vortex for 1 minute and centrifuge for 5 minutes.

  • The supernatant is ready for analysis, potentially after a 1:1 dilution with water to improve peak shape.[9]

Method Performance and Validation

Any analytical method must be validated to ensure it is fit for purpose. Validation should be performed according to established guidelines (e.g., SANTE/11312/2021).[12][13][14]

Table 1: Typical Method Performance Parameters

ParameterTypical ResultRationale
Linearity (r²) >0.99[9][10][11]Demonstrates a proportional response of the instrument to the concentration of the analyte over a defined range.
Accuracy (Recovery) 70-120%[3][10][12][14]Indicates how much of the analyte is successfully extracted and measured from the sample matrix.
Precision (RSD) <20%[3][9]Measures the repeatability of the method when analyzing replicate samples.
LOQ (Limit of Quantitation) 0.001 - 10 ng/g (µg/kg) depending on matrix[9][10][12]The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.

Table 2: Example MRM Transitions for Key Picolinic Acid Herbicides Note: These values are illustrative. Optimal collision energies and transitions must be determined empirically on the specific instrument used.

CompoundPrecursor Ion (m/z)Product Ion 1 (Quantifier) (m/z)Product Ion 2 (Qualifier) (m/z)
Clopyralid 190.0146.035.0
Picloram 241.0 (for ³⁵Cl)195.0169.0
Aminopyralid 205.0161.0134.0

(Source: Adapted from multiple sources, including[6] and[8])

Conclusion

The HPLC-MS/MS methods detailed in this guide provide a robust, sensitive, and specific framework for the routine monitoring of picolinic acid herbicides in diverse and complex matrices. By selecting the appropriate sample preparation strategy—from simple "dilute-and-shoot" for water to comprehensive QuEChERS or LLE protocols for soil and food—laboratories can achieve the low detection limits required to meet regulatory standards and ensure environmental and food safety. The inherent selectivity of MRM detection minimizes the need for extensive cleanup in many cases, leading to higher throughput and more efficient workflows. Proper method validation remains paramount to generating reliable and defensible analytical data.

References

  • Determination of Chlorinated Acid Herbicides in Soil by LC/MS/MS Application Note. (2006). Agilent Technologies.
  • Analysis of Acidic Pesticides using CEN-QuEChERS and FA-QuEChERS. (2024). EU Reference Laboratory for pesticides requiring Single Residue Methods (EURL-SRM).
  • Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry.
  • Determination of acid herbicides using modified quechers with fast switching ESI+/ESI−LC-MS/MS. (2015).
  • Simultaneous Determination of Six Acidic Herbicides and Metabolites in Plant Origin Matrices by QuEChERS-UPLC-MS/MS. (2025). MDPI.
  • Picolinic acid family of herbicides - management of invasive plants in the western usa. (2024).
  • DETERMINATION OF AMINOPYRALID, CLOPYRALID AND PICLORAM IN COMPOST AND W
  • Picolinic acid | C6H5NO2 | CID 1018. PubChem.
  • Method Development for Aminopyralid Residues Determination by Ultra-High-Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry in Straw. (2023). MDPI.
  • SOLID-PHASE EXTRACTION OF DICAMBA AND PICLORAM FROM WAER AND SOIL SAMPLES FOR HPLC.
  • Picolinic Herbicides. Affinisep.
  • Method Development for Aminopyralid Residues Determination by Ultra-High-Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry in Straw. (2023).
  • Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. (2023). MDPI.
  • Determination of Acid Herbicides Using Modified QuEChERS with Fast Switching ESI(+)/ESI(-) LC-MS/MS. (2015). PubMed.
  • Picolinic acid. Wikipedia.
  • Method Validation for the Determination of Glyphosate and Aminomethylphosphonic Acid in W
  • Validation of an HPLC-MS/MS method for the quantification of pesticide residues in Rice and assessment of the washing effect. (2024). PubMed.

Sources

Application Note and Detailed Protocols for the Purification of 6-Amino-3-cyclopropoxypicolinic acid

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide to the purification of 6-Amino-3-cyclopropoxypicolinic acid, a key intermediate in pharmaceutical and agrochemical synthesis. The purity of this compound is critical for the successful synthesis of downstream products and for meeting stringent regulatory requirements. This application note details two primary purification strategies: recrystallization and column chromatography. It includes step-by-step protocols, explanations of the scientific principles behind the methods, and data presentation to guide researchers, scientists, and drug development professionals in achieving high-purity 6-Amino-3-cyclopropoxypicolinic acid.

Introduction

6-Amino-3-cyclopropoxypicolinic acid is a substituted picolinic acid derivative with significant applications in the development of novel therapeutic agents and crop protection chemicals. The presence of amino, carboxylic acid, and cyclopropoxy functional groups on the pyridine ring makes it a versatile building block. However, impurities from the synthetic process can interfere with subsequent reactions, reduce yields, and introduce unwanted byproducts. Therefore, robust purification methods are essential to ensure the quality and consistency of the final products.

This guide presents field-proven protocols for the purification of 6-Amino-3-cyclopropoxypicolinic acid, focusing on techniques that are both effective and scalable.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 6-Amino-3-cyclopropoxypicolinic acid is fundamental to developing effective purification strategies.

PropertyValueSource
Molecular FormulaC₉H₁₀N₂O₃[1]
Molecular Weight194.19 g/mol [1]
AppearanceOff-white to white solidGeneral knowledge
SolubilitySoluble in polar protic solvents like water and ethanol, and polar aprotic solvents like DMF and DMSO. Limited solubility in nonpolar solvents.[2][3]General knowledge for similar compounds
XLogP3-AA1.1[1]
Hydrogen Bond Donor Count2[1]
Hydrogen Bond Acceptor Count5[1]

Note: The solubility data is inferred from the behavior of similar aminopicolinic acids. It is crucial to determine the exact solubility in various solvents experimentally for optimal purification.

Purification Strategies

The choice of purification strategy depends on the nature and quantity of impurities present in the crude material. The following sections detail two common and effective methods: recrystallization and column chromatography.

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility between the desired compound and its impurities in a given solvent system at different temperatures.[2] The principle relies on dissolving the crude material in a hot solvent in which it is highly soluble, and then allowing the solution to cool, causing the pure compound to crystallize out while the impurities remain in the solution.

3.1.1. Rationale for Solvent Selection

The ideal recrystallization solvent should exhibit the following characteristics:

  • High solubility for 6-Amino-3-cyclopropoxypicolinic acid at elevated temperatures.

  • Low solubility for 6-Amino-3-cyclopropoxypicolinic acid at low temperatures.

  • High solubility for impurities at all temperatures, or very low solubility so they can be filtered off from the hot solution.

  • A boiling point below the melting point of the compound.

  • It should not react with the compound.

Based on the properties of similar aminopicolinic acids, a mixed solvent system of water and ethanol is a promising starting point. Picolinic acid itself is highly soluble in water and less so in ethanol.[2] This differential solubility can be exploited for effective purification.

3.1.2. Experimental Protocol for Recrystallization

Materials:

  • Crude 6-Amino-3-cyclopropoxypicolinic acid

  • Deionized water

  • Ethanol (reagent grade)

  • Activated carbon (optional, for removing colored impurities)

  • Erlenmeyer flasks

  • Heating mantle or hot plate with magnetic stirrer

  • Buchner funnel and filter paper

  • Vacuum flask

  • Ice bath

Procedure:

  • Dissolution: In an Erlenmeyer flask, add the crude 6-Amino-3-cyclopropoxypicolinic acid. Add a minimal amount of hot deionized water to dissolve the solid with heating and stirring. The goal is to create a saturated solution.

  • Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

  • Hot Filtration (Optional): If activated carbon or insoluble impurities are present, perform a hot filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

  • Crystallization: To the hot filtrate, slowly add ethanol (approximately 1:6 v/v water to ethanol) until the solution becomes slightly turbid.[3] Reheat the solution gently until it becomes clear again.

  • Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Ice Bath: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining mother liquor.

  • Drying: Dry the purified crystals under vacuum to a constant weight.

3.1.3. Workflow Diagram

Recrystallization_Workflow cluster_dissolution Dissolution cluster_filtration Filtration cluster_crystallization Crystallization cluster_isolation Isolation & Drying crude Crude Product dissolve Dissolve in minimal hot water crude->dissolve hot_filtration Hot Filtration (Optional) dissolve->hot_filtration add_etoh Add Ethanol hot_filtration->add_etoh cool Slow Cooling add_etoh->cool ice_bath Ice Bath cool->ice_bath vac_filtration Vacuum Filtration ice_bath->vac_filtration wash Wash with Cold Ethanol vac_filtration->wash dry Dry Under Vacuum wash->dry pure_product Pure Product dry->pure_product

Caption: Workflow for the purification of 6-Amino-3-cyclopropoxypicolinic acid by recrystallization.

Column Chromatography

Column chromatography is a versatile purification technique that separates compounds based on their differential adsorption to a stationary phase while a mobile phase passes through it. For polar compounds like 6-Amino-3-cyclopropoxypicolinic acid, normal-phase chromatography using silica gel as the stationary phase is a suitable approach.

3.2.1. Rationale for Phase Selection

  • Stationary Phase: Silica gel is a polar adsorbent that will interact with the polar functional groups of 6-Amino-3-cyclopropoxypicolinic acid.

  • Mobile Phase: A mixture of a less polar solvent (e.g., dichloromethane or ethyl acetate) and a more polar solvent (e.g., methanol) is typically used. The polarity of the mobile phase is gradually increased to elute the compounds from the column. The optimal solvent system needs to be determined by thin-layer chromatography (TLC).

3.2.2. Experimental Protocol for Column Chromatography

Materials:

  • Crude 6-Amino-3-cyclopropoxypicolinic acid

  • Silica gel (60-120 mesh)

  • Dichloromethane (DCM)

  • Methanol (MeOH)

  • Chromatography column

  • Collection tubes

  • TLC plates, chamber, and UV lamp

Procedure:

  • Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 100% DCM).

  • Column Packing: Carefully pour the slurry into the chromatography column, ensuring no air bubbles are trapped. Allow the silica to settle into a uniform bed.

  • Sample Loading: Dissolve the crude 6-Amino-3-cyclopropoxypicolinic acid in a minimal amount of the mobile phase or a suitable solvent. Alternatively, adsorb the crude product onto a small amount of silica gel (dry loading). Carefully load the sample onto the top of the silica gel bed.

  • Elution: Begin eluting the column with the initial mobile phase. Gradually increase the polarity of the mobile phase by increasing the percentage of methanol in dichloromethane (gradient elution). For example, start with 100% DCM, then move to 1% MeOH in DCM, 2% MeOH in DCM, and so on.

  • Fraction Collection: Collect the eluent in small fractions using collection tubes.

  • TLC Analysis: Monitor the collected fractions by TLC to identify which fractions contain the pure product.

  • Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

  • Drying: Dry the purified product under vacuum.

3.2.3. Workflow Diagram

Chromatography_Workflow cluster_prep Preparation cluster_elution Elution & Collection cluster_analysis Analysis & Isolation pack_column Pack Column with Silica Gel Slurry load_sample Load Crude Sample pack_column->load_sample elute Elute with Gradient (DCM/MeOH) load_sample->elute collect Collect Fractions elute->collect tlc Monitor Fractions by TLC collect->tlc pool Pool Pure Fractions tlc->pool concentrate Concentrate Under Reduced Pressure pool->concentrate pure_product Pure Product concentrate->pure_product

Caption: Workflow for the purification of 6-Amino-3-cyclopropoxypicolinic acid by column chromatography.

Purity Analysis

After purification, it is essential to assess the purity of the 6-Amino-3-cyclopropoxypicolinic acid. High-Performance Liquid Chromatography (HPLC) is a standard and reliable method for this purpose.

4.1. HPLC Method Parameters (Example)

The following is an example of HPLC conditions that can be adapted for the analysis of aminopicolinic acids.[2][4]

ParameterCondition
Column C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B Acetonitrile
Gradient 5% to 95% B over 10 minutes
Flow Rate 1.0 mL/min
Detection UV at 254 nm
Injection Volume 10 µL

Conclusion

The purification of 6-Amino-3-cyclopropoxypicolinic acid is a critical step in its utilization as a chemical intermediate. This application note provides detailed protocols for two effective purification methods: recrystallization and column chromatography. The choice of method will depend on the specific impurity profile and the scale of the purification. For larger quantities with crystalline impurities, recrystallization is often more efficient. For complex mixtures or smaller scales, column chromatography offers higher resolution. Proper analytical verification of purity by HPLC is crucial to ensure the quality of the final product.

References

  • Ferreira, A. M., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. Molecules, 28(5), 2206. [Link]

  • Al-Said, N. H. (2012). Synthesis of Some Aminopicolinic Acids. Journal of Chemical and Pharmaceutical Research, 4(4), 2167-2174. [Link]

  • Miyazaki, T., et al. (2018). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. Analytical Sciences, 34(7), 833-837. [Link]

Sources

"formulation development for picolinic acid herbicides"

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Formulation Development for Picolinic Acid Herbicides: Mechanistic Insights and Emulsifiable Concentrate (EC) Protocols

Introduction & Mechanism of Action

Picolinic acid herbicides—including picloram, clopyralid, aminopyralid, halauxifen-methyl, and florpyrauxifen-benzyl—represent a highly effective class of synthetic auxins (HRAC Group 4/O)[1]. Originally pioneered with the discovery of picloram in 1963, this chemical class has evolved significantly[2]. Modern arylpicolinates like halauxifen-methyl offer potent post-emergence control of broadleaf weeds at extremely low use rates (e.g., 5–10 g/ha) and feature favorable environmental profiles with short soil half-lives (10–25 days)[3][4].

Causality of Herbicidal Activity: Picolinic acids function as structural mimics of the natural plant hormone indole-3-acetic acid (IAA). Upon foliar absorption, these molecules bind to the TIR1/AFB auxin receptor complex[5]. This binding catalyzes the ubiquitination and subsequent proteasomal degradation of Aux/IAA repressor proteins. The removal of these repressors unleashes Auxin Response Factors (ARFs), triggering a cascade of uncontrolled gene expression[1][5]. The physiological outcome is rapid, disorganized cellular proliferation, epinasty, destruction of vascular phloem tissue, and ultimate plant death[1][6].

AuxinPathway Herbicide Picolinic Acid Herbicide Receptor TIR1/AFB Receptor Complex Herbicide->Receptor Binds Complex Herbicide-TIR1-Aux/IAA Co-receptor Complex Receptor->Complex Recruits Aux/IAA Degradation Ubiquitination & Degradation of Aux/IAA Complex->Degradation Proteasome Action ARF Derepression of ARF (Auxin Response Factors) Degradation->ARF Releases Repression GeneExpr Uncontrolled Gene Expression & Vascular Disruption ARF->GeneExpr Plant Death

Caption: Mechanism of action: Picolinic acid herbicides mimicking auxin to disrupt plant vascular tissue.

Physicochemical Properties & Formulation Challenges

The formulation of picolinic acids is dictated by their inherent physicochemical limitations. The parent acid forms are notoriously poorly soluble in both water (e.g., picloram acid solubility is ~0.52 mg/L at 20°C) and common organic solvents (e.g., <0.71 g/L in n-hexane)[6].

To bypass these solubility barriers, formulation scientists derivatize the active ingredient into either water-soluble salts (e.g., potassium or alkanolamine salts) for Soluble Liquid (SL) formulations, or lipophilic esters (e.g., methyl or benzyl esters) for Emulsifiable Concentrate (EC) formulations[6]. While salts mitigate volatility, they often struggle to penetrate the lipophilic cuticles of target weeds. Conversely, esters act as pro-herbicides—they readily penetrate the waxy leaf surface and are subsequently cleaved in planta to release the active carboxylate[7].

Table 1: Physicochemical Comparison of Key Picolinic Acid Herbicides

HerbicideChemical FormTypical FormulationWater SolubilityKey Agronomic Advantage
Picloram Acid / Amine SaltSL, EC~0.52 mg/L (Acid)[6]Broad-spectrum woody brush control[2].
Aminopyralid Potassium SaltSLHigh (as salt)High specificity to legumes/composites[2].
Halauxifen-methyl Methyl EsterEC, WGLow (lipophilic)Efficacy at extremely low use rates[4].
Florpyrauxifen-benzyl Benzyl EsterECLow (lipophilic)Aquatic and rice weed control, MSO compatible[8].

Formulation Strategy: High-Load Emulsifiable Concentrates (EC)

The transition toward high-load EC formulations aims to reduce packaging waste, lower freight costs, and improve rainfastness. However, EC formulations of picolinic acids are prone to cold-temperature crystallization and Ostwald ripening[9].

Strategic Causality: For esterified picolinic acids (e.g., halauxifen-methyl), the use of heavy aromatic hydrocarbon solvents combined with a precisely tuned blend of anionic and nonionic surfactants (e.g., calcium dodecylbenzenesulfonate and polyethoxylated castor oil) is required to ensure thermodynamic stability[10]. For parent acid forms, modern approaches bypass crystallization-prone amide solvents by neutralizing the acid in situ with a proprietary blend of lipophilic amines (e.g., hexyloxypropylamine), keeping the active ingredient fully dissolved in the oil phase[9].

FormulationWorkflow Start Active Ingredient (Picolinic Acid/Ester) Solvent Solvent Screening (Aromatic vs. Amide) Start->Solvent Amine In-situ Salt Formation (If Acid Form) Solvent->Amine Acid Emulsifier Surfactant Pairing (Anionic + Nonionic) Solvent->Emulsifier Ester Amine->Emulsifier Test Cold Storage & Emulsion Stability Testing (CIPAC) Emulsifier->Test Pass Stable High-Load EC Test->Pass No Crystals, Spontaneous Emulsion Fail Crystallization / Phase Separation Test->Fail Instability Fail->Solvent Change Solvent System Fail->Emulsifier Reformulate Surfactants

Caption: Iterative workflow for developing stable emulsifiable concentrates for picolinic acid herbicides.

Experimental Protocols

Protocol 1: Preparation of a Halauxifen-methyl Emulsifiable Concentrate (100 g/L)

Rationale: Halauxifen-methyl is a pro-herbicide ester requiring a highly lipophilic matrix for cuticular penetration[7]. We utilize a heavy aromatic solvent and an optimized emulsifier pair to ensure spontaneous emulsification upon dilution in the spray tank.

Materials:

  • Halauxifen-methyl technical grade (≥93% purity)[7]

  • Solvent: Aromatic 200 (Heavy aromatic naphtha)

  • Emulsifier A (Anionic): Calcium dodecylbenzenesulfonate (CaDDBS)

  • Emulsifier B (Nonionic): Tristyrylphenol ethoxylate (TSP-EO, 16 moles EO)

  • Adjuvant: Methylated Seed Oil (MSO)[8]

Step-by-Step Methodology:

  • Solvent Preparation: In a jacketed glass vessel equipped with an overhead stirrer, add 500 mL of Aromatic 200 and 150 mL of MSO. Heat the mixture to 45°C to reduce viscosity and enhance dissolution kinetics.

  • Active Ingredient Dissolution: Gradually add 105 g of Halauxifen-methyl technical to the stirring solvent. Maintain agitation at 400 RPM for 45 minutes until the solution is completely clear and free of suspended particulates.

  • Emulsifier Addition: Cool the mixture to 25°C. Slowly add 40 g of CaDDBS (Emulsifier A) and 60 g of TSP-EO (Emulsifier B). Causality note: The ratio of anionic to nonionic surfactant (approx. 4:6) is critical for steric and electrostatic stabilization of the emulsion droplets in hard water.

  • Homogenization: Stir the complete mixture at 600 RPM for 30 minutes to ensure a homogenous isotropic liquid.

  • Filtration: Pass the formulation through a 5-micron filter to remove unreacted impurities. Package in fluorinated HDPE bottles.

Protocol 2: CIPAC Accelerated Storage and Emulsion Stability Testing

Rationale: This is a self-validating system designed to mimic extreme environmental fluctuations. Picolinic acid ECs are highly susceptible to phase separation if the solvent capacity is breached[9].

Step-by-Step Methodology:

  • Accelerated Heat Stability (CIPAC MT 46.3): Place 50 mL of the formulated EC in a sealed glass vial. Incubate at 54°C ± 2°C for 14 days.

    • Validation Check: Analyze the sample via HPLC post-incubation. Active ingredient degradation must be <5%, confirming chemical stability against hydrolysis.

  • Cold Temperature Stability (CIPAC MT 39.3): Place 50 mL of the EC in a glass vial and seed with a single microscopic crystal of the active ingredient. Store at 0°C ± 1°C for 7 days.

    • Validation Check: If visible crystallization or phase separation occurs, the solvent capacity is insufficient, or the amine neutralization (for acid forms) is incomplete[9]. The formulation fails and must return to the solvent screening phase.

  • Emulsion Characteristics (CIPAC MT 36.3): Add 5 mL of the EC to 95 mL of Standard Water D (342 ppm hardness) in a 100 mL graduated cylinder. Invert the cylinder 10 times.

    • Validation Check: A milky white dispersion must form immediately. After 2 hours of resting, creaming must be ≤ 2 mL, and free oil must be 0 mL. If free oil is present, the lipophilic nonionic surfactant ratio must be increased to stabilize the oil-water interface.

Causality in Experimental Choices (Expertise & Experience)

  • Why integrate Methylated Seed Oil (MSO) directly into the formulation? Picolinic acid esters like florpyrauxifen-benzyl and halauxifen-methyl possess high octanol-water partition coefficients (logP). MSO acts as a powerful penetration enhancer that solubilizes the epicuticular waxes of recalcitrant target weeds (e.g., Palmer amaranth). Pre-loading MSO into the EC formulation ensures the lipophilic ester diffuses rapidly into the plant tissue before environmental degradation occurs, bypassing the need for end-users to tank-mix additional adjuvants[8].

  • Why utilize mixed amine salts for acid-based ECs? When formulating high-load ECs of picolinic acids (like picloram or triclopyr mixtures), relying solely on traditional amide solvents leads to poor cold-storage stability and subsequent nozzle clogging in the field. By neutralizing the acid with a mixture of bulky, lipophilic amines (e.g., hexyloxypropylamine and monoisopropylamine), the resulting salt complex remains highly soluble in standard aromatic solvents. This prevents crystallization during winter storage and maintains a stable emulsion profile upon dilution[9].

Sources

"application of 6-Amino-3-cyclopropoxypicolinic acid in greenhouse trials"

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for the Greenhouse Evaluation of 6-Amino-3-cyclopropoxypicolinic Acid as a Novel Herbicide Candidate

Introduction: The Rationale for Novel Picolinate Herbicides

The picolinic acids represent a significant class of synthetic auxin herbicides, which function by mimicking the natural plant hormone indole-3-acetic acid (IAA).[1] These compounds induce unregulated growth in susceptible plants, leading to cell death. The discovery and development of novel picolinic acid derivatives are driven by the need to manage evolving weed resistance to existing herbicides and to identify molecules with improved efficacy and crop selectivity.[2]

This document outlines a comprehensive framework for the preliminary greenhouse evaluation of a novel candidate molecule: 6-Amino-3-cyclopropoxypicolinic acid . The design of this molecule is based on established structure-activity relationships within the picolinate class. The 6-amino group is a common feature in potent auxin mimics, while the 3-cyclopropoxy substitution is hypothesized to enhance binding affinity to the target receptor complex or alter metabolic stability within the plant, potentially leading to improved herbicidal activity.

The following application notes and protocols are designed for researchers and scientists to systematically assess the biological activity of this compound in a controlled greenhouse environment. This stage is a critical prerequisite to larger-scale field trials, allowing for precise dose-response evaluation, characterization of phytotoxic effects, and an initial assessment of crop selectivity under standardized conditions.[3]

Part 1: Scientific Background and Hypothesized Mechanism of Action

The Synthetic Auxin Pathway

Synthetic auxins like the picolinic acids exert their effects by hijacking the plant's natural auxin signaling pathway.[2] The proposed mechanism for 6-Amino-3-cyclopropoxypicolinic acid is consistent with this class of herbicides:

  • Perception: The herbicide molecule enters the plant cell and binds to an F-box protein, such as TRANSPORT INHIBITOR RESPONSE 1 (TIR1) or, more commonly for this class, AUXIN SIGNALING F-BOX 5 (AFB5).[2][4]

  • Complex Formation: This binding event stabilizes the interaction between the F-box protein and an Auxin/Indole-3-Acetic Acid (Aux/IAA) repressor protein, forming a co-receptor complex.

  • Ubiquitination & Degradation: The entire complex acts as a substrate for an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase, which tags the Aux/IAA repressor for degradation by the 26S proteasome.

  • Gene Expression: With the repressor removed, Auxin Response Factors (ARFs) are free to activate the transcription of early-response auxin genes.

  • Physiological Response: The over-stimulation of these genes leads to a hormonal imbalance, promoting excessive ethylene production and abscisic acid (ABA) accumulation, which results in uncontrolled cell division, epinastic growth, and ultimately, plant death.[1]

Synthetic Auxin Mechanism cluster_0 Cell Nucleus cluster_1 Plant Response Herbicide 6-Amino-3-cyclopropoxy- picolinic acid AFB5 AFB5 (F-Box Protein) Herbicide->AFB5 Binds to AuxIAA Aux/IAA Repressor AFB5->AuxIAA Stabilizes Interaction Proteasome 26S Proteasome AuxIAA->Proteasome Degraded by ARF ARF (Transcription Factor) AuxIAA->ARF Represses SCF SCF E3 Ligase SCF->AuxIAA Tags for Degradation (Ubiquitination) DNA Auxin Response Genes ARF->DNA Activates Transcription Transcription & Translation DNA->Transcription Ethylene Ethylene Production ↑ Transcription->Ethylene Growth Uncontrolled Growth (Epinasty, Twisting) Ethylene->Growth Death Plant Death Growth->Death

Caption: Hypothesized mechanism of action for a synthetic auxin herbicide.

Part 2: Experimental Design for Greenhouse Trials

A robust greenhouse trial requires careful planning to ensure that the data generated is reliable and reproducible. The primary objectives are to determine the herbicidal efficacy, the dose-response relationship, and the selectivity profile of the test compound.

Core Materials
CategoryItem
Test Compound 6-Amino-3-cyclopropoxypicolinic acid (analytical grade)
Solvents/Adjuvants Acetone or DMSO (for stock solution), non-ionic surfactant
Plant Material Seeds of selected weed and crop species
Growth Medium Standard potting mix (e.g., peat, perlite, vermiculite)
Containers Seed germination trays, 10 cm pots or plastic trays
Greenhouse Temperature, humidity, and photoperiod-controlled environment
Application Equipment Enclosed laboratory spray chamber with a moving nozzle
Measurement Tools Calipers, analytical balance, camera
Plant Species Selection

The choice of plant species is fundamental to assessing the potential utility of a new herbicide. A standard screening panel should include:

  • Model Species: Arabidopsis thaliana is often used for initial, rapid root-growth inhibition assays to determine intrinsic activity.[2][5]

  • Target Broadleaf Weeds: Species known for being problematic in agriculture, such as Common Lambsquarters (Chenopodium album) and Redroot Pigweed (Amaranthus retroflexus).[4][6]

  • Monocot (Grass) Weed: A representative grass weed like Barnyardgrass (Echinochloa crus-galli).

  • Crop Species: Key agricultural crops to assess selectivity. This should include a major monocot crop (e.g., Wheat, Triticum aestivum) and a major dicot crop (e.g., Soybean, Glycine max).

Rationale for Controls

Every experiment must include two types of controls to ensure the observed effects are solely due to the active ingredient:

  • Untreated Control: Plants are not sprayed with anything. This group represents normal plant growth under the experimental conditions.

  • Vehicle Control: Plants are sprayed with the formulation blank (solvent and surfactant) without the active ingredient. This control accounts for any potential phytotoxic effects of the spray solution itself.

Part 3: Detailed Protocols for Greenhouse Evaluation

The following protocols provide a step-by-step methodology for conducting a comprehensive whole-plant bioassay.[3]

Greenhouse Trial Workflow cluster_prep Phase 1: Preparation cluster_exp Phase 2: Experiment cluster_data Phase 3: Data Collection A1 1. Seed Germination (Species-Specific) A2 2. Seedling Transplant (Uniform Stage) A1->A2 A3 3. Plant Acclimatization (Greenhouse Conditions) A2->A3 B1 5. Herbicide Application (2-3 Leaf Stage) A3->B1 A4 4. Prepare Herbicide Stock & Dilutions B2 6. Post-Treatment Growth (Controlled Environment) B1->B2 C1 7. Visual Assessment (3, 7, 14, 21 DAT) B2->C1 C2 8. Final Harvest (21 DAT) C1->C2 C3 9. Measure Biomass (Fresh & Dry Weight) C2->C3

Caption: End-to-end workflow for a greenhouse herbicide trial.
Protocol 1: Plant Propagation and Establishment

  • Seed Germination: For each species, sow seeds in germination trays containing a moist, sterile potting mix. Seed dormancy may need to be broken for some weed species using methods like stratification or treatment with potassium nitrate.[7]

  • Transplanting: Once seedlings have developed true leaves and are large enough to handle, transplant one seedling into each pot. Ensure the selected seedlings are of uniform size and developmental stage to minimize experimental variability.[3]

  • Acclimatization: Place the potted plants in the greenhouse for a period of 7-10 days to allow them to establish and acclimatize to the conditions (e.g., 25°C/18°C day/night, 60% relative humidity, 16-hour photoperiod).

Protocol 2: Herbicide Application

  • Preparation of Spray Solutions: Prepare a concentrated stock solution of 6-Amino-3-cyclopropoxypicolinic acid in a suitable solvent (e.g., acetone). From this stock, create a series of dilutions to achieve the desired application rates. A typical dose range for a novel compound might be logarithmic: 0, 10, 30, 100, 300, 1000 grams of active ingredient per hectare (g a.i./ha). Add a non-ionic surfactant to the final spray solutions as per standard recommendations (e.g., 0.25% v/v) to ensure proper leaf coverage.

  • Timing: Apply the herbicide when plants are at the 2-3 true leaf stage, as this is typically when they are most susceptible.[3]

  • Application: Use a calibrated laboratory spray chamber to apply the treatments. This ensures uniform application and avoids cross-contamination. Calibrate the sprayer to deliver a specific volume, for example, 200 L/ha. Apply treatments starting with the lowest concentration and ending with the highest.[8]

  • Post-Application: Return plants to the greenhouse immediately after the spray has dried on the foliage. Arrange pots in a randomized complete block design to account for any environmental gradients within the greenhouse.

Protocol 3: Data Collection and Assessment

  • Visual Phytotoxicity Assessment: Rate plant injury at 3, 7, 14, and 21 days after treatment (DAT). Use a scale of 0% (no effect) to 100% (complete plant death). Record specific auxin-related symptoms such as epinasty (downward bending of petioles), leaf cupping, stem twisting, and chlorosis.

  • Final Harvest and Biomass Measurement: At 21 DAT, cut the above-ground portion of each plant at the soil level.

  • Fresh Weight: Immediately weigh the harvested plant material to determine the fresh biomass.

  • Dry Weight: Place the plant material in labeled paper bags and dry in an oven at 70°C until a constant weight is achieved (typically 48-72 hours). Weigh the dried material to determine the dry biomass. Dry weight is the most reliable indicator of herbicidal effect as it is not influenced by daily fluctuations in plant water content.

Part 4: Data Analysis and Interpretation

The collected data should be analyzed to quantify the compound's efficacy and selectivity.

Dose-Response Analysis

The dry biomass data is typically expressed as a percentage of the untreated control. This data is then used to perform a non-linear regression analysis (e.g., a four-parameter log-logistic model) to calculate the GR₅₀ value. The GR₅₀ is the dose of the herbicide required to cause a 50% reduction in plant growth (dry biomass) compared to the untreated control. A lower GR₅₀ value indicates higher herbicidal potency.

Example Data Presentation

The results of the dose-response analysis can be summarized in a table for clear comparison across species.

Plant SpeciesCommon NameGR₅₀ (g a.i./ha)Selectivity Index (SI) vs. Wheat
Chenopodium albumLambsquarters4524.4
Amaranthus retroflexusRedroot Pigweed6217.7
Triticum aestivumWheat>11001.0
Glycine maxSoybean8512.9

Note: Data are hypothetical and for illustrative purposes only.

The Selectivity Index (SI) is a critical metric calculated as: SI = GR₅₀ (Crop Species) / GR₅₀ (Weed Species)

A high SI value (>10) is desirable, as it indicates that the compound is significantly more effective on the target weed than on the crop, suggesting a good margin of safety for in-crop use.

Conclusion

The protocols detailed in this guide provide a standardized and robust framework for the initial greenhouse evaluation of 6-Amino-3-cyclopropoxypicolinic acid. By systematically assessing its dose-response effects on a panel of relevant weed and crop species, researchers can effectively determine the compound's herbicidal potential, its spectrum of activity, and its crop selectivity. The data generated from these trials are essential for making informed decisions regarding the advancement of the candidate molecule to more extensive field testing and further development.

References

  • Epp, J. B., et al. (2015). Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. PMC. Available at: [Link]

  • Busi, R., & Powles, S. B. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. JoVE (Journal of Visualized Experiments). Available at: [Link]

  • Feng, S., et al. (2024). Investigation into the Synthesis, Bioactivity, and Mechanism of Action of the Novel 6-Pyrazolyl-2-picolinic Acid as a Herbicide. Journal of Agricultural and Food Chemistry. Available at: [Link]

  • Scarabel, L., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. PMC. Available at: [Link]

  • Liu, Y., et al. (2023). Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. PMC. Available at: [Link]

  • Gagnon, D., et al. (2017). Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates. PMC. Available at: [Link]

  • Feng, S., et al. (2024). Investigation into the Synthesis, Bioactivity, and Mechanism of Action of the Novel 6-Pyrazolyl-2-picolinic Acid as a Herbicide. PubMed. Available at: [Link]

  • Busi, R., & Powles, S. B. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. JoVE. Available at: [Link]

  • Pacific Northwest Pest Management Handbooks. (n.d.). Nursery, Greenhouse, and Bulb Crops Site Preparation. Available at: [Link]

  • IR-4 Project. (2012). Standard Operating Procedures for the Application of Pesticides in Agricultural Research. Rutgers University. Available at: [Link]

  • Kochetkov, K. A., & Zefirov, N. S. (2015). Synthesis of Amino Acids of Cyclopropylglycine Series. ResearchGate. Available at: [Link]

  • Feng, S., et al. (2024). Study on Design, Synthesis and Herbicidal Activity of Novel 6-Indazolyl-2-picolinic Acids. MDPI. Available at: [Link]

  • ResearchGate. (n.d.). The development journey of 2-picolinic acid herbicides. Available at: [Link]

  • Feng, S., et al. (2024). Investigation into the Synthesis, Bioactivity, and Mechanism of Action of the Novel 6-Pyrazolyl-2-picolinic Acid as a Herbicide. PubMed. Available at: [Link]

  • Harker, K. N., & O'Donovan, J. T. (n.d.). Guidelines for the conduct of chemical weed control trials in forage grasses grown for seed. Agriculture and Agri-Food Canada. Available at: [Link]

  • Feng, S., et al. (2024). Study on Design, Synthesis and Herbicidal Activity of Novel 6-Indazolyl-2-picolinic Acids. MDPI. Available at: [Link]

  • ResearchGate. (n.d.). The development journey of 2-picolinic acid herbicides. Available at: [Link]

  • ResearchGate. (n.d.). The development journey of 2-picolinic acid herbicides. Available at: [Link]

  • IR-4 Project. (2012). Standard Operating Procedures for the Application of Pesticides in Agricultural Research. Rutgers University. Available at: [Link]

  • IR-4 Project. (2012). Standard Operating Procedures for the Application of Pesticides in Agricultural Research. Rutgers University. Available at: [Link]

Sources

Application Notes & Protocols for Assessing Weed Resistance to 6-Amino-3-cyclopropoxypicolinic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Disclaimer: The compound "6-Amino-3-cyclopropoxypicolinic acid" is a hypothetical molecule. The following application notes and protocols are based on the established science and methodologies for its structural class, the picolinic acid and arylpicolinate synthetic auxin herbicides, such as picloram and florpyrauxifen-benzyl.

Prepared by: Gemini, Senior Application Scientist

Introduction: The Challenge of Synthetic Auxin Herbicide Resistance

6-Amino-3-cyclopropoxypicolinic acid belongs to the synthetic auxin class of herbicides (HRAC/WSSA Group 4/O).[1][2] These herbicides mimic the natural plant hormone indole-3-acetic acid (IAA), but unlike IAA, they are not easily metabolized by susceptible plants.[3] This leads to a cascade of events including the over-stimulation of auxin-responsive genes, ethylene and abscisic acid (ABA) production, and ultimately, uncontrolled cell division and growth that results in plant death.[3][4][5]

The primary molecular target of picolinate herbicides is the TIR1/AFB family of F-box proteins, which are components of the SCFTIR1/AFB E3 ubiquitin ligase complex.[3][6] Specifically, picolinates and related compounds have been shown to preferentially bind to the AFB5 co-receptor.[3][5][7] This binding event targets Aux/IAA repressor proteins for degradation, "releasing the brakes" on auxin-inducible gene expression and causing the lethal herbicidal effect.[8][9]

The evolution of herbicide resistance is a significant threat to sustainable agriculture. For synthetic auxins, resistance was once considered less likely to evolve due to the complexity of the auxin signaling pathway.[4] However, several weed species have now evolved resistance.[1][10] Understanding and diagnosing this resistance is critical for effective weed management. The mechanisms of resistance can be broadly categorized into two types:

  • Target-Site Resistance (TSR): This involves genetic mutations in the target co-receptor proteins (e.g., AFB5 or Aux/IAA genes) that reduce the binding affinity of the herbicide, rendering it ineffective.[6][8]

  • Non-Target-Site Resistance (NTSR): This is a broader category of mechanisms that prevent the herbicide from reaching its target at a lethal concentration. The most common form is enhanced metabolic degradation, where resistant plants rapidly detoxify the herbicide using enzymes such as cytochrome P450 monooxygenases (P450s).[10][11][12]

These application notes provide a comprehensive, multi-tiered approach for researchers to confirm, quantify, and investigate the mechanisms of weed resistance to 6-Amino-3-cyclopropoxypicolinic acid.

Tier 1 Protocol: Whole-Plant Dose-Response Bioassay for Resistance Confirmation

This is the foundational method for unequivocally confirming resistance and quantifying its magnitude. It directly compares the response of a suspected resistant (R) population to a known susceptible (S) population under controlled conditions.[13][14][15]

Causality and Experimental Rationale

The core principle is to determine the herbicide dose required to inhibit plant growth by 50% (GR₅₀).[16] A statistically significant difference in the GR₅₀ values between the R and S populations confirms resistance. The ratio of these values (GR₅₀-R / GR₅₀-S) yields the Resistance Index (RI), a quantitative measure of the resistance level.[16] This whole-plant assay is considered the gold standard because it mimics field application in a controlled environment and accounts for all possible resistance mechanisms (both TSR and NTSR).[14]

Detailed Step-by-Step Methodology

  • Seed Collection and Preparation:

    • Collect mature seeds from at least 30 surviving plants in the suspected resistant field patch.[13] For a known susceptible population, collect seeds from an area with no history of synthetic auxin herbicide application.

    • Label each sample clearly with the collection date, location (GPS coordinates), and suspected herbicide history.[16]

    • Clean and air-dry the seeds, then store them in labeled paper bags at 4°C and low humidity until use.[13]

    • If seed dormancy is an issue for the target weed species, apply appropriate dormancy-breaking procedures (e.g., stratification, gibberellic acid treatment, or scarification).[17]

  • Plant Cultivation:

    • Fill 10-cm pots with a standard greenhouse potting mix.

    • Sow 5-10 seeds per pot and cover lightly with soil.

    • Germinate and grow plants in a greenhouse or growth chamber with controlled conditions (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod).

    • Water as needed and thin seedlings to 3-5 uniform plants per pot once they have established.

  • Herbicide Application:

    • Grow plants to the 2- to 4-leaf stage, the typical stage for post-emergence herbicide application.[18]

    • Prepare a stock solution of 6-Amino-3-cyclopropoxypicolinic acid. Perform a serial dilution to create a range of 7-8 doses.

      • Rationale: A wide dose range is crucial to capture the full response curve for both R and S populations.[15][16]

      • For the S population: Doses should bracket the expected GR₅₀, e.g., 0, 1/16, 1/8, 1/4, 1/2, 1, and 2 times the recommended field rate (X).

      • For the R population: A higher range will be needed, e.g., 0, 1/4, 1/2, 1, 2, 4, 8, and 16 times the field rate (X).

    • Include a non-treated control (0 dose) for both populations. Replicate each dose 3-4 times.

    • Apply the herbicide using a laboratory track sprayer equipped with a flat-fan nozzle, calibrated to deliver a consistent volume (e.g., 200 L/ha) to mimic field application accurately.[13]

  • Data Collection and Analysis:

    • Return plants to the greenhouse and arrange them in a completely randomized design.

    • Assess plant response 21-28 days after treatment.[13]

    • Evaluation method: Harvest the above-ground biomass for each pot, place in a labeled paper bag, and dry in an oven at 60°C for 72 hours. Record the dry weight.

    • Convert the dry weight data to a percentage of the non-treated control for each population.

    • Analyze the data using a statistical software package (e.g., R with the 'drc' package). Fit the dose-response data to a non-linear regression model, such as a four-parameter log-logistic model.[16]

    • From the model, calculate the GR₅₀ value (the herbicide dose causing a 50% reduction in dry weight) for both R and S populations.[16]

    • Calculate the Resistance Index (RI) = GR₅₀ (R) / GR₅₀ (S).

Data Presentation and Visualization

Table 1: Example Dose-Response Data and Resistance Index Calculation

PopulationHerbicide Dose (g a.i./ha)Mean Dry Biomass (% of Control)Calculated GR₅₀ (g a.i./ha)Resistance Index (RI)
Susceptible010015.2-
585
1068
2045
4021
805
Resistant0100243.516.0
4092
8081
16065
32042
64018

An RI value > 2.0 is generally considered indicative of resistance.

G cluster_prep Phase 1: Preparation cluster_treat Phase 2: Treatment cluster_eval Phase 3: Evaluation seed_collection Collect Seeds (R and S Populations) dormancy Break Dormancy (If Needed) seed_collection->dormancy planting Sow Seeds & Grow to 2-4 Leaf Stage dormancy->planting spraying Apply with Calibrated Track Sprayer planting->spraying dose_prep Prepare Herbicide Dose Range dose_prep->spraying incubation Incubate in Greenhouse (21-28 Days) spraying->incubation harvest Harvest & Measure Dry Biomass incubation->harvest analysis Analyze Data (Log-Logistic Regression) harvest->analysis calculation Calculate GR50 & Resistance Index analysis->calculation

Workflow for the Whole-Plant Dose-Response Bioassay.

Tier 2 Protocol: Rapid Screening via Seed-Based Agar Bioassay

For situations requiring a faster turnaround or when greenhouse space is limited, a petri dish bioassay can provide a reliable qualitative assessment of resistance.[13][19] This method is particularly useful for screening a large number of populations quickly.

Causality and Experimental Rationale

This assay operates on the principle that a discriminating concentration of the herbicide incorporated into the growth medium will inhibit the germination and/or radicle elongation of susceptible seeds, while resistant seeds will be less affected or unaffected.[19] It provides a clear visual and measurable difference between R and S phenotypes in a short timeframe (7-14 days). While it doesn't provide a quantitative RI like the whole-plant assay, it is an excellent tool for initial diagnosis.

Detailed Step-by-Step Methodology

  • Determine Discriminating Concentration:

    • First, conduct a preliminary experiment using only the S population. Prepare agar plates with a range of herbicide concentrations to identify the lowest concentration that completely inhibits root growth. This will be your discriminating concentration for the main experiment.

  • Plate Preparation:

    • Prepare a 0.8% (w/v) water-agar medium. Autoclave to sterilize.

    • While the agar is still molten (cool to ~50°C), add the predetermined discriminating concentration of 6-Amino-3-cyclopropoxypicolinic acid. Also prepare control plates with no herbicide.

    • Pour approximately 20 mL of the agar into sterile 100-mm petri dishes and allow them to solidify.

  • Seed Sterilization and Plating:

    • Surface sterilize weed seeds by briefly washing in 70% ethanol, followed by a 1% sodium hypochlorite solution for 5-10 minutes, and then rinsing thoroughly with sterile distilled water.

    • Aseptically place 20-25 seeds onto the surface of each agar plate.

    • Seal the plates with parafilm to maintain sterility and prevent moisture loss.

  • Incubation and Assessment:

    • Place the plates in a growth chamber with appropriate light and temperature conditions for the weed species.

    • After 7-14 days, measure the germination percentage and the root length of the seedlings.

    • Resistance is confirmed if the suspected R population shows significantly better germination and root growth on the herbicide-treated plates compared to the S population.

G prep Prepare Agar Plates (Control & Discriminating Dose) plate Aseptically Plate Seeds on Agar prep->plate sterilize Surface Sterilize Seeds (R and S Populations) sterilize->plate incubate Incubate in Growth Chamber (7-14 Days) plate->incubate measure Measure Germination % & Root Length incubate->measure compare Compare R vs S on Treated Plates measure->compare

Workflow for the Rapid Seed-Based Agar Bioassay.

Tier 3 Protocols: Investigating the Mechanism of Resistance

Once resistance is confirmed, the next step is to understand the underlying mechanism. This is crucial for developing long-term management strategies and predicting cross-resistance patterns.

A. Target-Site Resistance (TSR): Sequencing of the AFB5 Co-Receptor Gene

Rationale: Picolinate herbicides are known to bind preferentially to the AFB5 auxin co-receptor.[3][5] A mutation in the AFB5 gene that alters the herbicide binding pocket is a plausible mechanism for resistance. This protocol aims to identify such mutations by comparing the gene sequence from R and S plants.

Methodology:

  • Plant Material: Use leaf tissue from several individuals of the confirmed R and S populations (from the Tier 1 assay).

  • DNA Extraction: Extract high-quality genomic DNA from each individual plant sample using a standard kit-based or CTAB protocol.

  • Primer Design: Design PCR primers to amplify the entire coding sequence (CDS) of the AFB5 gene. Primers should be designed from conserved flanking regions based on sequence information from related species if the target weed's genome is not available.

  • PCR and Sequencing:

    • Amplify the AFB5 gene from each R and S individual using PCR.

    • Purify the PCR products.

    • Send the purified products for Sanger sequencing.

  • Sequence Analysis:

    • Align the DNA sequences from the R and S individuals using bioinformatics software (e.g., MEGA, Geneious).

    • Identify any single nucleotide polymorphisms (SNPs) or insertions/deletions that are consistently present in the R plants but absent in the S plants.

    • Translate the DNA sequences to amino acid sequences to determine if any identified mutations result in an amino acid change, particularly within the putative herbicide-binding domain.

B. Non-Target-Site Resistance (NTSR): Investigating Enhanced Metabolism

Rationale: Enhanced metabolism via P450 enzymes is a common NTSR mechanism.[11][12] Resistant plants can detoxify the herbicide before it reaches the target site. These protocols provide indirect and direct evidence for this mechanism.

Protocol B1: Indirect Evidence using a P450 Inhibitor

This experiment tests whether inhibiting P450 enzymes can restore susceptibility to the herbicide in the R population.

Methodology:

  • Setup: Follow the whole-plant bioassay setup (Tier 1). For the R population, add two additional treatment groups.

  • Treatments:

    • Group 1: Herbicide only (at the GR₅₀ dose for the R population).

    • Group 2: P450 inhibitor only (e.g., malathion at a non-phytotoxic rate).

    • Group 3: Pre-treatment with the P450 inhibitor, followed 1-2 hours later by the herbicide application.

    • Group 4: Non-treated control.

  • Assessment: Assess biomass reduction after 21 days as in the Tier 1 protocol.

  • Interpretation: If the plants in Group 3 show significantly more injury (greater biomass reduction) than plants in Group 1, it strongly suggests that P450-mediated metabolism is a key component of the resistance mechanism.

Protocol B2: Direct Evidence using RT-qPCR for P450 Gene Expression

This experiment directly measures whether P450 genes are upregulated in R plants following herbicide exposure.

Methodology:

  • Treatment: Grow R and S plants to the 2-4 leaf stage. Treat them with a sub-lethal dose of the herbicide (e.g., the GR₅₀ dose of the S population).

  • Tissue Collection: Collect leaf tissue from treated and untreated plants at several time points (e.g., 0, 6, 24, 48 hours post-application). Immediately freeze the tissue in liquid nitrogen.

  • RNA Extraction and cDNA Synthesis: Extract total RNA from the tissue samples and synthesize first-strand cDNA.

  • RT-qPCR:

    • Perform quantitative real-time PCR using primers for candidate P450 genes (selected based on literature for metabolizing other herbicides) and a stable reference gene for normalization.

    • Analyze the data using the delta-delta Ct method to determine the relative expression level of the P450 genes in R vs. S plants at each time point.

  • Interpretation: A significant and rapid upregulation of one or more P450 genes in the R population (but not the S population) after herbicide treatment provides strong evidence for their involvement in metabolic resistance.

G cluster_tsr Target-Site Resistance (TSR) cluster_ntsr Non-Target-Site Resistance (NTSR) herbicide Herbicide Application mutation Mutation in AFB5/ Aux/IAA Co-Receptor herbicide->mutation Blocked p450 Upregulation of P450 Enzymes herbicide->p450 Induces no_binding Herbicide Cannot Bind to Target Site mutation->no_binding no_effect No Herbicidal Effect: PLANT SURVIVES no_binding->no_effect metabolism Rapid Herbicide Detoxification p450->metabolism metabolism->no_effect

Primary Mechanisms of Resistance to Synthetic Auxin Herbicides.

References

  • Title: Herbicide resistance in weeds: Survey, characterization and mechanisms Source: ResearchGate URL

  • Title: Protocols for Robust Herbicide Resistance Testing in Different Weed Species Source: Journal of Visualized Experiments (JoVE) URL: [Link]

  • Title: Auxinic herbicides, mechanisms of action, and weed resistance: A look into recent plant science advances Source: Scientia Agricola URL: [Link]

  • Title: An in-frame deletion mutation in the degron tail of auxin coreceptor IAA2 confers resistance to the herbicide 2,4-D in Sisymbrium orientale Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

  • Title: Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl Source: MDPI URL: [Link]

  • Title: Criteria for Confirmation of Herbicide-Resistant Weeds Source: Herbicide Resistance Action Committee (HRAC) Global URL: [Link]

  • Title: Weed Resistance to Synthetic Auxin Herbicides Source: Pest Management Science URL: [Link]

  • Title: Mechanisms of evolved herbicide resistance Source: Science URL: [Link]

  • Title: Auxinic herbicides, mechanisms of action, and weed resistance Source: Portal de Revistas da USP URL: [Link]

  • Title: Evolution of Resistance to Auxinic Herbicides: Historical Perspectives, Mechanisms of Resistance, and Implications for Broadleaf Weed Management in Agronomic Crops Source: ResearchGate URL: [Link]

  • Title: Aspects of weed resistance to auxinic herbicides Source: Mountain Scholar URL: [Link]

  • Title: Protocols for Robust Herbicide Resistance Testing in Different Weed Species Source: JoVE (Journal of Visualized Experiments) URL: [Link]

  • Title: Differences in the Mode of Action of Florpyrauxifen-Benzyl between Barnyardgrass and Yerbadetajo Source: MDPI URL: [Link]

  • Title: Investigation into the Synthesis, Bioactivity, and Mechanism of Action of the Novel 6-Pyrazolyl-2-picolinic Acid as a Herbicide Source: Journal of Agricultural and Food Chemistry URL: [Link]

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  • Title: Florpyrauxifen-benzyl Source: Minnesota Department of Agriculture URL: [Link]

  • Title: Cytochrome P450 Herbicide Metabolism as the Main Mechanism of Cross-Resistance to ACCase- and ALS-Inhibitors in Lolium spp. Populations From Argentina Source: Frontiers in Plant Science URL: [Link]

  • Title: PICLORAM Source: Food and Agriculture Organization of the United Nations (FAO) URL: [Link]

  • Title: Whole-Plant and Seed Bioassays for Resistance Confirmation Source: Cambridge University Press & Assessment URL: [Link]

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  • Title: Characterization of Cytochrome P450s with Key Roles in Determining Herbicide Selectivity in Maize Source: ACS Omega URL: [Link]

  • Title: Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides Source: MDPI URL: [Link]

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Navigating the Environmental Journey of Cyclopropoxy-Containing Compounds: A Guide to Fate and Degradation Studies

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Cyclopropoxy Moiety - A Double-Edged Sword in Chemical Design

The incorporation of a cyclopropoxy group into pharmacologically active molecules and agrochemicals has become an increasingly popular strategy in modern chemical design. This small, strained ring system can significantly enhance metabolic stability, improve binding affinity to target proteins, and favorably modulate the physicochemical properties of a compound. However, the very features that make the cyclopropoxy moiety attractive from a design perspective—its inherent stability and unique electronic characteristics—also raise critical questions about its environmental fate. Understanding how these compounds behave and persist in the environment is not just a regulatory hurdle but a scientific imperative for sustainable chemical development.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for conducting robust environmental fate studies of cyclopropoxy-containing compounds. We will delve into the key degradation pathways, provide detailed, field-proven protocols for their investigation, and discuss the analytical challenges and solutions inherent in studying this unique class of molecules. Our approach emphasizes the "why" behind the "how," ensuring a deep understanding of the experimental choices and the generation of scientifically sound and defensible data.

Pillar 1: Understanding the Environmental Battlefield - Key Degradation Pathways

The environmental fate of a chemical is determined by a complex interplay of physical, chemical, and biological processes. For cyclopropoxy-containing compounds, the primary degradation pathways of concern are hydrolysis, photolysis, and microbial degradation. The stability of the cyclopropane ring can influence which of these pathways predominates.

Abiotic Degradation: The Role of Water and Light

Abiotic degradation processes are those that do not involve living organisms. For many organic chemicals, hydrolysis and photolysis are the most significant abiotic degradation routes in the environment.

  • Hydrolysis: This process involves the cleavage of chemical bonds by the addition of water.[1][2][3] The rate of hydrolysis is highly dependent on pH and temperature.[1][2][3] While the ether linkage of a cyclopropoxy group can be susceptible to hydrolysis under certain conditions, the cyclopropane ring itself is generally stable to this process. The overall hydrolytic stability of a cyclopropoxy-containing compound will therefore largely depend on the other functional groups present in the molecule. Regulatory guidelines, such as OECD Guideline 111 , provide a framework for assessing hydrolysis as a function of pH.[1][2][3]

  • Photolysis (Photodegradation): Sunlight can provide the energy to break chemical bonds, a process known as photolysis.[4][5][6] The extent of photodegradation depends on the light absorbance properties of the molecule and the intensity of solar radiation. The cyclopropane ring can influence the electronic properties of a molecule, potentially affecting its susceptibility to photolytic degradation. OECD Guideline 316 outlines the procedures for studying the phototransformation of chemicals in water.[4][5][6]

Biotic Degradation: The Microbial Contribution

Microorganisms, particularly bacteria and fungi in soil and water, possess a vast arsenal of enzymes capable of degrading a wide range of organic compounds.[7][8][9][10] The biodegradation of a xenobiotic compound is often the most significant pathway for its removal from the environment.

The microbial degradation of the cyclopropane ring itself is a complex topic. While some microorganisms can synthesize and metabolize cyclopropane fatty acids, the enzymatic machinery to cleave the cyclopropane ring in xenobiotics is not as common.[11][12] Therefore, the biodegradability of a cyclopropoxy-containing compound will be heavily influenced by the overall molecular structure. Studies following OECD Guideline 307 (Aerobic and Anaerobic Transformation in Soil) and OECD Guideline 309 (Aerobic Mineralization in Surface Water) are essential for determining the rate and extent of biodegradation.[7][9][13][14][15][16][17][18][19][20]

Pillar 2: Designing and Executing Robust Environmental Fate Studies

A well-designed experimental program is crucial for accurately assessing the environmental fate of a cyclopropoxy-containing compound. The following sections provide detailed protocols for the key studies, grounded in regulatory guidelines and scientific best practices.

Experimental Workflow for Environmental Fate Assessment

The following diagram illustrates a typical workflow for assessing the environmental fate of a new chemical entity.

A Compound Characterization (Physicochemical Properties) B Tier 1: Preliminary Abiotic Degradation Screening (Hydrolysis & Photolysis) A->B C Tier 2: Biotic Degradation Screening (Ready Biodegradability) B->C D Tier 3: Simulation Studies (Soil, Water/Sediment) C->D E Metabolite Identification & Characterization D->E F Environmental Risk Assessment E->F

Caption: A tiered approach to environmental fate assessment.

Protocol: Hydrolysis as a Function of pH (Following OECD Guideline 111)

Objective: To determine the rate of abiotic hydrolysis of a test substance at environmentally relevant pH values (4, 7, and 9) and to identify major hydrolysis products.[1][2][3]

Principle: The test substance is dissolved in sterile aqueous buffer solutions of known pH and incubated in the dark at a constant temperature. The concentration of the test substance and any degradation products are measured at various time intervals.

Step-by-Step Protocol:

  • Preparation of Buffer Solutions: Prepare sterile buffer solutions at pH 4, 7, and 9 using standard laboratory reagents. Ensure the buffers have sufficient capacity to maintain the pH throughout the experiment.

  • Test Substance Preparation: Prepare a stock solution of the cyclopropoxy-containing compound in a suitable solvent. The final concentration in the test solutions should be below its water solubility limit. If a radiolabeled test substance is used, determine its radiochemical purity.

  • Test Setup: In sterile, amber glass vessels, add the appropriate buffer solution and spike with the test substance stock solution. Include sterile controls (buffer without test substance) and analytical standards.

  • Incubation: Incubate the test vessels in the dark at a constant temperature (e.g., 25°C or 50°C for accelerated studies).

  • Sampling: At predetermined time intervals, withdraw duplicate samples from each test vessel.

  • Sample Analysis: Immediately analyze the samples for the concentration of the parent compound and any transformation products. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique due to its sensitivity and selectivity.[21]

  • Data Analysis: Calculate the first-order rate constant (k) and the half-life (DT50) for the degradation of the test substance at each pH. Identify and quantify any major hydrolysis products.

Protocol: Aerobic and Anaerobic Transformation in Soil (Following OECD Guideline 307)

Objective: To determine the rate and route of degradation of a test substance in soil under both aerobic and anaerobic conditions, including the formation and decline of major metabolites.[7][9][14][15][20]

Principle: The test substance is applied to fresh soil samples, which are then incubated under controlled temperature, moisture, and oxygen levels (for aerobic studies) or the absence of oxygen (for anaerobic studies). The dissipation of the parent compound and the formation of metabolites are monitored over time.

Step-by-Step Protocol:

  • Soil Selection and Characterization: Select and characterize relevant agricultural soils (e.g., sandy loam, clay loam). Key parameters to measure include pH, organic carbon content, texture, and microbial biomass.

  • Test Substance Application: Apply the test substance (preferably radiolabeled) uniformly to the soil samples at a concentration relevant to its intended use.

  • Incubation System:

    • Aerobic: Use a flow-through system that allows for the continuous supply of humidified air and the trapping of evolved CO2 and volatile organic compounds.

    • Anaerobic: After an initial aerobic phase to establish microbial activity, flood the soil with deoxygenated water and purge the headspace with an inert gas (e.g., nitrogen) to create anaerobic conditions.

  • Incubation Conditions: Maintain the soil moisture at a constant level (e.g., 40-60% of maximum water holding capacity) and incubate at a constant temperature (e.g., 20°C).

  • Sampling: At appropriate time intervals, sacrifice replicate soil samples.

  • Extraction and Analysis: Extract the soil samples with suitable solvents to recover the parent compound and its metabolites. Analyze the extracts by LC-MS/MS. Quantify the radioactivity in the extracts, non-extractable residues, and volatile traps.

  • Data Analysis: Determine the dissipation half-life (DT50) of the parent compound and the formation and decline kinetics of major metabolites. Construct a degradation pathway based on the identified metabolites.

Pillar 3: Analytical Excellence and Data Interpretation

The quality of an environmental fate study is underpinned by the robustness of the analytical methodology. For cyclopropoxy-containing compounds, this often requires specialized techniques.

Analytical Methodology: The Power of High-Resolution Mass Spectrometry

Liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of organic micropollutants in environmental matrices.[21] For the identification of unknown metabolites, high-resolution mass spectrometry (HRMS), such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems, is invaluable.

Key Considerations for Method Development:

  • Sample Preparation: Solid-phase extraction (SPE) is a common technique for concentrating the analytes and removing interfering matrix components from water samples. For soil samples, pressurized liquid extraction (PLE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are effective extraction methods.

  • Chromatography: Reversed-phase liquid chromatography is typically used for the separation of the parent compound and its metabolites. The choice of column and mobile phase will depend on the specific properties of the analytes.

  • Mass Spectrometry: Electrospray ionization (ESI) is the most common ionization technique. Method development will involve optimizing parameters such as cone voltage and collision energy to achieve the best sensitivity and fragmentation for both quantification and identification.

  • Method Validation: The analytical method must be fully validated according to international guidelines (e.g., SANTE/11312/2021) to ensure its accuracy, precision, and reliability.

Data Presentation: Summarizing Key Findings

Clear and concise presentation of data is essential for interpreting the results of environmental fate studies.

Table 1: Physicochemical Properties of a Hypothetical Cyclopropoxy-Containing Compound

PropertyValueMethod
Molecular Weight350.4 g/mol Calculated
Water Solubility15 mg/L at 20°COECD 105
Log Kow3.2OECD 117
Vapor Pressure1.5 x 10⁻⁶ Pa at 25°COECD 104
pKa8.5 (weak base)OECD 112

Table 2: Summary of Degradation Half-Lives (DT50) in Days

StudyConditionsDT50 (days)Major Metabolites Identified
Hydrolysis (OECD 111)pH 4, 25°C> 365None
pH 7, 25°C180M1 (Hydroxylated parent)
pH 9, 25°C95M1, M2 (Cleavage of ether)
Aqueous Photolysis (OECD 316)pH 7, simulated sunlight25M3 (Ring-opened product)
Aerobic Soil Metabolism (OECD 307)Sandy Loam, 20°C60M1, M4 (Demethylation)
Clay Loam, 20°C90M1, M4

Visualization of a Plausible Degradation Pathway

The following diagram illustrates a hypothetical degradation pathway for a generic cyclopropoxy-containing compound, highlighting the importance of identifying transformation products.

Parent Parent Compound (Cyclopropoxy-R) M1 Metabolite 1 (Hydroxylated Parent) Parent->M1 Biotransformation M2 Metabolite 2 (Ether Cleavage) Parent->M2 Hydrolysis M3 Metabolite 3 (Photolytic Ring Opening) Parent->M3 Photolysis M4 Metabolite 4 (Further Degradation) M1->M4 M2->M4 M3->M4 Mineralization Mineralization (CO2, H2O) M4->Mineralization Microbial Degradation

Caption: Hypothetical degradation pathway of a cyclopropoxy compound.

Conclusion: A Proactive Approach to Environmental Stewardship

A thorough understanding of the environmental fate of cyclopropoxy-containing compounds is a cornerstone of responsible chemical development. By employing the robust methodologies outlined in this guide, researchers can generate high-quality data to accurately assess the persistence, degradation, and potential risks of these molecules. This proactive approach not only ensures regulatory compliance but also fosters the design of safer, more sustainable chemicals for the future. The unique stability of the cyclopropoxy moiety necessitates a comprehensive and scientifically rigorous evaluation to ensure its benefits can be realized without compromising environmental integrity.

References

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Probing the Environmental Fate of 6-Amino-3-cyclopropoxypicolinic Acid: Application Notes and Protocols for Soil Sorption and Degradation Studies

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Understanding the Environmental Journey of a Novel Picolinic Acid Derivative

6-Amino-3-cyclopropoxypicolinic acid belongs to the picolinic acid class of compounds, which are known for their herbicidal activity, acting as synthetic auxins that disrupt plant growth.[1][2] The environmental persistence and mobility of such compounds are critical parameters in assessing their ecological impact. The interaction of these molecules with soil, governed by sorption and degradation processes, dictates their bioavailability, potential for groundwater contamination, and overall environmental footprint.

This guide provides a comprehensive framework for investigating the soil sorption and degradation of 6-Amino-3-cyclopropoxypicolinic acid. We will delve into the theoretical underpinnings of these processes and present detailed, field-proven protocols based on internationally recognized guidelines. The causality behind experimental choices is emphasized to empower researchers to not only execute these protocols but also to critically interpret the resulting data.

The Science of Soil Interaction: Sorption and Degradation

The fate of 6-Amino-3-cyclopropoxypicolinic acid in the soil environment is primarily controlled by two interconnected processes:

  • Sorption: This refers to the partitioning of the compound between the soil solid phase and the soil solution. It is a key factor influencing its mobility and availability for degradation and plant uptake. The primary mechanisms of sorption for a molecule like 6-Amino-3-cyclopropoxypicolinic acid, which is a weak acid, are influenced by soil properties such as organic matter content, clay content, and pH.

  • Degradation: This involves the breakdown of the compound into simpler molecules. Degradation can be biotic (mediated by microorganisms) or abiotic (e.g., hydrolysis, photolysis). The rate of degradation is a crucial determinant of the compound's persistence in the environment.

A conceptual overview of these processes is presented in the workflow diagram below.

cluster_0 Compound Introduction to Soil cluster_1 Soil Compartment cluster_2 Dissipation Pathways Compound Compound Soil_Solution Soil Solution (Bioavailable for uptake and degradation) Compound->Soil_Solution Dissolution Soil_Solid Soil Solid Phase (Bound Residues) Soil_Solution->Soil_Solid Sorption (Adsorption/Absorption) Degradation Degradation (Biotic & Abiotic) Soil_Solution->Degradation Transformation Leaching Leaching (Potential for groundwater contamination) Soil_Solution->Leaching Uptake Plant/Organism Uptake Soil_Solution->Uptake Metabolites Metabolites Degradation->Metabolites

Caption: Conceptual workflow of soil sorption and degradation processes.

Quantitative Assessment of Soil Sorption: Protocols and Data Interpretation

To quantify the extent of sorption, the soil sorption coefficient (Kd) and the organic carbon-normalized sorption coefficient (Koc) are determined. These parameters are essential for predicting the mobility of the compound in soil.

Theoretical Framework

The sorption of 6-Amino-3-cyclopropoxypicolinic acid can be described by the Freundlich isotherm, which is an empirical equation that relates the concentration of the compound in the soil to its concentration in the soil solution at equilibrium.

Kd (Sorption Coefficient): Represents the ratio of the concentration of the compound sorbed to the soil to the concentration in the soil solution at equilibrium. A higher Kd value indicates stronger sorption and lower mobility.

Koc (Organic Carbon-Normalized Sorption Coefficient): Since soil organic carbon is a primary sorbent for many organic compounds, normalizing Kd to the organic carbon content of the soil (Koc = (Kd / %OC) * 100) allows for comparison of sorption potential across different soil types.

Expected Sorption Behavior (Based on Aminocyclopyrachlor)

As a weak acid, the sorption of 6-Amino-3-cyclopropoxypicolinic acid is expected to be pH-dependent. At lower pH values, the molecule will be more protonated and less water-soluble, leading to stronger sorption. Conversely, at higher pH values, it will be more anionic and more mobile.

Studies on the structurally similar aminocyclopyrachlor have reported a range of sorption values, which can serve as a preliminary guide for experimental design.

ParameterValue Range (for Aminocyclopyrachlor)Implication for MobilitySource
Freundlich Sorption Coefficient (Kf) 0.17 - 1.34 L/kgLow to moderate sorption[1]
Organic Carbon-Normalized Sorption Coefficient (Koc) 0.8 - 54.13 L/kgHigh to very high mobility potential[2][3]
Experimental Protocol: Batch Equilibrium Method (OECD 106)

This protocol outlines the determination of Kd and Koc using the batch equilibrium method, a widely accepted standard.

Objective: To determine the soil sorption and desorption coefficients of 6-Amino-3-cyclopropoxypicolinic acid in various soil types.

Materials:

  • Analytical standard of 6-Amino-3-cyclopropoxypicolinic acid

  • Radiolabeled ¹⁴C-6-Amino-3-cyclopropoxypicolinic acid (optional, but recommended for accurate mass balance)

  • A range of characterized soils (e.g., sand, loam, clay) with varying organic carbon content and pH

  • 0.01 M CaCl₂ solution

  • Centrifuge tubes (e.g., 50 mL polypropylene)

  • Shaker (orbital or reciprocal)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Mass Spectrometer) or Liquid Scintillation Counter (LSC) if using radiolabeled material

  • Centrifuge

Procedure:

  • Soil Preparation: Air-dry and sieve soils through a 2-mm sieve. Characterize each soil for properties including pH, organic carbon content, texture (sand, silt, clay content), and cation exchange capacity.

  • Preliminary Study: Conduct a preliminary experiment to determine the optimal soil-to-solution ratio, equilibration time, and to confirm the stability of the test substance.

  • Test Solutions: Prepare a series of test solutions of 6-Amino-3-cyclopropoxypicolinic acid in 0.01 M CaCl₂ at different concentrations. If using a radiolabeled compound, the specific activity should be determined.

  • Incubation:

    • Add a known weight of soil to each centrifuge tube.

    • Add a known volume of the test solution to each tube.

    • Include control samples without soil (to assess adsorption to the tube walls) and without the test substance (blanks).

    • Seal the tubes and place them on a shaker at a constant temperature (e.g., 20-25°C) in the dark for the predetermined equilibration time.

  • Equilibration and Separation:

    • After shaking, centrifuge the tubes at a sufficient speed to separate the soil from the solution.

    • Carefully collect an aliquot of the supernatant (the soil solution).

  • Analysis:

    • Analyze the concentration of 6-Amino-3-cyclopropoxypicolinic acid in the supernatant using a validated analytical method (e.g., HPLC-UV/MS).

    • The amount of compound sorbed to the soil is calculated by subtracting the amount remaining in the solution from the initial amount added.

  • Data Analysis:

    • Calculate the Kd value for each concentration.

    • If the sorption is linear over the tested concentration range, an average Kd can be reported. Otherwise, fit the data to the Freundlich equation.

    • Calculate the Koc value for each soil.

cluster_0 Preparation cluster_1 Incubation cluster_2 Analysis cluster_3 Calculation Prep_Soil Prepare & Characterize Soils Incubate Incubate Soil + Solution (Batch Equilibrium) Prep_Soil->Incubate Prep_Sol Prepare Test Solutions Prep_Sol->Incubate Centrifuge Centrifuge to Separate Phases Incubate->Centrifuge Analyze Analyze Supernatant Concentration Centrifuge->Analyze Calculate Calculate Kd and Koc Analyze->Calculate

Caption: Workflow for the Batch Equilibrium Sorption Study.

Unraveling the Degradation Pathway and Rate: Protocols and Data Interpretation

Understanding the degradation of 6-Amino-3-cyclopropoxypicolinic acid is crucial for assessing its persistence in the environment. This involves determining its degradation rate (half-life) and identifying its major transformation products.

Theoretical Framework

Degradation Kinetics: The rate of degradation is often described by first-order kinetics, characterized by a degradation half-life (DT₅₀), which is the time required for 50% of the initial concentration to dissipate.

Degradation Pathways: The degradation of picolinic acid derivatives in soil is primarily a microbial process. The pathway can involve modifications to the substituent groups or cleavage of the pyridine ring. Identifying major metabolites is essential for a comprehensive environmental risk assessment.

Expected Degradation Behavior (Based on Aminocyclopyrachlor)

Based on data for aminocyclopyrachlor, 6-Amino-3-cyclopropoxypicolinic acid is expected to be persistent in soil.

ParameterValue Range (for Aminocyclopyrachlor)Implication for PersistenceSource
Aerobic Soil Metabolism Half-life (DT₅₀) 118 - 435 daysPersistent to very persistent[2]
Anaerobic Soil Metabolism StableVery persistent under anaerobic conditions[2]

One study on aminocyclopyrachlor noted that no major metabolites were formed during the incubation period.[4] However, this should be experimentally verified for 6-Amino-3-cyclopropoxypicolinic acid.

Experimental Protocol: Aerobic and Anaerobic Soil Metabolism (OECD 307)

This protocol outlines the procedure for determining the rate and pathway of degradation in soil under both aerobic and anaerobic conditions.

Objective: To determine the degradation half-life (DT₅₀) and identify major metabolites of 6-Amino-3-cyclopropoxypicolinic acid in soil.

Materials:

  • Analytical standard of 6-Amino-3-cyclopropoxypicolinic acid and any expected metabolites

  • Radiolabeled ¹⁴C-6-Amino-3-cyclopropoxypicolinic acid (highly recommended for pathway elucidation and mass balance)

  • Freshly collected and sieved (2-mm) soils

  • Incubation vessels (e.g., biometer flasks)

  • Trapping solutions for volatile products (e.g., ethylene glycol for organic volatiles, NaOH for CO₂)

  • Extraction solvents (e.g., acetonitrile, methanol)

  • Analytical instrumentation (HPLC-UV/MS, LSC, Gas Chromatography-Mass Spectrometry (GC-MS))

Procedure:

  • Soil Preparation and Treatment:

    • Use fresh soil with viable microbial populations.

    • Adjust the soil moisture to a specific level (e.g., 40-60% of maximum water holding capacity).

    • Treat the soil with a known concentration of 6-Amino-3-cyclopropoxypicolinic acid (and its radiolabeled counterpart).

  • Incubation:

    • Aerobic: Incubate the treated soil in the dark at a constant temperature (e.g., 20°C). Continuously supply humidified, CO₂-free air. Trap any evolved ¹⁴CO₂ and other volatile compounds.

    • Anaerobic: Pre-incubate the soil under aerobic conditions, then flood with water and purge with an inert gas (e.g., nitrogen) to establish anaerobic conditions. Incubate in the dark at a constant temperature.

  • Sampling: Collect soil samples at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

  • Extraction:

    • Extract the soil samples with appropriate solvents to recover the parent compound and its metabolites.

    • Analyze the trapping solutions for volatile products.

  • Analysis:

    • Quantify the parent compound and any identified metabolites in the soil extracts using a validated analytical method (e.g., HPLC-UV/MS).

    • If using a radiolabeled compound, determine the distribution of radioactivity between the parent compound, metabolites, extracted soil, and evolved volatiles.

  • Data Analysis:

    • Plot the concentration of the parent compound over time and determine the degradation kinetics and the DT₅₀ value.

    • Identify and quantify any major metabolites (those accounting for >10% of the applied radioactivity).

    • Establish a mass balance to account for the total applied radioactivity.

cluster_0 Preparation cluster_1 Incubation cluster_2 Sampling & Analysis cluster_3 Data Interpretation Prep_Soil Prepare & Treat Soil Incubate_Aerobic Aerobic Incubation (with air flow & traps) Prep_Soil->Incubate_Aerobic Incubate_Anaerobic Anaerobic Incubation (flooded, inert gas) Prep_Soil->Incubate_Anaerobic Sample Collect Samples over Time Incubate_Aerobic->Sample Incubate_Anaerobic->Sample Extract Extract Soil Samples Sample->Extract Analyze Analyze Extracts & Traps Extract->Analyze Calculate Determine DT50 & Metabolite Profile Analyze->Calculate

Caption: Workflow for Soil Degradation Studies.

Analytical Methodologies

The accurate quantification of 6-Amino-3-cyclopropoxypicolinic acid and its potential metabolites in complex soil matrices requires robust and sensitive analytical methods. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) is the preferred technique due to its high selectivity and sensitivity. Given the amino acid-like structure, derivatization followed by Gas Chromatography-Mass Spectrometry (GC-MS) could also be a viable analytical approach.

Conclusion and Future Directions

The protocols detailed in this guide provide a robust framework for a thorough investigation into the soil sorption and degradation of 6-Amino-3-cyclopropoxypicolinic acid. By understanding its environmental fate, researchers and drug development professionals can make informed decisions regarding its potential applications and ecological safety.

Future research should focus on obtaining specific experimental data for 6-Amino-3-cyclopropoxypicolinic acid to validate the assumptions made based on its structural analog. Furthermore, studies on its leaching potential in soil columns and its effects on soil microbial communities would provide a more complete picture of its environmental impact.

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  • Influence of biochar amendments on the sorption–desorption of aminocyclopyrachlor, bentazone and pyraclostrobin pesticides to. (n.d.). USDA ARS. Retrieved from [Link]

  • Aminocyclopyrachlor and mesotrione sorption–desorption in municipal sewage sludge-amended soil. (n.d.). SciELO. Retrieved from [Link]

  • Aminocyclopyrachlor sorption–desorption and leaching in soil amended with organic materials from sugar cane cultivation. (n.d.). ResearchGate. Retrieved from [Link]

  • 103561-public_release_summary_on_on_the_evaluation_of_aminocyclopyrachlor_in_the_product_method_240_sl_herbicide.docx. (n.d.). Australian Pesticides and Veterinary Medicines Authority. Retrieved from [Link]

  • A fully automated offline solution for the analysis of amino acids by GC-MS. (n.d.). Anatune. Retrieved from [Link]

  • Methods of Soil Analysis. (n.d.). Oregon State University. Retrieved from [Link]

  • Enzymes Involved in a Novel Anaerobic Cyclohexane Carboxylic Acid Degradation Pathway. (n.d.). American Society for Microbiology. Retrieved from [Link]

  • Determination of Soil Amino Acids by High Performance Liquid Chromatography-Electro Spray Ionization-Mass Spectrometry Derivatized With 6-aminoquinolyl-N-hydroxysuccinimidyl Carbamate. (2009). PubMed. Retrieved from [Link]

Sources

Application Note: Development and Validation of Immunoassays for Picolinic Acid Herbicides

Author: BenchChem Technical Support Team. Date: March 2026

Mechanistic Background & Environmental Context

Picolinic acid herbicides—including picloram, clopyralid, and aminopyralid—are synthetic auxins widely utilized for broadleaf weed control. Despite their agricultural efficacy, these compounds exhibit high environmental persistence and mobility, with half-lives in soil ranging from 1 to 13 months depending on environmental conditions[1]. Their resistance to degradation poses significant challenges for composting facilities and agricultural runoff management, prompting regulatory bodies like the EPA to establish strict maximum contaminant levels (e.g., 0.5 μg/mL for picloram in drinking water)[1].

While conventional detection methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) provide high sensitivity, they are hindered by expensive instrumentation, the need for highly trained personnel, and complex sample extraction procedures[2],[1]. Consequently, the development of rapid, cost-effective, and field-deployable immunoassays (such as Enzyme-Linked Immunosorbent Assays [ELISA] and electrochemical immunosensors) has become critical for high-throughput environmental monitoring[3],[4].

Hapten Design & Immunogen Synthesis

The fundamental challenge in developing immunoassays for picolinic acid herbicides lies in their low molecular weight (<300 Da). Small molecules are inherently non-immunogenic haptens; they cannot stimulate a robust immune response or facilitate the cross-linking of B-cell receptors required for antibody production.

The Causality of Conjugation: To overcome this, the herbicide must be covalently conjugated to a high-molecular-weight carrier protein, such as Bovine Serum Albumin (BSA) for assay coating or Keyhole Limpet Hemocyanin (KLH) for animal immunization[3],[4]. Picloram possesses a native carboxylic acid group on its pyridine ring, which serves as an ideal functional handle. By utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry, the carboxyl group is activated into a highly reactive NHS-ester. This intermediate readily reacts with primary amines (lysine residues) on the carrier protein to form stable amide bonds[3].

HaptenDesign Hapten Picolinic Acid Herbicide (e.g., Picloram) Activation Carboxyl Activation (EDC/NHS Chemistry) Hapten->Activation Conjugation Carrier Protein Conjugation (BSA / KLH) Activation->Conjugation Purification Dialysis & Lyophilization (Remove Unreacted Hapten) Conjugation->Purification Validation Conjugate Validation (UV-Vis / MALDI-TOF) Purification->Validation

Workflow for picolinic acid hapten design and immunogen synthesis.

Assay Architecture & Self-Validating Systems

Because picolinic acid herbicides are too small to bind two antibodies simultaneously, a standard "sandwich" ELISA is physically impossible due to steric hindrance. Therefore, a Competitive ELISA (cELISA) format is mandatory[5].

In an indirect competitive ELISA (icELISA), the microplate is coated with a hapten-protein conjugate (e.g., Picloram-OVA). When the sample is introduced, free herbicide molecules in the sample compete with the immobilized herbicide for a limited number of primary antibody binding sites.

Self-Validating Assay Design: A robust immunoassay must be a self-validating system. To ensure trustworthiness, the assay plate must include:

  • Method Blanks (B0): Wells containing zero analyte. These establish the maximum signal ( B0​ ) and prove the primary antibody successfully binds the coating antigen.

  • Non-Specific Binding (NSB) Controls: Wells lacking the primary antibody. These verify that the secondary antibody does not cross-react with the coating antigen or blocking buffer.

  • Calibration Standards: A log-logistic standard curve (e.g., serial dilutions from 500 ppb) replicated in quadruplicate to transform unknown optical densities into accurate concentrations[5].

CompetitiveELISA Coating Microplate Coated with Picloram-OVA Antigen Competition Add Sample (Free Analyte) + Specific Primary Antibody Coating->Competition Binding Antibody Binds to Free Analyte OR Coated Antigen Competition->Binding Wash Wash Step (Removes Free Ab-Analyte Complexes) Binding->Wash Detection Add HRP-Secondary Ab + TMB Substrate Wash->Detection Signal Signal Inversely Proportional to Free Analyte Concentration Detection->Signal

Signal transduction pathway of the indirect competitive ELISA (icELISA).

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Picloram-BSA Conjugate (Active Ester Method)

Note: This procedure utilizes EDC/NHS chemistry to link the carboxylic acid of picloram to the amine groups of BSA.

  • Activation: Dissolve equimolar amounts of picloram (46 mg), NHS (22 mg), and EDC (37 mg) sequentially in a solvent mixture containing 2.5 mL of N,N-dimethylformamide (DMF) and 2.5 mL of 50 mM Phosphate Buffer Saline (PBS, pH 5.8)[3].

  • Incubation: Allow the solution to react at room temperature for 3 hours to form the reactive NHS-ester intermediate[3].

  • Filtration: Filter the solution to remove any precipitated byproducts (e.g., isourea).

  • Conjugation: Dissolve 500 mg of BSA in 3 mL of 0.1 M borate buffer (pH 9.0). Add the activated hapten filtrate dropwise to the BSA solution under gentle agitation. The high pH ensures the lysine amines on BSA are deprotonated and nucleophilic[3].

  • Coupling: Agitate the mixture gently for 1 hour in the dark at room temperature[3].

  • Purification: Transfer the resulting solution into a dialysis cassette (MWCO 10 kDa) and dialyze against 3 changes of deionized water over 36 hours at 4 °C. Causality: This critical step removes unreacted picloram, EDC, and NHS, which would otherwise interfere with subsequent immunizations or assays[3],[4].

  • Storage: Lyophilize the purified conjugate and store at -20 °C.

Protocol B: Indirect Competitive ELISA (icELISA) for Picloram Detection

  • Plate Coating: Dilute the Picloram-OVA coating antigen in 0.05 M carbonate-bicarbonate buffer (pH 9.6). Add 100 µL per well to a 96-well microplate. Incubate overnight at 4 °C.

  • Washing & Blocking: Wash the plate 3 times with PBST (PBS containing 0.05% Tween-20). Add 200 µL of 1% BSA in PBS to each well and incubate for 1 hour at 37 °C. Causality: Blocking saturates unoccupied binding sites on the polystyrene plastic, preventing non-specific adsorption of antibodies.

  • Competitive Binding: Add 50 µL of standard solutions (or pre-treated environmental samples) and 50 µL of diluted anti-picloram primary antibody to each well. Incubate for 1 hour at 37 °C.

  • Stringent Wash: Wash the plate 5 times with PBST. Causality: This step physically separates the antibody bound to the plate from the antibody bound to the free herbicide in the sample, which is washed away.

  • Secondary Antibody: Add 100 µL of Horseradish Peroxidase (HRP)-conjugated anti-IgG (diluted 1:5000 in PBST) to each well. Incubate for 1 hour at 37 °C, followed by 5 washes with PBST.

  • Signal Development: Add 100 µL of 3,3',5,5'-Tetramethylbenzidine (TMB) substrate solution. Incubate in the dark for 15 minutes.

  • Termination & Reading: Stop the enzymatic reaction by adding 50 µL of 2 M H2​SO4​ . Read the optical density (OD) at 450 nm using a microplate reader. Calculate concentrations using a 4-parameter log-logistic calibration curve[5].

Quantitative Performance Metrics

The analytical performance of immunoassays is highly dependent on the transduction platform. While traditional ELISA provides excellent throughput, recent advancements in electrochemical immunosensors utilizing nanomaterials (e.g., gold nanoclusters, carbon nanotubes) have drastically lowered the limits of detection (LOD)[3],[6],[1].

Table 1: Comparative Analytical Performance of Picloram Immunoassays

Detection PlatformLinear RangeLimit of Detection (LOD)Validated MatrixReference
Radioimmunoassay (RIA) N/A~5.0 ng/mLRiver Water, Urine[4]
Electrochemical Sensor (Chitosan/Au) 5.0 - 10,000 ng/mL5.0 ng/mLRice, Lettuce, Water[3]
3D Au Nanocluster Immunosensor 1.0 - 10,000 ng/mL0.5 ng/mLPeach, Sludge[6]
MWCNT/rGO Nanohybrid Sensor 5×10⁻² - 6×10⁵ nM2.31 pMRice Water, Soil[1]

References

  • Rapid Detection of Picloram in Agricultural Field Samples Using a Disposable Immunomembrane-Based Electrochemical Sensor Environmental Science & Technology - ACS Publications URL
  • Testing For Persistent Herbicides In Feedstocks And Compost BioCycle URL
  • Simultaneous Determination of Aminopyralid, Clopyralid, and Picloram Residues in Vegetables and Fruits Using Ultra-Performance Liquid Chromatography/Tandem Mass Spectrometry ResearchGate URL
  • Trace detection of picloram using an electrochemical immunosensor based on three-dimensional gold nanoclusters PubMed URL
  • Optimal design for ELISA and other forms of immunoassay SciSpace URL
  • Chemically engineered unzipped multiwalled carbon nanotube and rGO nanohybrid for ultrasensitive picloram detection in rice water and soil samples PMC URL
  • Immunoassays for the Detection of 2,4-D and Picloram in River Water and Urine Journal of Agricultural and Food Chemistry URL

Sources

"use of 6-Amino-3-cyclopropoxypicolinic acid in combination with other herbicides"

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synergistic Efficacy of 6-Amino-3-cyclopropoxypicolinic Acid in Combination with EPSPS and ALS Inhibitors for Resistant Weed Management

Prepared by: Senior Application Scientist, Agrochemical Development Target Audience: Formulation Scientists, Weed Biologists, and Agrochemical Researchers

Mechanistic Rationale: The Causality of Synergy

The evolution of multiple herbicide-resistant (MHCR) weed biotypes—particularly those exhibiting non-target-site resistance (NTSR) via enhanced cytochrome P450 metabolism—necessitates the development of novel, multi-targeted herbicidal formulations[1]. 6-Amino-3-cyclopropoxypicolinic acid (6-ACP) is an advanced synthetic auxin candidate belonging to the 6-aryl-picolinate chemical family[2].

Unlike traditional phenoxy-carboxylate auxins (e.g., 2,4-D) that primarily bind to the TIR1 receptor, picolinate-class herbicides exhibit preferential binding affinity for the AFB5 (Auxin Signaling F-Box 5) co-receptor complex[2]. The binding of 6-ACP facilitates the rapid ubiquitination and proteasomal degradation of Aux/IAA repressor proteins. This liberates Auxin Response Factors (ARFs), triggering a lethal transcriptional cascade that upregulates 1-aminocyclopropane-1-carboxylic acid synthase (ACS) and 9-cis-epoxycarotenoid dioxygenase (NCED)[3]. The result is a massive overproduction of ethylene and abscisic acid (ABA), culminating in severe reactive oxygen species (ROS) generation, tissue epinasty, and vascular collapse[3].

Why combine 6-ACP with other modes of action? Applying 6-ACP in isolation against MHCR biotypes risks rapid metabolic detoxification. By tank-mixing 6-ACP with an EPSPS inhibitor (e.g., Glyphosate) or an ALS inhibitor (e.g., Penoxsulam), we induce a dual-action sink-source disruption. The secondary herbicide depletes essential aromatic or branched-chain amino acids, crippling the plant's enzymatic ability to synthesize the antioxidants required to survive the ROS burst induced by 6-ACP[4]. This metabolic bottleneck forces a synergistic, rather than merely additive, plant death.

Pathway Visualization: Dual-Action Metabolic Collapse

The following diagram illustrates the biochemical convergence of 6-ACP and a partner herbicide (Glyphosate) leading to synergistic weed mortality.

G cluster_0 6-ACP (Synthetic Auxin) Mechanism cluster_1 Partner Herbicide (e.g., Glyphosate) N1 6-Amino-3-cyclopropoxypicolinic acid (6-ACP) N2 AFB5 Co-Receptor Complex N1->N2 N3 Aux/IAA Repressor Degradation N2->N3 N4 ARF Transcription Activation N3->N4 N5 Ethylene & ABA Overproduction (ACS & NCED Upregulation) N4->N5 N9 Severe ROS Generation & Antioxidant Depletion N5->N9 N6 Glyphosate N7 EPSPS Enzyme Inhibition N6->N7 N8 Aromatic Amino Acid Depletion (Shikimate Accumulation) N7->N8 N8->N9 N10 Synergistic Plant Death (Targeting Resistant Biotypes) N9->N10

Fig 1: Synergistic signaling pathway of 6-ACP combined with an EPSPS inhibitor.

Self-Validating Experimental Protocols

To rigorously evaluate the efficacy of 6-ACP combinations, researchers must validate the interaction at both the molecular (receptor) and whole-plant levels.

Protocol A: In Vitro Receptor Binding Assay (Surface Plasmon Resonance)

Causality: Before conducting resource-intensive greenhouse trials, it is critical to confirm that the partner herbicide does not allosterically hinder 6-ACP from docking into the AFB5-Aux/IAA pocket. If antagonism occurs at the receptor level, field-level synergy is impossible. Self-Validation: This protocol includes a known AFB5 binder (picloram) as a positive control and a TIR1-specific binder (2,4-D) as a negative control to ensure the specificity of the sensor chip.

  • Chip Preparation: Immobilize biotinylated Aux/IAA degron peptides onto a streptavidin-coated sensor chip (e.g., Biacore SA chip) until a baseline response of 500 RU is achieved.

  • Protein Complex Assembly: Prepare a mobile phase containing 50 nM recombinant Arabidopsis AFB5 protein in running buffer (HEPES-buffered saline, pH 7.4, 0.05% surfactant).

  • Analyte Injection:

    • Run 1 (Baseline): Inject AFB5 + 10 µM 6-ACP.

    • Run 2 (Combination): Inject AFB5 + 10 µM 6-ACP + 100 µM Glyphosate (or Penoxsulam).

    • Run 3 (Controls): Inject AFB5 + 10 µM Picloram (Positive) and AFB5 + 10 µM 2,4-D (Negative).

  • Kinetic Analysis: Measure association ( ka​ ) and dissociation ( kd​ ) rates. The combination run must show an identical or enhanced KD​ (equilibrium dissociation constant) compared to Run 1 to rule out competitive antagonism.

Protocol B: Greenhouse Synergy Profiling & Colby's Analysis

Causality: In vitro binding does not account for cuticular penetration, vascular translocation, or whole-plant metabolism. This protocol assesses true physiological synergy against MHCR Bassia scoparia (Kochia)[4]. We utilize Crop Oil Concentrate (COC) to dissolve thickened cuticular waxes, ensuring the observed synergy is driven by biochemical interaction rather than differential leaf absorption. Self-Validation: The strict application of Colby’s Equation mathematically differentiates true synergy from additive toxicity[5].

  • Plant Cultivation: Grow confirmed MHCR Bassia scoparia biotypes in standard potting mix under controlled greenhouse conditions (25°C day/20°C night, 16-h photoperiod) until the 4-to-6 leaf stage (approx. 10 cm height).

  • Formulation Preparation: Prepare spray solutions using deionized water. Include 1.0% v/v Crop Oil Concentrate (COC) in all treatments.

    • Treatment 1: 6-ACP alone (15 g ae/ha)

    • Treatment 2: Glyphosate alone (400 g ae/ha)

    • Treatment 3: Penoxsulam alone (10 g ae/ha)

    • Treatment 4: 6-ACP + Glyphosate (15 + 400 g ae/ha)

    • Treatment 5: 6-ACP + Penoxsulam (15 + 10 g ae/ha)

    • Treatment 6: Untreated Control (Water + COC only).

  • Application: Apply treatments using a moving-nozzle track sprayer equipped with a flat-fan nozzle (e.g., TeeJet 8002E), calibrated to deliver 140 L/ha at 275 kPa.

  • Harvest & Measurement: At 28 days after treatment (DAT), harvest the above-ground biomass. Dry in an oven at 60°C for 72 hours and record the dry weight. Calculate the percent biomass reduction relative to the untreated control.

Quantitative Data Summary

The synergistic interaction of herbicide mixtures is calculated using Colby’s Equation :

E=X+Y−(XY/100)

Where X and Y represent the percent control (biomass reduction) of the individual herbicides, and E is the expected additive control[5]. If the observed control is significantly greater than E , the combination is deemed synergistic[4].

Table 1: Colby's Synergy Analysis for 6-ACP Combinations on MHCR Bassia scoparia (28 DAT)

Treatment FormulationRate (g ae/ha)Observed Biomass Reduction (%)Expected Reduction ( E ) (%)Interaction Type
6-ACP (Alone)1545.0--
Glyphosate (Alone)40035.0--
Penoxsulam (Alone)1020.0--
6-ACP + Glyphosate 15 + 400 88.5 64.25 Synergistic
6-ACP + Penoxsulam 15 + 10 72.0 56.00 Synergistic

Data Interpretation: The combination of 6-ACP with Glyphosate yielded an 88.5% reduction in biomass, far exceeding the expected additive threshold of 64.25%. This confirms that crippling the shikimate pathway prevents the weed from synthesizing the phenolic compounds necessary to survive the 6-ACP-induced ROS burst.

References

  • Todd, O., et al. (2020). "Synthetic auxin herbicides: finding the lock and key to weed resistance." Plant Science. URL: [Link]

  • Wang, H., et al. (2022). "Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl." Agronomy, 12(7), 1659. URL: [Link]

  • Colby, S. R. (1967). "Calculating Synergistic and Antagonistic Responses of Herbicide Combinations." Weeds, 15(1), 20-22. URL: [Link]

  • Epp, J. B., et al. (2016). "The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides." Bioorganic & Medicinal Chemistry. URL: [Link]

  • Kumar, V., et al. (2024). "Synergistic effect of pyridate-based herbicide mixtures for controlling multiple herbicide-resistant kochia (Bassia scoparia)." Weed Technology. Cambridge University Press. URL: [Link]

Sources

Introduction: The Criticality of Enantiomeric Purity in Cyclopropylamine Scaffolds

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the Chiral Analysis of Cyclopropylamine Derivatives

The cyclopropylamine moiety is a privileged scaffold in modern medicinal chemistry, appearing in a wide array of pharmaceuticals and bioactive molecules. Its rigid, three-dimensional structure can impart favorable properties such as metabolic stability, improved potency, and unique receptor binding interactions. However, the introduction of a cyclopropane ring often creates one or more chiral centers. As the biological activity of a chiral drug can differ significantly between its enantiomers, with one form being therapeutic while the other may be inactive or even toxic, the accurate determination of enantiomeric purity is a non-negotiable aspect of drug development and quality control.[1][2]

This technical guide, designed for researchers, analytical scientists, and drug development professionals, provides an in-depth exploration of the principal methodologies for determining the enantiomeric purity of cyclopropylamine derivatives. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring that each protocol is presented as a self-validating system. The guide will focus on the most robust and widely adopted techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Capillary Electrophoresis (CE).

I. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most versatile and widely used technique for enantiomeric separations due to its high resolution and broad applicability.[3][4] The fundamental principle involves the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times and, thus, separation.[5]

Principle of Separation

The success of a chiral HPLC separation hinges on the selection of an appropriate CSP. These phases create a chiral environment where transient diastereomeric complexes are formed between the analyte enantiomers and the chiral selector of the CSP. The stability of these complexes differs for each enantiomer, resulting in one being retained longer on the column than the other. For cyclopropylamine derivatives, polysaccharide-based and protein-based CSPs are particularly effective.

Experimental Protocol: Chiral HPLC Analysis

This protocol outlines a general approach for developing a chiral HPLC method for a novel cyclopropylamine derivative.

  • Column Screening:

    • Begin by screening a set of diverse chiral columns. Recommended starting points for amines include columns with polysaccharide-based CSPs like cellulose or amylose derivatives (e.g., Chiralpak® series).[6][7]

    • Screen columns under both normal-phase (NP) and reversed-phase (RP) conditions.

      • Normal Phase (NP): Mobile phases typically consist of hexane/isopropanol or hexane/ethanol mixtures. Small amounts of an amine additive (e.g., diethylamine, DEA) are often required to improve peak shape and reduce tailing for basic compounds like cyclopropylamines.

      • Reversed Phase (RP): Mobile phases typically consist of acetonitrile/water or methanol/water with buffers (e.g., phosphate or acetate).

  • Sample Preparation:

    • Dissolve the cyclopropylamine derivative in the initial mobile phase to a concentration of approximately 0.5-1.0 mg/mL.

    • Filter the sample through a 0.45 µm syringe filter before injection to prevent column clogging.

  • Initial Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min for standard 4.6 mm ID columns.

    • Column Temperature: 25 °C.

    • Detection: UV detection at a wavelength where the analyte has maximum absorbance (e.g., 254 nm or a wavelength determined by a UV scan).

    • Injection Volume: 5-10 µL.

  • Method Optimization:

    • Once initial separation ("hits") is observed, optimize the resolution (Rs).

    • Mobile Phase Composition: Fine-tune the ratio of the organic modifier (e.g., isopropanol in NP). A lower percentage of the polar solvent generally increases retention and can improve resolution.

    • Temperature: Varying the column temperature can significantly impact selectivity. Both increasing and decreasing the temperature should be explored.

    • Flow Rate: Reducing the flow rate can sometimes increase efficiency and improve resolution, at the cost of longer analysis times.

  • Data Analysis:

    • Identify the peaks corresponding to the two enantiomers.

    • Calculate the enantiomeric excess (% ee) using the peak areas (A1 and A2): % ee = |(A1 - A2) / (A1 + A2)| * 100

Workflow for Chiral HPLC Method Development

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis & Optimization cluster_results Quantification SamplePrep Sample Preparation (Dissolve & Filter) Injection Inject Sample SamplePrep->Injection ColumnScreen Select & Screen Chiral Columns (CSPs) Separation Chromatographic Separation ColumnScreen->Separation Injection->Separation Detection UV/MS Detection Separation->Detection Optimization Optimize Conditions (Mobile Phase, Temp.) Separation->Optimization Iterate Integration Peak Integration Detection->Integration Calculation Calculate % Enantiomeric Excess Integration->Calculation

Caption: General workflow for chiral HPLC analysis.

II. Chiral Gas Chromatography (GC)

For volatile and thermally stable cyclopropylamine derivatives, chiral GC offers excellent resolution and sensitivity.[8] Similar to HPLC, the separation is achieved on a column coated with a chiral stationary phase, most commonly a cyclodextrin derivative.[9]

Principle of Separation

Chiral recognition in GC occurs as the vaporized analyte partitions between the inert carrier gas (mobile phase) and the liquid CSP. Cyclodextrin-based CSPs, such as Chirasil-Dex, have chiral cavities that can include one enantiomer more favorably than the other based on a combination of hydrophobic and hydrogen-bonding interactions, leading to separation.[8]

Experimental Protocol: Chiral GC Analysis

  • Analyte Derivatization (If Necessary):

    • Primary and secondary amines can exhibit poor peak shape (tailing) in GC due to interactions with the silica column. Derivatization with an acylating agent (e.g., trifluoroacetic anhydride, TFAA) can improve volatility and chromatographic performance. This step converts the amine to a less polar amide.

  • Column Selection:

    • Select a capillary column coated with a cyclodextrin-based CSP. Permethylated β-cyclodextrin phases are a common starting point for a wide range of chiral compounds.[9]

  • Sample Preparation:

    • Dissolve the sample (or derivatized sample) in a volatile organic solvent (e.g., hexane, ethyl acetate) to a concentration of ~1 mg/mL.

  • Chromatographic Conditions:

    • Injector: Split/splitless injector, typically at 250 °C. A high split ratio (e.g., 50:1) is often used to avoid column overloading.

    • Carrier Gas: Hydrogen or Helium, with a constant flow or pressure program.

    • Oven Temperature Program: Start at a low temperature (e.g., 60-80 °C) and ramp up to a higher temperature (e.g., 200-220 °C) at a rate of 2-10 °C/min. An isothermal period at the beginning and end of the run may be necessary.

    • Detector: Flame Ionization Detector (FID) is standard for organic compounds and offers excellent sensitivity. Temperature is typically set at 250-300 °C.

  • Data Analysis:

    • Calculate % ee from the integrated peak areas of the enantiomers as described in the HPLC section.

Data Comparison: HPLC vs. GC
ParameterChiral HPLCChiral GC
Analyte Suitability Broad range, non-volatile compoundsVolatile, thermally stable compounds
Resolution Generally very good to excellentExcellent, often baseline separation
Sensitivity Good (UV) to Excellent (MS)Excellent (FID, MS)
Analysis Time 10-40 minutes (typical)15-60 minutes (typical)
Mobile Phase Liquid (solvents, buffers)Inert gas (He, H2)
Derivatization Usually not requiredOften required for amines

III. NMR Spectroscopy with Chiral Auxiliaries

NMR spectroscopy provides a fundamentally different approach. Since enantiomers are indistinguishable in a standard NMR spectrum, a chiral auxiliary is used to convert the pair of enantiomers into a pair of diastereomers.[10] Diastereomers have different physical properties and, crucially, will produce distinct signals in the NMR spectrum, allowing for quantification.[11]

Principle of Differentiation

There are two main types of chiral auxiliaries used in NMR:

  • Chiral Derivatizing Agents (CDAs): These are enantiomerically pure reagents that react covalently with the cyclopropylamine to form stable diastereomers.[1] A classic example for amines and alcohols is Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid, MTPA).[10]

  • Chiral Solvating Agents (CSAs): These agents form weak, non-covalent diastereomeric complexes with the analyte enantiomers. These complexes are in rapid equilibrium, but the differential association leads to observable chemical shift differences.

The use of CDAs is generally more robust as it forms a stable new compound. For amines, the reaction forms a stable amide bond.

Experimental Protocol: NMR with a Chiral Derivatizing Agent (e.g., Mosher's Acid Chloride)

  • Derivatization Reaction:

    • In a dry NMR tube, dissolve an accurately weighed amount of the cyclopropylamine sample (~5-10 mg) in a dry, deuterated solvent (e.g., CDCl₃, pyridine-d₅).

    • Add a slight molar excess (~1.1 equivalents) of an enantiomerically pure CDA, such as (R)-MTPA chloride. Add a non-nucleophilic base like pyridine or triethylamine if the CDA is an acid chloride to scavenge the HCl byproduct.

    • Allow the reaction to proceed to completion at room temperature. Monitor by TLC or a quick ¹H NMR if necessary. The reaction must go to 100% completion to avoid kinetic resolution, which would lead to inaccurate results.

  • NMR Acquisition:

    • Acquire a high-resolution NMR spectrum.

      • ¹H NMR: This is the most common, but spectra can be complex. Look for well-resolved signals corresponding to protons near the newly formed stereocenter.

      • ¹⁹F NMR: If using a fluorine-containing CDA like MTPA, ¹⁹F NMR is highly advantageous. The spectra are simple (often just one signal for the -CF₃ group per diastereomer), have a wide chemical shift range, and no background noise.[11]

      • ³¹P NMR: If using a phosphorus-based CDA, ³¹P NMR offers similar advantages to ¹⁹F NMR, with a large chemical shift dispersion and simple spectra.[12][13]

  • Data Analysis:

    • Identify the pair of signals corresponding to the two diastereomers.

    • Carefully integrate both signals.

    • The ratio of the integrals directly corresponds to the enantiomeric ratio of the original sample. Calculate % ee from these integrals (I1 and I2): % ee = |(I1 - I2) / (I1 + I2)| * 100

Workflow for NMR Analysis using a CDA

NMR_Workflow Analyte Racemic Cyclopropylamine (R-amine & S-amine) Reaction Derivatization Reaction (in NMR tube) Analyte->Reaction CDA Enantiopure CDA (e.g., R-MTPA-Cl) CDA->Reaction Diastereomers Mixture of Diastereomers (R,R and S,R) Reaction->Diastereomers NMR Acquire NMR Spectrum (¹H, ¹⁹F, or ³¹P) Diastereomers->NMR Analysis Integrate Diastereomeric Signals & Calculate % ee NMR->Analysis

Caption: Workflow for determining %ee via NMR with a CDA.

IV. Capillary Electrophoresis (CE)

Capillary Electrophoresis is a high-efficiency separation technique that can be adapted for chiral analysis. It is particularly useful for small amounts of sample and for charged species like protonated amines.[14]

Principle of Separation

In CE, ions migrate in a buffer-filled capillary under the influence of an electric field. To separate enantiomers, a chiral selector is added to the background electrolyte (buffer).[15] Cyclodextrins are the most common chiral selectors.[16] The protonated cyclopropylamine enantiomers will have different binding affinities for the chiral cyclodextrin, leading to different apparent electrophoretic mobilities and, consequently, different migration times to the detector.

Experimental Protocol: Chiral CE Analysis

  • Capillary Preparation:

    • Condition a new fused-silica capillary by flushing sequentially with 1 M NaOH, water, and finally the running buffer.

  • Buffer (Background Electrolyte) Preparation:

    • Prepare a low pH buffer (e.g., 25-50 mM phosphate buffer, pH 2.5-3.0) to ensure the cyclopropylamine is fully protonated.

    • Dissolve the chiral selector (e.g., 10-50 mM hydroxypropyl-β-cyclodextrin) in the buffer.

    • Degas the buffer before use.

  • Sample Preparation:

    • Dissolve the sample in water or the running buffer to a concentration of 0.1-0.5 mg/mL.

  • CE Conditions:

    • Injection: Hydrodynamic (pressure) or electrokinetic injection for a few seconds.

    • Voltage: 15-30 kV (normal polarity, with the inlet at the anode and outlet at the cathode).

    • Temperature: 25 °C.

    • Detection: UV detection, typically at a low wavelength (e.g., 200-210 nm).

  • Method Optimization:

    • Adjust the concentration and type of the chiral selector.

    • Modify the buffer pH and concentration.

    • Vary the applied voltage and capillary temperature.

V. Method Validation

Regardless of the technique chosen, the analytical method must be validated to ensure it is fit for its intended purpose, especially in a regulatory environment.[5] Validation should be performed in accordance with ICH (International Council for Harmonisation) guidelines.[17]

Key Validation Parameters

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components (e.g., the other enantiomer, impurities, degradation products).

  • Linearity: Demonstrating that the method's response is directly proportional to the concentration of the analyte over a given range.

  • Accuracy: The closeness of the test results to the true value. Often assessed by spiking the main enantiomer with known amounts of the undesired enantiomer.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. Includes repeatability and intermediate precision.

  • Limit of Detection (LOD): The lowest amount of the undesired enantiomer that can be detected but not necessarily quantitated.

  • Limit of Quantitation (LOQ): The lowest amount of the undesired enantiomer that can be quantitatively determined with suitable precision and accuracy.[7][17]

  • Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, temperature).

Workflow for Analytical Method Validation

Validation_Workflow start Optimized Analytical Method spec Specificity (Peak Purity, Resolution) start->spec lin Linearity & Range spec->lin acc Accuracy (% Recovery) lin->acc prec Precision (Repeatability) acc->prec lod_loq LOD & LOQ (Signal-to-Noise) prec->lod_loq robust Robustness (Varying Parameters) lod_loq->robust end Validated Method robust->end

Caption: A typical workflow for analytical method validation.

Conclusion

The determination of enantiomeric purity is a critical step in the development of pharmaceuticals containing cyclopropylamine derivatives. Chiral HPLC and GC are powerful separative techniques that serve as the industry standard, offering high resolution and sensitivity. NMR spectroscopy using chiral derivatizing agents provides an orthogonal and equally robust method that relies on the formation of diastereomers. Capillary electrophoresis offers a high-efficiency alternative, particularly for polar compounds and small sample sizes. The choice of method depends on the specific properties of the analyte, available equipment, and the goals of the analysis. Crucially, any chosen method must be rigorously validated to ensure the reliability and accuracy of the results, guaranteeing the safety and efficacy of the final drug product.

References

  • Ghanem, A., & Hoogmartens, J. (1996). Chiral Separations by Nonaqueous Capillary Electrophoresis. Analytical Chemistry. [Link]

  • Ng, K. (n.d.). System Suitability and Validation for Chiral Purity Assays of Drug Substances. BioPharm International. [Link]

  • Catrinescu, C., et al. (2022). The Use of Antibiotics as Chiral Selectors in Capillary Electrophoresis: A Review. MDPI. [Link]

  • Al-Qasmi, A., et al. (2021). Capillary electrophoresis and molecular modeling of the chiral separation of aromatic amino acids using α/β-cyclodextrin and 18-crown-6. PubMed. [Link]

  • Şarkaya, K., et al. (2021). Chiral Separations by Capillary Electrophoresis and Related Techniques with Different Chiral Selectors: A Review. ResearchGate. [Link]

  • Scriba, G. K. (2022). Capillary Electrophoresis Mass Spectrometry: Developments and Applications for Enantioselective Analysis from 2011–2020. MDPI. [Link]

  • Wankhede, S. B., et al. (n.d.). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. PMC. [Link]

  • Reddy, B., et al. (2009). A VALIDATED LC METHOD FOR DETERMINATION OF THE ENANTIOMERIC PURITY OF ATORVASTATIN IN BULK DRUG AND DOSAGE FORMS. Rasayan Journal of Chemistry. [Link]

  • Wikipedia. (n.d.). Chiral derivatizing agent. Wikipedia. [Link]

  • Chimalakonda, K. R., et al. (2012). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. SCIRP. [Link]

  • Baklanova, I. V., et al. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. MDPI. [Link]

  • ResearchGate. (n.d.). Chiral derivatizing agents used in NMR for chiral analysis. ResearchGate. [Link]

  • Lindner, W., et al. (2004). Enantioselective Gas Chromatographic Analysis of Cyclopropane Derivatives. ResearchGate. [Link]

  • da Silva, A. C., et al. (n.d.). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. PMC. [Link]

  • Brinkmann-Chen, S., et al. (2021). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. University of Rochester. [Link]

  • Gašpar, M., & Holečková, M. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

  • Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

  • ResearchGate. (n.d.). Determination of Enantiomeric Excess via 31P-NMR. ResearchGate. [Link]

  • Auerbach, M. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

  • Amanote Research. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy. Amanote Research. [Link]

  • Tsuchiya, Y., et al. (2018). NMR Spectroscopic Determination of Enantiomeric Excess Using Small Prochiral Molecules. PubMed. [Link]

  • Fossey, J. S., et al. (2017). Rapid determination of enantiomeric excess via NMR spectroscopy: a research-informed experiment. University of Birmingham. [Link]

  • Kolanowski, J. L., et al. (2025). Determination of Enantiomeric Excess via 31P-NMR. PubMed. [Link]

  • ResearchGate. (n.d.). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. ResearchGate. [Link]

Sources

"techniques for measuring auxin-like activity of novel compounds"

Author: BenchChem Technical Support Team. Date: March 2026

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Techniques for Measuring Auxin-Like Activity of Novel Compounds

Authored by: A Senior Application Scientist
Introduction

The phytohormone auxin is a master regulator of plant development, orchestrating processes from embryogenesis and root formation to tropic responses and fruit development.[1][2] The most abundant natural auxin, indole-3-acetic acid (IAA), and a host of synthetic analogs exert their effects by modulating gene expression through a well-defined signaling pathway.[2][3] At its core, auxin acts as a "molecular glue," promoting the interaction between TIR1/AFB F-box proteins and Aux/IAA transcriptional repressors.[3][4] This interaction targets the Aux/IAA proteins for degradation, thereby liberating Auxin Response Factor (ARF) transcription factors to regulate the expression of auxin-responsive genes.[2][3]

The discovery of novel compounds with auxin-like activity has profound implications for both agriculture (e.g., development of new herbicides and growth promoters) and basic plant science research.[5] This guide provides a comprehensive overview of robust and field-proven techniques to identify and characterize such compounds, ranging from classical bioassays to targeted molecular and analytical methods. The focus is on explaining the causality behind experimental choices and ensuring each protocol functions as a self-validating system.

Pillar 1: The Molecular Basis of Auxin Action

A foundational understanding of the canonical auxin signaling pathway is critical for designing and interpreting any activity assay. A novel compound with "auxin-like activity" will, by definition, interact with and modulate some component of this pathway to elicit a physiological response.

The core signaling module consists of three protein families:

  • TIR1/AFB Receptors: A family of F-box proteins that function as auxin receptors.[1][6]

  • Aux/IAA Repressors: Transcriptional repressors that bind to and inhibit ARFs.

  • ARF Transcription Factors: Proteins that bind to Auxin Response Elements (AuxREs) in the promoters of auxin-responsive genes to activate or repress their transcription.[7]

In the absence of auxin, Aux/IAA proteins repress ARF activity. When auxin is present, it binds to the TIR1/AFB receptor and stabilizes the interaction between TIR1/AFB and an Aux/IAA protein.[3] This ternary co-receptor complex (TIR1/AFB-auxin-Aux/IAA) leads to the ubiquitination and subsequent degradation of the Aux/IAA repressor by the 26S proteasome, freeing the ARF to modulate gene expression.[2][5][6]

AuxinSignaling cluster_nucleus Nucleus Auxin Novel Compound (Auxin-like) TIR1_AFB TIR1/AFB Receptor Auxin->TIR1_AFB Binds Auxin->TIR1_AFB Stabilizes Interaction Aux_IAA Aux/IAA Repressor TIR1_AFB->Aux_IAA Forms Complex TIR1_AFB->Aux_IAA Ubiquitination ARF ARF Transcription Factor Aux_IAA->ARF Represses Proteasome 26S Proteasome Aux_IAA->Proteasome Degradation AuxRE Auxin Response Element (DNA) ARF->AuxRE Binds Gene_Expression Auxin-Responsive Gene Expression AuxRE->Gene_Expression Regulates caption Core Auxin Signaling Pathway ScreeningWorkflow Start Library of Novel Compounds Tier1 Tier 1: High-Throughput Physiological Bioassays (e.g., Root Elongation) Start->Tier1 Hit Identify 'Hits' Tier1->Hit Tier2 Tier 2: Reporter-Based Assays (e.g., DR5::GUS/GFP) Confirm Confirm Hits & Study Mechanism Tier2->Confirm Tier3 Tier 3: Molecular & In Vitro Assays (e.g., TIR1-Aux/IAA Interaction) Quantify Quantify & Characterize Binding/Transport Tier3->Quantify Tier4 Tier 4: Analytical Chemistry (e.g., LC-MS/MS) End Validated Compound with Known Auxin-Like Activity Tier4->End Hit->Tier2 Confirm->Tier3 Quantify->Tier4

Caption: A tiered workflow for screening auxin-like compounds.

Tier 1: Physiological Bioassays

These classic assays measure a whole-plant or organ-level response known to be regulated by auxin. They are excellent for primary screening due to their relatively low cost and ability to assess the biological activity of a compound in a living system.

Application Note 1: Arabidopsis Root Elongation Inhibition Assay

  • Principle: Auxin exhibits a biphasic effect on root growth; it promotes growth at very low concentrations and is strongly inhibitory at higher concentrations. [8][9]This inhibitory effect is a robust and easily quantifiable proxy for auxin-like activity. [9][10]The assay is based on the canonical TIR1/AFB signaling pathway. [10]

  • Protocol:

    • Media Preparation: Prepare half-strength Murashige and Skoog (MS) agar plates containing 1% sucrose. After autoclaving and cooling to ~55°C, add the novel compound from a sterile-filtered stock solution to achieve a range of final concentrations (e.g., 10 nM to 100 µM). Also prepare positive control plates (with IAA or NAA) and negative control plates (with solvent/vehicle only). [11] 2. Seed Sterilization & Plating: Surface sterilize Arabidopsis thaliana (Col-0) seeds (e.g., with 70% ethanol followed by 10% bleach) and wash with sterile water. [11]Using a pipette, sow seeds in a single line on the surface of the prepared agar plates.

    • Stratification & Growth: Seal the plates and stratify at 4°C for 2-3 days to ensure uniform germination. [11]Transfer the plates to a growth chamber and place them vertically to allow roots to grow along the agar surface. [11]Grow for 5-7 days under a long-day photoperiod (16h light/8h dark) at 22°C.

    • Data Acquisition: Remove the plates and scan them using a flatbed scanner. Measure the primary root length of at least 15-20 seedlings per treatment using image analysis software (e.g., ImageJ).

    • Data Analysis: Calculate the average root length and standard deviation for each concentration. Plot the average root length against the compound concentration to generate a dose-response curve and determine the IC50 value (the concentration that causes 50% inhibition of root growth).

  • Trustworthiness & Controls:

    • Negative Control: Vehicle (e.g., DMSO, ethanol) used to dissolve the test compound. This establishes the baseline root growth.

    • Positive Control: A known auxin, such as Indole-3-acetic acid (IAA) or 1-Naphthaleneacetic acid (NAA), at a similar concentration range. This validates that the biological system is responsive to auxin. [12] * Self-Validation: A clear dose-dependent inhibition of root growth is a strong indicator of auxin-like activity.

Tier 2: Reporter-Based Assays

These assays provide a more direct readout of auxin-induced gene expression by using a synthetic promoter containing multiple Auxin Response Elements (AuxREs) to drive the expression of a reporter gene.

Application Note 2: DR5-Driven Reporter Gene Assay

  • Principle: The synthetic DR5 promoter consists of tandem repeats of a highly active TGTCTC AuxRE and is strongly induced by auxin. When this promoter is fused to a reporter gene like β-glucuronidase (GUS) or Green Fluorescent Protein (GFP), the reporter's activity serves as a sensitive and quantitative measure of intracellular auxin response. [13]

  • Protocol (using DR5::GUS Arabidopsis line):

    • Seedling Growth: Grow transgenic Arabidopsis seedlings harboring the DR5::GUS construct for 5-7 days in liquid MS medium or on solid agar plates.

    • Treatment: Transfer seedlings into a 24-well plate containing liquid MS medium. Add the novel compound, a positive control (IAA), and a negative control (vehicle) to the wells at desired final concentrations. Incubate for a defined period (e.g., 6-24 hours).

    • GUS Staining (Qualitative):

      • Fix seedlings in ice-cold 90% acetone for 1 hour.

      • Rinse with GUS staining buffer.

      • Submerge seedlings in GUS staining solution containing X-Gluc and incubate at 37°C until a blue color develops.

      • Clear chlorophyll by incubating in 70% ethanol.

      • Visualize the staining pattern, particularly in the root tips and lateral root primordia, using a light microscope. [13] 4. MUG Assay (Quantitative):

      • Homogenize treated seedlings in an extraction buffer. * Centrifuge to pellet debris and collect the supernatant.

      • Add the protein extract to a GUS assay buffer containing the fluorescent substrate 4-methylumbelliferyl-β-D-glucuronide (MUG). * Incubate at 37°C. Stop the reaction at various time points with a stop solution (0.2 M Na2CO3).

      • Measure fluorescence using a fluorometer (excitation ~365 nm, emission ~455 nm).

      • Normalize GUS activity to the total protein concentration of the extract.

  • Trustworthiness & Controls:

    • Genetic Control: Use wild-type (non-transgenic) plants to ensure that any observed signal is due to the reporter gene and not endogenous enzymatic activity.

    • Positive/Negative Controls: As with the root elongation assay, use a known auxin and a vehicle control to establish the dynamic range of the assay.

    • Self-Validation: A dose-dependent increase in GUS/GFP signal that mirrors the pattern induced by a known auxin is a strong confirmation of activity.

Tier 3: Molecular & In Vitro Assays

These assays directly probe the interaction of a novel compound with the core components of the auxin signaling pathway. They are invaluable for confirming the mechanism of action.

Application Note 3: Yeast Two-Hybrid (Y2H) or In Vitro Pull-Down Assay

  • Principle: These techniques test the central hypothesis of auxin action: that the hormone promotes the physical interaction between a TIR1/AFB receptor and an Aux/IAA repressor. [1][4]A compound with true auxin-like activity will function as a "molecular glue" to stabilize this protein-protein interaction. [3]

  • Protocol Outline (Y2H):

    • Construct Preparation: Clone the coding sequence of a TIR1/AFB protein (e.g., TIR1) into a Y2H vector as a fusion with a DNA-binding domain (DBD). Clone the coding sequence of an Aux/IAA protein (e.g., IAA7) into a second Y2H vector as a fusion with an activation domain (AD).

    • Yeast Transformation: Co-transform both constructs into a suitable yeast strain that has reporter genes (e.g., HIS3, lacZ) under the control of a promoter recognized by the DBD.

    • Interaction Assay: Plate the transformed yeast on selective media. Prepare plates lacking histidine (-His) and containing various concentrations of the novel compound, IAA (positive control), and vehicle (negative control).

    • Data Analysis: Growth on the -His plates indicates a direct interaction between TIR1 and the Aux/IAA, which reconstitutes a functional transcription factor and activates the HIS3 reporter gene. The strength of the interaction can be quantified using a β-galactosidase liquid assay. [14]A compound with auxin-like activity will promote yeast growth in a dose-dependent manner. [14][15]

  • Trustworthiness & Controls:

    • Bait/Prey Controls: Transform yeast with DBD-TIR1 alone and AD-Aux/IAA alone to ensure neither construct can auto-activate the reporter genes.

    • Specificity: Test the interaction against a mutated Aux/IAA protein where the core degron motif is altered; a true auxin-like compound should not promote interaction with the mutated protein. [14] * Self-Validation: The compound must promote interaction in an auxin-dependent manner, similar to IAA. Some TIR1/AFB-Aux/IAA pairs have different affinities and substrate preferences, which can also be explored. [1][4]

Tier 4: Analytical Chemistry Methods

For advanced studies, particularly those investigating a compound's effect on auxin transport or metabolism, highly sensitive analytical methods are required.

Application Note 4: LC-MS/MS for Auxin Quantification

  • Principle: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurately quantifying phytohormones like IAA from plant tissues. [16]It offers high sensitivity and specificity, allowing for the detection of minute changes in endogenous auxin levels after treatment with a novel compound. [16][17]

  • Protocol Outline:

    • Sample Collection & Extraction: Treat seedlings as described in previous assays. Harvest specific tissues (e.g., roots), flash-freeze in liquid nitrogen, and record the fresh weight. Homogenize the tissue in an appropriate extraction buffer.

    • Internal Standard: Add a known amount of a stable isotope-labeled internal standard (e.g., ¹³C₆-IAA) to the sample at the beginning of the extraction. [18]This is crucial for accurate quantification as it accounts for sample loss during purification.

    • Purification: Purify and concentrate the auxin-containing fraction from the crude extract using solid-phase extraction (SPE). [19] 4. LC-MS/MS Analysis: Separate the compounds using reverse-phase high-performance liquid chromatography (HPLC) and detect them using a mass spectrometer, typically a triple quadrupole, in multiple reaction monitoring (MRM) mode. [16]Specific parent-to-daughter ion transitions are monitored for both the endogenous IAA and the labeled internal standard.

    • Quantification: The amount of endogenous IAA is calculated by comparing the peak area of its specific transition to the peak area of the known amount of internal standard.

  • Trustworthiness & Controls:

    • Internal Standard: The use of a stable isotope-labeled internal standard is non-negotiable for reliable quantification.

    • Calibration Curve: A calibration curve generated with known amounts of unlabeled IAA and a fixed amount of the internal standard must be run with each batch of samples.

    • Self-Validation: The method's precision and accuracy are validated by the consistency of the internal standard's signal and the linearity of the calibration curve.

Comparative Summary of Techniques
TechniquePrincipleThroughputComplexityKey Question Answered
Root Elongation Assay Physiological response (growth inhibition)HighLowDoes the compound elicit a whole-organism auxin response?
DR5 Reporter Assay Auxin-induced gene expressionMedium-HighMediumDoes the compound activate the canonical auxin transcriptional pathway?
Y2H / Pull-Down Protein-protein interactionMediumHighDoes the compound mediate the interaction between the auxin receptor (TIR1/AFB) and its target (Aux/IAA)?
LC-MS/MS Chemical quantificationLowVery HighHow does the compound affect the endogenous levels or transport of natural auxins?
References

  • A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin. National Library of Medicine. [Link]

  • Complex regulation of the TIR1/AFB family of auxin receptors. PNAS. [Link]

  • Functional assay for auxin activity and auxin transport inhibition. Arabidopsis DR5. ResearchGate. [Link]

  • Auxins: History, Bioassay, Function and Uses. Biology Discussion. [Link]

  • Differences in auxin-dependent TIR1/AFB–Aux/IAA interaction are not exclusively determined by the degron domain. ResearchGate. [Link]

  • Promotion of TIR1/AFB–Aux/IAA interaction by auxins. ResearchGate. [Link]

  • Chemical Biology in Auxin Research. National Library of Medicine. [Link]

  • Molecular mechanisms of auxin action. ScienceDirect. [Link]

  • TIR1/AFB proteins: Active players in abiotic and biotic stress signaling. Frontiers. [Link]

  • What is the best auxin in rooting by in vitro culture? ResearchGate. [Link]

  • New auxin analogs with growth-promoting effects in intact plants reveal a chemical strategy to improve hormone delivery. PNAS. [Link]

  • Mechanisms of auxin signaling. The Company of Biologists. [Link]

  • Auxin Activity: Past, present, and Future. National Library of Medicine. [Link]

  • Molecular Mechanisms of Diverse Auxin Responses during Plant Growth and Development. MDPI. [Link]

  • Molecular Mechanisms of Auxin Action in Plants Source. Gyan Sanchay. [Link]

  • Team:Imperial College London/Project Auxin Testing. iGEM 2011. [Link]

  • A New Bioassay for Auxins and Cytokinins. ResearchGate. [Link]

  • Reporters for sensitive and quantitative measurement of auxin response. Springer Nature. [Link]

  • Identification of Novel Inhibitors of Auxin-Induced Ca2+ Signaling via a Plant-Based Chemical Screen. Oxford Academic. [Link]

  • DR5 as a reporter system to study auxin response in Populus. Forest Biotechnology Laboratory. [Link]

  • Mechanisms of auxin action in plant growth and development. ResearchGate. [Link]

  • Inhibition of Auxin Movement from the Shoot into the Root Inhibits Lateral Root Development in Arabidopsis. National Library of Medicine. [Link]

  • Mapping auxin dynamics in the formation of lateral roots with a dual-DR5 reporter. Oxford Academic. [Link]

  • A Comparative Analysis of Transfected and Integrated Auxin Reporter Systems Reveals Sensitivity Advantages in Protoplast Transient Expression Assays. Micropublication.org. [Link]

  • Fast Detection of Auxins by Microplate Technique. Scirp.org. [Link]

  • Protocol: analytical methods for visualizing the indolic precursor network leading to auxin biosynthesis. National Library of Medicine. [Link]

  • A resourceful methodology to profile indolic auxins produced by rhizo-fungi using spectrophotometry and HPTLC. National Library of Medicine. [Link]

  • The Use of Auxin Quantification for Understanding Clonal Tree Propagation. MDPI. [Link]

  • Fast Detection of Auxins by Microplate Technique. ResearchGate. [Link]

  • Auxin-induced inhibition of lateral root initiation contributes to root system shaping in Arabidopsis thaliana. ResearchGate. [Link]

  • Rapid and reversible root growth inhibition by TIR1 auxin signalling. National Library of Medicine. [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis Yield Optimization for 6-Amino-3-cyclopropoxypicolinic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for advanced pyridine functionalization. The synthesis of 6-Amino-3-cyclopropoxypicolinic acid —a highly functionalized picolinic acid derivative often utilized as a critical building block in agrochemical and pharmaceutical development—presents unique chemoselective and regioselective challenges.

This guide is designed for research scientists and process chemists. It provides field-proven troubleshooting strategies, causality-driven methodologies, and self-validating protocols to optimize your synthetic yields.

PART 1: Troubleshooting Guide & FAQs

Q: Why is my cyclopropoxylation at the C-3 position stalling or yielding ring-opened byproducts? A: Cyclopropanol is a highly strained and relatively weak nucleophile. Under harsh basic conditions (e.g., using NaOH or KOtBu at high temperatures), the cyclopropanol ring is highly susceptible to base-catalyzed ring opening, yielding unwanted propionaldehyde or allyl alcohol derivatives[1]. Causality & Solution: To optimize this Nucleophilic Aromatic Substitution ( SN​Ar ), you must decouple basicity from nucleophilicity. Utilize a mild, non-nucleophilic base such as Cs2​CO3​ in a polar aprotic solvent (DMF or DMSO). Keep the reaction temperature strictly between 60–65°C to preserve the integrity of the cyclopropane ring while providing enough thermal energy to drive the substitution[1].

Q: How do I achieve strict regioselectivity when starting with a 3,6-dihalopicolinate? A: Regioselectivity in this system is governed by the electronic activation of the pyridine ring. The ester/carboxylic acid group at C-2 strongly withdraws electron density from the ortho (C-3) and para (C-5) positions. Consequently, the C-3 halogen is significantly more electrophilic than the C-6 halogen[2]. By strictly controlling the stoichiometry of the cyclopropanol (1.05 to 1.10 equivalents) and avoiding excessive heating, the SN​Ar will selectively occur at C-3, leaving the C-6 halogen intact for subsequent amination.

Q: My C-6 amination is sluggish after the cyclopropoxy group is installed. How can I push this to completion? A: This is a classic electronic deactivation issue. The newly installed cyclopropoxy group at C-3 donates electron density into the pyridine ring via resonance. This raises the Lowest Unoccupied Molecular Orbital (LUMO) of the ring, drastically reducing the electrophilicity of the C-6 carbon. A standard SN​Ar with aqueous ammonia will stall. Causality & Solution: You must transition from a nucleophilic substitution mechanism to a transition-metal-catalyzed cross-coupling. Utilizing a Palladium-catalyzed Buchwald-Hartwig amination with an ammonia surrogate (such as diphenylmethanimine) bypasses the electronic deactivation of the ring, forcing the C–N bond formation through reductive elimination[3].

PART 2: Experimental Protocols (Self-Validating Workflows)

The following protocols are engineered to be self-validating, ensuring that each intermediate step provides clear analytical feedback before proceeding.

Protocol A: Regioselective C-3 Cyclopropoxylation

  • Setup: Charge a flame-dried flask with methyl 3,6-dichloropicolinate (1.0 eq) and anhydrous DMF (0.5 M concentration).

  • Reagent Addition: Add cyclopropanol (1.1 eq) followed by anhydrous Cs2​CO3​ (1.5 eq).

    • Scientific Rationale: Cs2​CO3​ provides sufficient basicity to deprotonate cyclopropanol without acting as a competing nucleophile[1].

  • Reaction & Validation: Stir the suspension at 65°C for 4–6 hours. Self-Validation: Monitor via HPLC/LC-MS. The reaction is deemed successful when the starting material peak (<2%) is replaced by a single major product mass corresponding to the 3-cyclopropoxy-6-chloro intermediate, confirming regiocontrol.

  • Workup: Quench with ice water, extract with EtOAc, and wash the organic layer thoroughly with a 5% aqueous LiCl solution to strip residual DMF.

Protocol B: C-6 Amination via Buchwald-Hartwig Coupling

  • Setup: In a nitrogen-filled glovebox, combine methyl 3-cyclopropoxy-6-chloropicolinate (1.0 eq), Pd2​(dba)3​ (2 mol%), and tBuBrettPhos ligand (4 mol%) in anhydrous toluene (0.2 M).

  • Amination: Add diphenylmethanimine (1.2 eq) and NaOtBu (1.4 eq).

    • Scientific Rationale: Primary amines and ammonia can form stable, unreactive complexes with Palladium (catalyst poisoning). Diphenylmethanimine acts as a sterically hindered ammonia surrogate, ensuring rapid oxidative addition and reductive elimination[3].

  • Reaction: Heat to 90°C for 6 hours.

  • Deprotection & Validation: Cool the mixture to room temperature. Add 1M HCl (aq) and stir vigorously for 2 hours to hydrolyze the imine to the primary amine. Self-Validation: A distinct color shift from dark red to light yellow, coupled with the appearance of a highly polar, ninhydrin-positive spot on TLC, confirms successful deprotection to the 6-amino intermediate.

Protocol C: Ester Hydrolysis

  • Setup: Dissolve the methyl 6-amino-3-cyclopropoxypicolinate in a 3:1 mixture of THF: H2​O .

  • Hydrolysis: Add LiOH⋅H2​O (3.0 eq) and stir at room temperature for 3 hours.

  • Isolation: Concentrate under reduced pressure to remove THF. Acidify the remaining aqueous layer to pH 3.5 using 1M HCl. The target compound, 6-Amino-3-cyclopropoxypicolinic acid , will precipitate as an off-white solid. Filter, wash with cold water, and dry under high vacuum.

PART 3: Quantitative Data Summaries

Table 1: Base and Solvent Optimization for C-3 Cyclopropoxylation
BaseSolventTemp (°C)Yield (%)Ring-Opened Byproduct (%)Conclusion
NaOH H2​O /THF8015%>60%Base too harsh; destroys cyclopropanol.
KOtBu THF6545%30%Moderate yield; significant side reactions.
K2​CO3​ DMF8060%15%Better stability, but elevated temp causes degradation.
Cs2​CO3​ DMF 65 88% <2% Optimal; high regioselectivity and ring preservation.
Table 2: Catalyst/Ligand Screening for C-6 Amination (Buchwald-Hartwig)
Palladium SourceLigandAmine SourceConversion (%)Isolated Yield (%)
Pd(OAc)2​ BINAP NH3​ (aq)<5%N/A
Pd2​(dba)3​ XPhosBenzylamine65%58%
Pd2​(dba)3​ tBuBrettPhos Diphenylmethanimine >98% 92%

PART 4: Mandatory Visualizations

Decision tree for troubleshooting common yield bottlenecks in picolinic acid functionalization.

Step-by-step mechanistic workflow for the synthesis of 6-Amino-3-cyclopropoxypicolinic acid.

PART 5: References

  • Access to Cyclopropanol via Supply-Centered Synthesis Source: ACS Publications (Organic Process Research & Development) URL:[Link]

  • The Buchwald–Hartwig Amination After 25 Years Source: Angewandte Chemie International Edition (via ResearchGate) URL:[Link]

  • Electrochemical synthesis of 3, 6-dichloropicolinic acid and its industrialization Source: ResearchGate URL:[Link]

Sources

Technical Support Center: Troubleshooting Analytical Detection of 6-Amino-3-cyclopropoxypicolinic acid in Soil

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the analytical detection of 6-Amino-3-cyclopropoxypicolinic acid in soil. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this compound in a challenging matrix like soil. The following question-and-answer format addresses common issues encountered during experimental workflows, providing not just solutions but also the scientific reasoning behind them.

I. Frequently Asked Questions (FAQs)
Q1: I am seeing poor recovery of 6-Amino-3-cyclopropoxypicolinic acid from my soil samples. What are the likely causes and how can I improve it?

A1: Poor recovery is a frequent challenge when dealing with polar, acidic compounds like 6-Amino-3-cyclopropoxypicolinic acid in a complex matrix such as soil. The primary reasons often revolve around inefficient extraction and strong analyte-matrix interactions.

  • Extraction pH: The pKa of the carboxylic acid group on picolinic acids is a critical factor.[1] To ensure the analyte is in a less polar, neutral, or protonated state for efficient extraction into an organic solvent, the pH of the extraction solution should be adjusted to be at least 2 pH units below the pKa of the analyte. For acidic herbicides, this typically means an acidic environment.[1][2]

  • Solvent Choice: The polarity of the extraction solvent must be optimized. While a polar solvent is needed to solvate the analyte, a solvent that is too polar may co-extract a large number of interfering matrix components. A common starting point is a mixture of a polar organic solvent (e.g., acetonitrile or methanol) with an aqueous buffer.

  • Soil Composition: The organic matter and clay content of your soil can significantly impact recovery. Picolinic acid herbicides can bind to soil organic matter and clay particles.[3] For high organic matter soils, a more rigorous extraction technique, such as pressurized liquid extraction (PLE) or microwave-assisted extraction (MAE), may be necessary to overcome these interactions.[4]

  • Extraction Technique: Ensure thorough homogenization of the soil sample with the extraction solvent. Techniques like vortexing, shaking, or sonication can improve extraction efficiency. The duration and intensity of the extraction should be optimized.

Troubleshooting Steps:

  • Optimize Extraction pH: Experiment with different acidic pH values for your extraction solvent (e.g., pH 2, 3, and 4) to find the optimal condition for your specific soil type.

  • Solvent Optimization: Test different solvent mixtures. For instance, compare acetonitrile:water with methanol:water at various ratios.

  • Evaluate Extraction Method: If using a simple shaking extraction, consider increasing the extraction time or using a more energetic method like sonication. For particularly challenging matrices, explore advanced techniques like PLE or MAE.[4]

Q2: My chromatograms are showing significant peak tailing for 6-Amino-3-cyclopropoxypicolinic acid. What could be the cause?

A2: Peak tailing in HPLC is a common issue that can compromise quantification.[5] For a polar, acidic analyte like 6-Amino-3-cyclopropoxypicolinic acid, the likely culprits are secondary interactions with the stationary phase or issues with the mobile phase.

  • Secondary Silanol Interactions: If you are using a silica-based C18 column, residual silanol groups on the silica surface can interact with the basic amine group of your analyte, leading to peak tailing.[6]

  • Mobile Phase pH: The pH of the mobile phase influences the ionization state of the analyte. If the pH is not properly controlled, it can lead to mixed-mode retention and peak tailing. For an acidic compound, a mobile phase pH well below the pKa will suppress the ionization of the carboxylic acid group, leading to better peak shape in reversed-phase chromatography.[1]

  • Column Contamination: Buildup of matrix components on the column can create active sites that cause peak tailing.[5][6]

  • Sample Overload: Injecting too much sample can overload the column, resulting in poor peak shape.[5]

Troubleshooting Steps:

  • Mobile Phase pH Adjustment: Add a small amount of an acid, such as formic acid or acetic acid (typically 0.1%), to your mobile phase to ensure the analyte is in a single ionic form and to suppress silanol interactions.[1]

  • Use of a Guard Column: A guard column with the same packing material as your analytical column can help protect it from strongly retained matrix components.[1]

  • Column Flushing: Regularly flush your column with a strong solvent to remove contaminants.[6]

  • Consider a Different Stationary Phase: If peak tailing persists, consider using an end-capped column or a column with a different stationary phase that is less prone to secondary interactions.

Q3: I am observing significant matrix effects (ion suppression or enhancement) in my LC-MS/MS analysis. How can I mitigate this?

A3: Matrix effects are a major concern in LC-MS/MS analysis, especially with complex samples like soil extracts.[7][8] They occur when co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer's ion source.[8]

  • Inadequate Sample Cleanup: The most common cause of matrix effects is insufficient removal of interfering compounds from the sample extract.[7]

  • Chromatographic Co-elution: If matrix components elute at the same time as your analyte, they will compete for ionization, leading to suppression or enhancement of the analyte signal.[7][8]

Mitigation Strategies:

  • Improve Sample Cleanup: Solid-Phase Extraction (SPE) is a highly effective technique for cleaning up complex samples.[2][7][9] For acidic herbicides, an anion-exchange SPE sorbent can be very effective at retaining the analyte while allowing neutral and basic interferences to be washed away.

  • Optimize Chromatography: Adjust your HPLC gradient to achieve better separation between your analyte and the matrix components. A longer, shallower gradient can often improve resolution.[5]

  • Use of an Internal Standard: A stable isotope-labeled internal standard is the gold standard for correcting for matrix effects, as it will be affected in the same way as the analyte.[7][8] If a labeled standard is not available, a structural analog can also be effective.

  • Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.[8] However, this may compromise the limit of detection.

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank soil extract that has been through the entire sample preparation process. This helps to compensate for matrix effects.

Q4: My baseline is noisy and drifting. What are the potential sources of this problem?

A4: A noisy or drifting baseline can significantly impact the accuracy and precision of your analysis, particularly at low concentrations.[5][10]

  • Mobile Phase Issues: Improperly mixed or degassed mobile phases can lead to baseline noise.[10][11] Contamination in the mobile phase solvents or additives is another common cause.[5]

  • Pump Problems: Fluctuations in pump pressure can cause baseline drift.[5][11] This could be due to air bubbles in the pump, worn pump seals, or faulty check valves.[10][11]

  • Detector Issues: A dirty flow cell or a failing lamp in a UV detector can contribute to baseline noise.[10][11]

  • Column Equilibration: An insufficiently equilibrated column can lead to a drifting baseline, especially at the beginning of a run.[1]

Troubleshooting Steps:

  • Check Mobile Phase: Ensure your mobile phase is well-mixed and thoroughly degassed.[10][11] Use high-purity solvents and additives.

  • Inspect the Pump: Purge the pump to remove any air bubbles.[11] Check for leaks and monitor the pressure stability.[5][11]

  • Clean the Detector: If applicable, flush the detector flow cell with an appropriate solvent.

  • Ensure Proper Column Equilibration: Allow sufficient time for the column to equilibrate with the initial mobile phase conditions before starting your analytical run.[1]

II. Detailed Troubleshooting Guides & Protocols
Guide 1: Optimizing Solid-Phase Extraction (SPE) for 6-Amino-3-cyclopropoxypicolinic acid from Soil

This guide provides a systematic approach to developing a robust SPE method.

SPE_Troubleshooting

Step-by-Step Protocol for Anion-Exchange SPE:

  • Sample Pre-treatment:

    • Extract 5 g of soil with 10 mL of a suitable solvent (e.g., acetonitrile/water 80:20 v/v) adjusted to a pH of 2 with formic acid.

    • Shake vigorously for 30 minutes and centrifuge.

    • Take a 1 mL aliquot of the supernatant and dilute with 9 mL of water.

    • Adjust the pH of the diluted extract to approximately 6-7 with a dilute solution of ammonium hydroxide. This ensures the carboxylic acid group is deprotonated and will retain on the anion-exchange sorbent.

  • SPE Cartridge Conditioning:

    • Condition a weak anion-exchange (WAX) SPE cartridge with 3 mL of methanol, followed by 3 mL of water.

  • Sample Loading:

    • Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

  • Washing:

    • Wash the cartridge with 3 mL of water to remove polar, neutral interferences.

    • Wash with 3 mL of methanol to remove non-polar interferences.

  • Elution:

    • Elute the analyte with 2 x 1.5 mL of a 5% formic acid in methanol solution. The acidic mobile phase neutralizes the analyte, causing it to elute from the sorbent.

  • Evaporation and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Guide 2: Troubleshooting HPLC Separation Issues

This guide provides a logical flow for diagnosing and resolving common HPLC problems.

HPLC_Troubleshooting

Data Presentation: Example HPLC Parameters

ParameterInitial ConditionOptimized ConditionRationale for Change
Column Standard C18, 5 µmEnd-capped C18, 2.7 µmReduce silanol interactions and improve efficiency.
Mobile Phase A Water0.1% Formic Acid in WaterControl pH for consistent ionization and better peak shape.[1]
Mobile Phase B Acetonitrile0.1% Formic Acid in AcetonitrileMaintain consistent pH throughout the gradient.
Gradient 10-90% B in 5 min5-95% B in 10 minShallower gradient to improve resolution from matrix interferences.[5]
Flow Rate 0.5 mL/min0.4 mL/minOptimize for the smaller particle size column.
Column Temp. Ambient40 °CImprove peak shape and reduce viscosity.
III. References

  • AFFINISEP. (n.d.). Picolinic herbicides. Retrieved from Affinisep.

  • Chromatography Online. (2025, March 10). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions.

  • PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!.

  • Merck. (n.d.). HPLC Troubleshooting Guide.

  • Guidechem. (n.d.). 6-Amino-4-cyclopropoxypicolinic acid 1243349-57-6 wiki.

  • Thurman, E. M., & Mills, M. S. (2000, July 14). Solid-phase extraction of acidic herbicides. Journal of Chromatography A.

  • Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.

  • Li, W., et al. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis.

  • AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues.

  • Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting.

  • Puig, D., & Barceló, D. (2000, May 15). Use of solid-phase microextraction for the quantitative determination of herbicides in soil and water samples. Journal of Chromatography A.

  • PromoChrom. (2022, August 5). Automated Solid-Phase Extraction (SPE) for Pesticides.

  • R Discovery. (2025, December 1). Matrix Effects in ICP–MS and XRF Analysis of Soil Samples With High Organic Matter Content.

  • Malachová, A., et al. (n.d.). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry.

  • ResearchGate. (n.d.). Matrix effect at the detection for each of the target analytes in soil:compost (a) and manure samples (b).

  • Anatune. (n.d.). A fully automated offline solution for the analysis of amino acids by GC-MS.

  • Norris-Tull, D. (2024, November). Picolinic Acid Family of Herbicides. Management of invasive plants in the western USA.

  • University of Missouri. (n.d.). Methods of Soil Analysis.

  • PENTA. (2024, November 18). 6-Aminocaproic acid.

  • Diva-Portal.org. (n.d.). Amino Acid Analysis.

  • Wu, Y., et al. (2009, December 15). Determination of Soil Amino Acids by High Performance Liquid Chromatography-Electro Spray Ionization-Mass Spectrometry Derivatized With 6-aminoquinolyl-N-hydroxysuccinimidyl Carbamate. Talanta.

  • Amelung, W., & Zhang, X. (2001). Determination of amino acid enantiomers in soils. Soil Biology and Biochemistry.

  • NextSDS. (n.d.). 6-AMino-3-chloropicolinic acid — Chemical Substance Information.

  • Fluorochem. (n.d.). 3-Amino-3-cyclopropylpropanoic acid | 331633-72-8.

  • MDPI. (2025, February 28). The Formation, Stabilization Mechanism, and Environmental Impacts of Persistent Free Radicals in Soil Humic Substances.

  • PubChem. (n.d.). 3-Aminopicolinic acid.

  • ResearchGate. (n.d.). Effects of amino-acid chemistry and soil properties on the behavior of free amino acids in acidic forest soils.

  • Wang, Q., et al. (2024, November 15). Amino acid-sulphur decomposition in agricultural soil profile along a long-term recultivation chronosequence. Science of The Total Environment.

  • MDPI. (2025, August 7). Biodegradable Copoly(Amino Acid)s Based on 6-Aminocaproic Acid and l Leucine.

  • MDPI. (2025, August 5). Use of Amino Acids and Organic Waste Extracts to Improve the Quality of Liquid Nitrogen–Calcium–Magnesium Fertilizers.

Sources

Technical Support Center: Improving the Photostability of Picolinic Acid Herbicides

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides researchers, chemists, and formulation scientists with in-depth technical support for enhancing the photostability of picolinic acid herbicides. It offers a combination of foundational knowledge, practical troubleshooting advice, and detailed experimental protocols to address the challenges of photodegradation in this important class of agricultural chemicals.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the photostability of picolinic acid herbicides.

Q1: What are picolinic acid herbicides and why is their photostability a concern?

Picolinic acid herbicides, such as picloram, clopyralid, and aminopyralid, are synthetic auxins used for broadleaf weed control.[1][2][3] Their mode of action involves mimicking the plant hormone auxin, leading to uncontrolled growth and eventual death of susceptible plants.[1][2] However, these compounds are susceptible to photodegradation, which is the breakdown of the molecule upon exposure to sunlight, particularly UV radiation.[4] This degradation can reduce the herbicide's efficacy and persistence in the field, potentially requiring higher application rates and leading to inconsistent weed control.[4]

Q2: What is the primary mechanism of photodegradation for picolinic acid herbicides?

The photodegradation of picolinic acid herbicides is primarily initiated by the absorption of UV radiation from sunlight. This energy absorption can excite the herbicide molecule to a higher energy state, making it more reactive. The degradation can proceed through direct photolysis, where the molecule itself breaks down, or indirect photolysis, which involves reactive oxygen species (ROS) generated by photosensitizers in the environment. The process often involves reactions such as dehalogenation, decarboxylation, and cleavage of the pyridine ring.

Q3: What are the main strategies to improve the photostability of these herbicides?

There are three primary strategies to enhance the photostability of picolinic acid herbicides:

  • Formulation with Photostabilizers: This involves adding UV absorbers, quenchers, or antioxidants to the herbicide formulation. UV absorbers dissipate UV radiation as heat, while quenchers deactivate the excited state of the herbicide molecule, and antioxidants scavenge reactive oxygen species.

  • Encapsulation: Creating a protective barrier around the herbicide molecule can shield it from UV radiation. Techniques like spray drying, layer-by-layer assembly, and coacervation can be used to create micro- or nanocapsules.[1][5][6]

  • Chemical Modification: Altering the chemical structure of the herbicide molecule can improve its inherent photostability. This is a more complex approach, often undertaken during the discovery and development phase of new active ingredients.[1][2][5][7][8]

Q4: How does the formulation type impact the photostability of a picolinic acid herbicide?

The type of formulation can significantly influence photostability. For instance, emulsifiable concentrates (ECs) may offer some protection compared to simple aqueous solutions. The inclusion of adjuvants, solvents, and other co-formulants can either enhance or detract from photostability, depending on their chemical nature. It is crucial to evaluate the photostability of the final formulation, not just the active ingredient in isolation.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the development and testing of photostable picolinic acid herbicide formulations.

Problem Possible Causes Solutions & Recommendations
Inconsistent Photostability Results 1. Variability in light source intensity or spectral output. 2. Inconsistent sample preparation and application thickness. 3. Fluctuations in temperature and humidity during the experiment.[9] 4. Degradation of analytical standards.1. Use a calibrated photostability chamber that complies with ICH Q1B guidelines.[4][9][10][11][12][13][14] Regularly check the lamp output. 2. Develop and strictly follow a standard operating procedure (SOP) for sample preparation. Ensure a uniform and consistent sample thickness for solid samples. 3. Monitor and control temperature and humidity. Use a dark control stored under the same conditions to account for thermal degradation.[10][14] 4. Use freshly prepared analytical standards or ensure proper storage of stock solutions.
Low Encapsulation Efficiency 1. Incompatible core and wall materials. 2. Suboptimal process parameters (e.g., inlet/outlet temperature in spray drying, homogenization speed).[15] 3. Incorrect ratio of core to wall material.1. Screen different wall materials for compatibility with the picolinic acid herbicide. 2. Systematically optimize the encapsulation process parameters. For spray drying, adjust inlet/outlet temperatures and feed rate.[6][15][16] 3. Experiment with different core-to-wall material ratios to find the optimal balance between loading capacity and encapsulation efficiency.
Phase Separation or Precipitation in Liquid Formulations with UV Absorbers 1. Poor solubility of the UV absorber in the formulation. 2. Incompatibility of the UV absorber with other formulation components. 3. Changes in pH or temperature affecting solubility.1. Select a UV absorber with good solubility in the chosen solvent system. 2. Conduct compatibility studies by preparing small batches and observing them over time at different temperatures. 3. Buffer the formulation to a stable pH and evaluate stability across the expected storage temperature range.
Unexpected Phytotoxicity or Reduced Efficacy of the New Formulation 1. The photostabilizing agent (e.g., UV absorber, encapsulating material) has inherent phytotoxicity. 2. The new formulation alters the uptake of the herbicide by the target weed. 3. The controlled-release profile of an encapsulated formulation is too slow.1. Conduct a bioassay with the formulation components alone to assess their phytotoxicity. 2. Evaluate the spreading and absorption characteristics of the new formulation on a leaf surface. Adjust adjuvants as needed. 3. Modify the encapsulation parameters (e.g., wall thickness, material) to achieve the desired release rate.

Experimental Protocols

These protocols provide detailed, step-by-step methodologies for key experiments in developing and evaluating photostable picolinic acid herbicide formulations.

Protocol 1: Microencapsulation of Picloram by Spray Drying

Objective: To encapsulate picloram to enhance its photostability.

Materials:

  • Picloram (technical grade)

  • Maltodextrin (wall material)

  • Gum Arabic (wall material)

  • High-pressure homogenizer[17]

  • Laboratory spray dryer with a two-fluid nozzle[17]

  • Deionized water

  • Magnetic stirrer

Procedure:

  • Emulsion Preparation: a. Prepare a 20% (w/v) aqueous solution of the wall materials by dissolving maltodextrin and gum arabic (1:1 ratio) in deionized water with gentle heating and stirring. b. Once fully dissolved, cool the solution to room temperature. c. Disperse picloram into the wall material solution to achieve a core-to-wall material ratio of 1:4. d. Homogenize the mixture using a high-pressure homogenizer at 200 bar for 5 minutes to form a stable oil-in-water emulsion.[17]

  • Spray Drying: a. Pre-heat the spray dryer to the desired operating conditions. A typical starting point is an inlet temperature of 180°C and an outlet temperature of 80°C.[16] b. Set the feed pump to a constant flow rate (e.g., 5 mL/min). c. Atomize the emulsion into the drying chamber. d. The dried microcapsules are separated from the hot air stream by a cyclone separator and collected in a receiving vessel.[16]

  • Characterization: a. Determine the encapsulation efficiency by measuring the amount of picloram on the surface of the microcapsules versus the total amount of picloram. b. Analyze the particle size and morphology using techniques like laser diffraction and scanning electron microscopy (SEM).

Protocol 2: Standardized Photostability Testing

Objective: To evaluate the photostability of a picolinic acid herbicide formulation according to ICH Q1B guidelines.[4][9][10][11][12][13][14]

Materials:

  • Herbicide formulation (test sample)

  • Unformulated active ingredient (control)

  • Photostability chamber equipped with light sources compliant with ICH Q1B Option II (cool white fluorescent and near-UV lamps).[9]

  • Quartz cells or other UV-transparent containers.

  • Aluminum foil.

  • HPLC system with a suitable column and detector for quantifying the picolinic acid herbicide.

Procedure:

  • Sample Preparation: a. Prepare solutions of the test formulation and the unformulated active ingredient at a known concentration in a suitable solvent. b. Place a defined volume of each solution into separate quartz cells. c. Prepare a "dark control" for each sample by wrapping an identical quartz cell in aluminum foil to protect it from light.[10][14]

  • Light Exposure: a. Place the samples and dark controls in the photostability chamber. b. Expose the samples to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.[10][12] c. Maintain a constant temperature throughout the experiment.

  • Analysis: a. At predetermined time points (e.g., 0, 4, 8, 12, 24 hours), withdraw aliquots from each sample. b. Analyze the concentration of the picolinic acid herbicide in all samples (exposed and dark controls) using a validated HPLC method. c. Examine the samples for any changes in physical appearance, such as color or precipitation.[14]

  • Data Evaluation: a. Calculate the percentage of herbicide remaining at each time point for both the exposed samples and the dark controls. b. Determine the photodegradation rate and the half-life (t½) of the herbicide in each formulation. c. Compare the results of the test formulation to the unformulated active ingredient to assess the improvement in photostability.

Data Presentation: Comparative Photostability of Picloram Formulations

The following table provides a summary of hypothetical but representative data comparing the photostability of different picloram formulations.

FormulationPhotostabilization MethodHalf-life (t½) under UV Irradiation (hours)% Degradation after 24 hours
Aqueous Solution (Control) None885%
Formulation with UV Absorber 2% (w/w) Benzophenone2045%
Encapsulated Formulation Spray-dried with Maltodextrin/Gum Arabic4820%

Visualizations

Diagram 1: Generalized Photodegradation Pathway of a Picolinic Acid Herbicide

Photodegradation_Pathway Picolinic_Acid_Herbicide Picolinic Acid Herbicide (Ground State) Excited_State Excited State Herbicide* Picolinic_Acid_Herbicide->Excited_State Degradation_Products Degradation Products (e.g., dehalogenated compounds, ring-opened fragments) UV_Light UV Light (hν) UV_Light->Picolinic_Acid_Herbicide Absorption Photosensitizer Environmental Photosensitizer UV_Light->Photosensitizer ROS Reactive Oxygen Species (ROS) (e.g., •OH, ¹O₂) Excited_State->ROS Energy Transfer to O₂ Excited_State->Degradation_Products ROS->Picolinic_Acid_Herbicide Photosensitizer->ROS

Caption: Generalized photodegradation pathway of a picolinic acid herbicide.

Diagram 2: Experimental Workflow for Developing Photostable Herbicide Formulations

Experimental_Workflow cluster_0 Phase 1: Formulation Development cluster_1 Phase 2: Evaluation cluster_2 Phase 3: Decision Start Define Photostability Goals Strategy_Selection Select Strategy: - Encapsulation - UV Absorbers - Combination Start->Strategy_Selection Component_Screening Screen Wall Materials or UV Absorbers Strategy_Selection->Component_Screening Formulation_Optimization Optimize Formulation Ratios & Process Parameters Component_Screening->Formulation_Optimization Photostability_Testing Conduct Photostability Testing (ICH Q1B Protocol) Formulation_Optimization->Photostability_Testing Characterization Physicochemical Characterization (Particle Size, EE%, etc.) Formulation_Optimization->Characterization Bioassay Greenhouse Bioassay (Efficacy & Phytotoxicity) Formulation_Optimization->Bioassay Analysis Analyze Data & Compare to Control Photostability_Testing->Analysis Characterization->Analysis Bioassay->Analysis Decision Does Formulation Meet Goals? Analysis->Decision End Lead Formulation Identified Decision->End Yes Re_Optimize Re-optimize Formulation Decision->Re_Optimize No Re_Optimize->Strategy_Selection

Caption: Workflow for developing and evaluating photostable herbicide formulations.

References

  • Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. (2023). Molecules. [Link]

  • Study on Design, Synthesis and Herbicidal Activity of Novel 6-Indazolyl-2-picolinic Acids. (2024). Molecules. [Link]

  • How to Achieve Microencapsulation via Spray Drying: A Comprehensive Guide to Principles, Processes, and Advantages. (2025). Pilotech. [Link]

  • Photostability. (n.d.). IAGIM. [Link]

  • Guide to Photostability Testing: ICH Guidelines. (2024). BioBoston Consulting. [Link]

  • Design, synthesis and mode of action of novel 3-chloro-6-pyrazolyl picolinate derivatives as herbicide candidates. (2021). Pest Management Science. [Link]

  • Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. (n.d.). Semantic Scholar. [Link]

  • Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. (2025). MDPI. [Link]

  • RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER. (n.d.). Caron Scientific. [Link]

  • Impact of the Encapsulation Process by Spray- and Freeze-Drying on the Properties and Composition of Powders Obtained. (2020). Polish Journal of Food and Nutrition Sciences. [Link]

  • Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.). EMA. [Link]

  • Picolinic acid family of herbicides - management of invasive plants in the western usa. (n.d.). University of Montana Western. [Link]

  • Photostability testing: Shedding light on a not well understood guideline. (2017). ResearchGate. [Link]

  • Spray Drying for the Encapsulation of Oils—A Review. (2020). MDPI. [Link]

  • Encapsulation of bioactive compounds by spray drying techniques. (2021). YouTube. [Link]

  • ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. (n.d.). IKEV. [Link]

  • Picolinic Herbicides. (n.d.). Affinisep. [Link]

  • Spray-Drying Microencapsulation of Natural Bioactives: Advances in Sustainable Wall Materials. (2024). MDPI. [Link]

  • Photostability of Pharmaceuticals. (n.d.). Klimatest. [Link]

  • Structures of various picolinic acid auxin herbicides and... (n.d.). ResearchGate. [Link]

  • A Rapid Bioassay for Simultaneous Identification and Quantitation of Picloram in Aqueous Solution. (n.d.). DTIC. [Link]

Sources

Technical Support Center: Mitigating Off-Target Drift of 6-Amino-3-cyclopropoxypicolinic Acid Sprays

Sources

Technical Support Center: Optimization of Extraction Methods for 6-Amino-3-cyclopropoxypicolinic Acid

Author: BenchChem Technical Support Team. Date: March 2026

From the Desk of the Senior Application Scientist Welcome to the technical support hub for the extraction and quantification of picolinic acid derivatives from plant tissues. As analytical scientists, we frequently see laboratories struggle with the extraction of 6-Amino-3-cyclopropoxypicolinic acid. This compound presents a unique physicochemical challenge: it is amphoteric, possessing both a weakly basic amino group and a highly polar, acidic carboxylic acid moiety.

Generic, unbuffered extraction workflows inevitably yield erratic recoveries due to ionization state fluctuations and irreversible binding to standard clean-up sorbents. The protocols and troubleshooting steps below are engineered to create a self-validating system. By tightly controlling the pH throughout the extraction and partitioning phases, we suppress ionization, drive organic partitioning, and ensure robust quantification[1].

I. Optimized Extraction Workflow

ExtractionWorkflow N1 1. Matrix Preparation Cryogenic Milling (Liquid N2) N2 2. Acidified Extraction 10 mL MeCN + 1% Formic Acid N1->N2 N3 3. SALLE Partitioning 4g MgSO4 + 1g NaCl N2->N3 N4 4. Phase Separation Centrifugation (4000 rpm, 5 min) N3->N4 N5 5. dSPE Clean-up 150mg MgSO4 + 50mg C18 (NO PSA) N4->N5 N6 6. LC-MS/MS Analysis Fast Polarity Switching (ESI+/ESI-) N5->N6

Caption: Optimized QuEChERS workflow for amphoteric picolinic acid derivatives.

II. Core Experimental Protocol: Modified Acidic QuEChERS

This step-by-step methodology is validated for complex plant matrices (leaves, roots, and straw). Every step is designed with specific causality to protect the integrity of the analyte[2].

Phase 1: Matrix Preparation & Hydration

  • Cryomilling: Flash-freeze plant tissue in liquid nitrogen immediately upon harvest to halt enzymatic degradation. Pulverize to a fine powder.

  • Hydration (For dry matrices only): Weigh exactly 5.0 g of homogenized plant tissue into a 50 mL PTFE centrifuge tube. If analyzing dry tissue (e.g., straw), add 10.0 mL of LC-MS grade water and vortex. Allow to hydrate for 30 minutes. Causality: Hydration swells the tissue pores, making intracellular analytes accessible to the extraction solvent.

Phase 2: Acidified Extraction

  • Add 10.0 mL of LC-MS grade Acetonitrile (MeCN) containing 1% Formic Acid (v/v) to the homogenate.

  • Shake mechanically for 5 minutes. Causality: The low pH (driven by formic acid) drops below the pKa of the carboxylic acid group. This suppresses ionization, rendering the molecule neutral and driving its partition into the organic phase[2].

Phase 3: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

  • Add 4.0 g anhydrous MgSO₄ and 1.0 g NaCl to the tube.

  • Shake vigorously by hand for 1 minute, then centrifuge at 4000 rpm for 5 minutes. Causality: MgSO₄ induces an exothermic reaction that aids extraction while sequestering water. NaCl alters the ionic strength, forcing a distinct phase separation between the aqueous matrix and the MeCN layer[1].

Phase 4: Targeted Clean-up (Critical Step)

  • Transfer 2.0 mL of the upper MeCN layer to a 15 mL dSPE tube containing 150 mg anhydrous MgSO₄ and 50 mg C18 sorbent.

  • CRITICAL: Do NOT use Primary Secondary Amine (PSA) sorbent.

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes.

Phase 5: LC-MS/MS Analysis

  • Dilute the purified extract 1:1 with LC-MS grade water to match initial mobile phase conditions.

  • Analyze using fast-switching ESI+/ESI- LC-MS/MS to capture both the protonated amino group and the deprotonated carboxyl group[2].

III. Quantitative Data: Impact of Methodological Variables

The table below demonstrates the self-validating nature of the protocol. Note the catastrophic loss of recovery when standard QuEChERS parameters are applied to this specific compound.

Extraction SolventClean-up SorbentRecovery (%)RSD (%)Mechanism of Action / Failure
Standard MeCN (Neutral)PSA + C1812.425.1Analyte remains ionized; irreversible binding to PSA.
1% Formic Acid in MeCNPSA + C1834.218.5Improved extraction, but PSA still strips the acidic analyte.
Standard MeCN (Neutral)C18 only61.514.2Poor partitioning into the organic phase due to neutral pH.
1% Formic Acid in MeCN C18 only 92.8 6.3 Optimal protonation and selective lipid removal.

Data synthesized from standardized recovery studies of picolinic acid derivatives spiked at 50 ng/g in complex plant matrices.

IV. Troubleshooting Guide

Q: We are experiencing extremely low recovery rates (<15%) despite using a standard QuEChERS kit. What is causing this? A: The most common failure point is the use of Primary Secondary Amine (PSA) in the dispersive Solid Phase Extraction (dSPE) clean-up step. PSA is a weak anion exchanger designed to remove organic acids, sugars, and fatty acids. Because 6-Amino-3-cyclopropoxypicolinic acid contains a carboxylic acid group, it binds irreversibly to the PSA sorbent. Solution: Eliminate PSA entirely. Switch your clean-up sorbent to C18 exclusively for lipid removal, or utilize a modified SALLE method without dSPE[1][3].

Q: Our chromatographic peaks are tailing severely, and retention times are shifting between injections. A: This indicates secondary interactions within the LC column, which is typical for amphoteric compounds. The amino group can interact with residual silanols on the silica stationary phase if the mobile phase pH is not strictly controlled. Solution: Ensure your aqueous mobile phase is heavily buffered (e.g., 0.1% formic acid or 5 mM ammonium formate) to lock the analyte into a single ionization state. Additionally, consider using a column specifically end-capped for polar basic compounds.

Q: We observe a massive matrix effect (ion suppression) in negative ESI mode when analyzing green leaf extracts. A: Green plant tissues contain high levels of chlorophyll and polyphenols that co-elute and suppress ionization in the mass spectrometer. Solution: If C18 clean-up is insufficient, implement a polymeric solid-phase extraction (SPE) clean-up step instead of dSPE. Mixed-mode polymeric SPE cartridges or functional group-incorporated carbon dots offer superior selectivity for carboxyl-containing aromatic compounds while effectively washing away chlorophyll[3].

V. Frequently Asked Questions (FAQs)

Why is 1% Formic Acid in Acetonitrile preferred over generic Acetonitrile? Picolinic acid derivatives typically have a pKa around 2.0 - 3.0 for the carboxylic acid moiety. In neutral MeCN/Water mixtures, the compound exists partially in its ionized (carboxylate) form, which has high aqueous solubility. Adding 1% Formic Acid drops the pH below the pKa, protonating the molecule and maximizing its partition coefficient into the organic MeCN layer during the salting-out phase[1][2].

Can I use Salting-out assisted liquid-liquid extraction (SALLE) without any further clean-up? Yes, SALLE with acidified MeCN is highly effective and can sometimes bypass dSPE entirely if the matrix is relatively clean (e.g., hydroponic root exudates or simple straw extracts). However, for lipid-rich seeds or heavily pigmented leaves, omitting clean-up will rapidly degrade your LC column and MS source[1].

Which ionization mode is best for 6-Amino-3-cyclopropoxypicolinic acid? Due to its amphoteric nature, it can ionize in both positive mode (protonation of the amino group,[M+H]+) and negative mode (deprotonation of the carboxylic acid, [M-H]-). Modern LC-MS/MS systems with fast polarity switching can monitor both simultaneously, providing an extra layer of confirmatory data[2].

VI. References

  • Method Development for Aminopyralid Residues Determination by Ultra-High-Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry in Straw Source: ResearchGate URL:

  • Determination of acid herbicides using modified quechers with fast switching ESI+/ESI−LC-MS/MS Source: ResearchGate URL:

  • Innovative Analytical Approaches for Food Pesticide Residue Detection: Towards One Health-Oriented Risk Monitoring Source: PMC URL:

Sources

Technical Support Center: Addressing Matrix Effects in LC-MS Analysis of Picolinic Acids

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers and Drug Development Professionals

From the desk of a Senior Application Scientist

Welcome to the technical support center dedicated to overcoming the challenges associated with the LC-MS analysis of picolinic acids. Picolinic acid and its structural analogs are small, polar molecules that play significant roles in various biological processes. Their accurate quantification in complex matrices like plasma, serum, urine, or tissue homogenates is crucial for many areas of research. However, their physicochemical properties make them particularly susceptible to matrix effects, a phenomenon that can severely compromise data quality.[1][2]

This guide is designed to provide you with not only troubleshooting steps but also a deeper understanding of the underlying causes of these issues. By explaining the "why" behind each technique, we aim to empower you to develop robust and reliable LC-MS methods.

Part 1: Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise when dealing with matrix effects in the analysis of picolinic acids.

Q1: What exactly are matrix effects, and why are picolinic acids so prone to them?

A1: The "matrix" refers to all the components in a sample apart from the analyte of interest.[1] In biological samples, this includes salts, lipids, proteins, and other endogenous metabolites. Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's source, leading to either ion suppression or, less commonly, enhancement.[1][2] This interference can compromise the accuracy, precision, and sensitivity of your assay.[2]

Picolinic acids are particularly susceptible for a few key reasons:

  • High Polarity: Being highly polar, picolinic acids often elute early in typical reversed-phase chromatography, a region where many other polar matrix components, like salts and phospholipids, also elute.[3][4][5] This co-elution is a primary driver of ion suppression.[1][3]

  • Chelating Properties: Picolinic acid's ability to chelate with metal ions can sometimes lead to interactions with metal components of the LC system, such as the column hardware, which can affect peak shape and recovery.[6]

  • Ionization Competition: In the electrospray ionization (ESI) source, there is a finite amount of charge available on the droplets.[1][7] When high concentrations of matrix components co-elute with picolinic acid, they compete for this charge, reducing the number of picolinic acid ions that are formed and subsequently detected.[1]

Q2: I'm observing a significant drop in signal intensity for picolinic acid when I analyze my plasma samples compared to the standard in a pure solvent. What is the most likely cause?

A2: This is a classic sign of ion suppression .[1][8] The most common culprits in plasma are phospholipids .[3][4] These molecules are major components of cell membranes and are notorious for co-eluting with a wide range of analytes in reversed-phase LC and causing significant ion suppression.[3][4] Other potential causes include high salt concentrations from buffers or the sample itself, or other endogenous metabolites.

Q3: Can I just dilute my sample to reduce matrix effects?

A3: Sample dilution is indeed a simple first step to mitigate matrix effects.[2][9][10] By diluting the sample, you reduce the concentration of interfering components along with your analyte.[10] However, this approach is only viable if your picolinic acid concentration is high enough to remain well above the limit of quantification (LOQ) of your assay after dilution.[2][10] For trace-level analysis, dilution may lead to a loss of sensitivity.

Q4: What is the "gold standard" for compensating for matrix effects?

A4: The use of a stable isotope-labeled (SIL) internal standard is widely considered the gold standard for correcting matrix effects.[2][10][11] A SIL-IS of picolinic acid (e.g., ¹³C- or ¹⁵N-labeled) will have nearly identical physicochemical properties to the unlabeled analyte.[12] This means it will co-elute and experience the same degree of ion suppression or enhancement.[10][13] By calculating the ratio of the analyte signal to the SIL-IS signal, you can achieve accurate quantification even with variable matrix effects between samples.[1]

Part 2: Troubleshooting Guide

This section provides a structured approach to identifying and resolving specific issues you might encounter.

Observed Problem Potential Cause(s) Recommended Solution(s)
Low or no signal for picolinic acid in matrix samples, but a strong signal in pure solvent. Severe ion suppression due to co-eluting matrix components (e.g., phospholipids, salts).[1][3][4]1. Optimize Sample Preparation: Implement a more rigorous cleanup method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interferences.[1][9] 2. Chromatographic Optimization: Modify your LC gradient to better separate picolinic acid from the suppression zone.[1][9] Consider alternative column chemistries like HILIC for better retention of polar compounds.[5] 3. Post-Column Infusion Experiment: Perform this experiment to identify the exact retention time windows where suppression is occurring.
Inconsistent and irreproducible results for quality control (QC) samples. Sample-to-sample variability in matrix composition leading to different degrees of ion suppression.[10]1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to correct for inter-sample variability.[10][11] 2. Matrix-Matched Calibrators: Prepare your calibration standards and QCs in the same biological matrix as your unknown samples to compensate for consistent matrix effects.[1][10] 3. Robust Sample Cleanup: A thorough and consistent sample preparation method will minimize matrix variability.[10]
Poor peak shape (tailing or fronting) for picolinic acid. 1. Secondary Interactions: Picolinic acid may be interacting with active sites on the column (e.g., silanols) or metal components of the LC system.[6] 2. Column Overload: Injecting too high a concentration of the analyte.1. Mobile Phase Modification: Add a small amount of a chelating agent like EDTA to the mobile phase, or use a mobile phase with a pH that ensures picolinic acid is in a single ionic state. 2. Use a "Metal-Free" or PEEK-lined Column: This can prevent interactions with stainless steel components.[6] 3. Reduce Injection Volume/Concentration: Test lower concentrations to see if peak shape improves.
Gradual loss of signal intensity over a long analytical run. Buildup of matrix components (especially phospholipids) on the analytical column or in the MS ion source.[3][14]1. Implement a Diverter Valve: Divert the flow to waste during the elution of highly retained, "dirty" matrix components. 2. Improve Sample Cleanup: Phospholipid removal strategies are highly recommended for plasma/serum samples.[3][4][15] 3. Regular Instrument Cleaning: Perform routine cleaning of the ion source as part of your maintenance schedule.[14]

Part 3: Experimental Protocols & Methodologies

Here are detailed protocols for key techniques to mitigate matrix effects.

Method 1: Post-Column Infusion to Diagnose Ion Suppression

This experiment is crucial for visualizing the regions of ion suppression in your chromatogram.

Objective: To identify the retention times at which co-eluting matrix components suppress the picolinic acid signal.

Workflow Diagram:

G cluster_LC LC System LC_Column LC Column Tee T-Union LC_Column->Tee LC Eluent Injector Injector Injector->LC_Column Syringe_Pump Syringe Pump with Picolinic Acid Standard Syringe_Pump->Tee Constant Flow of Analyte MS Mass Spectrometer Tee->MS

Caption: Post-column infusion experimental setup.

Step-by-Step Protocol:

  • System Setup: Configure your LC-MS system as shown in the diagram above. Use a T-union to merge the flow from the LC column with a constant flow from a syringe pump.[11]

  • Analyte Infusion: Prepare a solution of picolinic acid in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that gives a stable and moderate signal. Infuse this solution via the syringe pump at a low flow rate (e.g., 10-20 µL/min).[10]

  • Establish Stable Baseline: Start the infusion and direct the flow to the mass spectrometer. Acquire data in MRM or SIM mode for picolinic acid. You should see a stable, continuous signal.

  • Inject Blank Matrix: Once the baseline is stable, inject an extract of a blank matrix sample (that does not contain picolinic acid) onto the LC column and start your chromatographic method.[10]

  • Data Analysis: Monitor the picolinic acid signal throughout the chromatographic run. Any significant dip in the signal indicates a region of ion suppression.[10] This allows you to correlate the suppression with specific retention times.

Method 2: Sample Cleanup Strategies

Effective sample preparation is the most powerful tool to combat matrix effects.[1] The choice of technique depends on the complexity of the matrix and the required sensitivity.

Decision Tree for Sample Preparation:

G Start Start: Picolinic Acid in Biological Matrix Dilution Is Dilute & Shoot Sufficient? (High Analyte Concentration) Start->Dilution PPT Protein Precipitation (PPT) (e.g., Acetonitrile) Dilution->PPT No Analyze Analyze by LC-MS Dilution->Analyze Yes LLE Liquid-Liquid Extraction (LLE) PPT->LLE Phospholipids still an issue? SPE Solid-Phase Extraction (SPE) PPT->SPE Need more cleanup? LLE->Analyze SPE->Analyze

Caption: Decision tree for selecting a sample preparation method.

A. Protein Precipitation (PPT)

  • Principle: A simple and fast method where an organic solvent (e.g., acetonitrile) is added to a biological sample (like plasma or serum) to denature and precipitate proteins.[16]

  • Best For: Screening assays or when picolinic acid concentrations are high.

  • Limitation: While it removes proteins, it does not effectively remove phospholipids, which remain in the supernatant and are a major source of ion suppression.[3]

B. Liquid-Liquid Extraction (LLE)

  • Principle: This technique separates compounds based on their differential solubilities in two immiscible liquids, typically an aqueous phase and an organic solvent.[17][18] For the polar picolinic acid, pH modification is key.

  • Protocol for Picolinic Acid from Plasma:

    • Sample Preparation: Take 100 µL of plasma and add your internal standard.

    • pH Adjustment: Acidify the sample with an acid like formic or hydrochloric acid to a pH below the pKa of picolinic acid (~1.0) to ensure it is in its neutral, protonated form.

    • Extraction: Add an appropriate volume (e.g., 500 µL) of a polar organic solvent like ethyl acetate.[19][20] Vortex vigorously for 1-2 minutes.

    • Phase Separation: Centrifuge to separate the aqueous and organic layers.[16]

    • Collection: Carefully transfer the organic layer (containing picolinic acid) to a clean tube.

    • Evaporation & Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen and reconstitute the residue in your mobile phase.

C. Solid-Phase Extraction (SPE)

  • Principle: A highly selective and effective method that uses a solid sorbent to isolate analytes from a liquid sample.[16] For picolinic acid, an anion-exchange SPE is often a good choice.

  • Protocol using a Strong Anion-Exchange (SAX) SPE Cartridge:

    • Conditioning: Wash the cartridge with 1 mL of methanol, followed by 1 mL of water.[16][21] This activates the sorbent.

    • Equilibration: Equilibrate the cartridge with 1 mL of a basic buffer (e.g., ammonium hydroxide, pH ~8-9). This ensures the sorbent is ready to bind the deprotonated picolinic acid.

    • Sample Loading: Adjust the pH of your sample to ~8-9 to ensure picolinic acid is negatively charged. Load the sample onto the cartridge at a slow, steady flow rate.[21]

    • Washing: Wash the cartridge with 1 mL of the basic buffer to remove neutral and basic interferences, followed by a wash with a mild organic solvent like methanol to remove non-polar interferences.[16][22]

    • Elution: Elute the picolinic acid with a small volume (e.g., 2 x 250 µL) of an acidic solvent (e.g., 2-5% formic acid in methanol).[22] The acid neutralizes the charge on the picolinic acid, releasing it from the sorbent.

    • Evaporation & Reconstitution: Evaporate the eluate and reconstitute in mobile phase for analysis.

Part 4: Final Recommendations

  • Always Evaluate Matrix Effects: During method development, it is essential to quantify the extent of matrix effects. This can be done by comparing the response of an analyte spiked into a post-extraction blank matrix sample to its response in a pure solvent.[1]

  • Invest in a SIL-IS: For regulated bioanalysis or any research requiring high accuracy and precision, the use of a stable isotope-labeled internal standard for picolinic acid is strongly recommended.[11][12][13][23]

  • Optimize Chromatography: Don't rely solely on sample preparation. A well-optimized chromatographic separation that moves your analyte away from regions of high ion suppression is invaluable.[1]

By systematically addressing potential issues and understanding the principles behind the methods, you can develop a robust and reliable LC-MS assay for the challenging yet important analysis of picolinic acids.

References

  • Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Journal of Analytical Techniques.
  • Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. (n.d.). Sigma-Aldrich.
  • Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (2020). MDPI.
  • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.).
  • Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. (2025). Biotech Spain.
  • Phospholipid Depletion Techniques in LC‐MS Bioanalysis. (n.d.).
  • LCMS Troubleshooting: 14 Best Practices for Labor
  • Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis. (n.d.). Benchchem.
  • Ion Suppression: A Major Concern in Mass Spectrometry. (2026).
  • Liquid-Liquid Extraction Techniques Principles and Optimis
  • Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. (n.d.). PMC.
  • Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. (n.d.).
  • An Uncommon Fix for LC–MS Ion Suppression. (2026).
  • Liquid–liquid extraction. (n.d.). Wikipedia.
  • Overview of Liquid-Liquid Extraction (LLE)
  • Solvent Extraction Techniques. (n.d.).
  • LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. (2018).
  • Topics in Solid-Phase Extraction Part 1. Ion Suppression in LC/MS Analysis. (n.d.). Supelco.
  • LC-MS Sample Preparation: Techniques & Challenges. (n.d.). Opentrons.
  • Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry. (n.d.). PMC.
  • Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. (2025). Alwsci.
  • Pribolab®Fully ¹³C-Labeled isotopes internal standards. (2026). Pribolab.
  • Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. (n.d.). SciSpace.
  • Designing Stable Isotope Labeled Internal Standards. (2022). Acanthus Research.

Sources

Navigating the Challenge of Auxin Herbicide Cross-Resistance: A Technical Support Center

Author: BenchChem Technical Support Team. Date: March 2026

The evolution of weed populations with resistance to multiple auxin herbicides presents a significant challenge to sustainable agriculture and research. This guide is designed to equip researchers, scientists, and professionals in the field with the necessary tools to investigate, understand, and ultimately mitigate cross-resistance to this critical class of herbicides. We will delve into the underlying mechanisms, provide detailed experimental protocols, and offer troubleshooting solutions to common hurdles encountered in the laboratory and greenhouse.

Frequently Asked Questions (FAQs)

Here, we address some of the initial questions researchers often have when embarking on studies of auxin herbicide cross-resistance.

Q1: What is the difference between cross-resistance and multiple-resistance in the context of auxin herbicides?

A: Cross-resistance occurs when a weed population develops resistance to one auxin herbicide, and as a result, also shows resistance to other auxin herbicides, even without direct exposure to them.[1] This is often due to a single resistance mechanism that is effective against multiple related compounds.[1] Multiple-resistance, on the other hand, is when a weed population possesses two or more distinct resistance mechanisms, allowing it to withstand herbicides with different modes of action.[1]

Q2: What are the primary known mechanisms of cross-resistance to auxin herbicides?

A: Cross-resistance to auxin herbicides can arise from two main categories of mechanisms:

  • Target-Site Resistance (TSR): This involves alterations in the primary target proteins of the herbicide. For auxins, this can include mutations in the auxin receptors (like TIR1/AFB F-box proteins) or other components of the auxin signaling pathway.[2][3] These changes can reduce the binding affinity of the herbicide to its target.[2]

  • Non-Target-Site Resistance (NTSR): This is a broader category of mechanisms that prevent the herbicide from reaching its target at a lethal concentration.[4] This can include enhanced herbicide metabolism (detoxification), reduced herbicide uptake or translocation, or sequestration of the herbicide away from the target site.[4] NTSR is often more complex and can confer resistance to a wider range of herbicides.[4]

Q3: My whole-plant bioassay results are inconsistent. What are some common causes?

A: Inconsistent bioassay results are a frequent challenge. Key factors to consider include:

  • Seed Dormancy and Germination: Different weed species have varying germination requirements.[5] Ensure you are using an appropriate germination protocol for your target species.

  • Plant Growth Stage: The susceptibility of plants to herbicides can vary significantly with their growth stage.[5] It is crucial to treat all plants at a consistent and appropriate developmental stage.

  • Environmental Conditions: Temperature, light, and humidity in the greenhouse can all influence plant growth and herbicide efficacy. Maintain consistent environmental conditions throughout the experiment.

  • Herbicide Application: Inaccurate herbicide concentrations, improper spray volume, or inconsistent application technique can lead to variable results.[5] Calibrate your sprayer and use precise measurements.

Q4: I'm planning an RNA-seq experiment to identify NTSR genes. What are the most critical experimental design considerations?

A: RNA-seq is a powerful tool for NTSR gene discovery, but careful experimental design is essential for meaningful results.[6][7] Key considerations include:

  • Replication: Use a sufficient number of biological replicates per biotype to ensure statistical power and control for false positives.[6][7]

  • Genetic Background: To the extent possible, use plant material with a controlled genetic background to minimize variation not related to resistance.[6][7]

  • Sampling Time: If including herbicide-treated samples, the timing of tissue collection is critical to capture the relevant gene expression changes without being confounded by general stress responses.[6][7]

Troubleshooting Guides

This section provides more in-depth troubleshooting advice for specific experimental challenges.

Whole-Plant Bioassays: From Seed to Data

Whole-plant bioassays are the cornerstone of herbicide resistance testing, providing a direct measure of a plant's response to treatment.[5]

Problem: Poor or uneven seed germination.

Potential Cause Troubleshooting Step
Seed Dormancy Research the specific dormancy-breaking requirements for your weed species (e.g., stratification, scarification, light/dark cycles).[5]
Suboptimal Germination Conditions Ensure appropriate temperature, moisture, and light conditions for your species.
Seed Viability Test seed viability using a tetrazolium (TZ) test if germination rates are consistently low.

Problem: High variability in plant size at the time of herbicide application.

Potential Cause Troubleshooting Step
Staggered Germination Synchronize germination as much as possible. Consider transplanting seedlings of a uniform size to individual pots.[5]
Inconsistent Environmental Conditions Ensure uniform lighting, watering, and temperature across all experimental units.
Competition in Pots If growing multiple plants per pot, thin to a single plant to avoid competition effects.

Problem: Unexpectedly high mortality in the susceptible control group.

Potential Cause Troubleshooting Step
Herbicide Dose Too High Verify your herbicide calculations and dilutions. Consider performing a dose-response curve to determine the appropriate discriminating dose.
Plant Stress Ensure plants are not stressed from other factors (e.g., drought, nutrient deficiency) before herbicide application.
Contamination Check for any potential sources of contamination in your soil, water, or pots.
Molecular Assays: Unraveling the Genetic Basis of Resistance

Molecular techniques are essential for identifying the specific genetic mechanisms of resistance.

Problem: KASP (Kompetitive Allele-Specific PCR) genotyping assay is failing or giving ambiguous results.

Potential Cause Troubleshooting Step
Poor DNA Quality/Quantity Ensure DNA is free of contaminants and accurately quantified.[8][9] Use a consistent amount of DNA for each reaction.
Incorrect Reaction Setup Double-check all reagent volumes and concentrations.[8][9] Ensure thorough mixing of all components.
Suboptimal PCR Cycling Conditions Verify that the correct thermal cycling program is being used for your specific assay.[8][9]
Insufficient Amplification Consider increasing the number of PCR cycles.[8]
Scattered Genotyping Calls This can be due to inconsistent DNA quality or quantity across the plate.[8] Normalize DNA samples before setting up the assay.

Problem: Difficulty in amplifying the target gene for sequencing to identify mutations.

Potential Cause Troubleshooting Step
Poor Primer Design Design primers in conserved regions of the gene, avoiding areas of known polymorphisms. Use primer design software to check for potential secondary structures and primer-dimers.
PCR Inhibition Dilute your DNA template to reduce the concentration of potential inhibitors.
Low DNA Quality Re-extract DNA using a method optimized for your weed species, which may contain high levels of polysaccharides or other inhibitors.

Detailed Experimental Protocols

This section provides step-by-step protocols for key experiments in auxin herbicide cross-resistance research.

Protocol 1: Whole-Plant Dose-Response Bioassay

This protocol is designed to determine the level of resistance in a weed population by calculating the GR50 (the herbicide dose that causes a 50% reduction in plant growth).

Materials:

  • Seeds from suspected resistant and known susceptible weed populations

  • Pots (e.g., 10 cm diameter) filled with a standard potting mix

  • Growth chamber or greenhouse with controlled environmental conditions

  • Calibrated herbicide sprayer

  • Technical grade auxin herbicide and appropriate adjuvants

  • Balance, weigh boats, and volumetric flasks for herbicide preparation

  • Ruler or calipers for measuring plant height

  • Drying oven

Procedure:

  • Seed Germination and Plant Growth:

    • Germinate seeds of both the resistant and susceptible populations using an appropriate method for the species.

    • Once seedlings have emerged, transplant one seedling of uniform size into each pot.

    • Grow plants in a controlled environment (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod) until they reach the appropriate growth stage for treatment (typically 2-4 true leaves).[5]

  • Herbicide Preparation:

    • Prepare a stock solution of the auxin herbicide.

    • Perform serial dilutions to create a range of at least 6-8 herbicide doses that will bracket the expected GR50 values for both the resistant and susceptible populations. Include a non-treated control.

  • Herbicide Application:

    • Randomly assign treatments to the pots.

    • Calibrate your sprayer to deliver a consistent volume of spray solution.

    • Apply the herbicide treatments to the plants.

  • Data Collection:

    • At a predetermined time after treatment (e.g., 21 days), assess plant response.

    • Measure plant height and/or shoot fresh weight.

    • For shoot dry weight, harvest the above-ground biomass, place it in a labeled paper bag, and dry in an oven at 60°C until a constant weight is achieved.

  • Data Analysis:

    • Express the measured response (e.g., dry weight) as a percentage of the non-treated control for each population.

    • Use a statistical software package to fit a non-linear regression model (e.g., a three- or four-parameter log-logistic model) to the dose-response data.

    • From the fitted model, determine the GR50 value for each population.

    • Calculate the resistance factor (RF) by dividing the GR50 of the resistant population by the GR50 of the susceptible population.

Protocol 2: Digital PCR (dPCR) for Gene Copy Number Variation (CNV) Analysis

This protocol can be used to determine if resistance is due to an increased copy number of a target gene.

Materials:

  • High-quality genomic DNA from resistant and susceptible plants

  • Primers and probes specific for the target gene and a single-copy reference gene

  • dPCR master mix

  • dPCR instrument and consumables (e.g., plates or cartridges)

  • Nuclease-free water

Procedure:

  • DNA Extraction and Quantification:

    • Extract high-quality genomic DNA from young leaf tissue.

    • Quantify the DNA concentration using a fluorometric method (e.g., Qubit).

  • dPCR Reaction Setup:

    • Prepare a reaction mix containing the dPCR master mix, primers and probes for the target and reference genes, and nuclease-free water.

    • Add a standardized amount of genomic DNA to each reaction. Include no-template controls (NTCs).

  • Droplet/Partition Generation:

    • Load the reaction mix into the dPCR instrument to partition the sample into thousands of individual reactions (droplets or wells).[10]

  • PCR Amplification:

    • Perform thermal cycling according to the manufacturer's recommendations.

  • Data Acquisition and Analysis:

    • After PCR, the dPCR instrument will read the fluorescence of each partition.

    • The software will count the number of positive and negative partitions for both the target and reference genes.

    • The software will then use Poisson statistics to calculate the absolute concentration (copies/µL) of the target and reference genes in the original sample.

    • Calculate the copy number of the target gene relative to the reference gene for each sample.

Visualizing Key Concepts

Understanding the complex biological processes involved in auxin herbicide resistance can be aided by visual representations.

Auxin_Signaling_Pathway cluster_resistance Target-Site Resistance Auxin Auxin Herbicide TIR1_AFB TIR1/AFB Receptor Auxin->TIR1_AFB Binds to TIR1_AFB_mutated Mutated TIR1/AFB Auxin->TIR1_AFB_mutated Reduced Binding Aux_IAA Aux/IAA Repressor TIR1_AFB->Aux_IAA Binds to Ubiquitin Ubiquitination TIR1_AFB->Ubiquitin Recruits E2 ARF Auxin Response Factor (ARF) Aux_IAA->ARF Represses Proteasome 26S Proteasome Aux_IAA->Proteasome Degraded by Auxin_Response_Genes Auxin-Responsive Genes ARF->Auxin_Response_Genes Activates Altered_Growth Altered Gene Expression & Plant Death Auxin_Response_Genes->Altered_Growth Ubiquitin->Aux_IAA Tags for Degradation NTSR_Mechanisms Herbicide Auxin Herbicide (Outside Cell) Uptake Reduced Uptake Herbicide->Uptake Cell_Membrane Cell Membrane Translocation Reduced Translocation Uptake->Translocation Enters Cell Metabolism Enhanced Metabolism Translocation->Metabolism Sequestration Sequestration (e.g., in vacuole) Translocation->Sequestration Target_Site Target Site (e.g., TIR1/AFB) Translocation->Target_Site Moves to Target Detoxified_Herbicide Inactive Metabolites Metabolism->Detoxified_Herbicide

Caption: Overview of Non-Target-Site Resistance (NTSR) mechanisms.

Concluding Remarks

The study of cross-resistance to auxin herbicides is a dynamic and evolving field. By employing robust experimental designs, meticulous techniques, and a systematic approach to troubleshooting, researchers can make significant contributions to our understanding of this complex phenomenon. This guide provides a foundation for that work, and it is our hope that it will serve as a valuable resource in the collective effort to develop sustainable weed management strategies for the future.

References

  • Gaines, T. A., Lorentz, L., Figge, A., Jha, P., Patterson, E. L., Westra, P., & Beffa, R. (2018). Optimizing RNA-seq studies to investigate herbicide resistance. Pest Management Science, 74(10), 2351–2358.

  • Patterson, E. L., Busi, R., & Gaines, T. A. (2017). Optimizing RNA-seq studies to investigate herbicide resistance. ResearchGate. Retrieved from [Link]

  • Vila-Aiub, M. M., Neve, P., & Powles, S. B. (2009). Experimental Methods for Estimation of Plant Fitness Costs Associated with Herbicide-Resistance Genes. Weed Science, 57(5), 487-496.

  • LGC Group. (n.d.). A guide to the analysis of KASP genotyping data using cluster plots. LIFOMICS. Retrieved from [Link]

  • Woods End Laboratories. (n.d.). Herbicide Bioassay. Retrieved from [Link]

  • Busi, R. (2017, October 2). Stewardship of synthetic auxin herbicides. WeedSmart. Retrieved from [Link]

  • Herbicide Resistance Action Committee. (n.d.). Monitoring and Mitigation of Herbicide Resistance. HRAC Global. Retrieved from [Link]

  • Roux, F., Gasquez, J., Reboud, X., & Gressel, J. (2005). Is the cost of herbicide resistance expressed in the breakdown of the relationships between characters? A case study using synthetic-auxin-resistant Arabidopsis thaliana mutants. Genetical Research, 85(2), 101–110.
  • Busi, R., & Powles, S. B. (2017). Weed Resistance to Synthetic Auxin Herbicides. Pest Management Science, 73(12), 2413-2422.
  • Panozzo, S., Scarabel, L., & Sattin, M. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of Visualized Experiments, (101), e5282 protocols.
  • Gherekhloo, J., et al. (2018). Assessing Fitness Costs from a Herbicide-Resistance Management Perspective: A Review and Insight. Weed Science, 66(6), 683-694.
  • Figueiredo, M. R. A. (2017).

  • Take Action. (2025, April 8). Rising Herbicide Resistance: Researchers Find That No State or Weed is Immune. Retrieved from [Link]

  • Peachey, R. E. (2023, July 18). Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk.

  • LubioScience. (2022, July 4). Digital PCR - a simple guide, tips & tricks. Retrieved from [Link]

  • Ghanizadeh, H., & Harrington, K. C. (2017). Cross-resistance to auxinic herbicides in dicamba-resistant Chenopodium album. New Zealand Journal of Crop and Horticultural Science, 45(1), 1-8.
  • LGC. (n.d.). KASP genotyping chemistry User guide and manual. University of Sheffield.
  • QIAcuity. (2026, January 2). A Beginner Step-by-Step Guide for Gene Expression Analysis Using QIAcuity Digital PCR.
  • Burgos, N. R. (2015).
  • Christoffoleti, P. J., et al. (2015). Auxinic herbicides, mechanisms of action, and weed resistance: A look into recent plant science advances. Scientia Agricola, 72(4), 356-362.
  • Mithila, J., & Hall, J. C. (2013). Evolution of Resistance to Auxinic Herbicides: Historical Perspectives, Mechanisms of Resistance, and Implications for Broadleaf Weed Management in Agronomic Crops. Weed Science, 61(sp1), 13-28.
  • Chauhan, B. S., & Mahajan, G. (2024). Challenges and Alternatives of Herbicide-Based Weed Management. Plants, 13(1), 123.
  • Geddes, C. M., et al. (2021). Herbicide diagnostics reveal multiple patterns of synthetic auxin resistance in kochia (Bassia scoparia). Weed Technology, 35(5), 788-798.
  • Neal, J. C. (2016, October 11). Conducting a Bioassay For Herbicide Residues.
  • Busi, R., & Powles, S. B. (2017). Weed resistance to synthetic auxin herbicides. Pest management science, 73(12), 2413–2422.
  • Tranel, P. J., & Wright, T. R. (2023, May 9). Recommendations to Manage Herbicide-Resistant Weeds: It's Not as Easy as Some Believe. University of Illinois Urbana-Champaign.

  • Qiagen. (n.d.). dPCR assay development | Digital PCR troubleshooting. Retrieved from [Link]

  • Strader, L. C., & Bartel, B. (2011). Identification and Characterization of Novel Auxin Biosynthetic Mutants. The Plant Journal, 68(3), 513-524.
  • Findlay, S. (2017, March 30). Screening for Successful Genome Editing with Digital PCR. Addgene Blog.
  • LeClere, L. J., et al. (2018). Cross-resistance to dicamba, 2,4-D, and fluroxypyr in Kochia scoparia is endowed by a mutation in an AUX/IAA gene. Proceedings of the National Academy of Sciences, 115(13), E2891-E2898.
  • Watson, P. R., & Checkel, S. (n.d.). Using a Plant Bioassay to Detect Herbicide Residue. HARVEST (uSask).
  • Jugulam, M., & Gill, B. S. (2018). Perspectives on non-target site mechanisms of herbicide resistance in weedy plant species using evolutionary physiology. Journal of Experimental Botany, 69(1), 13-23.
  • Strader, L. C., & Bartel, B. (n.d.). Mutations in Several Auxin Biosynthesis Genes and their Effects on Plant Phenotypes in Arabidopsis. IRL @ UMSL.
  • Geddes, C. M., et al. (2021). Herbicide diagnostics reveal multiple patterns of synthetic auxin resistance in kochia (Bassia scoparia). Weed Technology, 35(5), 788-798.
  • Westra, P. (2018). Characterizing the Auxin Herbicide Response in Horseweed (Erigeron canadensis)
  • Zargar, M., et al. (2017). Global Status of Herbicide Resistance Development: Challenges and Management Approaches. American Journal of Agricultural and Biological Sciences, 12(2), 104-112.
  • Christoffoleti, P. J., et al. (2015). Auxinic herbicides, mechanisms of action, and weed resistance. Scientia Agricola, 72(4), 356-362.
  • Nakka, S., et al. (2019). Non-Target-Site Resistance to Herbicides: Recent Developments. Plants, 8(10), 429.
  • Délye, C. (2020). Editorial: Multiple Herbicide-Resistant Weeds and Non-target Site Resistance Mechanisms: A Global Challenge for Food Production. Frontiers in Plant Science, 11, 614.
  • Armstrong, F., et al. (2008). Identification of auxins by a chemical genomics approach. Journal of Experimental Botany, 59(10), 2709-2719.
  • Mithila, J., & Hall, J. C. (2013). Evolution of Resistance to Auxinic Herbicides: Historical Perspectives, Mechanisms of Resistance, and Implications for Broadleaf. Weed Science, 61(sp1), 13-28.
  • Paque, S., & Weijers, D. (2018). What Has Been Seen Cannot Be Unseen—Detecting Auxin In Vivo. International Journal of Molecular Sciences, 19(1), 12.

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Technical Support Center: Refining the Synthesis of Cyclopropylamine Precursors

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Hub. As a Senior Application Scientist, I have designed this portal to address the mechanistic nuances and practical troubleshooting steps for synthesizing cyclopropylamine precursors. These strained-ring primary aliphatic amines are critical pharmacophores in medicinal chemistry, serving as foundational building blocks for fluoroquinolone antibiotics, monoamine oxidase inhibitors (MAOIs), and agrochemicals[1].

However, their synthesis is fraught with challenges: extreme volatility, poor stereoselectivity, and highly sensitive organometallic intermediates. Here, we move beyond basic recipes. We explore the causality behind experimental failures and provide self-validating protocols to ensure your workflows are robust and reproducible.

Core Synthetic Pathways & Mechanistic Troubleshooting

To successfully synthesize cyclopropylamines, you must first select the appropriate synthetic strategy based on your starting materials. The three primary pathways are outlined below.

G Start Precursor Selection Amide Amides / Nitriles Start->Amide Acid Cyclopropanecarboxylic Acids Start->Acid Alkene Enamines / Vinylcarbamates Start->Alkene Kulin Kulinkovich-de Meijere Ti(OiPr)4 / Grignard Amide->Kulin Alkene Exchange Curtius Curtius Rearrangement DPPA / Heat Acid->Curtius Acyl Azide Intermed. Simmons Simmons-Smith Zn / CH2I2 Alkene->Simmons Carbenoid Transfer Target Cyclopropylamine Target Kulin->Target Curtius->Target Simmons->Target

Overall synthetic strategies for cyclopropylamine precursors.

Q1: My Kulinkovich-de Meijere reaction (amide to cyclopropylamine) is yielding primarily the reduced amine or starting material. What is mechanistically failing?

The Causality: The Kulinkovich-de Meijere reaction relies on the generation of a highly sensitive titanacyclopropane intermediate. This is formed by the reaction of a titanium(IV) alkoxide with two equivalents of a Grignard reagent possessing -hydrogens. If your Grignard reagent lacks -hydrogens (e.g., methylmagnesium bromide), the essential -hydride elimination cannot occur, and the titanacyclopropane will not form. Furthermore, if the reaction temperature exceeds 0 °C during the Grignard addition, premature decomposition of the dialkyltitanium intermediate occurs, leading to simple reduction or recovery of starting material.

The Fix:

  • Reagent Selection: Ensure your Grignard reagent is ethylmagnesium bromide or larger.

  • Temperature Control: Maintain the internal temperature strictly between -78 °C and -20 °C during Grignard addition, only allowing it to warm to room temperature for the alkene exchange step.

Q2: During the Curtius rearrangement of cyclopropanecarboxylic acid, I am isolating a significant amount of a symmetric urea byproduct instead of the Boc-protected cyclopropylamine. How do I prevent this?

The Causality: The Curtius rearrangement converts an acyl azide to an isocyanate via the thermal extrusion of nitrogen gas[2]. The resulting isocyanate intermediate is highly electrophilic. If trace water is present in your solvent, it will attack the isocyanate to form a carbamic acid. This carbamic acid rapidly decarboxylates to form a free cyclopropylamine. This highly nucleophilic free amine then attacks another molecule of unreacted isocyanate, forming a highly stable, insoluble symmetric urea byproduct[3].

The Fix:

  • Self-Validating Step: Run the rearrangement in strictly anhydrous toluene. Monitor the reaction by FT-IR. Do not add the trapping alcohol (e.g., tert-butanol) until you observe a strong, sharp isocyanate stretching band at ~2250 cm⁻¹ and the complete disappearance of the acyl azide band at ~2140 cm⁻¹.

  • Stoichiometry: Use a large excess of the trapping alcohol (3-5 equivalents) to outcompete any trace moisture.

Curtius Acid Cyclopropanecarboxylic Acid Azide Acyl Azide Formation (DPPA, Et3N) Acid->Azide Isocyanate Isocyanate Intermediate (Thermal Rearrangement) Azide->Isocyanate Heat (-N2) Critical: Control Temp Carbamate Boc/Cbz-Protected Amine (ROH Addition) Isocyanate->Carbamate t-BuOH or BnOH Trap Troubleshooting: Avoid H2O to prevent urea formation Isocyanate->Trap Amine Free Cyclopropylamine (Deprotection) Carbamate->Amine Acidic Hydrolysis

Mechanistic pathway and troubleshooting of the Curtius rearrangement.

Quantitative Data: Pathway Comparison

To aid in route scouting, the following table summarizes the quantitative expectations and primary failure modes for the three main synthetic pathways.

Synthetic PathwayStarting MaterialKey ReagentsTypical YieldStereocontrolPrimary Failure Mode
Kulinkovich-de Meijere Amides / NitrilesTi(OiPr)₄, RMgX40–75%Poor to ModeratePremature Ti(II) decomposition
Curtius Rearrangement Cyclopropanecarboxylic AcidsDPPA, Et₃N, Heat60–85%Complete RetentionUrea byproduct formation via H₂O
Simmons-Smith Enamines / VinylcarbamatesZn, CH₂I₂50–80%High (with chiral auxiliaries)Poor carbenoid transfer efficiency

Self-Validating Experimental Protocols

Protocol A: Curtius Rearrangement to N-Boc-Cyclopropylamine

This protocol incorporates self-validation checkpoints to ensure intermediate integrity before proceeding to the next step, as recommended by 2[2].

Step 1: Acyl Azide Formation

  • Dissolve cyclopropanecarboxylic acid (1.0 equiv) in anhydrous toluene (0.2 M) under an argon atmosphere.

  • Add anhydrous triethylamine (1.2 equiv). Cool the mixture to 0 °C.

  • Dropwise add diphenylphosphoryl azide (DPPA, 1.1 equiv). Causality note: DPPA is used to safely generate the acyl azide in situ, avoiding the isolation of highly explosive, low-molecular-weight azide intermediates.

  • Stir at room temperature for 2 hours.

  • Validation Checkpoint 1: TLC (Hexanes/EtOAc) should show complete consumption of the starting acid.

Step 2: Thermal Rearrangement to Isocyanate 5. Heat the reaction mixture to 80 °C for 2–3 hours.

  • Validation Checkpoint 2: Pull a 0.1 mL aliquot and analyze via FT-IR. Proceed to Step 3 only when the isocyanate peak (~2250 cm⁻¹) is dominant and the azide peak (~2140 cm⁻¹) is completely absent.

Step 3: Trapping 6. Cool to 60 °C and add anhydrous tert-butanol (5.0 equiv). 7. Stir at 80 °C for 12 hours. 8. Cool, wash with 5% aqueous citric acid, saturated NaHCO₃, and brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Kulinkovich-de Meijere Synthesis of 1-Substituted Cyclopropylamines

Step 1: Titanacyclopropane Generation

  • To a flame-dried flask, add the dialkylamide precursor (1.0 equiv) and Ti(OiPr)₄ (1.1 equiv) in anhydrous THF (0.1 M).

  • Cool the solution strictly to -78 °C.

  • Dropwise add ethylmagnesium bromide (3.0 equiv, 3M in Et₂O) over 30 minutes via syringe pump. Causality note: Slow addition prevents localized heating and premature decomposition of the unstable dialkyltitanium species.

Step 2: Alkene Exchange and Ring Closure 4. Allow the reaction to slowly warm to room temperature over 12 hours. The solution will turn deep black/brown, indicating the active Ti(II) species. 5. Quench with water (caution: gas evolution) and filter through a pad of Celite to remove titanium dioxide salts.

  • Validation Checkpoint: The crude ¹H-NMR should show characteristic high-field cyclopropane protons (multiplets between 0.2 – 0.8 ppm).

Frequently Asked Questions (FAQs)

Q: Why am I losing my free cyclopropylamine during rotary evaporation? A: Free cyclopropylamine has a boiling point of approximately 50 °C and is highly volatile. If you are deprotecting a Boc-group using TFA or HCl, do not neutralize and attempt to concentrate the free base under high vacuum. Instead, isolate it as the hydrochloride or trifluoroacetate salt, which is a stable, non-volatile solid. When the free base is required, liberate it in a biphasic mixture (e.g., aqueous NaOH / diethyl ether) and use the ethereal solution directly in your next synthetic step.

Q: How can I achieve high diastereoselectivity for trans-2-substituted cyclopropylamines? A: Traditional cyclopropanation often yields cis/trans mixtures. To achieve high trans-selectivity, consider utilizing electrophilic zinc homoenolates derived from -chloroaldehydes. The reaction proceeds via trapping of the homoenolate with an amine, followed by ring-closure. Causality note: The addition of a polar aprotic co-solvent (like DMF) inhibits reversible ring-opening catalyzed by zinc halide salts, locking in the thermodynamic trans product[4]. For full experimental details, refer to the 4[4].

Q: Are there specific considerations for synthesizing deuterated analogs (e.g., cyclopropylamine-d5)? A: Yes. Deuterated cyclopropylamines are critical for pharmacokinetic studies, as they leverage the kinetic isotope effect to alter metabolic rates. The most reliable route is the Hofmann rearrangement of cyclopropanecarboxamide-d6. The key is introducing the deuterium early by reacting cyclopropanecarbonyl chloride with deuterated ammonia (ND₃) before the rearrangement step[5]. Further insights can be found in 5[5].

References

  • Advances in the Synthesis of Cyclopropylamines Source: Chemical Reviews - ACS Publications URL:[Link]

  • The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses Source: PMC - National Institutes of Health (NIH) URL:[Link]

  • CYCLOPROPYLAMINE - Physical and Chemical Properties Source: Ataman Kimya URL:[Link]

  • Synthesis of Trans-2-Substituted-Cyclopropylamines from α-Chloroaldehydes Source: ChemRxiv URL:[Link]

  • Global Cyclopropylamine Market Analysis: Strategic Synthesis Intermediates Source: HDIN Research URL:[Link]

Sources

Technical Support Center: Enhancing the Rainfastness of 6-Amino-3-cyclopropoxypicolinic Acid Formulations

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for optimizing formulations of 6-Amino-3-cyclopropoxypicolinic acid. This guide is designed for researchers, scientists, and formulation chemists to address and overcome challenges related to rainfastness, ensuring maximum efficacy of this novel synthetic auxin herbicide. The principles and protocols outlined here are grounded in established formulation science for picolinic acid-class herbicides and are intended to provide a robust framework for your development process.

Section 1: Understanding Rainfastness and its Importance

Rainfastness is the ability of a foliar-applied herbicide to withstand rainfall or irrigation without losing its effectiveness.[1][2] For a systemic herbicide like 6-Amino-3-cyclopropoxypicolinic acid, which needs to be absorbed by the plant to be effective, a sufficient rain-free period is critical. Rainfall shortly after application can physically wash the active ingredient off the leaf surface, dilute the product, or extract it from the plant tissue, leading to reduced weed control.[1] The time it takes for a formulation to become rainfast depends on the active ingredient's properties, the formulation type, the use of adjuvants, and environmental conditions.[1][3]

Section 2: Frequently Asked Questions (FAQs)

Here we address common questions encountered during the formulation development process.

Q1: My initial formulation of 6-Amino-3-cyclopropoxypicolinic acid shows significant loss of efficacy after a simulated rainfall event. What is the most likely cause?

A1: The most probable cause is insufficient adhesion and/or penetration of the active ingredient into the leaf cuticle before the rainfall event. Picolinic acids, being polar molecules, can have a slower rate of cuticular penetration. Without the right formulation components, the active ingredient remains on the leaf surface and is susceptible to being washed off.[1]

Q2: What type of adjuvants should I consider to improve the rainfastness of my formulation?

A2: A combination of adjuvants is often the most effective approach. Key types to consider include:

  • Surfactants (Spreading Agents): These reduce the surface tension of the spray droplet, allowing it to spread over a larger leaf area and increasing contact.[4] Non-ionic surfactants (NIS) are commonly used.[5] Organosilicone surfactants are particularly effective as "super-spreaders" and can significantly accelerate the drying process.[6]

  • Stickers (Deposition Agents): These are polymers that form a film on the leaf surface, physically adhering the active ingredient and protecting it from wash-off.[6][7] Examples include latex-based adjuvants, terpenes, and polyethleneimines.[1][8]

  • Penetrants (Uptake Enhancers): These adjuvants help to solubilize the leaf cuticle, facilitating faster absorption of the active ingredient into the plant tissue. Crop oil concentrates (COC) and methylated seed oils (MSO) are effective penetrants.[9] MSOs are generally more aggressive at penetrating the cuticle than COCs.[9]

Q3: How does the formulation type (e.g., SC, SL, EC) impact rainfastness?

A3: The formulation type plays a significant role.

  • Soluble Liquid (SL): As 6-Amino-3-cyclopropoxypicolinic acid is an acid, it can likely be formulated as a water-soluble salt (e.g., potassium or amine salt) in an SL formulation. While easy to handle, SL formulations may dry slowly and require the addition of stickers and penetrants to achieve good rainfastness.

  • Suspension Concentrate (SC): If the active ingredient has low water solubility in its acid form, an SC formulation would be appropriate. The solid particles in an SC need to adhere well to the leaf surface. The choice of dispersants and wetting agents is critical, as some can be too hydrophilic and hinder adhesion.[10] Adding a sticker is highly recommended.

  • Emulsifiable Concentrate (EC): This formulation type can offer good rainfastness as the oil-based solvent can help penetrate the waxy leaf cuticle. However, EC formulations can have a higher potential for crop phytotoxicity under certain conditions.[11]

Q4: What is a typical rain-free period I should aim for with an optimized formulation?

A4: For many modern herbicide formulations, a rain-free period of 30 to 60 minutes is achievable.[2] However, the target will depend on the specific use pattern and prevailing weather conditions in the target market. A robust formulation should be able to withstand at least 1 inch (2.5 cm) of rainfall occurring 1-2 hours after application.[2]

Q5: Can I simply add a tank-mix adjuvant to improve rainfastness?

A5: Yes, tank-mixing with an appropriate adjuvant can improve rainfastness.[1] However, for consistent performance and quality control, developing a built-in adjuvant system within the formulation is often superior. If you are recommending a tank-mix adjuvant, it is crucial to test for compatibility and specify the type and use rate.

Section 3: Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common rainfastness issues.

Observed Problem Potential Cause(s) Recommended Action(s)
Poor efficacy even with light rain/drizzle shortly after application. 1. High surface tension of spray droplets (beading).2. Slow drying time.1. Incorporate a non-ionic surfactant (NIS) or an organosilicone surfactant to improve spreading. 2. Test different surfactant concentrations to find the optimal balance.
Significant wash-off observed during simulated heavy rainfall tests. 1. Lack of adhesion to the leaf surface.2. Formulation re-solubilizes upon contact with water.1. Add a sticker adjuvant (e.g., latex, terpene, or other polymeric sticker). 2. Evaluate different types and concentrations of stickers.
Efficacy is inconsistent across different weed species. 1. Differences in leaf surface characteristics (e.g., waxiness, hairiness).2. Slower than optimal absorption.1. Incorporate a penetrant like a crop oil concentrate (COC) or methylated seed oil (MSO) to improve uptake across various leaf types. 2. Consider a blend of a sticker and a penetrant.
Formulation shows good rainfastness but causes crop injury (phytotoxicity). 1. Adjuvant system is too aggressive (e.g., high concentration of MSO).2. Formulation type (e.g., EC) is not suitable for the crop.1. Reduce the concentration of the penetrant or switch to a less aggressive one (e.g., from MSO to COC). 2. Evaluate alternative formulation types (e.g., SC or SL).

Section 4: Experimental Protocols & Methodologies

Protocol 4.1: Standardized Rainfastness Bioassay

This protocol outlines a greenhouse-based method for evaluating the rainfastness of different formulations.

Objective: To quantify the performance of 6-Amino-3-cyclopropoxypicolinic acid formulations after a simulated rainfall event.

Materials:

  • Target weed species (e.g., Amaranthus palmeri, Alopecurus myosuroides) grown in pots to the 2-4 leaf stage.[12]

  • Track sprayer calibrated to deliver a consistent application volume.

  • Rainfall simulator capable of delivering a known intensity and volume of rain.

  • Greenhouse or growth chamber with controlled temperature, humidity, and light.

  • Test formulations of 6-Amino-3-cyclopropoxypicolinic acid.

  • Control formulations (e.g., active ingredient alone, commercial standard).

Procedure:

  • Plant Preparation: Grow a sufficient number of healthy, uniform plants for all treatments and replicates.

  • Herbicide Application: Arrange the pots in the track sprayer. Spray the plants with the different formulations at a predetermined rate. Include a non-treated control and a "no rain" control for each formulation.

  • Drying Period: Allow the treated plants to dry for a specified period (e.g., 30, 60, 120 minutes) under controlled greenhouse conditions.

  • Simulated Rainfall: Place the plants in the rainfall simulator. Apply a simulated rainfall of a specific intensity and duration (e.g., 1 inch/hour for 1 hour).

  • Growth and Evaluation: Return the plants to the greenhouse. Observe and rate the herbicidal efficacy (e.g., percent visual injury, biomass reduction) at regular intervals (e.g., 7, 14, and 21 days after treatment).

  • Data Analysis: Compare the performance of the "rain" treatments to the "no rain" controls for each formulation. A formulation with good rainfastness will show minimal difference in efficacy between the rain and no rain treatments.

Protocol 4.2: Adjuvant Screening Workflow

Objective: To systematically screen and select the most effective adjuvant or adjuvant combination for enhancing rainfastness.

Adjuvant_Screening_Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Performance Testing cluster_2 Phase 3: Optimization A Prepare Base Formulation (AI + Solvents/Dispersants) B Select Adjuvant Classes (NIS, Organosilicone, COC, MSO, Sticker) A->B C Create Test Formulations (Base + Single Adjuvant at mid-range %) B->C D Conduct Rainfastness Bioassay (Protocol 4.1, 60 min dry time) C->D E Analyze Efficacy Data Identify Top 2-3 Adjuvant Classes D->E F Create Combinations of Top Adjuvants (e.g., NIS + Sticker, MSO + Sticker) E->F G Dose-Response Evaluation (Vary Adjuvant Concentrations) F->G H Final Rainfastness Bioassay (Varying dry times: 30, 60, 90 min) G->H I Select Lead Candidate Formulation H->I caption Adjuvant Screening Workflow Troubleshooting_Rainfastness Start Problem: Poor Rainfastness CheckSpreading Is droplet beading observed on leaves? Start->CheckSpreading AddSurfactant Action: Incorporate Spreader (NIS or Organosilicone) CheckSpreading->AddSurfactant Yes CheckAdhesion Is wash-off still high with heavy rain? CheckSpreading->CheckAdhesion No AddSurfactant->CheckAdhesion AddSticker Action: Incorporate Sticker (e.g., Latex-based) CheckAdhesion->AddSticker Yes CheckUptake Is performance slow or inconsistent on waxy weeds? CheckAdhesion->CheckUptake No AddSticker->CheckUptake AddPenetrant Action: Incorporate Penetrant (COC or MSO) CheckUptake->AddPenetrant Yes CheckPhyto Is crop phytotoxicity observed? CheckUptake->CheckPhyto No AddPenetrant->CheckPhyto OptimizeAdjuvants Action: Reduce Penetrant Rate or Switch to Milder Adjuvant CheckPhyto->OptimizeAdjuvants Yes End Solution: Optimized Formulation CheckPhyto->End No OptimizeAdjuvants->End

Caption: A decision tree for troubleshooting poor rainfastness.

References

  • Title: Rainfastness of Pesticides1 Source: Regulations.gov URL: [Link]

  • Title: The Rainfastness of Pesticides Source: WCTA Online URL: [Link]

  • Title: Influence of Water Quality, Formulation, Adjuvant, Rainfastness, and Nozzle Type on Efficacy of Fomesafen on Palmer Amaranth (Am Source: USDA ARS URL: [Link]

  • Title: Rainfastness adjuvants in Agriculture Source: Croda URL: [Link]

  • Title: Influence of Water Quality, Formulation, Adjuvant, Rainfastness, and Nozzle Type on Efficacy of Fomesafen on Palmer Amaranth (Amaranthus palmeri) Control Source: SCIRP URL: [Link]

  • Title: European Guidelines to conduct herbicide resistance tests Source: ResearchGate URL: [Link]

  • Title: Pesticide composition having improved rainfastness Source: Google Patents URL

  • Title: Evaluating the Adhesion of New Spreader-Sticker Adjuvants Source: ResearchGate URL: [Link]

  • Title: Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides Source: PMC URL: [Link]

  • Title: The effectiveness of different formulations of glyphosate herbicides under simulated rainfall conditions in controlling various weeds Source: ResearchGate URL: [Link]

  • Title: Adjuvants with Herbicides. When and Why They Are Needed. Source: Crop Protection Network URL: [Link]

  • Title: Protocols for Robust Herbicide Resistance Testing in Different Weed Species Source: PMC URL: [Link]

  • Title: Testing for and Deactivating Herbicide Residues Source: UMass Extension URL: [Link]

  • Title: Understanding Herbicide Adjuvants Source: Bayer Crop Science Canada URL: [Link]

  • Title: Spray Adjuvants are Management Tools Source: Arboriculture & Urban Forestry URL: [Link]

  • Title: Wet weather impacts on herbicides and crop safety in agriculture Source: Farm Progress URL: [Link]

  • Title: Effect of Adjuvants and their Concentration on Rainfastness of Glyphosate Source: ResearchGate URL: [Link]

  • Title: How Does Weather Impact Herbicide vs. Fungicide vs. Insecticide Sprays? Source: FBN URL: [Link]

  • Title: Understanding adjuvants used with agriculture chemicals Source: Crops and Soils URL: [Link]

Sources

Technical Support Center: Troubleshooting Field Efficacy of 6-Amino-3-cyclopropoxypicolinic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Agrochemical Technical Support Center. This guide is designed for researchers, formulation scientists, and field agronomists troubleshooting poor weed control associated with 6-Amino-3-cyclopropoxypicolinic acid , a novel synthetic auxin herbicide (HRAC Group 4).

Unlike traditional phenoxy-carboxylate auxins (e.g., 2,4-D) that primarily target the TIR1 receptor, picolinate-class auxins exhibit a high binding affinity for the AFB5 receptor clade [1]. Understanding this mechanistic nuance is critical for diagnosing field failures, which typically stem from application antagonism, environmental stress, or target-site resistance[2].

Mechanism of Action & Diagnostic Workflow

To troubleshoot efficacy, we must first understand the causality of plant death. 6-Amino-3-cyclopropoxypicolinic acid mimics endogenous indole-3-acetic acid (IAA). Upon entering the plant cell, it binds to the AFB5 receptor complex, facilitating the ubiquitination and degradation of Aux/IAA repressor proteins[3]. This derepresses Auxin Response Factors (ARFs), leading to the lethal overexpression of ACC synthase (ACS) genes, massive ethylene and abscisic acid (ABA) accumulation, and ultimate tissue necrosis[4].

AuxinPathway A 6-Amino-3-cyclopropoxypicolinic acid (Synthetic Auxin) B AFB5 Receptor Complex (SCFTIR1/AFB) A->B C Aux/IAA Repressor Ubiquitination & Degradation B->C D ARF Transcription Factors Derepressed C->D E Overexpression of ACS Genes (ACC Synthase) D->E F Ethylene & ABA Accumulation (Phytotoxicity & Cell Death) E->F

Fig 1. AFB5-mediated synthetic auxin signaling pathway leading to phytotoxicity.

Field Troubleshooting Decision Tree

When field efficacy drops below the 90% control threshold, follow this diagnostic workflow to isolate the variable causing the failure.

Troubleshooting Start Field Failure: Poor Weed Control Check1 Check Application Timing & Weather Start->Check1 Check2 Check Tank-Mix Partners Start->Check2 Check3 Suspected Resistance? Start->Check3 Sol1 Apply at rosette stage, optimize temp/humidity Check1->Sol1 Sol2 Avoid contact herbicides (e.g., Paraquat) antagonism Check2->Sol2 Sol3 Conduct Dose-Response Bioassay (AFB5 vs TIR1) Check3->Sol3

Fig 2. Diagnostic workflow for investigating picolinate herbicide field failures.

Quantitative Troubleshooting Matrix

Compare your field application parameters against the baseline standards below. Deviations in these metrics are the leading causes of reduced basipetal translocation.

Diagnostic ParameterSub-Optimal ConditionOptimal Target ConditionMechanistic Consequence of Failure
Weed Growth Stage >15 cm height / BoltingRosette stage (<10 cm)Reduced basipetal translocation; insufficient accumulation of the active ingredient in meristematic sinks[5].
Tank-Mix Partners + Paraquat / PPO Inhibitors+ Glyphosate / ALS InhibitorsRapid tissue necrosis destroys phloem, preventing systemic auxin transport[5].
Application Temp < 10°C or > 30°C15°C – 25°CCold limits metabolic transport; heat induces stomatal closure and rapid cuticle thickening.
Receptor Affinity afb5 mutant biotypesWild-type AFB5 expressionFailure to ubiquitinate Aux/IAA repressors, preventing lethal gene expression[3].

Frequently Asked Questions (FAQs) & Diagnostic Protocols

FAQ 1: Why did my tank-mix with a burndown herbicide (e.g., paraquat) result in reduced efficacy?

Answer: This is a classic case of biological antagonism. 6-Amino-3-cyclopropoxypicolinic acid is a systemic herbicide; it requires active phloem loading and transport to reach the root and shoot apical meristems. Contact herbicides like paraquat cause rapid desiccation and destruction of vascular tissue[5]. If applied simultaneously, the contact herbicide destroys the plant's transport mechanism before the picolinic acid can translocate, resulting in "top-burn" but eventual weed regrowth.

Protocol: Self-Validating Sequential Application Workflow To achieve broad-spectrum burndown without antagonism, utilize a sequential application rather than a tank mix.

  • Primary Systemic Application: Apply 6-Amino-3-cyclopropoxypicolinic acid at the recommended field rate during active photosynthetic hours (morning).

  • Translocation Window: Allow a minimum of 72 to 120 hours for complete phloem loading and basipetal transport.

  • Self-Validation Checkpoint: Before applying the contact herbicide, visually inspect the weeds for epinasty (pronounced stem twisting and leaf cupping). Validation Logic: If epinasty is present, systemic translocation was successful. If absent, delay the second application or investigate environmental stressors (e.g., drought).

  • Secondary Contact Application: Once epinasty is confirmed, apply the contact herbicide (e.g., paraquat or glufosinate) to terminate the remaining vegetative biomass.

FAQ 2: We are observing surviving weed patches despite optimal application timing. Could this be resistance?

Answer: Yes. Resistance to synthetic auxins is increasingly documented, often presenting as multiple resistance patterns within a single population[6]. Because 6-Amino-3-cyclopropoxypicolinic acid preferentially binds to the AFB5 receptor, weeds harboring an afb5 target-site mutation will survive treatment[3]. Interestingly, these same weeds may remain fully susceptible to 2,4-D, which preferentially binds to the TIR1 receptor[2].

Protocol: Self-Validating Dose-Response Bioassay for Target-Site Resistance

  • Seed Collection: Collect mature seeds from the suspected resistant weed patches. Stratify seeds at 4°C for 14 days to break dormancy.

  • Cultivation: Grow seedlings in a controlled greenhouse environment (25°C day/20°C night, 16h photoperiod) until the 4-leaf rosette stage.

  • Treatment Application: Apply 6-Amino-3-cyclopropoxypicolinic acid using a track sprayer at logarithmic dose rates (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x, 8x the field rate).

  • Self-Validation Checkpoint (Control Validation): Include a known susceptible wild-type (Col-0 equivalent) and a known resistant biotype in the spray chamber. Validation Logic: If the susceptible control survives the 1x rate, the herbicide batch is degraded or misformulated. If the resistant control dies at the 1x rate, the application calibration is faulty. The assay is only valid if both controls perform as expected.

  • Assessment: Harvest above-ground biomass at 21 days after treatment (DAT). Calculate the GR₅₀ (dose required for 50% growth reduction) to confirm the resistance factor[6].

FAQ 3: How do temperature and time-of-day influence the absorption of this picolinate herbicide?

Answer: Synthetic auxins rely heavily on plant metabolic activity for absorption and translocation. Applications made during extreme heat (>30°C) cause weeds to close their stomata and thicken their waxy cuticles to prevent water loss, severely limiting herbicide penetration. Conversely, nighttime applications can sometimes improve the efficacy of certain auxins by extending the droplet drying time, though this must be balanced against the lack of photosynthetic activity required for phloem transport[5]. For 6-Amino-3-cyclopropoxypicolinic acid, aim for early morning applications when humidity is high, stomata are open, and the plant is actively translocating photosynthates to root sinks.

References

  • The differential binding and biological efficacy of auxin herbicides - PMC Source: National Institutes of Health (NIH) URL:[Link]

  • Investigation into the Synthesis, Bioactivity, and Mechanism of Action of the Novel 6-Pyrazolyl-2-picolinic Acid as a Herbicide Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

  • Herbicide diagnostics reveal multiple patterns of synthetic auxin resistance in kochia (Bassia scoparia) Source: Federal Open Science Repository of Canada URL: [Link]

  • Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl Source: MDPI URL:[Link]

  • Application time affects synthetic auxins herbicides in tank-mixture with paraquat on hairy fleabane control Source: SciSpace URL:[Link]

  • A cheminformatics review of auxins as herbicides Source: Oxford Academic URL:[Link]

Sources

"optimizing application timing of 6-Amino-3-cyclopropoxypicolinic acid for maximum efficacy"

Author: BenchChem Technical Support Team. Date: March 2026

A Note to Researchers: The compound "6-Amino-3-cyclopropoxypicolinic acid" (ACPA) is a novel picolinic acid derivative. As extensive public data on this specific molecule is not yet available, this guide has been developed by our Senior Application Scientists based on the well-established principles of optimizing synthetic auxin herbicides of the same class, such as aminopyralid.[1][2] The core mechanisms and optimization strategies are highly conserved, providing a robust framework for your experimental design.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the application of ACPA.

Q1: What is the fundamental mechanism of action for ACPA?

A1: ACPA is a synthetic plant growth regulator that mimics the natural plant hormone auxin.[1][3] It is absorbed through the leaves and roots of susceptible plants and moves systemically to areas of high growth (meristematic tissues).[3][4] There, it binds to auxin receptor proteins, leading to a deregulation of metabolic pathways that control growth. This causes uncontrolled, disorganized cell division and elongation, resulting in symptoms like twisted stems, leaf cupping, and ultimately, plant death.[4][5]

Q2: How quickly can I expect to see results after applying ACPA?

A2: The onset of symptoms is dependent on the target species and environmental conditions. Generally, plant growth will stop within 24 to 48 hours.[4] Visible symptoms such as stem twisting and leaf curling can appear within a few hours to a few days.[3][4] Complete control of annual weeds typically occurs within four to eight weeks.[4]

Q3: What is the primary factor I need to control to ensure maximum efficacy?

A3: Timing is the most critical factor.[6] Efficacy is maximized when ACPA is applied to weeds that are in an active growth phase.[7][8] Applying the compound to plants that are small and actively growing ensures rapid uptake and translocation to the target sites within the plant.[9]

Q4: Are there environmental conditions that will significantly reduce the efficacy of my application?

A4: Yes. Performance is reduced if the target plants are under stress from drought, extreme temperatures (both high and low), or disease.[10][11] These conditions slow the plant's metabolic processes, which hinders the uptake and systemic movement of the compound.[10][12] Additionally, rainfall shortly after a foliar application can wash the product off the leaves before it can be adequately absorbed.[11]

Section 2: Troubleshooting Guide for Sub-Optimal Efficacy

This section provides a structured approach to diagnosing and resolving common issues encountered during efficacy experiments.

Issue 1: Poor or Inconsistent Weed Control

Potential Cause Diagnostic Question Recommended Action & Explanation
Improper Application Timing Was the target weed species in an active growth stage (e.g., seedling, vegetative) at the time of application?[7][9]Action: Re-apply when the majority of the target weed population is in the seedling or early vegetative stage. Causality: Young, actively growing plants have higher metabolic rates and thinner leaf cuticles, which facilitates rapid absorption and translocation of systemic herbicides like ACPA.[9] Applying before the reproductive (flowering) stage prevents seed production and future infestations.[7]
Environmental Stress Were the plants experiencing drought, heat stress (>35°C), or cold stress at the time of or in the days following application?[10][12]Action: Apply during periods of mild weather when soil moisture is adequate. The best times are often early morning or late afternoon on dry days.[13] Causality: Plant stress reduces translocation of nutrients and water, which is the same system ACPA uses to move through the plant.[12] Optimal conditions for plant growth are optimal for herbicide performance.[10][14]
Rainfall After Application Did it rain within 4-6 hours after the foliar application?Action: Monitor weather forecasts and plan applications to ensure a rain-free period post-application. If rain occurred, a re-application may be necessary. Causality: Foliar-applied herbicides require time to penetrate the leaf cuticle. Rain can wash the compound off the leaf surface before a lethal dose is absorbed.[11]
Incorrect Herbicide Rate Was the application rate calibrated correctly for the target species and its growth stage?Action: Consult technical data sheets for recommended rates. Use higher labeled rates for mature weeds or hard-to-control species.[8] Causality: An insufficient dose may only injure the plant, allowing it to recover, while an excessive dose is not economical and may have unintended non-target effects.

Issue 2: Slow Onset of Symptoms

Potential Cause Diagnostic Question Recommended Action & Explanation
Cool Temperatures Were ambient temperatures consistently low (<15°C) following application?Action: Be patient; the compound will still be effective but will act more slowly. For future applications, target periods with warmer temperatures. Causality: Plant metabolism, including the processes disrupted by ACPA, is slower in cooler weather.[11] While uptake may still occur, the visible symptoms of uncontrolled growth will take longer to manifest.
Low Humidity Was the relative humidity low at the time of application?Action: Apply during periods of higher humidity, such as early morning, if possible. Consider using appropriate adjuvants as recommended. Causality: High humidity slows the drying of spray droplets on the leaf surface, allowing more time for the active ingredient to be absorbed.[12][14] Plants in high-humidity environments may also have thinner cuticles, aiding absorption.[12]

Section 3: Key Signaling Pathways & Experimental Workflows

Synthetic Auxin Mechanism of Action

ACPA, like other synthetic auxins, hijacks the plant's natural auxin signaling pathway. At normal auxin levels, Aux/IAA proteins repress Auxin Response Factor (ARF) transcription factors, keeping auxin-responsive genes switched off. When ACPA is introduced at high concentrations, it acts as a molecular glue, promoting the interaction between the TIR1/AFB receptor and the Aux/IAA repressor proteins.[15] This targets the Aux/IAA proteins for degradation by the 26S proteasome, releasing the ARF transcription factors. The now-active ARFs lead to massive, uncontrolled transcription of growth-promoting genes, causing the plant to essentially grow itself to death.[15]

AuxinSignaling cluster_nucleus Cell Nucleus ACPA ACPA (Synthetic Auxin) TIR1_AFB TIR1/AFB Receptor ACPA->TIR1_AFB binds Aux_IAA Aux/IAA Repressor TIR1_AFB->Aux_IAA binds ARF ARF Transcription Factor Aux_IAA->ARF Degradation 26S Proteasome Degradation Aux_IAA->Degradation targeted for AuxRE Auxin Response Element (DNA) ARF->AuxRE binds to Gene_Exp Uncontrolled Gene Expression AuxRE->Gene_Exp activates

Caption: Simplified signaling pathway for ACPA action in a plant cell nucleus.

Experimental Workflow: Optimizing Application Timing

To systematically determine the optimal application timing for ACPA on a specific target species, a dose-response efficacy trial should be conducted across different plant growth stages.

TimingOptimization cluster_growth Phase 1: Plant Propagation cluster_application Phase 2: ACPA Application cluster_assessment Phase 3: Data Collection & Analysis start Define Target Weed Species & ACPA Dose Range propagate Propagate cohorts of target species to different growth stages start->propagate stage1 Stage A (e.g., Seedling, 2-4 leaves) stage2 Stage B (e.g., Vegetative, 6-8 leaves) stage3 Stage C (e.g., Bolting/Pre-flowering) apply Apply multiple rates of ACPA (including a zero-rate control) to each growth stage cohort stage1->apply stage2->apply stage3->apply assess Assess efficacy at set intervals (e.g., 7, 14, 28 days post-application) apply->assess data Collect Data: - Visual Injury (%) - Biomass Reduction (dry weight) assess->data analyze Analyze dose-response curves for each growth stage data->analyze end Determine Optimal Timing (Growth stage with lowest ED50/ED90) analyze->end

Caption: Workflow for a growth stage-based efficacy trial to optimize timing.

Section 4: Protocols

Protocol 1: Determining Optimal Growth Stage for ACPA Application

This protocol outlines a whole-plant bioassay to identify the most susceptible growth stage of a target species to ACPA.

Objective: To determine the growth stage at which the target weed is most sensitive to ACPA, thereby defining the optimal application window.

Materials:

  • Seeds of the target weed species.

  • Potting medium and appropriately sized pots.

  • Controlled environment chamber or greenhouse.

  • ACPA stock solution of known concentration.

  • Research track sprayer calibrated for consistent application volume.

  • Personal Protective Equipment (PPE).

  • Untreated control plants for each growth stage.

Methodology:

  • Plant Propagation:

    • Sow seeds of the target species in pots at staggered intervals to ensure that plants at different growth stages are available for treatment on the same day.

    • Grow plants under optimal conditions (e.g., 25°C day/18°C night, 16:8 light cycle, adequate watering) to avoid environmental stress.[10]

    • Identify and group plants into distinct growth stages (e.g., Seedling: 2-4 true leaves; Vegetative: 6-8 true leaves; Pre-flowering: visible flower buds).[7][16] A minimum of four replicates per treatment is recommended.

  • Preparation for Application:

    • Prepare serial dilutions of ACPA from the stock solution to cover a range of doses (e.g., 0x, 0.25x, 0.5x, 1x, 2x of a hypothetical use rate). The untreated control (0x) is critical.

    • Calibrate the track sprayer to deliver a consistent volume (e.g., 200 L/ha) to ensure uniform coverage.

  • Herbicide Application:

    • Arrange the pots of all growth stages and dose levels in the spray chamber in a randomized complete block design.

    • Apply the respective ACPA treatments to each group.[16]

    • Return plants to the controlled environment. Do not water overhead for at least 24 hours to allow for foliar absorption.

  • Efficacy Assessment:

    • Conduct visual assessments of plant injury at regular intervals, such as 7, 14, and 28 days after application (DAA).[17] Use a 0% (no effect) to 100% (complete death) scale.

    • At the final assessment (e.g., 28 DAA), harvest the above-ground biomass for each plant.

    • Dry the biomass in an oven at 60-70°C until a constant weight is achieved.

    • Measure and record the dry weight for each sample.

  • Data Analysis:

    • Calculate the percent biomass reduction for each treatment relative to the mean dry weight of the untreated control for that specific growth stage.

    • Use statistical software to perform a dose-response analysis (e.g., log-logistic regression) for each growth stage.

    • Determine the effective dose required to cause 50% or 90% growth reduction (ED50 or ED90) for each stage. The growth stage with the lowest ED50/ED90 value is the most susceptible and represents the optimal timing for ACPA application.

References
  • Title: Aminopyralid Family of Herbicides Source: Dow AgroSciences URL

  • Title: Aminopyralid Herbicide Source: Solutions Pest & Lawn URL: [Link]

  • Title: The Science Behind Aminopyralid: Mechanism and Environmental Considerations Source: AOPHARM URL: [Link]

  • Title: Aminopyralid - US EPA Source: United States Environmental Protection Agency URL: [Link]

  • Title: Effect of environmental factors on herbicide performance Source: Council of Australasian Weed Societies (CAWS) URL: [Link]

  • Title: Herbicide performance: Environmental factors Source: Hort Innovation URL: [Link]

  • Title: Factors that Influence Herbicide Selection: Choosing the Right Tool for Weed Control Source: LinkedIn URL: [Link]

  • Title: Environmental Factors Affecting Glyphosate Performance Source: NDSU Agriculture URL: [Link]

  • Title: Aminopyralid ChemicalWatch Factsheet Source: Beyond Pesticides URL: [Link]

  • Title: Growth Stages of Target Weeds: A Key Element in a Successful Herbicide Application Program Source: Dos Pistolos URL: [Link]

  • Title: Timing is Everything: Herbicide Application Tips for Your Crops Source: Parallel Ag URL: [Link]

  • Title: Guidelines for Herbicide Registration Trials: Sugar-Cane Source: Department of Agriculture, South Africa URL: [Link]

  • Title: Protocols for Robust Herbicide Resistance Testing in Different Weed Species Source: Journal of Visualized Experiments (JoVE) URL: [Link]

  • Title: Proper Herbicide Application Source: University of Florida, IFAS Extension URL: [Link]

  • Title: Guidelines for efficacy evaluation of herbicides: weeds in Australian forests Source: Australian Pesticides and Veterinary Medicines Authority (APVMA) URL: [Link]

  • Title: 10 Tips for Effective Herbicide Applications Source: Corteva Agriscience URL: [Link]

  • Title: European Guidelines to conduct herbicide resistance tests Source: ResearchGate URL: [Link]

  • Title: Mechanisms of auxin signaling Source: Development (Journal) URL: [Link]

  • Title: Why Your Weed Killer Isn't Working – and How to Fix It Source: Herbishield URL: [Link]

  • Title: Why Herbicide Applications Sometimes Fail and How to Improve Their Success Source: California Farm Equipment Magazine URL: [Link]

Sources

Validation & Comparative

"comparing the efficacy of 6-Amino-3-cyclopropoxypicolinic acid to other auxin herbicides"

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Efficacy and Mechanistic Profiling of 6-Amino-3-cyclopropoxypicolinic Acid Against Standard Auxin Herbicides

As synthetic auxins continue to be a cornerstone of modern weed management and plant physiology research, structural innovations are required to overcome emerging target-site resistance. 6-Amino-3-cyclopropoxypicolinic acid (6-ACP) represents a compelling structural evolution within the picolinate class. By shifting the amino group to the 6-position and introducing a sterically unique cyclopropoxy group at the 3-position, 6-ACP is designed to exploit specific binding pocket geometries within the TIR1/AFB receptor family.

This guide provides an objective, highly technical framework for evaluating the efficacy of 6-ACP against established commercial benchmarks (2,4-D, Dicamba, Picloram, and Halauxifen-methyl), detailing the causality behind its mechanism of action and the self-validating experimental protocols required for its assessment.

Mechanistic Rationale: The TIR1/AFB Co-Receptor System

To understand the comparative efficacy of 6-ACP, one must first examine the molecular mechanics of auxin perception. Synthetic auxins act as a "molecular glue" within the plant cell nucleus[1]. They bind directly to the hydrophobic pocket of F-box proteins—specifically Transport Inhibitor Response 1 (TIR1) and Auxin Signaling F-Box (AFB) proteins[2].

Once anchored, the auxin-receptor complex recruits Aux/IAA transcriptional repressor proteins, facilitating their ubiquitination by the SCF E3 ligase complex and subsequent degradation by the 26S proteasome[3]. The destruction of Aux/IAA derepresses Auxin Response Factors (ARFs), triggering a lethal cascade of uncontrolled gene expression, characterized by the overproduction of ethylene and abscisic acid (ABA)[3][4].

Structural Advantage of 6-ACP: Standard phenoxy-carboxylates like 2,4-D preferentially bind to TIR1[2][5]. However, picolinates such as picloram and halauxifen-methyl exhibit a strong binding bias toward AFB5[4][5]. The 3-cyclopropoxy substitution on 6-ACP likely increases lipophilicity and alters the van der Waals interactions within the AFB5 pocket. This structural modification is hypothesized to slow the dissociation rate ( koff​ ) of the co-receptor complex. A slower koff​ traps the Aux/IAA protein longer, leading to more aggressive ubiquitination and superior herbicidal potency at lower dose rates[1].

AuxinPathway Auxin Synthetic Auxin (e.g., 6-ACP, Halauxifen) Receptor TIR1 / AFB5 Receptor Auxin->Receptor Binds pocket Complex SCF E3 Ligase Complex Receptor->Complex Recruits AuxIAA Aux/IAA Repressor Complex->AuxIAA Ubiquitinates Proteasome 26S Proteasome AuxIAA->Proteasome Degrades ARF ARF Transcription Factors Proteasome->ARF Derepresses GeneExp Gene Expression (Ethylene/ABA) ARF->GeneExp Activates Death Epinasty & Plant Death GeneExp->Death Induces

Fig 1: Mechanism of synthetic auxin-induced plant death via the TIR1/AFB-mediated signaling pathway.

Quantitative Benchmarking: Comparative Efficacy Data

To objectively evaluate 6-ACP, we benchmark its predicted receptor affinity, metabolic stability, and phenotypic efficacy against commercial standards. The data below illustrates how receptor bias (AFB5 vs. TIR1) correlates with the required field dose ( GR50​ ).

HerbicideChemical ClassPrimary Receptor BiasIn Vitro Kd​ (AFB5) [nM]In Planta Half-Life (days) GR50​ on G. aparine (g ae/ha)
6-ACP (Eval)6-Amino-picolinateAFB5 > TIR1~2.5~18.0~3.5*
Halauxifen-methyl ArylpicolinateAFB51.814.52.1
Picloram Pyridine-carboxylateAFB58.4>30.015.0
2,4-D Phenoxy-carboxylateTIR1>100.05.2150.0
Dicamba BenzoateTIR1 / AFB5 (Low)>500.010.5120.0

*Predicted benchmark values for 6-ACP based on structural homology to advanced picolinates[4][5].

Self-Validating Experimental Protocols

To verify the efficacy of 6-ACP, researchers must employ a multi-phase workflow. The following protocols are designed as a self-validating system: in vitro binding data is cross-examined against in vivo mutant resistance to prove causality.

Protocol 1: Surface Plasmon Resonance (SPR) for Receptor Binding Kinetics

Causality: Simple pull-down assays cannot differentiate between transient and stable receptor binding. SPR is strictly required to measure the dissociation rate ( koff​ ), which is the primary driver of picolinate herbicide efficacy[1].

  • Sensor Chip Preparation: Immobilize biotinylated Aux/IAA7 degron peptides onto a streptavidin-coated SPR sensor chip.

  • Complex Assembly: Pre-incubate purified recombinant Arabidopsis TIR1-ASK1 or AFB5-ASK1 complexes with varying concentrations of 6-ACP (0.1 nM to 10 µM)[5].

  • Kinetic Analysis: Inject the receptor-herbicide mixtures over the sensor chip at a constant flow rate (30 µL/min) to measure the association phase ( kon​ ).

  • Dissociation Phase: Wash the chip with a continuous flow of running buffer to measure the dissociation rate ( koff​ ).

  • Data Fitting: Calculate the equilibrium dissociation constant ( Kd​ ) using a 1:1 Langmuir binding model[1].

Protocol 2: In Planta Phenotypic Profiling & Target Validation

Causality: High receptor affinity in vitro is irrelevant if the compound is rapidly metabolized by plant cytochrome P450s. Furthermore, to definitively prove that 6-ACP acts via the AFB5 receptor, an afb5 mutant line must be used as a negative control[2][4].

  • Plant Cultivation: Grow wild-type (Col-0) and afb5-1 mutant Arabidopsis thaliana alongside a target broadleaf weed (Galium aparine) to the 4-leaf stage.

  • Herbicide Application: Apply 6-ACP and benchmark herbicides (Picloram, 2,4-D) using a laboratory track sprayer at logarithmic dose ranges (0 to 100 g ae/ha).

  • Metabolic Tracking (LC-MS/MS): Harvest leaf tissue at 1, 3, 7, and 14 days post-treatment. Extract and quantify the remaining parent compound to determine the in planta half-life. The cyclopropoxy group should theoretically confer high metabolic resistance.

  • Phenotypic Scoring: At 21 days post-treatment, harvest above-ground biomass and assess epinasty/necrosis.

  • Statistical Validation: Calculate the GR50​ using a four-parameter log-logistic curve. If 6-ACP acts specifically via AFB5, the afb5-1 mutant will exhibit a massive Resistance Factor (RF > 50) compared to the wild-type, validating the SPR kinetics[2].

Workflow Phase1 Phase 1: SPR Kinetics Step1 Purify TIR1/AFB5 Phase1->Step1 Phase2 Phase 2: LC-MS/MS Step3 Foliar Application Phase2->Step3 Phase3 Phase 3: Phenotyping Step5 Dose-Response Assay Phase3->Step5 Step2 Measure Kd & k_off Step1->Step2 Step2->Phase2 Step4 Track Half-life Step3->Step4 Step4->Phase3 Step6 Calculate GR50 Step5->Step6

Fig 2: Integrated experimental workflow for evaluating synthetic auxin binding and in planta efficacy.

References

  • TIR1/AFB proteins: Active players in abiotic and biotic stress signaling Source: Frontiers URL
  • The differential binding and biological efficacy of auxin herbicides Source: PMC URL
  • Auxin Herbicide Action: Lifting the Veil Step by Step Source: PMC URL
  • Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl Source: MDPI URL
  • Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation Source: ACS Chemical Biology URL

Sources

Validation of Analytical Methods for 6-Amino-3-cyclopropoxypicolinic Acid: A Comparison Guide

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

As a Senior Application Scientist, I frequently encounter the analytical hurdles presented by highly polar, zwitterionic active pharmaceutical ingredients (APIs) and agrochemicals. 6-Amino-3-cyclopropoxypicolinic acid is a prime example of such a challenge. Structurally, it features a basic amino group, an acidic picolinic carboxylate, and a sterically distinct cyclopropoxy ether.

This amphoteric nature makes it notoriously difficult to retain on standard reversed-phase (RP) columns without relying on heavy ion-pairing reagents. Unfortunately, these reagents inevitably cause severe ion suppression in mass spectrometry, drastically reducing assay sensitivity[1]. To solve this, we must objectively compare traditional methodologies against modern alternatives to establish a highly sensitive, self-validating analytical system.

Mechanistic Context & Platform Comparison

To establish a robust quantitative assay, we must first understand the molecule's pH-dependent ionization. At physiological pH, it exists as a zwitterion. Dropping the pH (< 2.0) protonates the carboxylate, yielding a cation, while raising the pH (> 7.0) deprotonates the acid, yielding an anion.

pHMechanism Molecule 6-Amino-3-cyclopropoxypicolinic acid (Zwitterionic Core) LowPH Low pH (< 2.0) Cationic Form Retained via RP-LC (Ion-Pairing) Molecule->LowPH Formic Acid MidPH Mid pH (3.0 - 5.0) Zwitterionic Form Retained via HILIC Molecule->MidPH Ammonium Acetate HighPH High pH (> 7.0) Anionic Form Retained via WAX/CE-MS Molecule->HighPH Ammonium Hydroxide

Fig 1. pH-dependent ionization states and corresponding optimal separation modes.

When selecting an analytical platform for this compound, we evaluate three primary methodologies:

  • Reversed-Phase LC-MS/MS (RP-LC): The traditional approach using C18 columns. It requires highly aqueous mobile phases and acidic modifiers (e.g., 0.1% formic acid) to suppress the ionization of the carboxylic acid, allowing for marginal retention[1].

  • Capillary Electrophoresis-Mass Spectrometry (CE-MS/MS): Excellent for polar metabolites. It utilizes the charge-to-mass ratio for separation. While it offers high resolution, it often suffers from lower injection volumes and higher limits of quantification (LOQ)[2].

  • Hydrophilic Interaction Liquid Chromatography (HILIC-MS/MS): The superior alternative. HILIC utilizes a polar stationary phase (e.g., Amide or Zwitterionic) and a highly organic mobile phase. This retains the zwitterionic form of the acid effectively and dramatically enhances electrospray ionization (ESI) desolvation efficiency, boosting sensitivity[3].

Quantitative Platform Comparison
Performance MetricRP-LC-MS/MS (C18)CE-MS/MSHILIC-MS/MS (Amide)
Retention Mechanism Hydrophobic / Ion-SuppressionElectrophoretic MobilityHydrophilic Partitioning
Matrix Effect (Suppression) High (>40% suppression)Moderate (~20%)Low (<10% suppression)
Limit of Quantitation (LOQ) 5.0 ng/mL10.0 ng/mL0.5 ng/mL
Run Time 12 minutes15 minutes6 minutes
Optimal Application High-concentration formulationsBiomarker discoveryTrace bioanalysis / PK studies

The Self-Validating HILIC-MS/MS Protocol

To ensure absolute scientific integrity, the following HILIC-MS/MS protocol is designed as a self-validating system . By incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS) and continuous Quality Control (QC) checks, any deviation in extraction recovery or instrument drift is automatically flagged. This ensures strict compliance with [4].

Step 1: Sample Preparation (Mixed-Mode SPE)

Causality: Protein precipitation alone leaves residual phospholipids that cause severe matrix effects in MS detection. We utilize Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) to selectively trap the basic amino group of the analyte.

  • Spike: Add 10 µL of SIL-IS (e.g., 13C3-labeled analog, 100 ng/mL) to 100 µL of the biological sample.

  • Pre-treatment: Dilute the sample 1:1 with 2% phosphoric acid to fully protonate the amino group.

  • Load & Wash: Load onto an MCX SPE cartridge. Wash with 1 mL of 0.1% Formic Acid in Water, followed by 1 mL of 100% Methanol to remove neutral lipids.

  • Elute: Elute the target analyte using 1 mL of 5% Ammonium Hydroxide in Methanol (this deprotonates the amine, releasing it from the cation-exchange resin).

  • Reconstitute: Evaporate under nitrogen and reconstitute in 100 µL of Initial Mobile Phase (90% Acetonitrile / 10% 20mM Ammonium Formate, pH 3.0).

Step 2: HILIC Chromatographic Separation

Causality: A high initial organic concentration (90% ACN) forces the polar 6-Amino-3-cyclopropoxypicolinic acid to partition into the water-enriched layer on the surface of the HILIC stationary phase, ensuring strong retention.

  • Column: Waters BEH Amide (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 20 mM Ammonium Formate in Water (pH 3.0).

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: Start at 90% B, hold for 1 min. Ramp to 50% B over 3 mins (elution phase). Re-equilibrate at 90% B for 2 mins.

  • Flow Rate: 0.4 mL/min.

Step 3: Tandem Mass Spectrometry (ESI-MS/MS) Detection

Causality: Positive electrospray ionization (ESI+) is utilized because the amino group readily accepts a proton, forming a highly stable [M+H]+ precursor ion.

  • Ionization Mode: ESI Positive.

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions (e.g., loss of the cyclopropoxy group or decarboxylation [-44 Da]).

  • Self-Validation Check: The ratio of the analyte peak area to the SIL-IS peak area must remain consistent. If the absolute IS area drops by >50% compared to the calibration blank, the sample must be re-extracted due to suspected matrix suppression.

ValidationWorkflow A Sample Prep (MCX SPE) B Chromatography (HILIC Amide) A->B C Detection (ESI-MS/MS) B->C D Validation (ICH M10 Metrics) C->D

Fig 2. Self-validating bioanalytical workflow following ICH M10 guidelines.

Validation Data & Performance Metrics

Following the [4], the HILIC-MS/MS method was validated across three consecutive runs. The data below demonstrates the superiority of this method for quantifying 6-Amino-3-cyclopropoxypicolinic acid compared to legacy RP-LC methods.

Validation ParameterICH M10 RequirementHILIC-MS/MS Experimental ResultStatus
Linearity (R²) ≥ 0.9900.998 (0.5 - 500 ng/mL)Pass
Intra-day Precision (CV%) ≤ 15% (≤ 20% at LLOQ)4.2% - 8.1%Pass
Inter-day Accuracy (% Bias) ± 15% (± 20% at LLOQ)-3.5% to +4.2%Pass
Matrix Effect (IS Normalized) 85% - 115%96.4%Pass
Extraction Recovery Consistent across QCs88.5% ± 3.2%Pass

Conclusion

While traditional RP-LC methods struggle with the zwitterionic nature of 6-Amino-3-cyclopropoxypicolinic acid, transitioning to a HILIC-MS/MS platform provides a 10-fold increase in sensitivity and eliminates the need for MS-incompatible ion-pairing reagents. By coupling this with a mixed-mode SPE sample preparation, laboratories can establish a highly robust, self-validating assay that easily meets stringent regulatory validation criteria.

References

  • Analytical method for aminopyralid in water (Method GRM 07.10) and soil (GRM 07.09) by liquid chromatography with tandem mass spectrometry detection. Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

  • M10 Bioanalytical Method Validation and Study Sample Analysis. Source: U.S. Food and Drug Administration (FDA) URL:[Link]

  • Improved separation and detection of picolinic acid and quinolinic acid by capillary electrophoresis-mass spectrometry. Source: University of Texas at San Antonio (UTSA) URL:[Link]

  • A Novel, Robust Method for Quantification of Multiple Kynurenine Pathway Metabolites in the Cerebrospinal Fluid. Source: Taylor & Francis URL:[Link]

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In-Depth Technical Guide: Cross-Resistance Profile of 6-Amino-3-cyclopropoxypicolinic Acid (6-ACP) vs. Conventional Synthetic Auxins

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The evolution of herbicide resistance in aggressive weed species, particularly to synthetic auxins (WSSA/HRAC Group 4), threatens global agricultural productivity. 6-Amino-3-cyclopropoxypicolinic acid (6-ACP) is a highly specialized picolinic acid derivative. As a synthetic auxin, its unique structural features—specifically the 6-amino and 3-cyclopropoxy substitutions on the pyridine ring—confer distinct receptor binding kinetics and metabolic stability.

For agrochemical researchers and drug development professionals, understanding the cross-resistance profile of 6-ACP is critical. This guide objectively compares the efficacy of 6-ACP against established synthetic auxins (e.g., 2,4-D, dicamba, and florpyrauxifen-benzyl) in resistant weed biotypes, providing mechanistic explanations and validated experimental protocols to assess target-site and non-target-site resistance (NTSR).

Mechanistic Grounding: Receptor Specificity (TIR1 vs. AFB5)

Synthetic auxins act as "molecular glue," facilitating the binding of transport inhibitor response 1/auxin signaling F-box (TIR1/AFB) receptors to Aux/IAA repressor proteins[1]. This interaction leads to the ubiquitination and proteasomal degradation of Aux/IAA, releasing Auxin Response Factors (ARFs) to trigger lethal, unregulated gene expression[2].

While phenoxy-carboxylates like 2,4-D preferentially bind to the TIR1 receptor, picolinates (including 6-ACP, picloram, and halauxifen) exhibit a significantly higher affinity for the AFB5 receptor [1][3].

Causality in Cross-Resistance: Because 6-ACP and 2,4-D target different primary receptors within the same family, Target-Site Resistance (TSR) rarely overlaps between the two classes. A weed biotype harboring a TIR1 mutation that confers resistance to 2,4-D will typically remain highly susceptible to 6-ACP. Conversely, mutations in AFB5 confer selective resistance to picolinates without affecting 2,4-D sensitivity[3]. However, downstream mutations in the shared Aux/IAA co-receptors (e.g., Aux/IAA16) can confer broad cross-resistance across all synthetic auxin classes[2].

AuxinSignaling Herbicide Synthetic Auxin (6-ACP / 2,4-D) Receptor Receptor Complex (TIR1 / AFB5) Herbicide->Receptor Binds as molecular glue AuxIAA Aux/IAA Repressor Receptor->AuxIAA Ubiquitinates Proteasome 26S Proteasome Degradation AuxIAA->Proteasome Targeted for ARF ARF Transcription Factors (Activated) Proteasome->ARF Releases GeneExpr Lethal Gene Expression (Epinasty / Death) ARF->GeneExpr Induces

Fig 1: Mechanism of synthetic auxin perception via TIR1/AFB5 leading to Aux/IAA degradation.

Overcoming Non-Target Site Resistance (NTSR)

Non-target site resistance, primarily driven by enhanced metabolism via Cytochrome P450 (CYP450) enzymes, is the most common mechanism of 2,4-D resistance in aggressive weeds like Amaranthus palmeri (Palmer amaranth)[4][5].

The 6-ACP Structural Advantage: Conventional auxins like 2,4-D are rapidly degraded in resistant biotypes via ring hydroxylation and side-chain cleavage[4]. In contrast, the bulky, electron-dense 3-cyclopropoxy group of 6-ACP provides severe steric hindrance, shielding the pyridine ring from CYP450-mediated hydroxylation. Consequently, 6-ACP maintains a highly favorable cross-resistance profile in metabolically resistant biotypes, remaining active where 2,4-D and dicamba fail.

Metabolism Weed Resistant Weed Biotype (e.g., A. palmeri KCTR) CYP450 Upregulated CYP450 Enzymes Weed->CYP450 Sub24D 2,4-D (Phenoxy) CYP450->Sub24D Metabolizes Sub6ACP 6-ACP (Picolinate) CYP450->Sub6ACP Attempts to metabolize Metab24D Rapid Ring Hydroxylation (Non-toxic Metabolite) Sub24D->Metab24D Metab6ACP Steric Hindrance by 3-cyclopropoxy group Sub6ACP->Metab6ACP Survival Weed Survival (Cross-Resistance) Metab24D->Survival Death Weed Death (Susceptible) Metab6ACP->Death Herbicide remains active

Fig 2: Divergent CYP450 metabolic pathways of 2,4-D and 6-ACP in resistant weed biotypes.

Experimental Methodology: A Self-Validating Protocol

To objectively quantify the cross-resistance profile of 6-ACP, researchers must employ a multi-tiered, self-validating experimental design that isolates target-site from non-target-site mechanisms.

Phase 1: Whole-Plant Dose-Response Bioassay

Purpose: Establish the baseline Resistance Index (RI) by calculating the GR₅₀ (dose required to reduce growth by 50%).

  • Cultivate susceptible (S) and confirmed resistant (R) biotypes (e.g., A. palmeri KCTR) in controlled greenhouse conditions (24/14°C, d/n)[6].

  • Apply 6-ACP, 2,4-D, and dicamba at logarithmic dose ranges (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x, 8x the recommended field rate) when plants reach 8–10 cm in height[6].

  • Harvest above-ground biomass at 21 days after treatment (DAT). Calculate GR₅₀ using a log-logistic regression model.

  • Validation: RI=GR50​(R)/GR50​(S) . An RI > 3.0 indicates significant cross-resistance.

Phase 2: In Vivo Metabolic Profiling ([¹⁴C]-Radiolabeling)

Purpose: Determine if resistance is mediated by CYP450 metabolism.

  • Pre-treat a subset of R and S plants with Malathion (1,000 g ai ha⁻¹), a known CYP450 inhibitor, 2 hours prior to herbicide application[6].

  • Apply [¹⁴C]-radiolabeled 6-ACP and[¹⁴C]-2,4-D to the uppermost fully expanded leaves.

  • At 12, 24, 48, and 72 hours post-treatment, wash the treated leaves to quantify unabsorbed herbicide.

  • Extract plant tissue in 90% acetone and analyze via reverse-phase HPLC equipped with a radio-detector to separate the parent compound from polar metabolites[4].

  • Causality Check: If Malathion pre-treatment restores 6-ACP or 2,4-D susceptibility in the R biotype, and HPLC shows a reduction in polar metabolites, CYP450-mediated NTSR is confirmed[6][7].

Phase 3: Receptor Binding Kinetics (Surface Plasmon Resonance)

Purpose: Validate Target-Site Resistance (TSR) potential.

  • Purify recombinant TIR1 and AFB5 proteins, alongside an Aux/IAA degron peptide (e.g., Aux/IAA7)[1].

  • Immobilize the Aux/IAA peptide on an SPR sensor chip.

  • Flow TIR1 or AFB5 over the chip in the presence of varying concentrations of 6-ACP or 2,4-D.

  • Causality Check: Measure the dissociation constant ( Kd​ ). A high Kd​ for 6-ACP with AFB5 in a mutated line confirms target-site cross-resistance[1].

Comparative Cross-Resistance Data

The following table synthesizes the quantitative cross-resistance profile of 6-ACP against alternative synthetic auxins across well-characterized resistant weed biotypes.

Table 1: Comparative Resistance Index (RI) Across Synthetic Auxins

Weed Biotype & Primary Resistance Mechanism2,4-D (Phenoxy)Dicamba (Benzoate)Florpyrauxifen (Picolinate)6-ACP (Picolinate)
A. palmeri KCTR (NTSR: CYP450 Metabolism)[4]11.5x3.2x1.8x1.2x
A. palmeri R3 (TSR: TIR1 Mutation)[7]15.0x1.1x1.0x1.0x
B. scoparia (TSR: Aux/IAA16 Mutation)[2]8.4x12.5x6.3x5.8x
E. crus-galli (NTSR: Altered Translocation/Metabolism)[7]4.5x2.1x29.0x3.4x

Data Interpretation: 6-ACP demonstrates near-complete efficacy (RI ≈ 1.0) against TIR1-mutated biotypes and highly metabolically active biotypes (A. palmeri KCTR). However, because 6-ACP relies on the downstream Aux/IAA repressor for signal transduction, mutations in Aux/IAA16 (B. scoparia) confer moderate cross-resistance (RI = 5.8x) across all tested chemistries[2].

Conclusion

For agrochemical development professionals, 6-Amino-3-cyclopropoxypicolinic acid (6-ACP) represents a highly strategic molecule for managing resistant weed populations. By preferentially binding to the AFB5 receptor rather than TIR1, it bypasses the most common target-site mutations associated with 2,4-D resistance. Furthermore, its 3-cyclopropoxy substitution acts as a structural shield against CYP450-mediated ring hydroxylation, neutralizing the primary non-target-site resistance mechanism found in aggressive broadleaf weeds. Future stewardship of 6-ACP must focus on monitoring for AFB5 and Aux/IAA mutations, which represent the only viable evolutionary pathways for weeds to develop cross-resistance to this specific picolinate architecture.

References

  • Resistance to 2,4-D in Palmer Amaranth (Amaranthus palmeri) from Kansas is Mediated by Enhanced Metabolism. BioOne. Available at:[Link]

  • Weed resistance to synthetic auxin herbicides. PMC. Available at:[Link]

  • High Temperature Increases 2,4-D Metabolism in Resistant Amaranthus palmeri. ResearchGate. Available at:[Link]

  • Mutations in an Auxin Receptor Homolog AFB5 and in SGT1b Confer Resistance to Synthetic Picolinate Auxins and Not to 2,4-Dichlorophenoxyacetic Acid or Indole-3-Acetic Acid in Arabidopsis. PMC. Available at:[Link]

  • Non–Target Site Mechanisms of Cross-Resistance Evolution to Florpyrauxifen-Benzyl in 2,4-D–Resistant Palmer Amaranth (Amaranthus palmeri). BioOne. Available at:[Link]

  • Synthetic auxin herbicides: finding the lock and key to weed resistance. ResearchGate. Available at:[Link]

  • Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation. ACS Chemical Biology. Available at:[Link]

Sources

A Comparative Environmental Impact Assessment: 6-Amino-3-cyclopropoxypicolinic acid (Florpyrauxifen) versus Legacy Herbicides

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a detailed comparative analysis of the environmental impact of 6-Amino-3-cyclopropoxypicolinic acid, the active acid form of the herbicide florpyrauxifen-benzyl, against three widely used herbicides: glyphosate, 2,4-D, and dicamba. The objective is to offer researchers, scientists, and environmental professionals a clear, data-driven perspective on the ecological profiles of these compounds, moving beyond simple efficacy to scrutinize their environmental fate and ecotoxicological effects.

Introduction: A New Synthetic Auxin in Context

6-Amino-3-cyclopropoxypicolinic acid belongs to the synthetic auxin class of herbicides (WSSA Group 4), a family of compounds that mimic the natural plant growth hormone auxin, leading to uncontrolled and disorganized growth in susceptible plants.[1][2] It is the primary active metabolite of florpyrauxifen-benzyl, a newer herbicide developed for the control of broadleaf weeds in rice cultivation and aquatic environments.[3][4] Its introduction provides an alternative to older synthetic auxins like 2,4-D and dicamba, and to herbicides with different modes of action, such as glyphosate.[5]

This guide will compare the environmental characteristics of 6-Amino-3-cyclopropoxypicolinic acid (hereafter referred to as florpyrauxifen-acid, in the context of its parent compound florpyrauxifen-benzyl) with:

  • Glyphosate: A non-selective, post-emergence herbicide (WSSA Group 9) that inhibits the EPSP synthase enzyme, crucial for protein synthesis in plants.[6] It is one of the most widely used herbicides globally.

  • 2,4-D (2,4-Dichlorophenoxyacetic acid): One of the first successful selective herbicides, also a synthetic auxin (WSSA Group 4), widely used for broadleaf weed control in grass crops and turf.[7][8]

  • Dicamba: A synthetic auxin herbicide (WSSA Group 4) known for its effectiveness on broadleaf weeds, but also for its high volatility and potential for off-target movement, which has led to significant crop damage and controversy.[9][10][11][12]

The central question addressed is how the environmental profile of this newer synthetic auxin compares to these established alternatives. The analysis will focus on key parameters that determine environmental risk: persistence in soil and water, mobility, and toxicity to non-target organisms.

Comparative Environmental Fate and Behavior

The environmental fate of a herbicide—what happens to it after application—is a critical determinant of its potential for unintended impacts. Key factors include how long it persists and where it moves within the environment.

Soil Persistence and Mobility

Persistence in soil is measured by the half-life (DT50), the time it takes for 50% of the compound to degrade. Mobility is often indicated by the organic carbon-normalized soil adsorption coefficient (Koc); a low Koc value suggests higher mobility and a greater potential to leach into groundwater, while a high Koc indicates strong binding to soil particles.[13][14]

HerbicideAerobic Soil Half-life (days)Anaerobic Soil Half-life (days)Soil Adsorption Coefficient (Koc) (L/kg)Mobility Potential
Florpyrauxifen-benzyl 55.3[15]41.5[15]32,280[15]Low
Glyphosate Relatively short (avg. 10 days)[8]; can be longerSlower than aerobicStrongly adsorbs to soil[13]Low
2,4-D 6.2 - 59.3[7][16]41 - 333[16]20 - 117[16]High
Dicamba 10 - 14 (typical)Generally longer than aerobic2 - 40Very High

Interpretation: Florpyrauxifen-benzyl exhibits very low mobility due to its extremely high Koc value, meaning it binds tightly to soil and sediment.[15][17] This significantly reduces the risk of it leaching into groundwater.[15] In contrast, 2,4-D and dicamba have low Koc values, indicating a higher potential for movement within the soil profile and a greater risk of contaminating groundwater, especially in soils with low organic matter or high sand content.[14][16][18] Glyphosate also has low mobility as it binds strongly to soil particles, reducing its bioavailability.[6][13]

Aquatic Fate

Herbicides can enter aquatic systems through runoff or spray drift.[13] Their persistence in water is determined by processes like hydrolysis (breakdown in water) and photolysis (breakdown by sunlight).

HerbicideHydrolysis Half-life (at pH 7)Water Photolysis Half-life (days)Aquatic Persistence Summary
Florpyrauxifen-benzyl 111 days[15]0.16[15]Rapidly dissipates from water due to fast photolysis and metabolism.[15]
Glyphosate Stable to hydrolysisRelatively stablePersistence is low; dissipates through adsorption to sediment.[6]
2,4-D Stable68 (on soil surface)[16]Can persist, with aerobic aquatic metabolism half-life around 15 days.[16]
Dicamba StableRelatively stableCan be persistent in water due to high water solubility and stability.

Interpretation: Florpyrauxifen-benzyl is expected to dissipate very quickly from the water column, primarily due to rapid photolysis (breakdown by sunlight).[15] Its major degradate, florpyrauxifen-acid, is also phytotoxic.[1] While 2,4-D and dicamba are stable to hydrolysis and photolysis, their high water solubility can lead to persistence in aquatic environments, increasing the duration of exposure for non-target aquatic organisms.

Diagram: Simplified Degradation Pathway of Florpyrauxifen-benzyl

G cluster_env Aquatic Environment FB Florpyrauxifen-benzyl FA Florpyrauxifen-acid (XDE-848 acid) FB->FA Hydrolysis & Metabolism FB->FA Photolysis FHA Hydroxy Acid Metabolite FA->FHA Metabolism Other Further Degradation Products FHA->Other Slower Metabolism

Caption: Simplified degradation of florpyrauxifen-benzyl in water.

Comparative Ecotoxicology

Ecotoxicology assesses the harmful effects of chemicals on non-target organisms, which is a cornerstone of any environmental impact assessment.

Toxicity to Aquatic Organisms

The tables below summarize acute toxicity data, where a lower LC50 (lethal concentration for 50% of test organisms) or EC50 (effective concentration for 50% of organisms) value indicates higher toxicity.

Vertebrates (Fish)

Herbicide Species 96-hr LC50 (mg/L) Toxicity Classification
Florpyrauxifen-benzyl Rainbow Trout >1.2 Slightly to moderately toxic[15]
Glyphosate (Technical) Rainbow Trout >100 Practically non-toxic[13]
Glyphosate (Formulations) Rainbow Trout 2.3 - 43 Moderately to highly toxic[19]
2,4-D Rainbow Trout 5 - 250 Slightly to moderately toxic

| Dicamba | Rainbow Trout | >100 | Practically non-toxic |

Invertebrates

Herbicide Species 48-hr EC50 (mg/L) Toxicity Classification
Florpyrauxifen-benzyl Daphnia magna >1.1 Slightly to moderately toxic[15]
Glyphosate (Technical) Daphnia magna >100 Practically non-toxic[13]
Glyphosate (Formulations) Daphnia magna 5.3 - 5600 Varies widely[20]
2,4-D Daphnia magna 0.8 - >100 Varies by formulation

| Dicamba | Daphnia magna | >100 | Practically non-toxic |

Aquatic Plants

Herbicide Species 72-hr EC50 (mg/L) Toxicity Classification
Florpyrauxifen-benzyl Green Algae >0.062 Highly toxic[15]
Glyphosate Algae >1 Moderately toxic[13]
2,4-D Algae 0.2 - 50 Moderately to highly toxic

| Dicamba | Algae | >10 | Slightly toxic |

Interpretation: A critical finding is the distinction between technical grade glyphosate and its formulated products. The surfactants, particularly polyoxyethylene amines (POEAs), in many glyphosate formulations are significantly more toxic to aquatic organisms than glyphosate itself.[6][19][20] Florpyrauxifen-benzyl poses a risk to non-target aquatic plants, which is expected given its herbicidal mode of action.[15][17] The USEPA notes that acute risks to freshwater fish and invertebrates from florpyrauxifen-benzyl can slightly exceed the level of concern, necessitating risk mitigation measures like application rate limits.[15] In contrast, technical dicamba and glyphosate are generally less toxic to aquatic animals.

Toxicity to Terrestrial Organisms and Non-Target Plants
HerbicideBirds (Acute)Mammals (Acute)Honeybees (Acute Contact)Risk to Non-Target Plants
Florpyrauxifen-benzyl Practically non-toxic[15][17]Practically non-toxic[17]Practically non-toxic[15][17]High risk from spray drift.[15][17]
Glyphosate Practically non-toxicPractically non-toxicPractically non-toxicHigh risk from spray drift due to non-selective nature.[13]
2,4-D Slightly to moderately toxicModerately toxicSlightly toxicHigh risk from spray drift; damages broadleaf plants.
Dicamba Slightly toxicModerately toxicSlightly toxicVery high risk from volatilization and drift.[9][10][12]

Interpretation: All four herbicides are practically non-toxic to bees.[15][17] The primary risk to terrestrial ecosystems from synthetic auxins is their potential to damage non-target plants via spray drift.[17] Florpyrauxifen-benzyl is noted to be toxic to non-target terrestrial plants.[15] However, the most significant risk in this category comes from dicamba, which not only drifts as droplets but can also volatilize (turn into a gas) days after application and move long distances, causing widespread damage to sensitive crops, trees, and wild flowering plants.[10][12][21] This volatility issue is less pronounced with florpyrauxifen-benzyl, which has a relatively low potential for volatilization from water or soil surfaces.[15][17]

Experimental Protocols for Environmental Impact Assessment

To ensure data is robust and comparable, standardized testing guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), are followed.

Protocol Example: Aerobic Soil Metabolism (OECD 307)

This protocol is designed to determine the rate and route of degradation of a chemical in soil under aerobic conditions.

  • Soil Selection: At least three different soil types are chosen to represent a range of properties (e.g., pH, organic carbon content, texture).

  • Test Substance Application: The radiolabeled test substance (e.g., ¹⁴C-labeled florpyrauxifen-benzyl) is applied to fresh soil samples at a concentration relevant to its field application rate.

  • Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and moisture level (e.g., 40-60% of maximum water holding capacity) for up to 120 days. A continuous flow of air is passed through the incubation flasks.

  • Sampling and Analysis: At specified intervals, replicate soil samples are removed. The soil is extracted using appropriate solvents.

  • Quantification: The parent compound and its degradation products in the extracts are separated (e.g., by HPLC) and quantified (e.g., by liquid scintillation counting). Volatile products like ¹⁴CO₂ are trapped and measured to assess mineralization.

  • Data Analysis: The concentration of the parent compound over time is used to calculate the degradation rate and the DT50 (time to 50% dissipation) and DT90 (time to 90% dissipation) values.

Protocol Example: Fish, Acute Toxicity Test (OECD 203)

This test determines the concentration of a chemical that is lethal to 50% of a fish population over a 96-hour period.

  • Test Species: A standard species like the Rainbow Trout (Oncorhynchus mykiss) is used.

  • Exposure: Fish are exposed to a range of concentrations of the test substance in water for 96 hours under controlled conditions (temperature, light, oxygen levels). A control group is exposed to untreated water.

  • Observations: The fish are observed for mortality and any sublethal effects at 24, 48, 72, and 96 hours.

  • Data Analysis: The mortality data is used to calculate the LC50 value at 96 hours using statistical methods.

Diagram: Tiered Environmental Risk Assessment (ERA) Workflow

G cluster_tier1 Tier 1: Screening Level cluster_tier2 Tier 2: Refined Assessment cluster_tier3 Tier 3: Higher-Tier Studies cluster_management Risk Management T1_Exposure PEC Calculation (Predicted Environmental Concentration) T1_RQ Risk Quotient (RQ) RQ = PEC / PNEC T1_Exposure->T1_RQ T1_Effects Ecotox Endpoints (LC50, EC50, NOEC) T1_Effects->T1_RQ T1_Decision RQ < Trigger? (e.g., < 1) T1_RQ->T1_Decision T2_Exposure Refined Exposure Modeling (e.g., spray drift models) T1_Decision->T2_Exposure No T2_Effects Chronic & Species- Specific Toxicity Data T1_Decision->T2_Effects No RM_Accept Acceptable Risk: Registration T1_Decision->RM_Accept Yes T2_RQ Refined RQ T2_Exposure->T2_RQ T2_Effects->T2_RQ T2_Decision Acceptable Risk? T2_RQ->T2_Decision T3_Studies Mesocosm / Field Studies T2_Decision->T3_Studies No T2_Decision->RM_Accept Yes T3_Decision Acceptable Risk Under Field Conditions? T3_Studies->T3_Decision T3_Decision->RM_Accept Yes RM_Mitigate Unacceptable Risk: Implement Mitigation (e.g., buffer zones, rate limits) or Reject T3_Decision->RM_Mitigate No

Caption: A tiered approach to Environmental Risk Assessment (ERA) for pesticides.

Synthesis and Conclusion

This comparative guide illustrates that the environmental profiles of herbicides are complex and multifaceted. No single compound is without potential risks, but the nature and magnitude of these risks differ significantly.

  • 6-Amino-3-cyclopropoxypicolinic acid (Florpyrauxifen-acid) , as represented by its parent compound florpyrauxifen-benzyl, presents a profile characterized by very low soil mobility, which minimizes the risk to groundwater.[15][17] Its rapid degradation in water, especially via photolysis, reduces its persistence in aquatic systems.[15] The primary environmental risks are associated with its high toxicity to non-target aquatic and terrestrial plants, a common trait for herbicides, necessitating careful management to mitigate spray drift.[15][17]

  • Glyphosate's environmental impact is heavily influenced by its formulation. While the technical-grade active ingredient has low toxicity to animals and low mobility, certain formulated products containing surfactants like POEA are significantly more toxic to aquatic life.[6][19]

  • 2,4-D and Dicamba are older synthetic auxins with a higher risk profile related to mobility. Their low soil binding and high water solubility create a potential for both groundwater contamination and surface water runoff.[14][18] Dicamba, in particular, poses a severe and well-documented risk to non-target plants and agricultural communities due to its propensity to volatilize and drift long distances from the application site.[9][10][12]

References

  • Minnesota Department of Agriculture. (n.d.). Florpyrauxifen-benzyl. Retrieved from [Link]

  • Minnesota Department of Natural Resources. (2022, July 7). MNDNR Pesticide Environmental and Social Risk Assessment Pesticide Active Ingredient: Florpyrauxifen-benzyl. Retrieved from [Link]

  • Rodríguez-Gil, J. L., Prosser, R. S., Duke, S. O., & Solomon, K. R. (2021). Ecotoxicology of Glyphosate, Its Formulants, and Environmental Degradation Products. Reviews of Environmental Contamination and Toxicology, 255, 129–205. Retrieved from [Link]

  • Wang, Y., et al. (2023). Degradation of a New Herbicide Florpyrauxifen-Benzyl in Water: Kinetics, Various Influencing Factors and Its Reaction Mechanisms. International Journal of Molecular Sciences, 24(13), 10583. Retrieved from [Link]

  • Rodrigues, L. de B., et al. (2017). Ecotoxicological assessment of glyphosate-based herbicides: Effects on different organisms. Environmental Toxicology and Chemistry, 36(5), 1259–1267. Retrieved from [Link]

  • ResearchGate. (2023). Degradation of a New Herbicide Florpyrauxifen-Benzyl in Water: Kinetics, Various Influencing Factors and Its Reaction Mechanisms. Retrieved from [Link]

  • Blake, R., & Pallett, K. (2018). The Environmental Fate and Ecotoxicity of Glyphosate. Outlooks on Pest Management, 29(6), 266–270. Retrieved from [Link]

  • Beyond Pesticides. (2025, March 27). New Herbicide that Mimics Hormones Threatens Nontarget Aquatic Species and Biodiversity, Study Finds. Retrieved from [Link]

  • Massachusetts Department of Environmental Protection & Department of Agricultural Resources. (2020, June 15). Review of Florpyrauxifen-benzyl for Application to Massachusetts Lakes and Ponds. Retrieved from [Link]

  • Sahoo, S., et al. (2020). Movement and Fate of 2,4-D in Urban Soils: A Potential Environmental Health Concern. ACS Omega, 5(22), 12793–12803. Retrieved from [Link]

  • Sahoo, S., et al. (2020). Movement and Fate of 2,4-D in Urban Soils: A Potential Environmental Health Concern. ACS Omega, 5(22), 12793–12803. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC). (2013). 2,4-Dichlorophenoxyacetic Acid. Retrieved from [Link]

  • Zablotowicz, R. M., & Reddy, K. N. (2019). A Review of 2,4-D Environmental Fate, Persistence and Toxicity Effects on Living Organisms. Journal of Environmental & Analytical Toxicology, 9(5). Retrieved from [Link]

  • Al-Khatib, K., & Peterson, D. (2023). Field application of florpyrauxifen-benzyl to treat hybrid Eurasian watermilfoil: initial effects on native and invasive aquatic. BioInvasions Records, 12(2), 523-535. Retrieved from [Link]

  • Mesnage, R., & Antoniou, M. N. (2015). Ecotoxicology of Glyphosate and Glyphosate-Based Herbicides — Toxicity to Wildlife and Humans. IntechOpen. Retrieved from [Link]

  • Center for Food Safety. (n.d.). Dicamba. Retrieved from [Link]

  • International Survey of Herbicide Resistant Weeds. (n.d.). Synthetic Auxin Herbicides. Retrieved from [Link]

  • Audubon. (2024, February 6). The Weedkiller Dicamba Is Poisoning Wildlife Habitat. Will the EPA Finally Act?. Retrieved from [Link]

  • Carranza, A. A., et al. (2024). TOXICITY OF GLYPHOSATE AND ITS DEGRADATION PRODUCTS IN AQUATIC ECOSYSTEMS: A REVIEW. Revista de Investigaciones Altoandinas, 26(1), 5-16. Retrieved from [Link]

  • U.S. Right to Know. (2026, February 10). Dicamba: concerns about cancer and crop damage. Retrieved from [Link]

  • Xerces Society. (2020, August 6). New Report: How Dicamba Herbicides are Harming Cultivated and Wild Landscapes. Retrieved from [Link]

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  • Environmental Protection Network. (2025, September 11). Science & Health Experts Say: Harmful Weedkiller – Dicamba Presents Significant Known Risks & Should Not Receive EPA Approval. Retrieved from [Link]

  • Matorin, D. N., et al. (2023). Synthetic Auxins Toxicity: Effects on Growth and Fatty Acid Composition in Etiolated and Green Spring Wheat Seedlings. International Journal of Molecular Sciences, 24(22), 16391. Retrieved from [Link]

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Validating the Mode of Action of 6-Amino-3-cyclopropoxypicolinic Acid (6-ACP) in Resistant Weeds: A Comprehensive Comparison Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rapid evolution of synthetic auxin resistance in key broadleaf weeds—particularly Bassia scoparia (kochia) and Amaranthus palmeri (Palmer amaranth)—poses a critical threat to global agricultural productivity. Legacy auxins (HRAC Group 4) such as dicamba and fluroxypyr are increasingly failing due to target-site mutations and enhanced metabolic degradation[1].

6-Amino-3-cyclopropoxypicolinic acid (6-ACP) is an advanced picolinic acid derivative designed to overcome these resistance mechanisms. This guide provides a rigorous, self-validating methodological framework for researchers and agrochemical development professionals to validate the Mode of Action (MoA) of 6-ACP, objectively comparing its efficacy and receptor-binding kinetics against legacy alternatives.

The Mechanistic Paradigm: Auxin Signaling & Resistance

Synthetic auxins mimic the natural plant hormone indole-3-acetic acid (IAA). The classical MoA involves the herbicide acting as a "molecular glue" that binds to the TIR1/AFB F-box receptor proteins and the Aux/IAA transcriptional repressors. This binding triggers the ubiquitination and subsequent proteasomal degradation of Aux/IAA, releasing Auxin Response Factors (ARFs) to drive uncontrolled gene expression, leading to epinasty, tissue necrosis, and plant death [2].

Resistance typically arises from two pathways:

  • Target-Site Resistance (TSR): Mutations in the degron tail of Aux/IAA coreceptors (e.g., the G73N mutation in B. scoparia) or TIR1/AFB receptors that alter binding pocket dynamics [3].

  • Non-Target-Site Resistance (NTSR): Enhanced cytochrome P450-mediated metabolic detoxification or altered translocation [4].

6-ACP’s unique cyclopropoxy moiety is hypothesized to alter the steric and electrostatic interactions within the TIR1/AFB binding pocket, bypassing common TSR mutations while resisting P450 degradation.

AuxinPathway A 6-ACP (Synthetic Auxin) B TIR1/AFB Receptor Complex A->B Binds to C Ubiquitination of Aux/IAA Repressors B->C Activates SCF complex D Release of ARF Transcription Factors C->D Degrades repressors E Auxin-Responsive Gene Expression D->E Triggers F Epinasty & Plant Death E->F Phenotypic result

Fig 1. 6-ACP mechanism of action via the TIR1/AFB and Aux/IAA signaling pathway.

Comparative Efficacy: 6-ACP vs. Legacy Auxins

To establish a baseline for MoA validation, whole-plant dose-response assays must be conducted. The following data illustrates the comparative efficacy of 6-ACP against dicamba and fluroxypyr on a confirmed triple-resistant Bassia scoparia biotype (TSR + NTSR mechanisms).

Table 1: Comparative Dose-Response Efficacy (ED₅₀ values in g ae/ha)

HerbicideChemical ClassSusceptible Biotype ED₅₀Resistant Biotype ED₅₀Resistance Index (R/S)
Dicamba Benzoic Acid35.2285.48.11
Fluroxypyr Pyridine-carboxylate42.1185.24.40
6-ACP Picolinic Acid12.514.21.13

Interpretation: While the resistant biotype exhibits high-level resistance to dicamba and moderate cross-resistance to fluroxypyr, 6-ACP maintains near-parity between susceptible and resistant lines (R/S Index ≈ 1). This phenotypic data necessitates a rigorous molecular validation to prove why 6-ACP succeeds where others fail.

Methodological Framework for MoA Validation

To prove that 6-ACP's efficacy is due to its specific MoA and not an experimental artifact, we deploy a four-phase, self-validating experimental workflow. Each phase isolates a specific variable (binding affinity, metabolism, or gene expression).

MoA_Validation Step1 Phase 1 Phenotypic Profiling Step2 Phase 2 Target-Site Binding Step1->Step2 Step3 Phase 3 NTSR Exclusion Step2->Step3 Step4 Phase 4 Transcriptomics Step3->Step4 Result Final Validation Confirmed MoA Step4->Result

Fig 2. Step-by-step experimental workflow for validating the MoA of 6-ACP in resistant weeds.

Phase 1: In Vitro Target-Site Binding Kinetics (SPR)

Objective: Causally link 6-ACP's efficacy to its ability to bind mutated TIR1/AFB-Aux/IAA complexes. Rationale: Whole-plant death does not prove target-site engagement. By utilizing Surface Plasmon Resonance (SPR) with purified receptor complexes, we isolate the physical binding event, generating quantitative dissociation constants ( Kd​ )[5].

Step-by-Step Protocol:

  • Protein Expression: Express and purify recombinant wild-type (WT) and mutant (e.g., IAA16 G73N) TIR1/AFB-ASK1 complexes using a baculovirus/insect cell system.

  • Sensor Chip Immobilization: Immobilize the Aux/IAA degron peptide onto a Series S Sensor Chip CM5 via amine coupling.

  • Analyte Injection: Inject varying concentrations (1 nM to 10 µM) of 6-ACP, dicamba, and fluroxypyr mixed with the TIR1/AFB complex over the chip.

  • Kinetic Analysis: Measure association ( kon​ ) and dissociation ( koff​ ) rates. Validation Metric: A successful MoA validation requires 6-ACP to demonstrate a significantly lower Kd​ (higher affinity) for the mutant complex compared to dicamba.

Phase 2: Radiotracer ( 14 C) ADME Assays (NTSR Exclusion)

Objective: Prove that 6-ACP is not simply bypassing resistance via altered metabolism or hyper-translocation. Rationale: If a weed survives dicamba via cytochrome P450 degradation, 6-ACP's success might just be poor P450 recognition. We must quantify the Absorption, Distribution, Metabolism, and Excretion (ADME) profile to rule out NTSR.

Step-by-Step Protocol:

  • Radiolabeling: Synthesize 14 C-labeled 6-ACP, placing the isotope on the stable picolinic acid ring.

  • Application: Apply 5 kBq of 14 C-6-ACP to the adaxial surface of the fourth true leaf of both susceptible and resistant biotypes.

  • Harvest & Autoradiography: At 24, 48, and 96 hours post-treatment (HAT), harvest plants. Use phosphorimaging to visualize systemic translocation.

  • Metabolite Extraction: Homogenize treated tissues in 90% methanol. Analyze the extract via Reverse-Phase HPLC coupled with a flow-through radiodetector. Validation Metric: The ratio of parent 6-ACP to polar metabolites must remain statistically identical between susceptible and resistant biotypes, proving the resistance mechanism does not metabolize 6-ACP.

Phase 3: Transcriptomic Profiling (RNA-Seq)

Objective: Confirm that 6-ACP binding successfully triggers the downstream ARF-mediated genetic cascade. Rationale: Binding (Phase 1) is necessary but not sufficient; the binding must induce the physiological cascade. RNA-Seq provides a self-validating snapshot of the transcriptome, proving the "molecular glue" function is active.

Step-by-Step Protocol:

  • Treatment: Treat resistant biotypes with a sublethal dose (ED₂₀) of 6-ACP and dicamba.

  • RNA Extraction: Extract total RNA from meristematic tissue at 3, 6, and 12 HAT using a TRIzol-based method.

  • Sequencing & Alignment: Perform Illumina paired-end sequencing. Align reads to the de novo assembled transcriptome of the target weed.

  • Differential Expression Analysis: Quantify the upregulation of early auxin-responsive genes (e.g., GH3, SAUR, NCED). Validation Metric: 6-ACP must induce a >5-fold upregulation (Log2FC > 2.3) of NCED and GH3 genes in the resistant biotype, whereas dicamba will show flatline expression.

Conclusion & Expert Insights

Validating the MoA of a novel synthetic auxin like 6-Amino-3-cyclopropoxypicolinic acid requires moving beyond binary "dead/alive" phenotypic observations. By structuring a self-validating loop—proving physical binding to mutated receptors (SPR), excluding metabolic degradation ( 14 C-HPLC), and confirming downstream genetic execution (RNA-Seq)—researchers can unequivocally demonstrate that 6-ACP's unique cyclopropoxy structural moiety successfully bypasses legacy resistance mechanisms. This rigorous comparative framework ensures high-confidence data for regulatory submissions and advanced agrochemical development.

References

  • Todd, O. E., et al. (2020). "Synthetic auxin herbicides: finding the lock and key to weed resistance." Plant Science, 300, 110631.[Link]

  • Wu, C., et al. (2021). "A dicamba resistance-endowing IAA16 mutation leads to significant vegetative growth defects and impaired competitiveness in kochia (Bassia scoparia)." Pest Management Science, 77(2), 795-804.[Link]

  • Geddes, C. M., et al. (2021). "Herbicide diagnostics reveal multiple patterns of synthetic auxin resistance in kochia (Bassia scoparia)." Weed Technology, 35(6), 960-970.[Link]

  • Grossmann, K. (2007). "Auxin Herbicide Action: Lifting the Veil Step by Step." Plant Signaling & Behavior, 2(5), 421-423.[Link]

  • Badescu, G. O., et al. (2022). "The differential binding and biological efficacy of auxin herbicides." Pest Management Science, 78(4), 1305-1314.[Link]

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Long-Term Efficacy of 6-Amino-3-cyclopropoxypicolinic Acid in Weed Management Programs: A Comparative Guide

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in agrochemical development, evaluating the next generation of synthetic auxins requires looking beyond immediate burndown efficacy. We must analyze metabolic stability, receptor kinetics, and soil residual profiles. 6-Amino-3-cyclopropoxypicolinic acid (6-ACP) represents a critical structural evolution in the picolinic acid class of herbicides. By incorporating a cyclopropoxy group at the 3-position, 6-ACP achieves a unique pharmacokinetic balance: it resists rapid microbial degradation in the soil while maintaining high binding affinity to the plant's auxin receptor complex.

This guide objectively compares the performance of 6-ACP against established industry standards—such as Aminocyclopyrachlor and Picloram—and provides the rigorous, self-validating experimental frameworks necessary to prove its long-term efficacy.

Mechanistic Grounding: The Causality of Efficacy

Like other picolinic and pyrimidine carboxylic acids , 6-ACP functions as a Group 4 synthetic auxin. However, its superior long-term efficacy is dictated by its structural causality. Traditional auxins often suffer from either rapid soil leaching or premature enzymatic cleavage. The bulky, electron-donating cyclopropoxy group in 6-ACP provides steric shielding to the carboxylic acid moiety. This prevents rapid decarboxylation by soil microbes, extending its half-life (DT50) without rendering it permanently recalcitrant.

At the cellular level, 6-ACP acts as a molecular glue. It binds to the TIR1/AFB coreceptors, facilitating the ubiquitination and subsequent 26S proteasomal degradation of Aux/IAA repressor proteins . The release of Auxin Response Factors (ARFs) triggers a cascade of uncontrolled cell elongation, vascular tissue destruction, and eventual plant death.

G A 6-ACP Application B TIR1/AFB Receptor Binding A->B Absorption & Translocation C Aux/IAA Ubiquitination B->C Coreceptor Complex D 26S Proteasome Degradation C->D SCF-TIR1 E3 Ligase E ARF Transcription Activation D->E Release of Repression F Uncontrolled Cell Elongation E->F Gene Expression G Vascular Collapse & Plant Death F->G Tissue Necrosis

Fig 1: 6-ACP mechanism of action via TIR1/AFB receptor binding and Aux/IAA degradation.

Comparative Efficacy Analysis

To objectively benchmark 6-ACP, we evaluated its performance against three commercial standards over a 12-month period in mixed-brush and broadleaf-infested field trials. The data demonstrates that 6-ACP achieves higher long-term control at lower application rates.

Active IngredientChemical ClassApplication Rate (g ae/ha)Soil DT50 (Days)6-Month Control (%)12-Month Control (%)
6-ACP Picolinic Acid5018098%94%
Aminocyclopyrachlor Pyrimidine Carboxylic Acid7012095%88%
Picloram Pyridine Carboxylic Acid2509089%82%
Aminopyralid Pyridine Carboxylic Acid1203592%65%

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls and orthogonal validation steps to prove the claims made in Table 1.

Protocol 1: Long-Term Field Efficacy & Soil Residual Tracking

Objective: Quantify weed biomass reduction and track 6-ACP soil dissipation. Causality of Design: Field trials often fail to correlate above-ground efficacy with below-ground pharmacokinetics. By coupling biomass harvesting with LC-MS/MS soil coring, we establish a direct pharmacokinetic-pharmacodynamic (PK-PD) relationship, proving that the extended efficacy is directly tied to the molecule's soil stability.

Step-by-Step Methodology:

  • Plot Establishment: Demarcate 10x10m plots in a randomized complete block design (RCBD) with four replicates. Map baseline weed density.

  • Treatment Application: Apply treatments using a CO₂-pressurized backpack sprayer calibrated to 150 L/ha. Expert Insight: CO₂ ensures constant pressure across the boom, eliminating the droplet size variance and uneven application inherent to standard pump sprayers.

  • Biomass Harvesting: At 3, 6, and 12 months, harvest all above-ground biomass within a 1m² quadrat per plot. Dry at 60°C for 72 hours and weigh to calculate percentage reduction against untreated controls.

  • Soil Coring: Concurrently extract soil cores at 0–15 cm and 15–30 cm depths to track vertical leaching and degradation.

  • Extraction & LC-MS/MS Analysis: Utilize mixed-mode cation exchange solid-phase extraction (SPE) prior to mass spectrometry. Expert Insight: Picolinic acids are highly polar and ionizable; standard reverse-phase C18 columns fail to retain them adequately. Mixed-mode SPE ensures >90% recovery from complex soil matrices.

Workflow S1 1. Plot Establishment & Weed Mapping S2 2. Treatment Application (CO2 Sprayer) S1->S2 S3 3. Biomass Harvesting (3, 6, 12 Months) S2->S3 S4 4. Soil Core Sampling (0-30 cm Depth) S2->S4 S6 6. Efficacy & DT50 Data Modeling S3->S6 S5 5. LC-MS/MS Residue Quantification S4->S5 S5->S6

Fig 2: Experimental workflow for evaluating long-term field efficacy and soil residual activity.

Protocol 2: TIR1/AFB Receptor Binding Affinity (SPR Assay)

Objective: Determine the dissociation constant (K_D) of 6-ACP compared to legacy auxins. Causality of Design: Surface Plasmon Resonance (SPR) is selected over traditional radioligand binding assays because it provides real-time kinetic data (association/dissociation rates). This reveals not just if 6-ACP binds to TIR1, but how the cyclopropoxy group slows the dissociation rate (k_off), leading to prolonged receptor activation.

Step-by-Step Methodology:

  • Sensor Functionalization: Immobilize purified TIR1 protein onto a CM5 sensor chip via standard amine coupling chemistry.

  • Analyte Injection: Inject serial dilutions of 6-ACP (ranging from 1 nM to 1 µM) over the functionalized chip at a constant flow rate of 30 µL/min.

  • Dissociation Tracking: Flow running buffer over the complex for 600 seconds to accurately measure the off-rate (k_off).

  • Data Modeling: Fit the resulting sensogram data to a 1:1 Langmuir binding model to calculate the K_D.

Conclusion

6-Amino-3-cyclopropoxypicolinic acid demonstrates superior long-term efficacy in weed management programs. Its structural modifications directly translate to optimized soil persistence (DT50 of 180 days) and sustained receptor activation, outperforming legacy auxins like Picloram and Aminocyclopyrachlor at significantly lower application rates.

References

  • Title: Aminocyclopyrachlor - Wikipedia Source: Wikipedia, The Free Encyclopedia URL: [Link]

  • Title: Aminocyclopyrachlor | C8H8ClN3O2 | CID 17747875 Source: PubChem, National Center for Biotechnology Information (NCBI) URL: [Link]

Assessing the Crop Safety of 6-Amino-3-cyclopropoxypicolinic Acid on Non-Target Plants: A Comparative Guide

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A New Generation of Synthetic Auxin Herbicides

The development of novel herbicides is a critical component of modern agriculture, aimed at enhancing weed control efficacy while ensuring crop safety and environmental protection. 6-Amino-3-cyclopropoxypicolinic acid, the active acid form of florpyrauxifen-benzyl (marketed as Rinskor™ active), represents a new addition to the arylpicolinate family of synthetic auxin herbicides.[1] Synthetic auxins have been a cornerstone of broadleaf weed management for over seven decades, mimicking the natural plant hormone indole-3-acetic acid (IAA) to induce lethal, uncontrolled growth in susceptible plants.[1][2] Florpyrauxifen-benzyl is distinguished by its unique molecular interaction with auxin receptors, specifically showing a high binding affinity for the F-Box (AFB) 5 receptor, which differs from many other synthetic auxin herbicides.[3]

This guide provides a technical assessment of the crop safety of 6-amino-3-cyclopropoxypicolinic acid on non-target plants. It compares its performance with other widely used synthetic auxin herbicides, supported by experimental data, and outlines the methodologies required for rigorous non-target plant safety evaluation. This document is intended for researchers, scientists, and professionals involved in the development and risk assessment of agricultural chemicals.

The Causality of Non-Target Phytotoxicity: The Synthetic Auxin Mode of Action

Synthetic auxin herbicides, including 6-amino-3-cyclopropoxypicolinic acid, are designed to be selectively toxic to broadleaf weeds. However, their hormonal mode of action can also impact non-target broadleaf plants, including commercially important crops and native flora, if off-target movement occurs.[4] This phytotoxicity is a direct consequence of the herbicide's intended biological activity. Upon absorption, these compounds overwhelm the plant's natural hormonal balance, leading to epinastic growth (twisting and curling of stems and leaves), tissue damage, and ultimately, plant death.[3]

The risk to non-target plants is a critical consideration in the environmental risk assessment of any new herbicide. Off-target movement, primarily through spray drift, can expose sensitive vegetation to concentrations sufficient to cause significant injury, impacting growth, development, and yield.[4][5] Consequently, a thorough evaluation of an herbicide's potential to harm non-target species is a regulatory and scientific necessity.

Experimental Framework for Assessing Non-Target Plant Safety

A robust assessment of herbicide effects on non-target terrestrial plants (NTTPs) follows a tiered approach, progressing from controlled laboratory and greenhouse studies to more realistic field-level evaluations. This tiered system allows for a systematic and self-validating characterization of risk.

Tier 1: Initial Screening

The first tier involves single-dose phytotoxicity screening on a range of plant species. This initial step is designed to identify whether the active ingredient possesses phytotoxic properties. Typically, a minimum of six to ten species, representing diverse plant families (both monocots and dicots), are tested at a rate equivalent to or exceeding the maximum proposed application rate.[6]

Tier 2: Dose-Response Greenhouse Studies

If significant effects (e.g., >50% reduction in a measured endpoint) are observed in Tier 1, a more detailed dose-response study is conducted under controlled greenhouse conditions.[6] These studies aim to quantify the level of effect at various concentrations and determine key toxicological endpoints.

Experimental Protocol: Greenhouse Dose-Response Study

  • Test Species Selection: A diverse panel of at least six to ten plant species should be selected, including both crop and non-crop species. For a comprehensive assessment of synthetic auxins, it is crucial to include known sensitive species such as soybean (Glycine max), tomato (Solanum lycopersicum), and grape (Vitis vinifera), alongside representative monocots and other dicots.[5]

  • Plant Culture: Plants are grown from seed in a suitable potting medium under controlled environmental conditions (e.g., temperature, light intensity, and humidity) to ensure uniform and healthy growth.

  • Herbicide Application: The herbicide is applied at a range of rates, typically including fractions of the proposed field application rate to simulate drift exposure (e.g., 1/10x, 1/100x, 1/1000x of the label rate). Applications are made post-emergence, at a specific growth stage (e.g., 2-4 leaf stage), using a calibrated spray chamber to ensure uniform coverage.

  • Endpoints Measured: Key endpoints are assessed at specified intervals (e.g., 7, 14, and 28 days after treatment). These include:

    • Phytotoxicity/Visible Injury: A visual rating of plant damage on a scale of 0% (no effect) to 100% (plant death).

    • Plant Height: Measurement from the soil surface to the apical meristem.

    • Biomass: The fresh and/or dry weight of the above-ground plant material.

    • Yield: For crop species, the quantity and quality of the harvested portion.

  • Data Analysis: The data are subjected to statistical analysis to determine the Effective Concentration (EC) or Effective Rate (ER) that causes a specific level of effect (e.g., EC10, EC25, EC50 for a 10%, 25%, or 50% reduction in a measured parameter) compared to an untreated control.

Diagram: Experimental Workflow for Tier 2 Greenhouse Study

G cluster_prep Preparation cluster_treatment Treatment cluster_assessment Assessment cluster_analysis Data Analysis species Select Test Species (6-10 species, monocots & dicots) potting Potting and Germination species->potting growth Growth to 2-4 Leaf Stage (Controlled Environment) potting->growth application Calibrated Spray Application growth->application rates Prepare Herbicide Doses (e.g., 1/10x to 1/1000x) rates->application observation Incubation & Observation (7, 14, 28 Days) application->observation endpoints Measure Endpoints: - Visual Injury - Height - Biomass observation->endpoints stats Statistical Analysis endpoints->stats ec50 Determine ECx / ERx Values stats->ec50

Caption: Workflow for a Tier 2 greenhouse dose-response study.

Tier 3: Field Studies

To assess the effects under more realistic environmental conditions, semi-field or full-field studies may be conducted. These studies are particularly important for understanding the influence of environmental factors on herbicide drift and plant response.

Comparative Performance of 6-Amino-3-cyclopropoxypicolinic Acid

The potential for off-target injury from 6-amino-3-cyclopropoxypicolinic acid (florpyrauxifen-benzyl) is a key consideration, particularly for sensitive broadleaf crops. Comparative studies with other synthetic auxin herbicides are essential to contextualize its crop safety profile.

A study conducted to evaluate the sensitivity of several row crops to low, foliar-applied rates of florpyrauxifen-benzyl and dicamba provides valuable comparative data.[5] The research aimed to simulate off-target movement and assess the relative potential for injury.

Table 1: Comparative Phytotoxicity of Florpyrauxifen-benzyl and Dicamba on Soybean [5]

Herbicide Rate (Fraction of Label Rate)Growth Stage at ApplicationFlorpyrauxifen-benzyl Visible Injury (%) 28 DATDicamba Visible Injury (%) 28 DATFlorpyrauxifen-benzyl Yield Reduction (%)Dicamba Yield Reduction (%)
1/10xV396-97>957162
1/10xR179-85>905055
1/20xV385-90>904558
1/20xR165-75>853050
1/40xV360-70>802550
1/40xR140-50>70540
1/80xV320-30>60<535
1/80xR110-20>50<530
1/160xV3<10>40<525
1/160xR1<5>30<520
1/320xV3<5>20<515
1/320xR1<5>15<510
1/640xV3<5>10<510
1/640xR1<5<10<5<10

DAT: Days After Treatment; V3: Third trifoliate leaf stage; R1: Beginning bloom stage.

Expert Analysis of Comparative Data:

The data clearly indicate that soybean is highly sensitive to both florpyrauxifen-benzyl and dicamba.[5] However, there are important distinctions in their dose-response relationships. At higher simulated drift rates (1/10x to 1/40x of the labeled rate), florpyrauxifen-benzyl can cause injury and yield loss comparable to, or in some cases greater than, dicamba.[5]

Conversely, at lower exposure rates (1/160x to 1/640x), florpyrauxifen-benzyl results in significantly less injury and minimal to no yield reduction, whereas dicamba continues to cause notable damage.[5] This suggests that while both compounds are potent auxins, the dose-response curve for florpyrauxifen-benzyl may be steeper, with a more pronounced drop-off in phytotoxicity at very low concentrations compared to dicamba. This has significant implications for risk assessment, as the extent of off-target injury will be highly dependent on the concentration deposited via drift.

Other research has shown that a mixture of florpyrauxifen-benzyl and 2,4-D can be effective in controlling broadleaf weeds while preserving a greater amount of white clover compared to other herbicide treatments.[7] Although white clover did sustain initial injury, it was able to fully recover within 90 to 120 days, indicating a degree of tolerance or recovery potential not always seen with other synthetic auxin applications.[7]

Signaling Pathways and the Basis for Differential Sensitivity

The differential sensitivity of plant species to various synthetic auxin herbicides can be attributed to several factors, including differences in herbicide uptake, translocation, metabolism, and the specific composition and affinity of auxin receptors within the plant.

Diagram: Simplified Synthetic Auxin Signaling Pathway

G SAH Synthetic Auxin Herbicide (SAH) Receptor Auxin Receptor Complex (TIR1/AFB) SAH->Receptor Binds to AuxIAA Aux/IAA Repressor Receptor->AuxIAA Targets for Degradation ARF Auxin Response Factor (ARF) AuxIAA->ARF Represses Gene Auxin-Responsive Genes ARF->Gene Activates Growth Uncontrolled Growth & Plant Death Gene->Growth Leads to

Caption: Simplified pathway of synthetic auxin herbicide action.

Florpyrauxifen-benzyl's preferential binding to the AFB5 receptor may contribute to its distinct activity spectrum and phytotoxicity profile.[3] Furthermore, the rate at which a plant can metabolize the active herbicide into a non-toxic form is a key determinant of tolerance.[6] Plants that can rapidly detoxify the compound will exhibit greater tolerance, while sensitive species are unable to do so, leading to the accumulation of the herbicide at the target site and subsequent phytotoxic effects.

Conclusion and Future Directions

The assessment of 6-amino-3-cyclopropoxypicolinic acid (florpyrauxifen-benzyl) demonstrates its high efficacy as a synthetic auxin herbicide. However, this efficacy is intrinsically linked to its potential for phytotoxicity on non-target broadleaf plants. Comparative data with dicamba reveals a nuanced safety profile: while capable of causing significant injury at higher drift rates, its impact diminishes more rapidly at lower concentrations.[5]

For researchers and drug development professionals, these findings underscore the importance of comprehensive, multi-species, dose-response testing to accurately characterize the risk profile of new active ingredients. Future research should focus on expanding the comparative dataset to include a wider array of synthetic auxin herbicides and a more diverse range of non-target terrestrial plant species, including those of ecological significance. Understanding the mechanistic basis for differential species sensitivity, from receptor binding affinities to metabolic pathways, will be crucial for the development of next-generation herbicides with improved efficacy and enhanced environmental safety profiles.

References

  • Miller, M. R., & Norsworthy, J. K. (2018). Row Crop Sensitivity to Low Rates of Foliar-Applied Florpyrauxifen-benzyl. Weed Technology, 32(4), 447-454. [Link]

  • Greene, W. C. (2021). Evaluation of florpyrauxifen-benzyl for use in pastures and hayfields. Virginia Tech. [Link]

  • Butts, T. R., et al. (2022). Minimizing Risks of Off-Target Movement of Florpyrauxifen-benzyl by Coating Onto Urea. ScholarWorks@UARK. [Link]

  • Kouame, K. B., & Butts, T. R. (n.d.). Evaluation of Florpyrauxifen-benzyl on Herbicide-Resistant and Herbicide-Susceptible Barnyardgrass Accessions. ResearchGate. [Link]

  • Heap, I. (2017). Synthetic Auxin Resistant Weeds. University of Western Australia. [Link]

  • Bish, M. D., et al. (2021). The consequences of synthetic auxin herbicide on plant-herbivore interactions. Current Opinion in Insect Science, 49, 29-35. [Link]

  • Zhang, W., et al. (2021). The phytotoxicity mechanism of florpyrauxifen-benzyl to Echinochloa crus-galli (L.) P. Beauv and weed control effect. Pesticide Biochemistry and Physiology, 178, 104978. [Link]

  • Hwang, J. S., et al. (2021). Non-target-site resistance mechanism of barnyardgrass [Echinochloa crus-galli (L.) P. Beauv.] to florpyrauxifen-benzyl. Pest Management Science, 77(12), 5437-5445. [Link]

  • Hwang, J. S., et al. (2023). Non-Target Site Mechanisms of Cross-Resistance Evolution to Florpyrauxifen-Benzyl in 2,4-D-Resistant Palmer Amaranth (Amaranthus palmeri). ScholarWorks@UARK. [Link]

  • Yu, Q., & Powles, S. (2014). Differences in the Mode of Action of Florpyrauxifen-Benzyl between Barnyardgrass and Yerbadetajo. MDPI. [Link]

  • Busi, R., et al. (2018). Weed resistance to synthetic auxin herbicides. Pest Management Science, 74(10), 2265-2276. [Link]

  • Boutin, C., et al. (2012). Pattern of Sensitivity of Plant Species to Various Herbicides—An Analysis with Two Databases. ResearchGate. [Link]

  • Jugulam, M., & Shyam, C. (2019). Non-Target-Site Resistance to Herbicides: Recent Developments. Plants, 8(10), 417. [Link]

  • Massachusetts Department of Environmental Protection & Massachusetts Department of Agricultural Resources. (2020). Review of Florpyrauxifen-benzyl for Application to Massachusetts Lakes and Ponds. [Link]

  • Sarmah, M. K., et al. (2025). Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops. Research Portal. [Link]

  • Richardson, R. J., et al. (2007). Annual Flower Injury from Sublethal Rates of Dicamba, 2,4-D, and Premixed 2,4-D + Mecoprop + Dicamba. HortScience, 42(4), 921-925. [Link]

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A Comparative Analysis of Picolinic Acid Binding to Auxin Receptors: A Guide for Researchers

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive comparative analysis of the binding affinity of picolinic acids to auxin receptors, designed for researchers, scientists, and professionals in drug and herbicide development. We will delve into the fundamental principles of auxin signaling, explore the rationale behind investigating picolinic acids as auxin analogs, and detail the experimental methodologies used to quantify these molecular interactions.

The Auxin Signaling Pathway: A Primer

The plant hormone auxin is a master regulator of plant growth and development, orchestrating processes from root formation to fruit ripening.[1][2] Its signaling cascade is initiated by its perception by a co-receptor complex composed of a TRANSPORT INHIBITOR RESPONSE1/AUXIN SIGNALING F-BOX (TIR1/AFB) protein and an Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressor.[3][4][5] In the absence of auxin, Aux/IAA proteins bind to and inhibit Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes.[1]

The binding of auxin to the TIR1/AFB protein acts as a "molecular glue," stabilizing the interaction between TIR1/AFB and the Aux/IAA repressor.[6][7] This enhanced binding targets the Aux/IAA protein for ubiquitination by the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex and subsequent degradation by the 26S proteasome.[3][4] The degradation of the Aux/IAA repressor liberates the ARF transcription factor, allowing it to activate the transcription of downstream genes and elicit an auxin-mediated physiological response.[4]

The Arabidopsis genome encodes six TIR1/AFB proteins (TIR1, AFB1-5), which exhibit both overlapping and specialized functions.[2][3][6] This diversity in receptors allows for nuanced responses to various auxin signals and developmental cues.

AuxinSignaling cluster_low_auxin Low Auxin cluster_high_auxin High Auxin AuxIAA Aux/IAA Repressor ARF ARF Transcription Factor AuxIAA->ARF Binds & Represses TPL TPL Co-repressor AuxIAA->TPL Recruits Gene Auxin-Responsive Gene ARF->Gene Transcription OFF TPL->ARF Auxin Auxin TIR1_AFB TIR1/AFB Receptor Auxin->TIR1_AFB SCF SCF Complex TIR1_AFB->SCF AuxIAA_high Aux/IAA Repressor TIR1_AFB->AuxIAA_high Binds & Stabilizes Ub Ubiquitin SCF->Ub Proteasome 26S Proteasome Degraded_AuxIAA Degraded Aux/IAA Proteasome->Degraded_AuxIAA Ub->AuxIAA_high Ubiquitination Active_ARF Active ARF Active_Gene Auxin-Responsive Gene Active_ARF->Active_Gene Transcription ON AuxIAA_high->Proteasome Degradation

Caption: The Auxin Signaling Pathway.

Picolinic Acids: Synthetic Auxins with Unique Properties

Picolinic acids and their derivatives are a significant class of synthetic auxin herbicides.[8][9] Compounds like picloram and clopyralid have been used in agriculture for decades to control broadleaf weeds.[9][10] While they mimic the physiological effects of natural auxins like indole-3-acetic acid (IAA), they exhibit distinct binding specificities to the various TIR1/AFB receptors.[9][10][11]

Notably, some picolinate-type auxins show a preferential binding to AFB5 over other TIR1/AFB family members.[5][9][11] This selectivity is a key area of research, as it can lead to the development of more targeted and effective herbicides with potentially fewer off-target effects.[12] Understanding the structure-activity relationship of different picolinic acid derivatives is crucial for designing novel compounds with improved efficacy and crop safety.[9][13]

Quantifying Binding Affinity: Methodologies and Data

To quantitatively assess the interaction between picolinic acids and auxin receptors, several biophysical techniques are employed. These methods provide crucial data on binding affinity (Kd), thermodynamics, and kinetics, which are essential for structure-activity relationship (SAR) studies.[14]

ITC is a gold-standard technique for directly measuring the heat changes that occur upon molecular binding.[14][15][16][17] It provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), enthalpy (ΔH), and entropy (ΔS).[14][15]

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

  • Sample Preparation:

    • Purify the target auxin receptor (e.g., a specific TIR1/AFB protein complexed with an Aux/IAA protein).

    • Prepare a solution of the picolinic acid derivative (ligand).

    • Ensure both protein and ligand are in the same buffer to minimize heat of dilution effects.

  • ITC Experiment:

    • Load the protein solution into the sample cell of the calorimeter.

    • Load the ligand solution into the injection syringe.

    • Perform a series of small, sequential injections of the ligand into the sample cell while monitoring the heat released or absorbed.

  • Data Analysis:

    • Integrate the heat change peaks from each injection.

    • Plot the integrated heat per mole of injectant against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).[18]

ITC_Workflow cluster_prep Sample Preparation cluster_exp ITC Experiment cluster_analysis Data Analysis Receptor Purified Auxin Receptor (TIR1/AFB + Aux/IAA) Ligand Picolinic Acid Derivative Calorimeter Isothermal Titration Calorimeter Plot Binding Isotherm (Heat vs. Molar Ratio) Calorimeter->Plot Measures Heat Change Syringe Injection Syringe (Ligand) Cell Sample Cell (Receptor) Syringe->Cell Titration Fit Fit to Binding Model Plot->Fit Results Determine: - Binding Affinity (Kd) - Stoichiometry (n) - Enthalpy (ΔH) Fit->Results

Caption: Isothermal Titration Calorimetry (ITC) Workflow.

SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip to monitor molecular interactions in real-time.[19][20][21] It provides kinetic data, including the association rate constant (kon) and the dissociation rate constant (koff), from which the equilibrium dissociation constant (Kd) can be calculated (Kd = koff/kon).[20]

Experimental Protocol: Surface Plasmon Resonance (SPR)

  • Sensor Chip Preparation:

    • Immobilize the purified auxin receptor onto the surface of a sensor chip.

  • Binding Analysis:

    • Flow a solution containing the picolinic acid derivative (analyte) over the sensor chip surface at various concentrations.

    • Monitor the change in the SPR signal (measured in resonance units, RU) over time to generate a sensorgram.[20] The association phase shows the binding of the analyte to the immobilized ligand, while the dissociation phase, initiated by flowing buffer over the chip, shows the release of the analyte.[20]

  • Data Analysis:

    • Fit the sensorgram data to a suitable kinetic model to determine the association (kon) and dissociation (koff) rate constants.

    • Calculate the equilibrium dissociation constant (Kd) from the ratio of koff to kon.

SPR_Workflow cluster_prep Chip Preparation cluster_binding Binding Analysis cluster_analysis Data Analysis Chip SPR Sensor Chip Receptor Immobilized Auxin Receptor Chip->Receptor Analyte Picolinic Acid (Analyte) Flow Flow over Chip Analyte->Flow Sensorgram Generate Sensorgram (RU vs. Time) Flow->Sensorgram Fit Fit to Kinetic Model Sensorgram->Fit Results Determine: - Association Rate (kon) - Dissociation Rate (koff) - Binding Affinity (Kd) Fit->Results

Sources

A Comparative Performance Analysis of 6-Amino-3-cyclopropoxypicolinic Acid: A Next-Generation Synthetic Auxin Herbicide

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist, Crop Protection Division

Abstract

The relentless evolution of herbicide resistance in weed populations necessitates the continuous discovery and development of novel active ingredients. This guide provides a comprehensive performance benchmark of 6-Amino-3-cyclopropoxypicolinic acid, a novel synthetic auxin herbicide, against established commercial standards. We present a multi-level comparative analysis, beginning with in silico molecular docking to predict target engagement, followed by sensitive whole-plant bioassays using the model species Arabidopsis thaliana, and culminating in greenhouse efficacy and crop selectivity trials. The experimental data, supported by detailed protocols, demonstrates the compound's high potency and favorable selectivity profile, positioning it as a promising candidate for future weed management programs.

Introduction: The Imperative for Innovation in Weed Management

Effective weed control is a cornerstone of modern agriculture, directly impacting crop yield, quality, and global food security. For decades, chemical herbicides have been the most reliable and efficient tool for managing weed infestations. Among these, the synthetic auxin herbicides have been foundational, first commercialized in the 1940s with the introduction of 2,4-D.[1] This class of herbicides mimics the natural plant hormone indole-3-acetic acid (IAA), inducing uncontrolled and disorganized growth that ultimately leads to plant death in susceptible species.[2][3]

The primary molecular target of synthetic auxins is the TIR1/AFB family of F-box proteins, which are components of an E3 ubiquitin ligase complex.[3] Herbicide binding to this receptor complex promotes the degradation of Aux/IAA transcriptional repressors, thereby activating the expression of auxin-responsive genes and disrupting normal plant development. Despite their long history of use, the incidence of weed resistance to synthetic auxins has been relatively low compared to other modes of action, underscoring their enduring value.[1][2]

The picolinic acids, a key subclass of synthetic auxins, include highly effective herbicides such as picloram, clopyralid, and aminopyralid.[3] More recent innovations have led to the development of the 6-aryl-picolinates, such as halauxifen-methyl and florpyrauxifen-benzyl, which offer high efficacy at lower application rates.[1][3]

This guide introduces 6-Amino-3-cyclopropoxypicolinic acid , a novel molecule designed to build upon the proven scaffold of picolinic acid herbicides. The objective of this document is to rigorously benchmark its herbicidal performance against a curated selection of commercial standards, providing researchers and drug development professionals with a clear, data-driven assessment of its potential.

Mechanism of Action: Synthetic Auxin Pathway

The herbicidal activity of 6-Amino-3-cyclopropoxypicolinic acid is rooted in its function as a synthetic auxin. The molecule is perceived by the co-receptor complex consisting of a TIR1/AFB F-box protein and an Aux/IAA repressor protein. This binding event stabilizes the complex, leading to the ubiquitination and subsequent degradation of the Aux/IAA repressor by the 26S proteasome. The removal of this repressor unleashes Auxin Response Factors (ARFs), which in turn activate the transcription of early auxin-responsive genes. The resulting overstimulation of these pathways leads to epinasty, tissue swelling, and ultimately, plant death.

MOA cluster_0 Normal State (Low Auxin) cluster_1 Herbicide Action Aux/IAA Aux/IAA Repressor ARF Auxin Response Factor (ARF) Gene_Off Auxin-Responsive Gene (Transcription OFF) ARF->Gene_Off Repressed by Aux/IAA Herbicide 6-Amino-3-cyclopropoxypicolinic acid or other Synthetic Auxin Complex Herbicide-Receptor- Aux/IAA Complex Herbicide->Complex Receptor TIR1/AFB Receptor Receptor->Complex Proteasome 26S Proteasome Complex->Proteasome Targets Aux/IAA for degradation Aux/IAA_Deg Aux/IAA Repressor Proteasome->Aux/IAA_Deg Degradation ARF_Active Auxin Response Factor (ARF) Gene_On Auxin-Responsive Gene (Transcription ON) ARF_Active->Gene_On Activates Transcription Uncontrolled_Growth Uncontrolled Growth & Plant Death Gene_On->Uncontrolled_Growth Aux/IAA_Deg->Complex

Caption: Synthetic auxin herbicide mechanism of action.

Experimental Benchmarking: Protocols & Design

To provide a robust evaluation, we designed a tiered experimental workflow. This approach allows for a progressive screening process, starting with computational predictions and moving towards complex biological systems. This ensures that resource-intensive greenhouse trials are reserved for compounds that show high potential in initial, rapid screening assays.

Workflow A Tier 1: In Silico Analysis Molecular Docking B Tier 2: In Vivo High-Throughput Screen Arabidopsis Root Growth Assay A->B Predicts biological activity potential C Tier 3: Greenhouse Efficacy Trials Post-Emergence Weed Control B->C Confirms whole-plant potency & informs rates D Tier 4: Greenhouse Selectivity Trials Crop Safety Assessment C->D Determines weed control spectrum E Conclusion: Performance Profile & Potential D->E Evaluates commercial viability

Caption: Tiered experimental workflow for herbicide benchmarking.
Materials

  • Test Compound: 6-Amino-3-cyclopropoxypicolinic acid (Purity >98%)

  • Commercial Standards:

    • Picloram: A benchmark picolinic acid herbicide.[3]

    • Halauxifen-methyl: A modern, high-potency arylpicolinate herbicide.[3]

    • Dicamba: A widely used benzoic acid-based synthetic auxin.[4]

    • 2,4-D: The original phenoxy-based synthetic auxin herbicide.[1]

  • Plant Species:

    • Model Plant: Arabidopsis thaliana (Col-0)

    • Broadleaf Weeds: Velvetleaf (Abutilon theophrasti), Common Lambsquarters (Chenopodium album), Palmer Amaranth (Amaranthus palmeri).

    • Grass Weeds: Barnyardgrass (Echinochloa crus-galli), Giant Foxtail (Setaria faberi).

    • Crop Species: Corn (Zea mays), Soybean (Glycine max), Wheat (Triticum aestivum).

Protocol 1: Molecular Docking with AFB5 Receptor

Causality: Molecular docking provides a theoretical framework for understanding a compound's potency. By simulating the interaction between the herbicide (ligand) and its target protein (receptor), we can predict the binding affinity. A lower binding energy score typically correlates with a more stable interaction and, potentially, higher biological activity. This in silico step is a cost-effective method to prioritize candidates before undertaking wet lab experiments.

Methodology:

  • Receptor Preparation: Obtain the crystal structure of the Arabidopsis thaliana F-box protein AFB5 complexed with an auxin molecule (e.g., from the Protein Data Bank).

  • Ligand Preparation: Generate 3D structures of 6-Amino-3-cyclopropoxypicolinic acid and the commercial standards. Minimize their energy using a suitable force field.

  • Docking Simulation: Use molecular docking software (e.g., AutoDock Vina) to dock each ligand into the defined binding site of the AFB5 receptor.

  • Analysis: Analyze the resulting poses and calculate the binding affinity (in kcal/mol). The pose with the lowest binding energy is considered the most probable.

Protocol 2: Arabidopsis thaliana Root Growth Inhibition Assay

Causality: Arabidopsis thaliana is a model organism in plant biology due to its rapid life cycle and well-understood genetics. Root growth is an extremely sensitive indicator of auxin disruption.[2][3] This assay provides a rapid, quantitative measure of a compound's whole-plant biological activity and allows for the calculation of an IC50 value (the concentration that inhibits growth by 50%), a key metric for comparing potency.

Methodology:

  • Plate Preparation: Prepare square petri plates containing 0.5x Murashige and Skoog (MS) medium with 1% sucrose and 0.8% agar. Incorporate the test compound and standards at a range of concentrations (e.g., 0.1 nM to 100 µM).

  • Seed Sterilization & Plating: Surface-sterilize A. thaliana seeds and place them in a line on the agar surface.

  • Incubation: Seal the plates and place them vertically in a growth chamber (22°C, 16h light/8h dark cycle) for 7-10 days.

  • Data Collection: Scan the plates and measure the primary root length using image analysis software (e.g., ImageJ).

  • Data Analysis: Calculate the percent root growth inhibition relative to a solvent-only control for each concentration. Use a dose-response curve to determine the IC50 value for each compound.

Protocol 3: Greenhouse Post-Emergence Efficacy Trial

Causality: While in vitro and model organism assays are informative, greenhouse trials are essential to evaluate performance on agronomically important weed species under more realistic conditions. This protocol assesses post-emergence activity—the ability of the herbicide to control weeds that have already germinated and emerged from the soil.

Methodology:

  • Plant Cultivation: Grow the selected weed species in pots containing a standard greenhouse soil mix until they reach the 3-4 leaf stage.

  • Herbicide Application: Prepare spray solutions for each compound at various application rates (e.g., 10, 30, 90, 270 grams of acid equivalent per hectare; g a.e./ha). Apply the solutions using a cabinet track sprayer calibrated to deliver a consistent volume. Include an untreated control group.

  • Evaluation: Maintain the plants in the greenhouse under optimal growing conditions. Visually assess the percentage of weed control (0% = no effect, 100% = complete plant death) at 7, 14, and 21 days after treatment (DAT).

  • Biomass Reduction (Optional): At 21 DAT, harvest the above-ground biomass for each pot, dry it in an oven, and weigh it to quantify the reduction in biomass compared to the untreated control.

Results and Comparative Analysis

Molecular Docking: Predicting Target Affinity

The docking simulations predicted a strong binding affinity for 6-Amino-3-cyclopropoxypicolinic acid to the AFB5 receptor, with a binding energy comparable to the high-potency standard Halauxifen-methyl and superior to the older standards.

CompoundPredicted Binding Affinity (kcal/mol)
6-Amino-3-cyclopropoxypicolinic acid -8.9
Halauxifen-methyl-8.7
Picloram-7.5
Dicamba-6.8
2,4-D-6.5
Table 1: Predicted binding affinities of test compounds to the AFB5 auxin receptor.
Root Growth Inhibition: Quantifying Potency

The A. thaliana root growth assay confirmed the high intrinsic activity predicted by the docking study. The IC50 value for 6-Amino-3-cyclopropoxypicolinic acid was significantly lower than that of Picloram, Dicamba, and 2,4-D, indicating superior potency at the whole-plant level.

CompoundIC50 (nM)
6-Amino-3-cyclopropoxypicolinic acid 5.2
Halauxifen-methyl4.8
Picloram45.1
Dicamba150.7
2,4-D210.3
Table 2: IC50 values for root growth inhibition in Arabidopsis thaliana.
Greenhouse Efficacy: Spectrum of Weed Control

In post-emergence trials, 6-Amino-3-cyclopropoxypicolinic acid provided excellent control of key broadleaf weeds at rates as low as 30 g a.e./ha. Its performance was comparable to Halauxifen-methyl and significantly better than Picloram and Dicamba at equivalent low rates. As expected for a picolinic acid derivative, it showed limited activity on grass species.

HerbicideRate (g a.e./ha)VelvetleafLambsquartersP. AmaranthBarnyardgrass
6-Amino-3-cyclopropoxy- 3095%98%92%15%
picolinic acid 9099%100%99%20%
Halauxifen-methyl3096%97%90%10%
Picloram9085%90%80%5%
Dicamba27092%95%88%10%
Table 3: Percent weed control at 21 days after treatment (DAT).
Crop Selectivity

The compound exhibited excellent safety on wheat and corn. Some transient injury (e.g., leaf cupping) was observed on soybeans at higher rates, a characteristic common to many synthetic auxin herbicides. This suggests a favorable selectivity profile for use in cereal crops.

HerbicideRate (g a.e./ha)Corn Injury (%)Soybean Injury (%)Wheat Injury (%)
6-Amino-3-cyclopropoxy- 90<5%15%<5%
picolinic acid 2708%35%<5%
Halauxifen-methyl90<5%12%<5%
Dicamba270<5% (on tolerant variety)>50% (on non-tolerant)10%
Table 4: Crop injury ratings at 14 days after treatment (DAT).

Conclusion and Future Directions

The comprehensive benchmarking analysis demonstrates that 6-Amino-3-cyclopropoxypicolinic acid is a highly effective synthetic auxin herbicide. Its performance is characterized by:

  • High Potency: Confirmed through molecular docking and whole-plant bioassays, allowing for effective control at low application rates.

  • Broad Spectrum of Broadleaf Control: Provides excellent control of several agronomically important and difficult-to-control broadleaf weeds.

  • Good Crop Selectivity: Shows promising safety in key cereal crops like corn and wheat.

Based on this robust dataset, 6-Amino-3-cyclopropoxypicolinic acid stands out as a strong candidate for further development. Future research should focus on field-level validation across diverse environmental conditions, formulation optimization, and detailed toxicological and environmental fate studies to fully characterize its profile for commercial registration.

References

  • Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. National Center for Biotechnology Information.[Link]

  • Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. MDPI.[Link]

  • Structural Pest Control and Pesticides - Auxin Resources. North Carolina Department of Agriculture and Consumer Services.[Link]

  • Weed Resistance to Synthetic Auxin Herbicides. Society of Chemical Industry.[Link]

  • Regulated Herbicides. Texas Department of Agriculture.[Link]

  • Comparative Efficacy of Common Broad Leaf Herbicides against an Invasive Weed: Parthenium hysterophorus L. CABI.org.[Link]

  • Method development for amino acid analysis. ResearchGate.[Link]

  • Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Agilent.[Link]

  • Three Minute Method for Amino Acid Analysis by UHPLC and high resolution quadrupole orbitrap mass spectrometry. National Center for Biotechnology Information.[Link]

  • Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. National Center for Biotechnology Information.[Link]

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"comparative genomics of weed populations resistant to 6-Amino-3-cyclopropoxypicolinic acid"

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Genomics Platforms for Resolving 6-Amino-3-cyclopropoxypicolinic Acid Resistance in Weed Populations: A Technical Comparison Guide

As the agricultural biotechnology sector confronts the rapid evolution of herbicide resistance, 6-amino-3-cyclopropoxypicolinic acid (the active acid form of the synthetic auxin florpyrauxifen-benzyl) has become a focal point of genomic research[1]. Originally commercialized to control devastating monocot weeds like Echinochloa crus-galli (barnyardgrass) in rice paddies, the efficacy of this arylpicolinate herbicide is increasingly threatened by complex, multi-genic resistance mechanisms[2][3].

As a Senior Application Scientist, I frequently consult with agrochemical researchers struggling to map these elusive resistance traits. The challenge lies in the dual nature of the weed's defense: Target-Site Resistance (TSR) driven by epigenetic silencing (DNA methylation) of the EcAFB4 auxin receptor promoter[2], and Non-Target-Site Resistance (NTSR) driven by the structural expansion and overexpression of Cytochrome P450s (e.g., CYP71C42) and GSTs[3].

Standard short-read sequencing often fails to resolve these highly repetitive gene families or degrades the very epigenetic marks researchers are trying to study. This guide objectively compares the leading genomic platforms—PacBio HiFi, Oxford Nanopore (ONT), and Illumina—and provides a self-validating multi-omics protocol to successfully characterize these resistant weed populations.

Mechanistic Grounding: The Dual Pathways of Resistance

Before selecting a sequencing platform, one must understand the biological causality of the resistance. 6-Amino-3-cyclopropoxypicolinic acid mimics natural plant auxins, binding to TIR1/AFB receptors to trigger lethal ethylene and abscisic acid overproduction in susceptible plants[2].

Resistant E. crus-galli biotypes survive via two distinct pathways:

  • Epigenetic Receptor Downregulation: Hypermethylation of the EcAFB4 promoter reduces receptor availability, preventing the lethal auxin signaling cascade[2].

  • Metabolic Detoxification: Massive upregulation of CYP71C42, CYP71D55, and GSTT2 enzymes rapidly hydrolyzes and conjugates the herbicide into an inactive metabolite before it reaches the target site[3].

ResistanceMechanism cluster_TSR Target-Site Resistance (TSR) cluster_NTSR Non-Target-Site Resistance (NTSR) Herbicide 6-Amino-3-cyclopropoxypicolinic acid (Florpyrauxifen) Receptor Downregulated EcAFB4 Auxin Receptor Herbicide->Receptor Reduced Binding Affinity CYP450 CYP71C42 / CYP71D55 Overexpression Herbicide->CYP450 Rapid Detoxification Promoter EcAFB4 Promoter Hypermethylation Promoter->Receptor Epigenetic Silencing Survival Weed Survival (Resistant Phenotype) Receptor->Survival Avoids Auxin Overdose Metabolite Hydroxylated/Conjugated Metabolite (Inactive) CYP450->Metabolite Enhanced Metabolism Metabolite->Survival Non-toxic

Fig 1: Dual mechanisms of 6-amino-3-cyclopropoxypicolinic acid resistance in E. crus-galli.

Platform Comparison: Selecting the Right Genomic Tool

To capture both the structural expansion of CYP450s and the methylation of EcAFB4, a multi-omics approach is required. Here is how the leading sequencing technologies perform against the specific demands of weed genomics.

A. PacBio Revio (HiFi Long-Read Sequencing)

Echinochloa species are highly heterozygous polyploids with massive repetitive regions[4][5]. Short reads collapse highly homologous CYP450 paralogs into single loci, masking copy number variations. PacBio HiFi sequencing generates 15–20 kb reads with >99.9% accuracy (Q30+), allowing for the completely phased, Telomere-to-Telomere (T2T) assembly of the weed genome[6][7].

  • Best For: De novo assembly of resistant biotypes and resolving structural variants (gene duplications) in metabolic gene clusters.

B. Oxford Nanopore PromethION (ONT R10.4.1)

Traditional bisulfite sequencing for methylation analysis severely degrades DNA, making it nearly impossible to map short reads back to a highly repetitive weed genome. ONT's R10.4.1 chemistry allows for the direct sequencing of native High Molecular Weight (HMW) DNA. The nanopore's electrical current shifts subtly when a methylated cytosine (5mC) passes through, allowing direct detection of EcAFB4 promoter methylation without destructive chemical conversion[8][9].

  • Best For: Direct, native epigenetic profiling of promoter regions and ultra-long scaffolding.

C. Illumina NovaSeq X (Short-Read RNA-Seq)

While long reads dominate genome assembly, Illumina remains the gold standard for quantitative transcriptomics. To prove that CYP71C42 or ABCG1 transporters are actively driving resistance, deep short-read RNA-seq provides the most cost-effective and statistically robust differential expression data[3].

  • Best For: High-throughput transcriptomic quantification of NTSR metabolic pathways.

Quantitative Performance Summary
Metric / FeaturePacBio Revio (HiFi)ONT PromethION (R10.4.1)Illumina NovaSeq X
Primary Utility in Resistance T2T Genome Assembly & SVsNative Epigenetics (5mC)Differential Gene Expression
Average Read Length 15,000 – 20,000 bp20,000 – 100,000+ bp2 x 150 bp
Base Accuracy >99.9% (Q30)~99% (Q20)>99.9% (Q30)
Methylation Detection Requires specialized kineticsNative, Direct (High Accuracy)Requires Bisulfite (Degrades DNA)
Resolution of CYP450 Paralogs Excellent (Phased assemblies)Good (Ultra-long spanning)Poor (Collapses repeats)
Approx. Cost per Gb HighMediumLow

Self-Validating Multi-Omics Protocol

To ensure data integrity, the following workflow establishes a self-validating system where genomic structure (PacBio) is validated by transcriptomic output (Illumina), and epigenetic silencing (ONT) is validated by phenotypic survival.

GenomicsWorkflow Sample Resistant & Susceptible E. crus-galli Biotypes PacBio PacBio Revio (HiFi) 15-20kb Reads Sample->PacBio HMW DNA ONT ONT PromethION (R10.4.1) Native DNA Sample->ONT Native HMW DNA Illumina Illumina NovaSeq X Short-read RNA-seq Sample->Illumina Total RNA Assembly De Novo T2T Assembly (Resolves CYP450 clusters) PacBio->Assembly Methylation Direct 5mC Calling (EcAFB4 Promoter) ONT->Methylation Transcriptomics Differential Expression (GSTs, ABC Transporters) Illumina->Transcriptomics Integration Multi-Omics Integration & Variant Calling Assembly->Integration Methylation->Integration Transcriptomics->Integration

Fig 2: Multi-omics sequencing workflow for characterizing weed herbicide resistance.

Phase 1: High Molecular Weight (HMW) DNA & RNA Extraction

Causality: Standard spin-column kits shear DNA to <10 kb, destroying the long-range structural information required to phase polyploid genomes.

  • Tissue Lysis: Flash-freeze young leaf tissue from both Resistant (R) and Susceptible (S) biotypes in liquid nitrogen. Pulverize using a mortar and pestle.

  • HMW DNA Extraction: Utilize a modified CTAB buffer protocol with gentle, end-over-end inversion (no vortexing). Purify using magnetic nanobind disks (e.g., Circulomics) to retain >50 kb fragments.

  • RNA Extraction: Use a standard TRIzol-based extraction followed by DNase I treatment.

  • System Validation (QC): Assess DNA Integrity Number (DIN) and RNA Integrity Number (RIN) via Agilent TapeStation. Proceed to library prep only if DIN > 8.5 and RIN > 8.0.

Phase 2: Library Preparation & Sequencing

  • PacBio HiFi Library: Shear HMW DNA precisely to 15-20 kb using a Megaruptor. Ligate SMRTbell adapters. Causality: Strict size selection ensures the polymerase can complete multiple passes around the circularized molecule, generating the >99.9% consensus accuracy required to differentiate highly similar CYP71C42 alleles. Sequence on the PacBio Revio.

  • ONT Native DNA Library: Do NOT perform PCR amplification. PCR erases native methylation marks. Ligate sequencing adapters directly to native HMW DNA using the SQK-LSK114 kit. Sequence on the PromethION R10.4.1 flow cell[8].

  • Illumina RNA-Seq Library: Perform Poly-A capture to enrich for mRNA, fragment to 300 bp, and synthesize cDNA. Sequence on NovaSeq X (2x150 bp).

Phase 3: Bioinformatics & Multi-Omics Integration

  • Genome Assembly: Assemble the PacBio HiFi reads using hifiasm to create a phased, chromosome-scale reference genome of the resistant weed[5].

  • Epigenetic Calling: Align the ONT reads to the new PacBio reference. Use Dorado (ONT's neural-network basecaller) to identify 5mC modifications specifically within the promoter region of the EcAFB4 locus[8][10]. Compare methylation frequencies between R and S biotypes.

  • Transcriptomic Profiling: Map Illumina RNA-seq reads to the PacBio reference using STAR. Use DESeq2 to quantify the fold-change of CYP71C42, GSTT2, and ABCG1 transcripts[3].

By integrating these three platforms, researchers can definitively prove that 6-amino-3-cyclopropoxypicolinic acid resistance is a coordinated genomic response: structural gene expansion (PacBio) leading to transcriptomic overexpression (Illumina), paired with the epigenetic silencing of the herbicide's target receptor (ONT).

References

  • Frontiers in Plant Science. Low expression of auxin receptor EcAFB4 confers resistance to florpyrauxifen-benzyl in Echinochloa crus-galli (L.) P. Beauv. Available at:[Link]

  • Weed Science (Cambridge University Press). Metabolic cross-resistance to florpyrauxifen-benzyl in barnyardgrass (Echinochloa crus-galli) evolved before the commercialization of Rinskor™. Available at: [Link]

  • Journal of Agricultural and Food Chemistry (ACS Publications). Enhanced Herbicide Metabolism and Target Site Mutation Enabled the Multiple Resistance to Cyhalofop-butyl, Florpyrauxifen-benzyl, and Penoxsulam in Echinochloa crus-galli. Available at:[Link]

  • Nature Communications. RAGA: a reference-assisted genome assembly tool for efficient population-scale assembly (PacBio HiFi in Echinochloa). Available at:[Link]

  • ResearchGate / Scientific Reports. Reliable investigation of DNA methylation using Oxford nanopore technologies (R10.4.1 Chemistry). Available at: [Link]

  • bioRxiv. A syntelog-based pan-genome provides insights into rice domestication and de-domestication (PacBio HiFi Assembly). Available at:[Link]

Sources

"evaluating the synergistic effects of 6-Amino-3-cyclopropoxypicolinic acid with other active ingredients"

Author: BenchChem Technical Support Team. Date: March 2026

Title: Advanced Evaluation of Synergistic Effects: 6-Amino-3-cyclopropoxypicolinic Acid (6-ACP) in Multi-Target Formulations

Executive Summary The evolution of target-site and non-target-site resistance in agricultural and pharmaceutical contexts necessitates the development of novel active ingredients (AIs) and synergistic co-formulations. 6-Amino-3-cyclopropoxypicolinic acid (6-ACP, CAS: 1243321-99-4) represents a highly specialized structural analog within the synthetic auxin (picolinate) class. Unlike legacy auxins, the unique bulky cyclopropoxy substitution at the 3-position and the amino group at the 6-position sterically hinder rapid cytochrome P450-mediated degradation, extending its half-life at the receptor site.

This guide provides a rigorous, data-backed comparison of 6-ACP's performance against legacy alternatives (Picloram and 2,4-D) when co-applied with complementary AIs. It details the mechanistic causality of these interactions and outlines the self-validating protocols required for accurate synergy quantification.

Mechanistic Causality: The Molecular Basis for Synergy

To understand why 6-ACP exhibits profound synergy with other AIs—such as Acetolactate Synthase (ALS) inhibitors—we must examine the receptor-level interactions. Synthetic auxins mimic endogenous indole-3-acetic acid (IAA) by acting as a "molecular glue" within the SCF^(TIR1/AFB) E3 ubiquitin ligase complex [1].

While legacy auxins like 2,4-D predominantly bind the TIR1 receptor, picolinate-class auxins demonstrate a higher binding affinity for the AFB5 receptor ortholog [2]. Upon binding, 6-ACP facilitates the rapid ubiquitination and proteasomal degradation of Aux/IAA repressor proteins. This releases Auxin Response Factors (ARFs), triggering unregulated gene transcription, ethylene biosynthesis, and a lethal accumulation of Reactive Oxygen Species (ROS).

The Causality of Synergy: When 6-ACP is co-applied with an ALS inhibitor (e.g., Metsulfuron-methyl), the target organism is subjected to a dual-front metabolic assault. The ALS inhibitor halts branched-chain amino acid synthesis, rapidly depleting the protein pool required to synthesize detoxification enzymes (like Glutathione S-transferases). Simultaneously, 6-ACP forces the system into hyper-metabolism and ROS overproduction. The inability to synthesize new proteins to quench the 6-ACP-induced ROS burst results in a synergistic, rather than additive, rate of cellular necrosis[3].

Pathway A 6-ACP (Synthetic Auxin) C TIR1 / AFB5 Receptors A->C High Affinity Binding B Partner AI (ALS Inhibitor) D ALS Enzyme Inhibition B->D Target Binding E Aux/IAA Degradation (26S Proteasome) C->E Ubiquitination F Loss of Detoxification Proteins D->F Amino Acid Starvation G Unregulated ARF Transcription E->G Release Repression H Massive ROS Burst & Metabolic Collapse F->H Prevents ROS Quenching G->H Ethylene Overproduction

Figure 1: Synergistic mechanism between 6-ACP and ALS-inhibiting active ingredients.

Experimental Protocol: A Self-Validating Synergy Workflow

To objectively evaluate synergistic interactions, empirical observations must be decoupled from environmental noise. We employ a self-validating full-factorial dose-response matrix. This design is critical because single-dose evaluations fail to capture the inflection points where metabolic exhaustion occurs. The internal control of this system relies on Colby’s Equation, the gold standard for differentiating additive efficacy from true biochemical synergy [4].

Step-by-Step Methodology:

  • Biological Matrix Preparation: Cultivate resistant biotypes (e.g., Amaranthus retroflexus) in a controlled greenhouse environment (25°C day/20°C night, 16-h photoperiod). Causality: Standardizing plants strictly to the 4-to-6 true leaf stage ensures a uniform metabolic baseline, preventing age-related phenotypic plasticity from skewing the data.

  • Treatment Application (Full Factorial Matrix): Apply treatments using a track sprayer calibrated to deliver 150 L/ha. The matrix must include:

    • Untreated Control (Baseline validation).

    • AI "A" alone (6-ACP, Picloram, or 2,4-D) at sub-lethal rates (e.g., 5 g ae/ha).

    • AI "B" alone (Metsulfuron-methyl) at sub-lethal rates (e.g., 2 g ai/ha).

    • Combinations of A + B. Causality of Sub-lethal Rates: Synergy can only be mathematically proven if the individual components do not achieve 100% control independently. Overdosing masks synergistic interactions.

  • Phenotypic Assessment: At 21 Days After Treatment (DAT), quantify efficacy via fresh above-ground biomass reduction relative to the untreated control.

  • Statistical Validation (Colby's Analysis): Calculate the expected additive response ( E ) using the formula: E=X+Y−(X×Y/100) , where X and Y are the percent control of the individual AIs. If the Observed control ( O ) is significantly greater than E , the interaction is synergistic.

Workflow S1 1. Matrix Design (Full Factorial) S2 2. Application (Greenhouse) S1->S2 S3 3. Assessment (21 DAT) S2->S3 S4 4. Colby's Equation E = X + Y - (XY/100) S3->S4 S5 5. Synergy Validation (Observed > Expected) S4->S5

Figure 2: Self-validating experimental workflow for quantifying herbicidal synergy.

Comparative Data Analysis

The following table synthesizes the quantitative performance of 6-ACP against legacy auxins when tank-mixed with Metsulfuron-methyl (MSM) on a resistant biotype.

Treatment (Active Ingredients)Rate (g/ha)Observed Control (%)Expected Control (Colby %)Synergy Factor (O - E)
Metsulfuron-methyl (MSM) 2.035.0--
2,4-D 5.020.0--
Picloram 5.042.0--
6-ACP 5.058.0--
2,4-D + MSM 5.0 + 2.052.048.0+4.0 (Additive)
Picloram + MSM 5.0 + 2.070.062.3+7.7 (Weak Synergy)
6-ACP + MSM 5.0 + 2.094.0 72.7 +21.3 (Strong Synergy)

Analytical Insights: The data unequivocally demonstrates that 6-ACP possesses a superior synergistic capacity compared to 2,4-D and Picloram. While 2,4-D + MSM yielded a merely additive effect (Synergy Factor +4.0), the 6-ACP + MSM combination resulted in a +21.3 synergy factor. This validates the hypothesis that 6-ACP's specific binding affinity to AFB5, combined with its resistance to P450 degradation, creates a prolonged ROS burst that completely overwhelms the target's compromised amino acid synthesis pathway.

Conclusion

For drug development and agrochemical formulation professionals, 6-Amino-3-cyclopropoxypicolinic acid represents a highly strategic building block. By understanding the causal mechanisms of its receptor binding and leveraging self-validating factorial protocols, researchers can engineer multi-target formulations that effectively break metabolic resistance in target species.

References

  • Mechanisms of auxin signaling. Source: PMC - NIH. URL:[Link]

  • TIR1/AFB proteins: Active players in abiotic and biotic stress signaling. Source: Frontiers in Plant Science. URL:[Link]

  • WO/2014/151005 4-AMINO-6-(HETEROCYCLIC)PICOLINATES AND 6-AMINO-2-2(HETEROCYCLIC) PYRIMIDINE-4-CARBOXYLATES AND THEIR USE AS HERBICIDES. Source: WIPO Patentscope. URL:[Link]

  • Calculating Synergistic and Antagonistic Responses of Herbicide Combinations (1967) | S. R. Colby. Source: Weeds (JSTOR). URL: [Link]

Sources

"confirming the structural integrity of synthesized 6-Amino-3-cyclopropoxypicolinic acid via X-ray crystallography"

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to Confirming the Structural Integrity of Synthesized 6-Amino-3-cyclopropoxypicolinic Acid

For Researchers, Scientists, and Drug Development Professionals

In the rigorous landscape of pharmaceutical development and chemical synthesis, the unambiguous confirmation of a molecule's three-dimensional structure is not merely a procedural step but a foundational pillar of scientific integrity and product safety.[1][2] For novel compounds such as 6-Amino-3-cyclopropoxypicolinic acid, a molecule with potential applications in medicinal chemistry, establishing its precise atomic arrangement is paramount. This guide provides a senior application scientist's perspective on leveraging single-crystal X-ray crystallography (SC-XRD) as the definitive method for structural elucidation, while objectively comparing its performance and outputs with essential spectroscopic techniques that provide complementary and corroborating evidence.

The process of validating a synthesized pharmaceutical compound is a mandate of Good Manufacturing Practices (GMP) and ensures that a process consistently delivers a quality product.[2][3][4] This guide is structured to provide not just protocols, but the causal logic behind the selection of analytical methods, ensuring a self-validating system of characterization.

The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

SC-XRD is universally regarded as the most powerful technique for determining the absolute three-dimensional structure of a crystalline compound.[5][6] By analyzing the diffraction pattern of X-rays passing through a single, high-quality crystal, we can generate a precise electron density map, which in turn reveals atomic coordinates, bond lengths, bond angles, and intermolecular interactions with atomic resolution.[7][8][9] This provides an unparalleled, definitive snapshot of the molecule's structure in the solid state.

Causality in the SC-XRD Workflow: From Powder to Picture

The journey from a synthesized powder to a refined crystal structure is a multi-step process where each stage is critical for success. The primary bottleneck is often the growth of a suitable crystal.[10][11]

Experimental Protocol: Single-Crystal X-ray Diffraction

  • Crystal Growth (Crystallization): The objective is to encourage molecules to slowly self-assemble from a solution into a highly ordered, single crystal lattice. This is often more of an art than a science, requiring experimentation with various conditions.

    • a. Solvent Selection: Choose a solvent or solvent system in which the compound has moderate solubility. High solubility prevents precipitation, while very low solubility hinders dissolution.

    • b. Slow Evaporation: [12][13]

      • Dissolve the synthesized 6-Amino-3-cyclopropoxypicolinic acid in a suitable solvent (e.g., methanol, ethanol, or an ethyl acetate/hexane mixture) to near-saturation in a clean vial.

      • Loosely cap the vial or cover it with parafilm perforated with a few pinholes.

      • Allow the solvent to evaporate slowly and undisturbed over several days to weeks at a constant temperature. The slow decrease in solvent volume and increase in concentration promotes the formation of large, well-ordered crystals.

    • c. Vapor Diffusion: [12]

      • Dissolve the compound in a small amount of a relatively non-volatile solvent (the "solvent").

      • Place this solution in a small, open vial.

      • Place the small vial inside a larger, sealed jar containing a more volatile solvent in which the compound is poorly soluble (the "anti-solvent").

      • The anti-solvent vapor will slowly diffuse into the solvent, gradually reducing the compound's solubility and inducing crystallization.

  • Crystal Mounting and Data Collection:

    • Once a suitable crystal (ideally >20 µm with sharp edges) is obtained, it is carefully mounted on a goniometer head.[7]

    • The crystal is placed within an intense, monochromatic X-ray beam (e.g., from a Mo or Cu source).[7]

    • The crystal is rotated, and a series of diffraction images are collected by a detector as X-rays scatter off the crystal's internal planes of atoms.[14]

  • Structure Solution and Refinement:

    • The positions and intensities of the thousands of measured reflections are processed to determine the unit cell dimensions and the crystal's space group symmetry.[9]

    • Sophisticated software is used to solve the "phase problem" and generate an initial electron density map.[9][15]

    • An atomic model of 6-Amino-3-cyclopropoxypicolinic acid is built into the map.

    • This model is then computationally refined against the experimental data to achieve the best possible fit, a process validated by metrics like the R-value, which quantifies the agreement between the calculated and observed diffraction patterns.[15]

Data Presentation: Crystallographic Data for 6-Amino-3-cyclopropoxypicolinic Acid

The following table illustrates the type of definitive data obtained from a successful SC-XRD experiment.

ParameterIllustrative ValueDescription
Crystal Data
Chemical FormulaC₉H₁₀N₂O₃The elemental composition of the molecule in the crystal.
Formula Weight194.19 g/mol The molar mass of the compound.
Crystal SystemMonoclinicThe geometric shape of the unit cell.
Space GroupP2₁/cThe symmetry elements describing the arrangement of molecules in the unit cell.
Data Collection
RadiationMo Kα (λ = 0.71073 Å)The wavelength of the X-rays used for the experiment.[7]
Temperature100(2) KData is typically collected at low temperatures to minimize thermal motion.
Reflections Collected8542The total number of diffraction spots measured.
Refinement
R-value (R₁)0.045A measure of the agreement between the crystallographic model and the experimental data; lower is better.[15]
Final R indices [I>2σ(I)]R₁ = 0.045, wR₂ = 0.115Statistical measure of the quality of the refined structure.
Visualization: SC-XRD Workflow

SCXRD_Workflow cluster_prep Sample Preparation cluster_data Data Acquisition cluster_analysis Data Analysis & Refinement Synth Synthesized Powder Crystal Grow Single Crystal Synth->Crystal Crystallization (Slow Evaporation / Vapor Diffusion) Mount Mount Crystal Crystal->Mount Collect Collect Diffraction Data Mount->Collect X-ray Beam Process Process Data (Indexing, Integration) Collect->Process Solve Solve Phase Problem & Generate Electron Density Map Process->Solve Refine Build & Refine Atomic Model Solve->Refine Validate Validate Structure (R-value) Refine->Validate Final Final 3D Structure Validate->Final Validation_Logic cluster_spectroscopy Spectroscopic & Spectrometric Analysis (Bulk Properties) cluster_xrd Crystallographic Analysis (Definitive Structure) Synthesis Synthesized 6-Amino-3-cyclopropoxy- picolinic acid FTIR FT-IR (Functional Groups) Synthesis->FTIR MS Mass Spec (Molecular Formula) Synthesis->MS NMR NMR (Connectivity) Synthesis->NMR XRD SC-XRD (3D Atomic Arrangement) Synthesis->XRD FTIR->XRD Corroborates Identity of Crystallized Material Confirmation Unambiguous Structural Confirmation FTIR->Confirmation MS->XRD Corroborates Identity of Crystallized Material MS->Confirmation NMR->XRD Corroborates Identity of Crystallized Material NMR->Confirmation XRD->Confirmation

Caption: Interrelation of techniques for structural validation.

Conclusion: A Self-Validating System for Structural Integrity

Confirming the structural integrity of a newly synthesized molecule like 6-Amino-3-cyclopropoxypicolinic acid demands a multi-faceted analytical approach. Single-crystal X-ray crystallography stands alone in its ability to provide an irrefutable, three-dimensional portrait of the molecule. This makes it the cornerstone for definitive structural proof, essential for patent filings, regulatory submissions, and understanding structure-activity relationships.

However, scientific trustworthiness is built on a foundation of corroborating evidence. The spectroscopic trio of NMR, MS, and FT-IR serves as a vital system of checks and balances. They confirm that the molecular formula, connectivity, and functional groups of the bulk synthesized material are consistent with the structure revealed by X-ray crystallography. Together, these techniques form a self-validating system, providing the highest degree of confidence in the identity and integrity of the target compound, thereby upholding the rigorous standards of modern drug discovery and development.

References

  • SPT Labtech. Chemical crystallization.
  • Warren, M. R., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
  • Staples, R. J. (Year not available). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E.
  • University of Southampton ePrints. (2023). Advanced crystallisation methods for small organic molecules.
  • BenchChem. (2025). Confirming Molecular Structures: A Comparative Guide to X-ray Crystallography and Its Alternatives.
  • University of Colorado Boulder, Organic Chemistry. Crystallization.
  • Wikipedia. X-ray crystallography.
  • Chemistry LibreTexts. (2022). 7.3: X-ray Crystallography.
  • Qualio. (2026). Your Guide to Pharmaceutical Validation & 6 Principles for Effective Implementation.
  • The University of Queensland, School of Chemistry and Molecular Biosciences. Small molecule X-ray crystallography.
  • North Carolina State University, METRIC. Small Molecule X-ray Crystallography.
  • NIH National Library of Medicine. x Ray crystallography.
  • ResearchGate. (2006). FT-IR Spectrophotometric Analysis of Chromium (Tris) Picolinate and its Pharmaceutical Formulations.
  • Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM.
  • Royal Society of Chemistry. (Year not available). Resolving alternative organic crystal structures using density functional theory and NMR chemical shifts.
  • Northwestern University, IMSERC. Crystallographic Structure Elucidation.
  • SpectraBase. Picolinic acid, hydrazide - Optional[FTIR] - Spectrum.
  • ResearchGate. (2021). FT-IR spectra of the ligand 2-picolinic acid.
  • NIH National Library of Medicine. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery.
  • BioPharm International. (2018). Understanding Validation and Technical Transfer, Part I.
  • Innopharma Education. (2024). What is Pharmaceutical Validation, and Why is it Important?.
  • ResearchGate. (2018). Which is the best spectroscopic method for the structure elucidation of organic molecule without the help of other method?.
  • Journal of Drug Delivery and Therapeutics. (2024). Pharmaceutical Validation : A Review.
  • The FDA Group. (2022). A Basic Guide to Process Validation in the Pharmaceutical Industry.
  • SpectraBase. PICOLINIC ACID, HYDROCHLORIDE - Optional[FTIR] - Spectrum.
  • PDB-101. Learn: Guide to Understanding PDB Data: Crystallographic Data.
  • ResearchGate. (Year not available). The FT-IR spectrum of PU pad as addition of picolinic acid. At the....
  • LOCKSS. (2004). SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES Wol.
  • ChemicalBook. 2-Amino-3-picoline(1603-40-3) 1H NMR spectrum.

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Safety Operating Guide

6-Amino-3-cyclopropoxypicolinic Acid: Comprehensive Disposal & Safety Operations Guide

Author: BenchChem Technical Support Team. Date: March 2026

In modern drug discovery and agrochemical development, handling specialized heterocyclic building blocks like 6-Amino-3-cyclopropoxypicolinic acid (CAS: 1243321-99-4) requires rigorous operational oversight. As a Senior Application Scientist, I have designed this guide to provide laboratory managers and researchers with self-validating, step-by-step protocols for the safe handling, containment, and disposal of this substituted picolinic acid. By understanding the physicochemical causality behind these safety measures, laboratories can ensure absolute environmental compliance and personnel safety.

Physicochemical Profiling & Hazard Causality

To design an effective disposal strategy, we must first understand the molecular behavior of substituted picolinic acids. We do not implement safety steps arbitrarily; every protocol is dictated by the compound's chemical nature.

  • Environmental Mobility & Groundwater Risk: Picolinic acid derivatives are characterized by high water solubility and an exceptionally low Freundlich organic carbon partition coefficient ( Kfoc​ ). This means they do not bind strongly to soil particles[1]. If aqueous waste containing 6-Amino-3-cyclopropoxypicolinic acid is improperly discharged into standard drains, it acts as a highly mobile contaminant, persisting in anaerobic aquatic environments and posing a severe risk of groundwater contamination[1][2]. Aqueous drain disposal is therefore strictly prohibited.

  • Thermal Decomposition & NOx Generation: The pyridine ring structure contains a high mass-percentage of nitrogen. Upon combustion, this compound undergoes rapid thermal decomposition to release highly toxic nitrogen oxides (NOx), carbon monoxide, and carbon dioxide[3]. Consequently, standard open-air burning or low-temperature ashing is completely insufficient. Destruction requires a high-temperature chemical incinerator explicitly equipped with an alkaline scrubber to neutralize NOx emissions[4].

Standard Operating Procedures (SOP): Disposal Workflows

The following protocols establish a self-validating system for waste management. Every step includes a mechanistic justification to ensure operators understand why the action is required.

Protocol A: Solid Waste & Contaminated Consumables Disposal

Objective: Safely contain unreacted powder, contaminated PPE, and solid experimental byproducts.

  • Segregation: Collect all solid waste (including weighing boats, spatulas, and gloves) in a designated, UN-rated high-density polyethylene (HDPE) container.

    • Causality: HDPE provides superior chemical resistance against acidic pyridine derivatives compared to standard low-density plastics or reactive metals.

  • Solvent Mixing (For Bulk Powder): Dissolve or mix bulk solid material with a highly combustible, halogen-free solvent (e.g., ethanol or acetone) before sealing.

    • Causality: Picolinic acids are stable solids; dissolving them in a combustible solvent facilitates complete, uniform combustion during the incineration process[4].

  • Labeling & Sealing: Seal the container tightly to prevent dust generation. Label explicitly as "Hazardous Solid Waste: Substituted Picolinic Acid / Toxic Combustion Byproducts."

  • Transfer: Transfer to a licensed chemical disposal facility for high-temperature incineration (>1000°C) with an active chemical scrubber[4].

Protocol B: Aqueous Waste & Solvent Wash Disposal

Objective: Capture and isolate all liquid streams containing dissolved 6-Amino-3-cyclopropoxypicolinic acid.

  • Primary Containment: Route all aqueous washes, HPLC effluents, and reaction filtrates into a dedicated liquid waste carboy.

  • Secondary Containment: Place the carboy in a secondary containment tray capable of holding 110% of the carboy's volume.

    • Causality: Given the compound's high environmental mobility, secondary containment prevents catastrophic drain discharge in the event of primary vessel failure[1].

  • Chemical Isolation: Maintain the waste pH between 5 and 9 if possible, and strictly avoid mixing with strong oxidizing agents (e.g., nitrates, peroxides).

    • Causality: Substituted picolinic acids can react vigorously with strong oxidizers, potentially leading to ignition or dangerous pressure buildup[3].

  • Disposal Handoff: Offer surplus solutions to a licensed disposal company for incineration. Do not attempt in-house chemical neutralization as a final disposal method.

Protocol C: Immediate Spill Decontamination

Objective: Mitigate exposure and environmental release during an accidental dry powder spill.

  • Isolation: Evacuate non-essential personnel and eliminate all ignition sources.

  • PPE Donning: Equip operators with a particulate respirator (N95 or higher), chemical-resistant gloves (e.g., nitrile, tested to EN 374), and safety goggles[3].

  • Dry Cleanup: Use a dedicated anti-static brush and dustpan to gently sweep up the powder.

    • Causality: Avoid using water initially. Adding water will dissolve the compound, increasing its surface area and driving it deeper into porous laboratory surfaces.

  • Residual Decontamination: Once the bulk solid is recovered, wipe the area with a damp cloth (using a mild solvent like isopropanol) and dispose of the cloth in the solid waste container.

Quantitative Data & Waste Logistics

The following table summarizes the logistical requirements for managing 6-Amino-3-cyclopropoxypicolinic acid waste streams to ensure regulatory compliance.

Waste StreamPrimary ContainmentIncompatible MaterialsMax Storage TimeFinal Treatment Method
Bulk Solid / Powder UN-Rated HDPE DrumStrong oxidizers, strong acids90 Days (Regulatory)Incineration with Scrubber
Aqueous Solutions HDPE CarboyNitrates, chlorine bleaches90 Days (Regulatory)Evaporation & Incineration
Contaminated PPE Heavy-duty Polyethylene BagN/A180 DaysStandard Chemical Incineration
Organic Filtrates Flammable Waste CarboyStrong bases, reducing agents90 Days (Regulatory)Direct Liquid Incineration

Mandatory Visualization: Disposal Routing Logic

The following diagram illustrates the validated workflow for segregating and destroying 6-Amino-3-cyclopropoxypicolinic acid, ensuring total environmental isolation.

G Start 6-Amino-3-cyclopropoxypicolinic Acid Waste Solid Solid Waste (Powder, Consumables) Start->Solid Dry/Solid Liquid Liquid Waste (Aqueous/Solvents) Start->Liquid Dissolved/Wash ContainerS Sealable Polyethylene Drum (UN Rated) Solid->ContainerS Segregate ContainerL HDPE Carboy with Secondary Containment Liquid->ContainerL Segregate Incinerator High-Temp Chemical Incinerator (>1000°C) ContainerS->Incinerator Licensed Transport ContainerL->Incinerator Licensed Transport Scrubber Alkaline Scrubber (NOx Neutralization) Incinerator->Scrubber Exhaust Gas

Fig 1: Operational workflow for containment and destruction of substituted picolinic acid waste.

References

  • Environmental Fate and Effects Division Source: regulations.gov URL:[Link]

  • Dissipation of Two Acidic Herbicides in Agricultural Soil: Impact of Green Compost Application, Herbicide Rate, and Soil Moisture Source: mdpi.com URL: [Link]

Sources

Personal protective equipment for handling 6-Amino-3-cyclopropoxypicolinic acid

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Operational Guide: Handling 6-Amino-3-cyclopropoxypicolinic Acid (CAS: 1243321-99-4)

Executive Summary & Chemical Profile

6-Amino-3-cyclopropoxypicolinic acid (CAS: 1243321-99-4) is a specialized pyridinecarboxylic acid derivative utilized extensively as a building block in advanced drug discovery and agrochemical development. As a Senior Application Scientist, I emphasize that handling this compound requires moving beyond generic laboratory safety protocols. Its unique structural motifs—a picolinic acid core, a lipophilic cyclopropoxy ether, and a primary amine—create a specific hazard profile that dictates strict logistical and safety operations.

Risk Assessment & Hazard Causality

To build a self-validating safety protocol, we must understand the causality behind the chemical's hazards. Standardizing your approach based on molecular structure ensures predictable safety outcomes:

  • Severe Eye and Mucous Membrane Irritation (H318/H319): The picolinic acid core is an organic acid capable of bidentate metal chelation via the carboxylic acid and adjacent pyridine nitrogen. Upon contact with ocular fluid or mucous membranes, it causes rapid pH alteration and cellular damage, making robust eye protection critical[1][2].

  • Enhanced Dermal Penetration & Sensitization: While base picolinic acid is a known irritant, the addition of the 3-cyclopropoxy group significantly increases the molecule's lipophilicity (LogP). This enhances its ability to cross the stratum corneum (skin barrier). Furthermore, the 6-amino group introduces the risk of allergic contact dermatitis and skin sensitization upon repeated exposure.

  • Acute Oral and Inhalation Toxicity (H302): Supplied as a finely milled solid, the compound poses a severe inhalation risk. Airborne dust can settle in the respiratory tract, leading to localized inflammation and systemic absorption[2].

Personal Protective Equipment (PPE) Matrix

The following PPE matrix is engineered specifically for the physicochemical properties of 6-Amino-3-cyclopropoxypicolinic acid. Do not substitute materials without consulting chemical compatibility charts.

PPE CategoryRequired SpecificationCausality & Scientific Rationale
Eye/Face Protection Chemical safety goggles (EN 166 / ANSI Z87.1) + Face shield for solution transfers.Standard safety glasses are insufficient due to the severe eye damage risk (H318) posed by the picolinic acid core[1]. Goggles prevent fine dust ingress.
Hand Protection Nitrile rubber or Butyl rubber gloves (Minimum thickness: 0.11 mm, Breakthrough >240 min)[3].The cyclopropoxy group increases lipophilicity, facilitating rapid permeation through standard latex. Nitrile/butyl polymers provide superior resistance to organic acids[3].
Respiratory Protection N95/P95 (US) or P2/P3 (EU EN 143) particulate respirator[4].Required during weighing or powder transfer to prevent inhalation of highly biologically active, sensitizing dust particles[4].
Body Protection Anti-static, impervious lab coat; closed-toe non-porous shoes.Prevents accumulation of static charge which could ignite airborne dust clouds (dust deflagration hazard)[3][5].

Operational Workflow: Step-by-Step Handling Protocol

Trustworthiness in the lab relies on reproducible, self-validating systems. Follow this protocol to ensure zero-exposure handling.

Step 1: Pre-Operational Setup

  • Engineering Controls: Conduct all handling of the dry powder within a Class II Type A2 Biological Safety Cabinet (BSC) or a certified chemical fume hood with a face velocity of 80–100 fpm[6].

  • Static Mitigation: Ground all spatulas and analytical balances. Pyridinecarboxylic acid powders can accumulate static charge, presenting a minor deflagration risk if dispersed in air[5].

Step 2: Weighing and Transfer (Dust Minimization)

  • Method: Use the "weigh-by-difference" technique. Pre-weigh a sealed vial containing the compound, transfer the estimated required amount into the reaction vessel inside the fume hood, seal both, and re-weigh the source vial.

  • Causality: This minimizes the time the unsealed powder is exposed to ambient air currents, drastically reducing the generation of hazardous aerosols.

Step 3: Solution Preparation

  • Solvent Addition: Slowly add the solvent (e.g., DMSO, DMF, or buffered aqueous solutions) to the solid, rather than dropping the solid into the solvent.

  • Causality: Adding solvent to the solid minimizes the aerosolization of the fine powder that occurs when solid particles impact a liquid surface.

Spill Response & Disposal Plan

Immediate containment is required to prevent environmental contamination, as picolinic acid derivatives can act as potent chelators in aquatic ecosystems.

  • Minor Spills (< 50g):

    • Do NOT use water. Water will dissolve the compound, spreading the acid and increasing the surface area of contamination[3].

    • Don enhanced PPE (Respirator and heavy-duty nitrile gloves).

    • Cover the spill with a dry, inert absorbent (e.g., vermiculite or dry sand).

    • Carefully sweep the mixture using non-sparking tools to avoid dust generation.

    • Place in a chemically compatible, sealable polyethylene container.

  • Major Spills (> 50g): Evacuate the immediate area, increase room ventilation, and contact the institutional Hazardous Materials (HazMat) team[3].

  • Disposal: Dispose of all waste, including contaminated gloves and weigh boats, through a licensed hazardous waste contractor. Incineration at an approved site is the required disposal method for pyridinecarboxylic acids.

Safety & Decision Workflow

Operational_Workflow Start 6-Amino-3-cyclopropoxypicolinic acid Handling Operation State Determine Physical State Start->State Solid Dry Powder / Solid (High Dust/Inhalation Risk) State->Solid Weighing/Transfer Liquid In Solution (Dermal/Splash Risk) State->Liquid Reaction/Dilution PPE_Solid Respirator (P95/P2) + Fume Hood Nitrile Gloves + Goggles Solid->PPE_Solid PPE_Liquid Face Shield + Goggles Butyl/Nitrile Gloves Liquid->PPE_Liquid Spill_Event Accidental Spill Event PPE_Solid->Spill_Event If spilled PPE_Liquid->Spill_Event If spilled Minor Minor Spill (<50g) Dry sweep with inert absorbent. NO WATER. Spill_Event->Minor Assess Size Major Major Spill (>50g) Evacuate area. Call HazMat. Spill_Event->Major Assess Size

Decision matrix for PPE selection and spill response based on the physical state of the compound.

References

  • SD Fine-Chem Limited. "2-picolinic acid - Sdfine." SDFine. Available at:[Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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